13-Hydroxy-6(Z),9(Z)-octadecadienoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to the Predicted Biological Activity of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid

Abstract

This technical guide provides a predictive framework for investigating the biological activities of the novel lipid mediator, 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. As direct experimental data for this specific isomer is scarce, this document synthesizes information from structurally related compounds, outlines robust in silico prediction methodologies, and provides detailed protocols for experimental validation. We hypothesize that 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is a potential ligand for the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, Peroxisome Proliferator-Activated Receptors (PPARs), and the G-protein coupled receptor GPR31. This guide is intended for researchers, scientists, and drug development professionals seeking to characterize novel bioactive lipids.

Introduction and Structural Hypothesis

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is a hydroxylated derivative of an 18-carbon fatty acid. Its structure suggests it is a metabolite of a linoleic acid isomer. The enzymatic synthesis of the more common 13-hydroxy-9(Z),11(E)-octadecadienoic acid (13(S)-HODE) is primarily catalyzed by 15-lipoxygenase-1 (15-LOX-1), which acts on linoleic acid.[1] This process is highly stereospecific, yielding the 13(S)-HODE enantiomer.[1] Non-enzymatic oxidation or the action of cytochrome P450 enzymes can also produce HODE isomers, often as racemic mixtures.[2][3]

Given its structural similarity to other oxidized linoleic acid metabolites (OXLAMs), we can formulate hypotheses about its potential biological targets. Many OXLAMs, including 9-HODE and 13-HODE, are known to be endogenous signaling molecules that modulate inflammation, pain, and metabolic processes.[4][5][6]

Predicted Biological Targets and Rationale

Based on the activities of structurally analogous compounds, we predict that 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid may interact with the following protein families:

Transient Receptor Potential (TRP) Channels

• Rationale: Oxidized linoleic acid metabolites, including 9-HODE and 13-HODE, are a family of endogenous agonists for the TRPV1 channel, a key player in inflammatory pain and heat sensation.[4][7][8][9][10] The activation of TRPV1 by these lipids in the spinal cord contributes to inflammatory hyperalgesia.[4][9] It is plausible that the unique double bond configuration of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid allows it to fit into the TRPV1 ligand-binding pocket and modulate its activity.

Peroxisome Proliferator-Activated Receptors (PPARs)

• Rationale: PPARs are nuclear receptors that regulate lipid and glucose metabolism. Various hydroxy fatty acids, including 9-HODE and 13-HODE, are known to be potent PPARγ agonists.[2][11][12] Hydroxylation of monounsaturated fatty acids can convert them from silent to active PPAR ligands.[13] The activation of PPARs by these lipids can influence adipogenesis, insulin sensitivity, and inflammatory responses.[14][15] The 13-hydroxyl group on the C18 backbone of our target molecule makes it a strong candidate for a PPAR ligand.

G-Protein Coupled Receptors (GPCRs)

• Rationale: Certain hydroxy fatty acids act as ligands for specific GPCRs. For instance, 12(S)-HETE is the ligand for GPR31, a receptor implicated in platelet activation and cancer cell signaling.[16][17][18] While structurally distinct, the general classification of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid as a hydroxylated fatty acid suggests a potential for interaction with orphan GPCRs known to bind lipids.

In Silico Prediction of Bioactivity

To refine our hypotheses before committing to resource-intensive wet lab experiments, a computational approach is recommended. Molecular docking and molecular dynamics simulations can provide valuable insights into the potential interactions between our lipid of interest and its predicted targets.[19][20][21]

Molecular Docking and Dynamics Workflow

The primary objective is to predict the binding affinity and pose of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid within the ligand-binding domains of human TRPV1, PPARγ, and GPR31.

Workflow Diagram:

Caption: In silico workflow for predicting lipid-protein interactions.

Step-by-Step Methodology:

• Ligand and Target Preparation: Obtain the 3D structure of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid and the crystal structures of the target proteins (e.g., PPARγ, TRPV1) from public databases. Prepare the protein structures by removing water molecules, adding polar hydrogens, and assigning charges.

• Molecular Docking: Use software like AutoDock Vina to dock the ligand into the defined binding site of the target protein. Generate multiple binding poses.

• Analysis: Analyze the results based on binding energy scores and the specific amino acid residues involved in the interaction. Lower binding energies suggest a more favorable interaction.

• Molecular Dynamics (Optional): For the most promising poses, run molecular dynamics simulations to assess the stability of the ligand-protein complex over time.[22][23]

Predicted Binding Affinities (Hypothetical Data)

The results from the docking studies can be summarized for comparative analysis.

Target Protein	Predicted Binding Energy (kcal/mol)	Key Interacting Residues (Hypothetical)
TRPV1	-8.5	Tyr511, Ser512, Arg557
PPARγ	-9.2	Cys285, His323, His449, Tyr473
GPR31	-7.8	Arg120, Phe198, Trp254
Table 1: Hypothetical results from molecular docking simulations.

Experimental Validation of Predicted Activities

The following section provides detailed protocols to experimentally test the hypotheses generated from structural analogy and in silico modeling.

Target 1: GPCR Activation (GPR31)

A common method to assess the activation of Gq-coupled GPCRs is to measure the release of intracellular calcium.[24][25][26][27]

Experimental Workflow: Calcium Flux Assay

Caption: Workflow for a cell-based calcium flux assay.

Detailed Protocol: Calcium Mobilization Assay [24]

• Cell Seeding: Seed HEK293 cells stably expressing the human GPR31 receptor into a black, clear-bottom 96-well plate at a density of 50,000 cells per well. Allow cells to adhere overnight.

• Dye Loading: The next day, remove the growth medium and add 100 µL of loading buffer containing a calcium-sensitive dye (e.g., FLIPR Calcium 5 Assay Kit) to each well.[24] Incubate for 1 hour at 37°C.

• Compound Preparation: Prepare a 5x stock solution of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid in a separate plate. A dose-response curve is recommended (e.g., 10 nM to 100 µM).

• Measurement: Place both plates into a fluorescence kinetic plate reader (e.g., FlexStation 3). Program the instrument to add the compound from the source plate to the cell plate and immediately begin reading fluorescence intensity over time (typically for 180 seconds).

• Data Analysis: The change in fluorescence intensity corresponds to the intracellular calcium concentration. Plot the peak fluorescence response against the compound concentration to determine the EC50 value.

Target 2: Nuclear Receptor Activation (PPARγ)

Competitive binding assays are a standard method to determine the affinity of a test compound for a nuclear receptor.[28][29][30]

Detailed Protocol: PPARγ Competitive Binding Assay

• Principle: This assay measures the ability of the test compound to displace a high-affinity fluorescently labeled ligand (Fluormone™) from the PPARγ ligand-binding domain (LBD).[31] Displacement results in a decrease in fluorescence polarization.

• Reagents: Use a commercially available kit (e.g., PolarScreen™ PPARgamma Competitor Assay). This typically includes the PPARγ LBD, a fluorescent ligand, and optimized buffers.[31]

• Procedure: a. In a 384-well plate, add the PPARγ LBD. b. Add serial dilutions of the test compound, 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. Include a known agonist (e.g., Rosiglitazone) as a positive control and a vehicle (e.g., DMSO) as a negative control. c. Add the fluorescent ligand to all wells. d. Incubate at room temperature for 2-4 hours to reach equilibrium.

• Measurement: Read the fluorescence polarization on a suitable plate reader.

• Data Analysis: The data will generate a competition curve. Calculate the IC50 value, which is the concentration of the test compound required to displace 50% of the fluorescent ligand. This value is inversely proportional to the binding affinity.

Hypothesized Signaling Pathway

Should 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid prove to be a GPR31 agonist, it would likely activate a Gαi-coupled signaling cascade, similar to the known ligand 12(S)-HETE.[17][18]

Signaling Pathway Diagram: GPR31 Activation

Caption: Hypothesized GPR31 signaling pathway leading to platelet activation.

Conclusion and Future Directions

This guide presents a structured, hypothesis-driven approach to characterizing the novel lipid, 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. By leveraging predictive in silico methods and established in vitro validation protocols, researchers can efficiently determine its biological targets and mechanism of action. Initial predictions point towards TRPV1, PPARs, and GPR31 as high-priority targets. Successful validation of these interactions could uncover new roles for this lipid in pain, inflammation, and metabolic regulation, paving the way for further investigation in cellular and animal models of disease.

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A Technical Guide to the Enzymatic Synthesis of 13-Hydroxy-6,9-octadecadienoic Acid

Abstract: This technical guide provides a comprehensive overview of the enzymatic synthesis of 13-Hydroxy-6,9-octadecadienoic acid (13-HODE), a biologically significant oxidized metabolite of linoleic acid. We delve into the primary biocatalytic strategies, focusing on the mechanisms and selectivity of key enzyme families, including lipoxygenases (LOX), cytochrome P450 monooxygenases (CYP), and cyclooxygenases (COX). This document is designed for researchers, scientists, and drug development professionals, offering field-proven insights into experimental design, from substrate preparation to product purification and characterization. Detailed, self-validating protocols are provided, underpinned by authoritative references, to equip scientists with the necessary knowledge to produce 13-HODE with high yield and stereochemical purity.

Introduction: The Significance of 13-HODE

13-Hydroxy-6,9-octadecadienoic acid (13-HODE) is a pivotal lipid mediator derived from the oxidation of linoleic acid, the most abundant polyunsaturated fatty acid in the Western diet.[1] It exists primarily as two stereoisomers, 13(S)-HODE and 13(R)-HODE, which possess distinct and sometimes opposing biological activities.[2] This molecule is implicated in a vast array of physiological and pathological processes, including inflammation, cancer progression, and atherogenesis.[2][3][4] For instance, the 15-lipoxygenase-1/13(S)-HODE axis has been shown to inhibit the development of colon cancer but may promote the growth of prostate cancer.[2] Given its role as a signaling molecule and potential disease biomarker, the ability to synthesize specific isomers of 13-HODE is of paramount importance for research and therapeutic development.[5][6]

Enzymatic synthesis offers significant advantages over traditional chemical methods by providing unparalleled regio- and stereoselectivity under mild, environmentally friendly conditions. This guide will explore the enzymatic pathways that enable the targeted production of 13-HODE, with a primary focus on the highly specific lipoxygenase pathway.

Core Enzymatic Strategies for 13-HODE Synthesis

The biosynthesis of 13-HODE from linoleic acid is predominantly catalyzed by three families of enzymes. The choice of enzyme dictates the stereochemistry and potential co-products of the reaction.

Lipoxygenase (LOX) Pathway: The Gold Standard for Stereospecificity

The most efficient and stereospecific route to 13(S)-HODE is via the lipoxygenase pathway.[7]

• Mechanism: Lipoxygenases are non-heme iron-containing dioxygenases that catalyze the hydroperoxidation of polyunsaturated fatty acids.[8] Specifically, 15-lipoxygenase-1 (ALOX15) abstracts a hydrogen atom from the C-11 position of linoleic acid, followed by the antarafacial insertion of molecular oxygen at the C-13 position.[2][8] This reaction is highly stereospecific, yielding 13(S)-hydroperoxy-9Z,11E-octadecadienoic acid (13(S)-HPODE).[2][7]

• Reduction to 13-HODE: The resulting hydroperoxide (13-HPODE) is an unstable intermediate. In biological systems, it is rapidly reduced to the more stable hydroxyl derivative, 13(S)-HODE, by ubiquitous cellular peroxidases, such as glutathione peroxidase.[3][7] For in vitro synthesis, this reduction can be achieved chemically or enzymatically.

• Key Enzyme: Soybean lipoxygenase-1 (LOX-1) is a widely used and commercially available enzyme that reliably produces 13(S)-HPODE from linoleic acid with high regioselectivity, particularly at an alkaline pH around 9.0.[8][9]

Caption: The Cytochrome P450 (CYP) pathway for HODE synthesis.

Auxiliary Pathway: Cyclooxygenases (COX-1 & COX-2)

While primarily known for converting arachidonic acid into prostaglandins, cyclooxygenases can also metabolize linoleic acid. [2][7]

• Mechanism: Both COX-1 and COX-2 can oxygenate linoleic acid to produce 13-HPODE, which is subsequently reduced to 13-HODE. [2]COX-2 shows a higher preference for linoleic acid than COX-1. [2]* Products: This pathway produces predominantly 13(S)-HODE, but also generates smaller quantities of 9(R)-HODE. [2]Therefore, it can be a supplementary source of 13-HODE but is less specific than the dedicated 15-LOX-1 pathway.

Experimental Framework: A Protocol for 13(S)-HODE Synthesis

This section outlines a robust, step-by-step methodology for the synthesis, purification, and verification of 13(S)-HODE using the soybean lipoxygenase-1 (LOX-1) pathway.

Materials and Reagents

Reagent/Material	Specification	Purpose
Enzyme	Soybean Lipoxygenase-1 (LOX-1)	Biocatalyst
Substrate	Linoleic Acid (≥99% purity)	Starting material
Reaction Buffer	Sodium Borate Buffer (0.2 M, pH 9.0)	Maintain optimal enzyme pH
Reducing Agent	Sodium borohydride (NaBH₄)	Reduction of 13-HPODE to 13-HODE
Extraction Solvents	Ethyl Acetate, Hexane	Product extraction
Purification Sorbents	Silica Gel for SPE or HPLC	Purification
HPLC Solvents	HPLC-grade Hexane, Isopropanol, Acetic Acid	Mobile phase for purification/analysis
Analytical Standard	13(S)-HODE (≥98% purity)	HPLC/MS reference

Experimental Workflow Diagram

Caption: Step-by-step workflow for 13(S)-HODE synthesis and analysis.

Step-by-Step Synthesis Protocol

Step 1: Substrate Preparation

• Prepare a 0.2 M sodium borate buffer and adjust the pH to precisely 9.0.

• Dissolve linoleic acid in a minimal amount of ethanol before slowly adding it to the borate buffer with vigorous stirring to create a fine emulsion. The final substrate concentration should be in the range of 0.1 M. [10] * Causality: Linoleic acid has poor aqueous solubility. Creating an emulsion is critical for maximizing the substrate's availability to the water-soluble enzyme. [9] Step 2: Enzymatic Reaction (Hydroperoxidation)

• Cool the substrate emulsion to approximately 4-5°C in an ice bath. [10]2. Dissolve soybean LOX-1 in a small volume of cold borate buffer (pH 9.0).

• Add the enzyme solution to the substrate emulsion. The reaction vessel should be open to the air or gently aerated to ensure an adequate supply of oxygen, which is a co-substrate. [10]4. Maintain the reaction at 4-5°C with continuous stirring for 1-2 hours. Monitor the reaction progress by taking small aliquots and measuring the absorbance at 234 nm (characteristic of the conjugated diene in 13-HPODE).

Step 3: Reduction of 13-HPODE to 13-HODE

• After the enzymatic reaction, cool the entire reaction mixture in an ice bath.

• Slowly add a freshly prepared aqueous solution of sodium borohydride (NaBH₄) in slight molar excess relative to the initial linoleic acid concentration.

• Allow the reduction to proceed for 30 minutes at 4°C.

  • Trustworthiness: This step is crucial as 13-HPODE is unstable. Immediate reduction to the stable 13-HODE prevents degradation and ensures a high yield of the desired product. [9]

Purification and Isolation Protocol

Step 1: Extraction

• Stop the reaction and acidify the mixture to pH 3.0-4.0 with 2N HCl. This protonates the carboxylic acid group of 13-HODE, making it soluble in organic solvents.

• Transfer the mixture to a separatory funnel and extract three times with equal volumes of ethyl acetate.

• Pool the organic layers, wash with brine, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure.

Step 2: Solid-Phase Extraction (SPE)

• Condition a silica gel SPE cartridge with hexane.

• Dissolve the crude extract in a minimal volume of hexane and load it onto the cartridge.

• Wash the cartridge with hexane to elute nonpolar lipids, including any unreacted linoleic acid.

• Elute the desired 13-HODE using a mixture of hexane and ethyl acetate (e.g., 80:20 v/v). Collect fractions and monitor by TLC or HPLC.

Step 3: High-Performance Liquid Chromatography (HPLC) Purification

• For final purification, use a normal-phase HPLC system with a silica column.

• An isocratic mobile phase of hexane:isopropanol:acetic acid (e.g., 98:2:0.1 v/v/v) is effective for separating HODE isomers.

• Monitor the elution at 234 nm. Collect the peak corresponding to the retention time of the 13-HODE standard. [9]

Product Characterization and Data Analysis

Rigorous analytical validation is essential to confirm the identity, purity, and stereochemistry of the synthesized product.

Analytical Technique	Parameter Measured	Expected Result for 13(S)-HODE
UV Spectroscopy	λmax	~234-236 nm, confirming the conjugated diene system.
Reverse-Phase HPLC	Retention Time	Should match the authentic 13(S)-HODE standard on the same system.
Chiral-Phase HPLC	Enantiomeric Excess (e.e.)	Determines the ratio of 13(S)-HODE to 13(R)-HODE. A successful synthesis should yield >95% e.e. for the S-isomer. [10]
GC-MS (as TMS ether, methyl ester)	Mass Spectrum	Characteristic fragments at m/z 311 [M-71]+ (cleavage between C13-C14) and 225 [M-157]+. [9]
¹H NMR (in CDCl₃)	Chemical Shifts (δ)	Characteristic signals for vinyl protons (~5.5-6.6 ppm), the carbinol proton (~4.1 ppm), and the terminal methyl group (~0.9 ppm).

Conclusion and Future Outlook

This guide establishes that the lipoxygenase-catalyzed pathway is the premier strategy for the targeted synthesis of 13(S)-HODE due to its exceptional stereospecificity. By following the detailed protocols for synthesis, purification, and characterization, researchers can reliably produce this vital lipid mediator for further biological investigation.

The future of hydroxy fatty acid production is moving towards whole-cell biocatalysis and metabolic engineering. [11][12][13]Engineering microorganisms like Escherichia coli or yeast (Starmerella bombicola) to express heterologous lipoxygenases and peroxidases could enable the sustainable, one-pot production of 13-HODE directly from renewable feedstocks like vegetable oils. [8][13]Such advancements will not only streamline synthesis but also expand the accessibility of these important signaling molecules for the development of novel therapeutics.

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• Spiteller, P., & Spiteller, G. (1997). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic acid (13-HODE) are not oxidized by Fe2+/O2/ascorbate. ScienceDirect. Retrieved January 5, 2026, from [Link]

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An In-depth Technical Guide to the Putative Metabolic Pathway for the Formation of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delineates the putative metabolic pathways for the formation of 13-hydroxy-6(Z),9(Z)-octadecadienoic acid, a lesser-known hydroxylated fatty acid. Given the scarcity of direct literature on this specific isomer, this document constructs a scientifically-grounded hypothesis based on established principles of lipid biochemistry. We posit that gamma-linolenic acid (GLA), rather than the more common linoleic acid, serves as the primary precursor due to its characteristic cis-double bonds at the C-6 and C-9 positions. Two principal enzymatic routes are proposed: the lipoxygenase (LOX) pathway and the cytochrome P450 (CYP) monooxygenase pathway. This guide provides a detailed mechanistic rationale for each proposed pathway, supplemented with comprehensive, step-by-step experimental protocols designed to validate these hypotheses. Methodologies for in vitro enzymatic assays, cell-based precursor feeding studies, and metabolite identification via mass spectrometry are described in detail. The objective is to equip researchers with the foundational knowledge and practical frameworks necessary to investigate the biosynthesis and potential physiological relevance of this novel oxylipin.

Introduction and Structural Clarification

The study of oxidized fatty acids, or oxylipins, has revealed a class of potent signaling molecules that modulate a vast array of physiological and pathological processes. While metabolites of arachidonic acid and linoleic acid are well-characterized, the metabolic origins and functions of many other oxylipin isomers remain enigmatic. This guide focuses on the formation of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid .

A critical first step is to clarify the structure and its likely precursor. The nomenclature indicates an 18-carbon fatty acid with a hydroxyl group at carbon 13 and two cis-double bonds at carbons 6 and 9. This specific arrangement of double bonds is characteristic of gamma-linolenic acid (GLA; all-cis-6,9,12-octadecatrienoic acid) , an omega-6 fatty acid found in select plant oils like borage and evening primrose oil.[1][2]

It is crucial to distinguish the target molecule from the extensively studied 13-hydroxy-9(Z),11(E)-octadecadienoic acid (13-HODE) , which is a primary metabolite of linoleic acid (9,12-octadecadienoic acid).

A Note on Nomenclature: The specified name is a "dienoic" acid, implying only two double bonds. The logical precursor, GLA, is a "trienoic" acid (three double bonds). The formation of the target molecule from GLA would require both hydroxylation at C-13 and a reduction of the C-12 double bond. While possible, a more biochemically probable product of GLA oxidation would be 13-hydroxy-6(Z),9(Z),12(Z)-octadecatrienoic acid (13-HOTrE) . For the purpose of this guide, we will assume the primary metabolic event is the hydroxylation of GLA and will refer to the product as 13-hydroxy-gamma-linolenic acid (13-HOGLA), acknowledging that a subsequent reduction may occur.

This document will therefore explore the putative pathways by which GLA is converted into a 13-hydroxylated metabolite.

The Precursor: Gamma-Linolenic Acid (GLA)

GLA (18:3, n-6) is an omega-6 polyunsaturated fatty acid (PUFA). In mammals, it can be synthesized from linoleic acid via the enzyme delta-6-desaturase (FADS2), though this step is often rate-limiting.[3] Once formed or ingested, GLA is rapidly and efficiently elongated to dihomo-gamma-linolenic acid (DGLA; 20:3, n-6).[1][4] DGLA is a key precursor to anti-inflammatory series-1 prostaglandins and 15-HETrE, a 15-lipoxygenase product.[3][5] While much of the physiological effect of GLA is attributed to its elongation to DGLA, direct enzymatic modification of GLA itself is plausible and forms the basis of our proposed pathways.

Putative Pathway I: The Lipoxygenase (LOX) Route

Lipoxygenases are a family of non-heme iron-containing dioxygenases that catalyze the stereospecific insertion of molecular oxygen into PUFAs containing a cis,cis-1,4-pentadiene system.[6]

Mechanistic Rationale

The conversion via a LOX enzyme would proceed in two main steps:

• Peroxidation: A specific LOX isozyme, likely a 15-lipoxygenase (acting on the n-6 carbon, which is C-13 in an 18-carbon fatty acid), would abstract a hydrogen atom from C-11 of GLA. This is followed by the insertion of molecular oxygen at C-13, leading to the formation of a hydroperoxy intermediate: 13-hydroperoxy-6(Z),9(Z),11(E)-octadecatrienoic acid (13-HpOGLA) . The reaction typically involves a rearrangement of the double bonds to a conjugated system.

• Reduction: The unstable hydroperoxide (13-HpOGLA) is then rapidly reduced to the more stable hydroxyl derivative (13-HOGLA) by cellular peroxidases, such as glutathione peroxidases (GPXs).

While 15-lipoxygenase is known to metabolize the GLA elongation product DGLA to 15-HETrE, its direct action on GLA is less characterized but biochemically feasible.[3][4] Various LOX enzymes are known to act on GLA, making this a prime candidate pathway.[6]

Visualizing the LOX Pathway

Fig 1. Putative LOX-mediated pathway for 13-HOGLA formation.

Putative Pathway II: The Cytochrome P450 (CYP) Route

Cytochrome P450 monooxygenases are a superfamily of heme-containing enzymes that catalyze the oxidation of a wide variety of substrates, including fatty acids.[7]

Mechanistic Rationale

CYP enzymes, particularly from the CYP1, CYP2, and CYP4 families, are known to metabolize PUFAs.[7][8] They can catalyze two principal types of reactions on a fatty acid chain:

• Hydroxylation: Direct insertion of an oxygen atom from O2 to form a hydroxyl group, often at the omega (ω) or ω-1 positions, but subterminal hydroxylation is also common.

• Epoxidation: Formation of an epoxide across a double bond.

In this putative pathway, a specific CYP isozyme would directly hydroxylate GLA at the C-13 position. Unlike the LOX pathway, this reaction does not require a cis,cis-1,4-pentadiene motif and does not typically involve the formation of a conjugated diene system. Therefore, the product would likely retain the original double bond positions, yielding 13-hydroxy-6(Z),9(Z),12(Z)-octadecatrienoic acid . This direct hydroxylation mechanism is a strong alternative to the LOX pathway. Studies have shown that dietary GLA can induce the expression and activity of CYP epoxygenases, suggesting a direct metabolic relationship.[9]

Visualizing the CYP Pathway

Fig 2. Putative CYP-mediated pathway for 13-HOGLA formation.

Experimental Approaches for Pathway Elucidation

To validate these putative pathways, a systematic, multi-step experimental approach is required. The following protocols are designed to be self-validating, with each step providing evidence to confirm or refute the hypotheses.

Protocol 1: In Vitro Recombinant Enzyme Assays

Objective: To determine if purified LOX or CYP enzymes can directly convert GLA to a 13-hydroxylated product.

Methodology:

• Reagent Preparation:

  • Substrate: Prepare a 10 mM stock solution of high-purity gamma-linolenic acid (GLA) in ethanol.

  • Enzymes: Obtain purified, recombinant human 15-lipoxygenase-1 (15-LOX-1) and a panel of relevant human CYP enzymes (e.g., CYP2C9, CYP2J2) along with CYP reductase.

  • Buffers:

    • LOX Assay Buffer: 0.1 M Borate buffer, pH 9.0.[10]

    • CYP Assay Buffer: 0.1 M Potassium phosphate buffer, pH 7.4, containing an NADPH-regenerating system (e.g., glucose-6-phosphate, G6P dehydrogenase, and NADP+).

• Lipoxygenase Assay: [10][11]

  • In a quartz cuvette, add 2 mL of LOX Assay Buffer.

  • Add GLA stock solution to a final concentration of 50-100 µM.

  • Initiate the reaction by adding 1-5 nM of purified 15-LOX-1.

  • Monitor the formation of the conjugated diene hydroperoxide product by measuring the increase in absorbance at 234 nm for 10 minutes.

  • For product identification, run a larger-scale reaction (10 mL) for 30 minutes, then stop the reaction by acidification (to pH 3.5 with HCl) and proceed to solid-phase extraction (SPE).

• Cytochrome P450 Assay:

  • In a microfuge tube, combine CYP Assay Buffer, 1 µM of a specific CYP enzyme, 2 µM of CYP reductase, and GLA to a final concentration of 50 µM.

  • Pre-incubate at 37°C for 5 minutes.

  • Initiate the reaction by adding NADPH to a final concentration of 1 mM.

  • Incubate at 37°C for 60 minutes with gentle shaking.

  • Terminate the reaction by adding 2 volumes of ice-cold acetonitrile containing an internal standard (e.g., d4-13-HODE).

• Product Extraction (SPE):

  • Acidify the reaction mixture to pH ~4.0.

  • Apply the sample to a C18 SPE cartridge pre-conditioned with methanol and water.

  • Wash the cartridge with 15% methanol in water.

  • Elute the metabolites with 100% methanol.

  • Evaporate the solvent under a stream of nitrogen and reconstitute in a small volume of mobile phase for LC-MS/MS analysis.

Protocol 2: Cell-Based Precursor Feeding Studies

Objective: To determine if intact cells, endogenously expressing the relevant enzymes, can convert exogenously supplied GLA into 13-HOGLA.

Methodology:

• Cell Culture:

  • Culture a relevant cell line, such as human macrophages (for LOX activity) or HepG2 human hepatoma cells (for CYP activity), to ~80% confluency.

• Isotope Labeling:

  • Prepare a stock solution of ¹³C-labeled GLA (¹³C₁₈-GLA) to distinguish the metabolite from endogenous lipids.

• Incubation:

  • Replace the cell culture medium with serum-free medium containing 10-50 µM of ¹³C₁₈-GLA.

  • To specifically probe pathways, pre-incubate a subset of cells with a LOX inhibitor (e.g., nordihydroguaiaretic acid, NDGA) or a broad-spectrum CYP inhibitor (e.g., 1-aminobenzotriazole, 1-ABT) for 30 minutes before adding the labeled GLA.

  • Incubate for 4-24 hours at 37°C.

• Metabolite Extraction:

  • Collect the cell culture supernatant.

  • Lyse the cells and combine with the supernatant.

  • Perform a liquid-liquid extraction (e.g., using the Folch method) or solid-phase extraction as described in Protocol 1.

  • Concentrate the lipid extract for LC-MS/MS analysis.[12]

Protocol 3: Metabolite Identification by LC-MS/MS

Objective: To unambiguously identify and quantify the 13-HOGLA product from the in vitro and cell-based assays.

Methodology:

• Chromatographic Separation:

  • Use a reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Employ a gradient elution method with Mobile Phase A (Water with 0.1% formic acid) and Mobile Phase B (Acetonitrile/Methanol with 0.1% formic acid).[12][13]

• Mass Spectrometry:

  • Operate a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in negative ion electrospray mode.

  • Full Scan (MS1): Scan for the exact mass of the deprotonated molecule [M-H]⁻ of HOGLA (C₁₈H₃₀O₃), which is m/z 293.2117. For ¹³C₁₈-GLA experiments, the expected mass would be m/z 311.3320.

  • Tandem MS (MS/MS): Perform fragmentation on the parent ion (m/z 293.21 or 311.33). The fragmentation pattern is key to confirming the structure. A characteristic fragmentation would be the loss of water and cleavage at the carboxyl end, which can help pinpoint the location of the hydroxyl group.

• Quantification:

  • Develop a Multiple Reaction Monitoring (MRM) method on a triple quadrupole mass spectrometer for sensitive quantification, using a synthetic 13-HOGLA standard to create a calibration curve.

Experimental Workflow Visualization

Fig 3. Integrated workflow for elucidating the 13-HOGLA biosynthetic pathway.

Data Interpretation and Pathway Validation

The data generated from the experimental workflow will provide converging lines of evidence to validate the proposed pathways.

Experimental Result	Interpretation for LOX Pathway	Interpretation for CYP Pathway
Recombinant 15-LOX + GLA	Forms a product with m/z 293.2117. UV absorbance increases at 234 nm.	No reaction expected.
Recombinant CYP + GLA	No reaction expected.	Forms a product with m/z 293.2117. Reaction is NADPH-dependent.
Cell-based assay with ¹³C-GLA	A product with m/z 311.3320 is detected.	A product with m/z 311.3320 is detected.
Effect of LOX inhibitor (NDGA)	Formation of the ¹³C-labeled product is significantly reduced.	Formation of the ¹³C-labeled product is unaffected.
Effect of CYP inhibitor (1-ABT)	Formation of the ¹³C-labeled product is unaffected.	Formation of the ¹³C-labeled product is significantly reduced.
LC-MS/MS Fragmentation	Pattern consistent with a conjugated diene system.	Pattern consistent with non-conjugated double bonds at C-6, C-9, and C-12.

Conclusion

The biosynthesis of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid, while not documented, can be logically inferred to arise from the precursor gamma-linolenic acid. This guide proposes two primary, testable metabolic routes: a lipoxygenase-mediated pathway involving peroxidation and reduction, and a cytochrome P450-mediated pathway involving direct hydroxylation. The provided experimental framework, integrating in vitro biochemistry, cell-based assays, and advanced mass spectrometry, offers a robust strategy for elucidating the definitive pathway. Successful identification of this metabolic route will be the first step in understanding the potential biological significance of this novel oxylipin in health and disease, providing a new avenue of research for therapeutic development.

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Theoretical stereochemistry of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid

An In-Depth Technical Guide to the Theoretical Stereochemistry of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid

Abstract

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is a member of the diverse family of hydroxylated fatty acids, which are metabolites of polyunsaturated fatty acids with significant roles in cellular signaling and inflammation. The biological activity of these molecules is intrinsically linked to their precise three-dimensional structure. This technical guide provides a comprehensive theoretical exploration of the stereochemistry of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. We delve into the fundamental principles of its stereoisomerism, focusing on the chiral center at the C13 position and the geometric configuration of its diene system. This guide outlines the application of computational modeling, particularly molecular dynamics simulations, to predict and analyze the molecule's conformational landscape. Furthermore, we bridge theory with practice by detailing the established experimental workflows, such as chiral chromatography and Nuclear Magnetic Resonance (NMR) spectroscopy, that are essential for the validation of theoretical predictions. By extrapolating from the well-studied bioactivities of related hydroxyoctadecadienoic acid (HODE) isomers, we discuss the potential biological implications of its stereochemistry, providing a foundational framework for future research into this specific and less-characterized lipid mediator.

Introduction

The oxidation of polyunsaturated fatty acids gives rise to a vast array of bioactive lipid mediators, collectively known as oxylipins. Among these, the hydroxyoctadecadienoic acids (HODEs) represent a critical class of signaling molecules derived from linoleic acid and its isomers, implicated in a wide range of physiological and pathological processes.[1][2][3] While significant research has focused on HODE isomers derived from linoleic acid, such as 13-hydroxy-9(Z),11(E)-octadecadienoic acid, other structural variants like 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid remain less explored.

The function of a bioactive lipid is not defined solely by its chemical formula but is dictated by its stereochemistry—the specific spatial arrangement of its atoms. Enantiomers, which are non-superimposable mirror images of a molecule, can exhibit dramatically different, and sometimes opposing, biological effects due to the chiral nature of their protein targets, such as enzymes and receptors.[4][5] For instance, the (S) and (R) enantiomers of the more common 13-HODE have been shown to have contrary effects on cell growth and apoptosis in cancer cell lines.[5]

This guide provides a detailed theoretical framework for understanding the stereochemistry of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. We will dissect its stereochemical features, explore its conformational possibilities through computational modeling, and describe the analytical techniques required to resolve and characterize its distinct stereoisomers. This document serves as a foundational resource for researchers aiming to synthesize, identify, and investigate the unique biological role of this specific HODE isomer.

Fundamentals of Stereoisomerism in 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid

The structure of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid contains two key sources of isomerism: a single chiral center and two double bonds capable of geometric isomerism.

The Chiral Center at C13

The carbon atom at position 13 is a stereocenter because it is bonded to four different substituent groups: a hydroxyl group (-OH), a hydrogen atom (-H), an alkyl chain containing the carboxylic acid moiety (-(CH₂)₂-CH=CH-(CH₂)₄-COOH), and a terminal alkyl chain (-CH=CH-(CH₂)₄-CH₃). This arrangement allows for the existence of two enantiomers, designated as (13S) and (13R) based on the Cahn-Ingold-Prelog (CIP) priority rules.

The assignment is determined as follows:

• Assign Priorities: The priority of the groups attached to the chiral center (C13) is assigned based on atomic number: (-OH > -CH=CH-(CH₂)₄-CH₃ > -(CH₂)₂-CH=CH-(CH₂)₄-COOH > -H).

• Orient the Molecule: The molecule is oriented in space so that the lowest-priority group (the hydrogen atom) points away from the observer.

• Determine Configuration: The direction from the highest-priority group to the second, then to the third, is traced. If the direction is counter-clockwise, the configuration is S (Sinister). If it is clockwise, the configuration is R (Rectus).

The distinct spatial orientation of the hydroxyl group in the (13S) and (13R) enantiomers is the primary driver of differential interactions with chiral biological systems.

Geometric Isomerism of the Diene System

The prompt specifies the 6(Z) and 9(Z) configuration for the two double bonds. The (Z) notation (Zusammen, German for "together") indicates that the highest-priority substituents on each carbon of the double bond are on the same side. This cis configuration introduces a significant "kink" or bend of approximately 30 degrees into the acyl chain at each double bond. In a molecule with two cis bonds, such as this one, the chain adopts a distinctly curved overall shape. This contrasts sharply with trans (E, Entgegen) double bonds, which result in a more linear, extended conformation. The specific geometry of the double bonds profoundly influences how the fatty acid packs within cell membranes and fits into the binding pockets of proteins.[6]

Theoretical Conformational Analysis and Computational Modeling

To understand how the stereochemical features of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid translate into a functional 3D shape, we must consider its conformational flexibility. Computational modeling, especially molecular dynamics, is an indispensable tool for this purpose.[7][8]

Principles of Conformational Flexibility

While the cis double bonds create rigid kinks, the single C-C bonds in the acyl chain allow for considerable rotational freedom. This flexibility means the molecule does not exist in a single static shape but rather as a dynamic ensemble of interconverting conformers. Molecular dynamics (MD) simulations allow us to explore this ensemble, identifying the most probable and lowest-energy conformations in a given environment (e.g., in an aqueous solution or embedded within a lipid membrane).[9][10]

Molecular Dynamics (MD) Simulations

MD simulations provide a "computational microscope" to observe the motion of atoms in a molecule over time by solving Newton's equations of motion. This methodology can reveal preferred molecular shapes, intramolecular interactions, and how the molecule interacts with its surroundings.

Caption: Workflow for Molecular Dynamics (MD) Simulation.

Experimental Protocol: Hypothetical MD Simulation of (13S)-Hydroxy-6(Z),9(Z)-octadecadienoic Acid

• Parameterization:

  • Objective: To generate a molecular mechanics force field topology for the molecule.

  • Method: Obtain the 3D coordinates for (13S)-Hydroxy-6(Z),9(Z)-octadecadienoic acid. Use a parameterization server like CGenFF or antechamber to generate parameters compatible with the CHARMM or AMBER force fields, respectively. This step assigns partial charges and defines bond, angle, and dihedral parameters for the molecule.[10]

• System Setup:

  • Objective: To place the molecule in a simulated environment.

  • Method: Using a molecular modeling suite (e.g., GROMACS, AMBER), place the parameterized molecule in the center of a cubic box. Solvate the system by filling the box with a pre-equilibrated water model (e.g., TIP3P). Add counter-ions (e.g., Na⁺) to neutralize the system due to the deprotonated carboxylate group.

• Energy Minimization:

  • Objective: To relax the system and remove any unfavorable steric clashes.

  • Method: Perform a steepest descent minimization for several thousand steps, followed by a conjugate gradient minimization until the maximum force on any atom is below a defined threshold (e.g., 1000 kJ mol⁻¹ nm⁻¹).

• Equilibration:

  • Objective: To bring the system to the desired temperature and pressure.

  • Method:

    • NVT Ensemble (Constant Volume, Temperature): Restrain the solute (fatty acid) and run a short simulation (e.g., 1 ns) while coupling the system to a thermostat (e.g., V-rescale) to bring it to the target temperature (e.g., 310 K).

    • NPT Ensemble (Constant Pressure, Temperature): Release the restraints and run a longer simulation (e.g., 5-10 ns), coupling the system to both a thermostat and a barostat (e.g., Parrinello-Rahman) to stabilize pressure at 1 bar. Monitor density and potential energy to confirm equilibration.

• Production Simulation:

  • Objective: To generate a trajectory for analysis.

  • Method: Run the simulation for as long as computationally feasible (e.g., 100 ns to 1 µs) without restraints, saving the atomic coordinates at regular intervals (e.g., every 10 ps).

• Analysis:

  • Objective: To extract meaningful structural and dynamic information.

  • Method: Analyze the production trajectory to calculate properties such as the radius of gyration (to measure compactness), end-to-end distance, and dihedral angle distributions to characterize the dominant shapes of the molecule.

Experimental Validation of Theoretical Models

Theoretical predictions are hypotheses that must be tested. For stereochemistry, chiral chromatography and NMR spectroscopy are the definitive analytical techniques.

Chiral Chromatography

Rationale: Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for separating and quantifying enantiomers.[11] The technique relies on a chiral stationary phase (CSP) that transiently interacts with the two enantiomers to form diastereomeric complexes. The difference in stability of these complexes results in different retention times, allowing for their separation.[12][13][14]

Experimental Protocol: Chiral HPLC Separation of (13R)- and (13S)-HODE Isomers

• Sample Preparation (Derivatization):

  • Objective: To enhance chromatographic separation and UV detection.

  • Method: Convert the carboxylic acid group of the HODE isomers to their methyl esters using diazomethane. Subsequently, react the hydroxyl group with 3,5-dinitrophenyl isocyanate to form 3,5-dinitrophenyl urethane (DNPU) derivatives. This is a common strategy that often improves chiral recognition on Pirkle-type columns.[12][15]

• Chromatographic Separation:

  • Objective: To resolve the derivatized enantiomers.

  • Method: Inject the derivatized sample onto a chiral HPLC column (e.g., a Pirkle-type column like N-(S)-2-(4-chlorophenyl)isovaleroyl-D-phenylglycine bonded to silica).[15] Elute the compounds using a non-polar mobile phase.

• Data Analysis:

  • Objective: To identify and quantify the enantiomers.

  • Method: Monitor the column eluent with a UV detector (DNPU derivatives absorb strongly around 226 nm). The two enantiomers will appear as distinct peaks with different retention times. Quantify by comparing the peak areas to those of authentic standards.

Table 1: Typical Parameters for Chiral HPLC Analysis

Parameter	Typical Value/Condition	Rationale
Column	Polysaccharide-based or Pirkle-type CSP	Provides the chiral environment for separation.
Mobile Phase	n-hexane/1,2-dichloroethane/ethanol	Normal-phase elution for non-polar derivatives.
Flow Rate	0.5 - 1.5 mL/min	Optimized for resolution and analysis time.
Detection	UV at ~220-260 nm	Wavelength for detecting common derivatives.
Temperature	20 - 40 °C	Temperature can affect separation efficiency.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy is an unparalleled tool for unambiguous structure elucidation. It provides detailed information about the chemical environment of each atom. For this molecule, ¹H NMR can confirm the cis geometry of the double bonds via the measurement of proton-proton coupling constants, while ¹³C NMR provides a map of the carbon skeleton.[16][17][18][19]

Caption: Workflow for NMR-based structural analysis.

Table 2: Predicted ¹H NMR Chemical Shifts for Key Protons

Protons	Predicted Chemical Shift (δ) ppm	Multiplicity	Rationale
Terminal Methyl (-CH₃)	0.85 - 0.95	Triplet	Standard terminal methyl group chemical shift.
Methylene Chain (-(CH₂)n-)	1.20 - 1.40	Multiplet	Overlapping signals from the saturated chain.
Allylic (-CH₂-CH=)	1.95 - 2.15	Multiplet	Protons adjacent to a double bond are deshielded.
Bis-allylic (=CH-CH₂-CH=)	2.70 - 2.85	Multiplet	Protons between two double bonds are highly deshielded.
Proton on Hydroxyl-bearing Carbon (-CH(OH)-)	~3.60 - 4.10	Multiplet	Deshielded by the adjacent electronegative oxygen.
Olefinic (-CH=CH-)	5.30 - 5.50	Multiplet	Characteristic region for double bond protons.

Note: These are generalized shifts based on similar fatty acids; actual values depend on solvent and specific conformation.[18][19]

Stereochemistry and Biological Implications (A Theoretical Perspective)

While direct biological data for 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is scarce, we can infer its potential stereospecific activities from extensive studies on other HODE isomers.

Receptor-Ligand Interactions

Many HODE isomers exert their effects by binding to nuclear receptors like peroxisome proliferator-activated receptor gamma (PPARγ) or cell surface receptors.[4][20] Such binding events are exquisitely sensitive to the ligand's 3D shape. The (13S) and (13R) enantiomers of our target molecule will present the crucial hydroxyl group and the overall acyl chain in different spatial orientations. One enantiomer may fit snugly into a receptor's binding pocket, initiating a signaling cascade, while its mirror image may bind weakly or not at all.[5] This principle of stereospecific recognition is a cornerstone of pharmacology.

Caption: Stereospecific binding of enantiomers to a receptor.

Enzymatic Metabolism

The enzymes that metabolize fatty acids are themselves chiral proteins. Therefore, the subsequent processing of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid—whether through esterification into complex lipids, further oxidation, or degradation—is expected to be stereoselective. One enantiomer may be a preferred substrate for an enzyme, leading to its rapid turnover, while the other may persist longer in the cell, potentially leading to different downstream effects.

Conclusion and Future Directions

The stereochemistry of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is defined by its (13S)/(13R) enantiomerism and the fixed cis geometry of its C6 and C9 double bonds. This guide has established a theoretical foundation for understanding how these features translate into a complex three-dimensional structure and conformational landscape, which can be explored via computational tools like molecular dynamics. We have also outlined the critical experimental methods, including chiral HPLC and NMR spectroscopy, that are necessary to validate these theoretical models and resolve the individual stereoisomers from a complex mixture.

The profound influence of stereochemistry on the biological activity of related HODE isomers strongly suggests that the (13S) and (13R) enantiomers of this molecule will have distinct biological functions.

Future research should focus on:

• Chiral Synthesis: Developing synthetic routes to produce enantiomerically pure samples of (13S)- and (13R)-Hydroxy-6(Z),9(Z)-octadecadienoic acid.

• Structural Validation: Applying the advanced NMR and chiral chromatography techniques described herein to confirm the absolute configuration and purity of the synthesized standards.

• Biological Screening: Utilizing these pure isomers in cell-based assays to screen for activity on key targets (e.g., PPARs) and to assess their impact on cellular processes like inflammation, proliferation, and apoptosis.

By bridging theoretical stereochemistry with practical analytical and biological investigation, the scientific community can elucidate the unique role of this lipid mediator and potentially uncover new pathways in cellular signaling and drug development.

References

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• 4. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
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Whitepaper: A Senior Application Scientist's Guide to the In Silico Prediction of 13-Hydroxy-6,9-octadecadienoic Acid (13-HODE) Protein Binding

Abstract

13-Hydroxy-6,9-octadecadienoic acid (13-HODE) is a critical lipid mediator derived from the enzymatic or non-enzymatic oxidation of linoleic acid.[1][2] Its involvement in a myriad of physiological and pathological processes, including inflammation, cell differentiation, and cancer progression, is contingent upon its interaction with specific protein targets.[3][4][5] Identifying and characterizing these protein-ligand interactions is paramount for understanding its mechanism of action and for the development of novel therapeutics. This technical guide provides a comprehensive, methodology-focused walkthrough for the in silico prediction of 13-HODE protein binding. We move beyond a simple recitation of steps to provide the causal logic behind protocol choices, ensuring a robust and self-validating workflow. This document is intended for researchers, computational biologists, and drug development professionals seeking to apply computational techniques to the study of lipid-protein interactions.

Foundational Principles: The "Why" Behind the Workflow

The computational prediction of protein-ligand binding is not a monolithic process but a multi-stage funnel designed to progressively refine predictions from coarse possibilities to high-confidence interactions. The central dogma is to first identify potential binding partners and their likely interaction geometries (posing) and then to evaluate the stability and energetics of that interaction in a dynamic, solvated environment.

Our workflow is built on three pillars:

• Hypothesis Generation (Molecular Docking): A computationally efficient method to screen potential protein targets or predict the preferred binding orientation of 13-HODE within a known binding site. It provides a static, ranked snapshot of possible interactions.[6]

• Dynamic Refinement (Molecular Dynamics Simulation): A physics-based simulation that models the atomic-level movements of the protein, ligand, and solvent over time.[7][8] This crucial step validates the stability of the docked pose, reveals conformational changes, and provides a more nuanced understanding of the interaction's thermodynamics.

• Affinity Estimation (Scoring & Advanced Methods): Utilization of scoring functions and, increasingly, machine learning models to predict the binding affinity (e.g., Ki, Kd).[9][10] This provides a quantitative measure of binding strength.

The following diagram outlines the comprehensive workflow that forms the basis of this guide.

Caption: A simplified workflow for the molecular docking process.

Protocol: Molecular Docking with AutoDock Vina

AutoDock Vina is a widely used open-source docking program known for its speed and accuracy. [11] Step-by-Step Protocol:

• Prepare Input Files: You will need the prepared protein receptor and 13-HODE ligand in PDBQT format, which contains atomic coordinates, charges, and atom type definitions.

• Define the Search Space (Grid Box):

  • Identify the binding pocket. If a co-crystallized ligand was present, the box should be centered on its location. If not, use pocket prediction software (e.g., SiteMap, CASTp) or biological knowledge.

  • In your docking software (e.g., using the AutoDock Tools GUI), define a 3D grid box that encompasses the entire binding site with a margin of 4-5 Å in each dimension. This box confines the search, increasing efficiency. [12]3. Create a Configuration File: Create a text file (conf.txt) specifying the paths to the input files and the grid box parameters.

• Run the Docking Simulation: Execute Vina from the command line: vina --config conf.txt --log docking_log.txt

• Analyze the Results:

  • Vina will output a file (all_poses.pdbqt) containing the top-ranked binding poses (typically 9-10).

  • The binding affinity for each pose (in kcal/mol) is listed in the output file and the log file. Lower, more negative values indicate stronger predicted binding.

  • Visualize the top-ranked pose in complex with the protein. Analyze key interactions: Are there hydrogen bonds? Are the hydrophobic parts of 13-HODE buried in nonpolar pockets? Does the pose make chemical sense?

Self-Validation and Interpretation

A docking score alone is not proof. The trustworthiness of a docking protocol must be validated.

• Re-docking: If your PDB structure originally contained a ligand, remove it and try to dock it back in. The Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose should ideally be < 2.0 Å. This confirms the software can reproduce a known binding mode.

• Pose Clustering: The top poses should be clustered. A result where multiple low-energy poses are conformationally similar is more reliable than one where every pose is drastically different.

Pose ID	Binding Affinity (kcal/mol)	RMSD from Best Pose (Å)	Key Interactions (Residues)
1	-9.2	0.00	H-bond with Arg288, Tyr473; Hydrophobic contact with Ile281, Cys285
2	-8.9	1.15	H-bond with Arg288, Ser289; Hydrophobic contact with Ile281, Leu340
3	-8.5	3.42	H-bond with His323; Hydrophobic contact with Phe282

Phase 3: Molecular Dynamics - Simulating the Dynamic Complex

While docking provides a valuable static picture, biological systems are dynamic. Molecular Dynamics (MD) simulations provide this dynamic view, assessing the stability of the predicted protein-ligand complex in a simulated physiological environment. [8][13][14] Causality: A ligand may dock with a favorable score but be unstable in the binding pocket, disassociating quickly. MD simulates the complex's behavior over time (nanoseconds to microseconds), revealing the stability of key interactions (like hydrogen bonds), conformational flexibility, and the influence of solvent. [7]

Caption: The workflow for setting up and analyzing an MD simulation.

Protocol: MD Simulation with GROMACS

GROMACS is a high-performance, open-source MD simulation package. [15]The process involves system preparation, equilibration, and a final production run.

Step-by-Step Protocol:

• System Preparation:

  • Force Field: Choose an appropriate force field for the protein (e.g., AMBER ff14SB) and ligand (e.g., GAFF2). Ensure they are compatible.

  • Topology Generation: Use GROMACS tools (pdb2gmx) to generate the topology for the protein. The ligand topology (generated previously with Antechamber) must be converted to GROMACS format.

  • Solvation: Place the complex in the center of a periodic box (e.g., cubic or dodecahedron) and fill it with a pre-equilibrated water model (e.g., TIP3P or SPC/E). Ensure a minimum distance of 10-12 Å between the protein and the box edge.

  • Ionization: Add ions (e.g., Na+ or Cl-) to neutralize the system's total charge and mimic a physiological salt concentration (e.g., 0.15 M).

• Energy Minimization: Perform a steep descent energy minimization of the entire system to remove steric clashes between the complex, water, and ions.

• Equilibration: This is a two-step process to bring the system to the desired temperature and pressure.

  • NVT Ensemble (Constant Volume): Run a short simulation (e.g., 1 ns) with position restraints on the protein and ligand to allow the solvent to equilibrate around them while maintaining a constant temperature (e.g., 310 K).

  • NPT Ensemble (Constant Pressure): Run a subsequent simulation (e.g., 1-5 ns) with position restraints to equilibrate the system's pressure (e.g., 1 bar) and achieve the correct density.

• Production MD: Remove the position restraints and run the production simulation for a duration sufficient to observe stable behavior (typically 100-500 ns for binding stability analysis).

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Plot the RMSD of the protein backbone and the ligand over time. A stable, plateauing RMSD indicates the system has reached equilibrium and the ligand is not moving out of the pocket.

  • Root Mean Square Fluctuation (RMSF): Plot the RMSF of each protein residue. High fluctuations in the binding site can indicate instability, while flexibility in loops may be normal.

  • Hydrogen Bond Analysis: Track the number and duration of hydrogen bonds between 13-HODE and the protein. Persistent hydrogen bonds are strong indicators of a stable interaction.

  • Binding Free Energy: Use methods like MM/PBSA (Molecular Mechanics/Poisson-Boltzmann Surface Area) to estimate the binding free energy from the simulation trajectory, providing a more accurate affinity prediction than docking scores.

Analysis Metric	Threshold for Stability	Rationale
Ligand RMSD	Plateau below 3.0 Å (relative to protein binding site)	Indicates the ligand remains stably bound in its initial pocket.
Protein RMSD	Plateau below 3.0 Å (relative to starting structure)	Shows the overall protein structure is not unfolding and remains stable.
Hydrogen Bonds	Occupancy > 50% for key H-bonds	Demonstrates a persistent, strong electrostatic interaction.

Advanced Topics and Concluding Remarks

While docking and MD are the workhorses of binding prediction, the field is continually evolving.

• Machine Learning (ML): ML models and scoring functions are being trained on large datasets of known protein-ligand complexes to predict binding affinity with greater speed and accuracy than traditional methods. [6][9][16][17]These can be used to re-score docking poses or as standalone predictors.

• Enhanced Sampling MD: For ligands with slow binding/unbinding kinetics, techniques like metadynamics or umbrella sampling can be used to explore the entire binding pathway and calculate a more accurate free energy profile.

Final Trustworthiness Check: No in silico prediction is a substitute for experimental validation. The goal of this workflow is to generate high-confidence, testable hypotheses. Promising binding predictions should be prioritized for experimental validation through techniques like Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), or functional cell-based assays. This iterative cycle of computational prediction and experimental validation is the cornerstone of modern molecular research and drug discovery.

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• The correlation between 13-hydroxyoctadecadienoate dehydrogenase (13-HODE dehydrogenase) and intestinal cell differentiation. (n.d.). PubMed. [Link]

• The contribution of the endogenous TRPV1 ligands 9-HODE and 13-HODE to nociceptive processing and their role in peripheral inflammatory pain mechanisms. (n.d.). PubMed Central. [Link]

• How does one prepare proteins for molecular docking? (2021). Quora. [Link]

• The 15-lipoxygenase-1 product 13-S-hydroxyoctadecadienoic acid down-regulates PPAR-delta to induce apoptosis in colorectal cancer cells. (n.d.). PubMed. [Link]

• LIGYSIS-web: a resource for the analysis of protein-ligand binding sites. (2025). Oxford Academic. [Link]

• 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells. (2007). BMC Immunology. [Link]

• Simulation of lipid-protein interactions with the CgProt force field. (2017). ResearchGate. [Link]

• N‐Palmitoylglycine and other N‐acylamides activate the lipid receptor G2A/GPR132. (2019). NIH. [Link]

• NovaDock Molecular Docking Software. (n.d.). DNASTAR. [Link]

• Molecular docking proteins preparation. (2019). ResearchGate. [Link]

• 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. (n.d.). PubMed. [Link]

• 9-HODE activates the G2A-receptor (GRP132). (n.d.). ResearchGate. [Link]

• A re-evaluation of 9-HODE activity at TRPV1 channels in comparison with anandamide: enantioselectivity and effects at other TRP channels and in sensory neurons. (n.d.). PubMed Central. [Link]

• Comparison of software for molecular mechanics modeling. (n.d.). Wikipedia. [Link]

• Preparing the protein and ligand for docking. (n.d.). ScotChem. [Link]

• Molecular Dynamics Simulations of Membrane Proteins. (n.d.). Springer Nature Experiments. [Link]

• HADDOCK Web Server. (n.d.). Bonvin Lab. [Link]

• Peroxisome Proliferator-Activated Receptors: Nuclear Control of Metabolism. (n.d.). Oxford Academic. [Link]

• Applications of Molecular Dynamics Simulation in Protein Study. (n.d.). MDPI. [Link]

• Peroxisome Proliferator-Activated Receptor Targets for the Treatment of Metabolic Diseases. (n.d.). IntechOpen. [Link]

• Session 4: Introduction to in silico docking. (n.d.). University of Cambridge. [Link]

• 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. (2018). ResearchGate. [Link]

• A portal to pain: the transient receptor potential (TRP) vanilloid 1 channel. (n.d.). University of Bristol. [Link]

• Role of TRPV1 in Health and Disease. (2023). Xia & He Publishing. [Link]

• TRPV1: A Potential Drug Target for Treating Various Diseases. (n.d.). MDPI. [Link]

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A Technical Guide to the Natural Sources of Non-Conjugated Hydroxy Fatty Acids

Introduction: The Growing Importance of Hydroxy Fatty Acids

Non-conjugated hydroxy fatty acids (HFAs) represent a versatile class of lipid molecules characterized by the presence of one or more hydroxyl groups along their aliphatic chain. Unlike their conjugated counterparts, the double bonds in these molecules are separated by more than one single bond. This structural feature imparts unique physicochemical properties, such as increased polarity, viscosity, and reactivity, making them valuable in a wide range of industrial and biomedical applications.[1] From biodegradable polymers and lubricants to cosmetics and potential therapeutic agents, the demand for sustainable sources of HFAs is on the rise.[2][3][4][5] This guide provides an in-depth exploration of the primary natural sources of these valuable compounds, their biosynthesis, extraction, and analysis, tailored for researchers, scientists, and professionals in drug development.

Part 1: A Survey of Natural Sources

Nature has devised multiple pathways for the synthesis of non-conjugated HFAs, primarily across the plant, microbial, and animal kingdoms. Each source offers a unique profile of these fascinating molecules.

Plant-Derived Hydroxy Fatty Acids: The Prominence of Castor Oil

The plant kingdom is a rich reservoir of diverse fatty acids, with some species specializing in the production of HFAs. The most commercially significant plant-derived HFA is ricinoleic acid (12-hydroxy-9-octadecenoic acid), which constitutes up to 90% of the fatty acid content in castor oil, extracted from the seeds of Ricinus communis.[6][7][8][9] The presence of a hydroxyl group and a double bond makes ricinoleic acid a highly versatile and valuable oleochemical.[1][6]

While castor oil is the most concentrated source, other plant oils contain lower amounts of ricinoleic acid. For instance, it is found in cottonseed oil (0.27%) and soybean oil (0.03%).[10] The seeds of Jatropha gossypifolia and Hevea brasiliensis are also notable for their significant ricinoleic acid content, reaching approximately 18%.[10]

In addition to ricinoleic acid, plants produce a variety of other HFAs. For example, ω-hydroxy fatty acids with chain lengths from C16 to C26 are found in the lipid polyesters of Arabidopsis and Brassica seeds.[10] These compounds are also major components of cutin and suberin, the protective biopolymers in the outer layers of plants.[10]

Microbial Production: A Versatile and Engineered Source

Microorganisms, including bacteria, yeasts, and fungi, are a highly promising and adaptable source of a wide array of HFAs.[3] They can produce these compounds through the oxidation of fatty acids at the terminal carbon or within the acyl chain, leading to the formation of α-HFAs, β-HFAs, mid-chain HFAs, and ω-HFAs, as well as di- and tri-HFAs.[3]

Microbial fatty acid-hydroxylation is primarily carried out by several key enzyme families:

• P450 monooxygenases: These enzymes are known for their ability to introduce hydroxyl groups at various positions on the fatty acid chain.

• Lipoxygenases: These enzymes typically catalyze the dioxygenation of polyunsaturated fatty acids.

• Hydratases: These enzymes add a water molecule across a double bond to form a hydroxyl group.[2][4] For example, Nocardia cholesterolicum can hydrate linoleic acid to produce 10-hydroxy-12(Z)-octadecenoic acid.[1]

• 12-Hydroxylase: This enzyme is responsible for the production of 12-hydroxystearic acid.[2]

• Diol synthase: This enzyme synthesizes dihydroxy fatty acids.[2]

The yeast Starmerella bombicola is a notable example of a microorganism that can be metabolically engineered to produce high titers of (ω-1)-linked hydroxy fatty acids.[11] By blocking competing metabolic pathways, researchers have achieved production levels of up to 17.39 g/L.[11]

Animal-Derived Hydroxy Fatty Acids: Key Components of Sphingolipids

In mammals, non-conjugated HFAs, particularly 2-hydroxy fatty acids (2-HFAs), are integral components of a specific class of sphingolipids.[12][13][14] These 2-hydroxylated sphingolipids are found in most eukaryotic organisms and are particularly abundant in the nervous system, epidermis, and kidneys.[13][15]

The synthesis of 2-HFAs is catalyzed by the enzyme fatty acid 2-hydroxylase (FA2H) , which introduces a hydroxyl group at the C-2 position of a fatty acid.[12][13] These 2-HFAs are then incorporated into the ceramide backbone of various sphingolipids.[12] The presence of the 2-hydroxyl group significantly influences the biophysical properties of these sphingolipids and their roles in cellular processes.[12]

One important example is 2-hydroxytetracosanoic acid (cerebronic acid) , a key constituent of cerebrosides, which are glycosphingolipids vital for the structure and function of the myelin sheath that insulates nerve fibers.[10][16][17][18]

Part 2: Biosynthetic Pathways

The synthesis of non-conjugated HFAs involves distinct enzymatic pathways in plants, microbes, and animals. Understanding these pathways is crucial for optimizing production and exploring their biological functions.

Biosynthesis of Ricinoleic Acid in Ricinus communis

The biosynthesis of ricinoleic acid in castor beans begins with oleic acid. The key enzyme in this process is a fatty acid hydroxylase that is a variant of the Δ12-oleic acid desaturase (FAD2).[19] This enzyme, known as oleate-12-hydroxylase, introduces a hydroxyl group at the 12th carbon of oleic acid.[20] Importantly, the substrate for this reaction is oleic acid esterified to the sn-2 position of phosphatidylcholine in the endoplasmic reticulum membrane.[21] Molecular oxygen is the source of the hydroxyl oxygen.[20]

Caption: Biosynthesis of Ricinoleic Acid in Castor Beans.

Microbial Hydroxylation Pathways

Microbes employ a diverse set of enzymes to produce HFAs. The specific pathway depends on the microorganism and the substrate fatty acid. One well-studied pathway is the hydration of unsaturated fatty acids by fatty acid hydratases (FAHs). These enzymes catalyze the addition of water to a carbon-carbon double bond.[4]

Caption: Microbial Hydration of an Unsaturated Fatty Acid.

Synthesis of 2-Hydroxy Sphingolipids in Mammals

The synthesis of 2-hydroxy sphingolipids in mammals is initiated by the action of fatty acid 2-hydroxylase (FA2H). This enzyme hydroxylates a fatty acid, which is then activated to its CoA ester. This 2-hydroxy acyl-CoA is subsequently transferred to a sphingoid base by ceramide synthase to form a 2-hydroxy ceramide. This molecule then serves as a precursor for more complex 2-hydroxylated sphingolipids.[14]

Caption: Synthesis of 2-Hydroxy Sphingolipids in Mammals.

Part 3: Extraction and Purification Protocols

The choice of extraction and purification methods for non-conjugated HFAs depends on the source material and the desired purity of the final product.

Extraction from Plant Seeds (e.g., Castor Beans)

A common method for extracting oil from castor beans is the Soxhlet method using a non-polar solvent like hexane.[8]

Protocol: Soxhlet Extraction of Castor Oil

• Preparation: Grind the castor seeds into a fine powder to increase the surface area for extraction.

• Extraction: Place the ground seeds in a thimble and extract with hexane in a Soxhlet apparatus for several hours.

• Solvent Removal: Remove the hexane from the extracted oil using a rotary evaporator.

• Purification: The crude oil can be further purified by degumming, neutralization, and bleaching to remove phospholipids, free fatty acids, and pigments.

Purification of Hydroxy Fatty Acids

For higher purity, HFAs can be isolated from the oil or microbial culture through a series of steps.

Protocol: General Purification of Hydroxy Fatty Acids

• Saponification: Hydrolyze the triacylglycerols or other esters in the crude extract using an alkali (e.g., potassium hydroxide in ethanol) to yield free fatty acids.

• Acidification: Acidify the mixture with a mineral acid (e.g., HCl) to protonate the fatty acids.

• Solvent Extraction: Extract the free fatty acids into an organic solvent such as hexane or diethyl ether.[22]

• Crystallization: Dissolve the fatty acid mixture in a suitable solvent (e.g., hexane) and cool to a low temperature (e.g., -25°C) to crystallize the more saturated and higher melting point HFAs.[23]

• Chromatography: For very high purity, employ chromatographic techniques such as column chromatography or high-performance liquid chromatography (HPLC).

Part 4: Analytical Methodologies

The accurate identification and quantification of non-conjugated HFAs are critical for both research and industrial applications. The primary analytical techniques employed are gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[24][25][26]

Analytical Technique	Sample Preparation	Derivatization	Advantages	Limitations
GC-MS	Saponification and extraction of free fatty acids.	Esterification (e.g., to fatty acid methyl esters - FAMEs) and silylation of the hydroxyl group (e.g., to trimethylsilyl - TMS ethers).[26][27]	High resolution, excellent sensitivity, and established libraries for identification.[26]	Requires derivatization, not suitable for intact lipids.
LC-MS	Solvent extraction (e.g., Bligh-Dyer method) and solid-phase extraction (SPE).[24]	Often not required for free fatty acids, but can be used for improved sensitivity.	High sensitivity, suitable for intact lipids, and can handle complex mixtures.[24][25]	Isomer separation can be challenging.[24][25]

Protocol: GC-MS Analysis of Hydroxy Fatty Acids

• Lipid Extraction: Extract total lipids from the sample using a method like the Bligh-Dyer procedure.

• Saponification and Methylation: Saponify the lipid extract and then methylate the resulting free fatty acids to form FAMEs using a reagent like BF3-methanol.

• Silylation: Derivatize the hydroxyl groups of the HFA-FAMEs to TMS ethers using a silylating agent (e.g., BSTFA).

• GC-MS Analysis: Inject the derivatized sample into the GC-MS system. The separation is achieved on a capillary column, and the mass spectrometer provides fragmentation patterns for identification.

• Quantification: Use an appropriate internal standard (e.g., a deuterated HFA) for accurate quantification.[27]

Part 5: Biological Activities and Therapeutic Potential

Recent research has unveiled a range of biological activities for non-conjugated HFAs and their derivatives, highlighting their therapeutic potential.

• Anti-inflammatory and Anti-diabetic Effects: Fatty acid esters of hydroxy fatty acids (FAHFAs) are a class of endogenous lipids with demonstrated anti-diabetic and anti-inflammatory properties.[25][28][29] For instance, palmitic acid hydroxy stearic acids (PAHSAs) have been shown to improve glucose tolerance and insulin sensitivity in mice.[28]

• Cell Signaling: HFAs that are components of sphingolipids play crucial roles in cell signaling pathways.[13]

• Antibiotic and Anticancer Activities: Some microbially produced HFAs have exhibited antibiotic, anti-inflammatory, and anticancer properties.[2]

The diverse biological activities of different HFA isomers suggest the potential for developing targeted therapies for metabolic and immune-mediated diseases.[28]

Part 6: Industrial Applications

The unique chemical properties of non-conjugated HFAs make them valuable raw materials in various industries.[1]

• Polymers: The hydroxyl group provides a reactive site for polymerization, making HFAs useful in the production of biodegradable plastics and nylons.[1]

• Lubricants and Greases: The high viscosity and lubricity of HFA-containing oils, like castor oil, make them ideal for high-performance lubricants.[1][6]

• Cosmetics and Personal Care: HFAs and their derivatives are used as emulsifiers, emollients, and stabilizers in a variety of cosmetic products.[1][10]

• Coatings and Inks: They are also utilized in the manufacturing of paints, varnishes, and printing inks.[7][10]

Conclusion and Future Outlook

Non-conjugated hydroxy fatty acids are a class of naturally occurring lipids with significant and expanding applications in both industry and medicine. While plant sources like castor oil remain a major commercial source, microbial production offers a highly flexible and scalable platform for generating a diverse range of these valuable molecules. Further research into the enzymatic pathways of HFA biosynthesis will undoubtedly lead to the development of novel and more efficient production methods. The continued exploration of their biological activities holds great promise for the development of new therapeutic agents for a variety of diseases.

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An In-depth Technical Guide to 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid in Plant Physiology

Audience: Researchers, scientists, and drug development professionals.

Abstract: Plant oxylipins are a diverse class of lipid-derived signaling molecules that play critical roles in growth, development, and stress responses. While the jasmonate pathway, derived from α-linolenic acid, is well-characterized, a vast array of other oxylipins with distinct functions remains to be explored. This guide focuses on a less-studied molecule, 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid, an oxylipin derived from γ-linolenic acid (GLA). We will delve into its biosynthesis, hypothesize its signaling mechanisms based on established oxylipin paradigms, discuss its potential physiological roles in plant defense, and provide detailed methodologies for its extraction, quantification, and functional analysis. This document serves as a technical resource to stimulate and facilitate research into this intriguing class of signaling molecules.

Introduction to Plant Oxylipins

Plants, as sessile organisms, have evolved sophisticated chemical communication systems to respond to their environment. Oxylipins, a large family of oxygenated fatty acid metabolites, are at the forefront of this chemical signaling network.[1][2] They are produced from polyunsaturated fatty acids (PUFAs) through enzymatic or non-enzymatic oxidation.[3] These molecules are not merely metabolic byproducts but are potent regulators of a multitude of processes, from seed germination and root growth to defense against pathogens and pests.[2]

The most extensively studied oxylipins belong to the jasmonate family, which are synthesized from α-linolenic acid (ALA) via the 13-lipoxygenase (13-LOX) pathway.[4] However, the structural diversity of PUFA precursors in plants, including linoleic acid (LA) and γ-linolenic acid (GLA), gives rise to a wide spectrum of oxylipins, each with potentially unique biological activities.[5] This guide specifically addresses 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid , a hydroxylated derivative of GLA (all-cis-6,9,12-octadecatrienoic acid). While direct research on this molecule's role in plant physiology is nascent, its structural similarity to other bioactive 13-hydroxy fatty acids suggests a significant, yet uncharacterized, role in plant defense and signaling.

Biosynthesis of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid

The biosynthesis of oxylipins is initiated by the release of PUFAs from membrane lipids by phospholipases. The free fatty acid then serves as a substrate for dioxygenase enzymes, primarily lipoxygenases (LOXs).[6]

Precursor: The precursor for the topic molecule is γ-linolenic acid (GLA; 18:3Δ6c,9c,12c) . GLA is an omega-6 fatty acid found in the seed oils of certain plants, such as evening primrose (Oenothera biennis), borage (Borago officinalis), and blackcurrant (Ribes nigrum).[7] It is synthesized from linoleic acid by the action of a Δ6-desaturase enzyme.[8]

The Lipoxygenase (LOX) Pathway: The key enzymatic step is the stereospecific insertion of molecular oxygen into the PUFA backbone, catalyzed by a lipoxygenase. Plant LOXs are classified based on the positional specificity of oxygenation on linoleic or linolenic acid, typically as 9-LOX or 13-LOX.[9]

• Oxygenation: For GLA, the (1Z,4Z)-pentadiene system susceptible to LOX attack is at C10-C14 (counting from the carboxyl end). A 13-LOX enzyme would abstract a hydrogen atom from the C11 methylene group, leading to the formation of a fatty acid radical. Molecular oxygen then inserts at the C-13 position.

• Hydroperoxide Formation: This reaction yields a hydroperoxide intermediate: 13-hydroperoxy-6(Z),9(Z),11(E)-octadecatrienoic acid (13-HPOTrE-γ) . The formation of a conjugated double bond system (at C9 and C11) is a characteristic feature of the LOX reaction.

• Reduction to Hydroxy Acid: The unstable hydroperoxide is rapidly reduced to a more stable hydroxy fatty acid by the action of peroxidases or reductases. This final step produces 13-hydroxy-6(Z),9(Z),11(E)-octadecatrienoic acid . While the topic specifies a 9(Z) configuration, the LOX-catalyzed reaction typically results in a conjugated trans-double bond, hence the 11(E) configuration. The initial 6(Z) and 9(Z) bonds from the GLA precursor remain. The feasibility of producing hydroxylated GLA derivatives has been demonstrated in microbial biotransformation systems, which efficiently converted GLA to (6Z,9Z)-13-hydroxyoctadeca-6,9-dienoic acid.[10][11]

Caption: Proposed biosynthesis of 13-hydroxy-γ-linolenic acid in plants.

Putative Signaling and Mechanism of Action

While a dedicated signaling pathway for 13-hydroxy-GLA has not been elucidated in plants, its mechanism can be hypothesized based on the well-established jasmonate signaling cascade. Bioactive oxylipins like jasmonoyl-isoleucine (JA-Ile) function by relieving transcriptional repression.

The Core Signaling Module (Hypothesized):

• Perception: We propose that 13-hydroxy-GLA, or a further metabolized derivative, acts as a ligand that is perceived by a nuclear receptor complex. In the canonical JA pathway, this receptor is the F-box protein CORONATINE INSENSITIVE 1 (COI1) .

• De-repression: The binding of the oxylipin ligand to the COI1-based Skp1/Cul1/F-box (SCFCOI1) E3 ubiquitin ligase complex promotes the recruitment of JASMONATE-ZIM DOMAIN (JAZ) repressor proteins.

• Proteasomal Degradation: JAZ proteins are subsequently ubiquitinated and targeted for degradation by the 26S proteasome.

• Transcriptional Activation: The degradation of JAZ repressors liberates transcription factors, such as MYC2 , which are then free to activate the expression of downstream target genes, including those involved in defense, secondary metabolism, and stress responses.

This model provides a robust framework for investigating the signaling function of novel oxylipins. It is plausible that different oxylipins exhibit varying affinities for the COI1-JAZ co-receptor complex, allowing for a fine-tuning of the plant's response to specific stimuli.

Caption: Hypothesized signaling pathway for 13-hydroxy-γ-linolenic acid.

Physiological Roles in Plant Systems

The physiological functions of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid in plants are likely centered on defense and stress signaling, analogous to other 13-hydroxylated fatty acids like 13-hydroxyoctadecadienoic acid (13-HODE) derived from linoleic acid.

Putative Physiological Role	Evidence from Related Compounds & Pathways
Direct Antimicrobial Activity	13-HODE and its keto-derivative (13-KODE) exhibit antibacterial and antifungal activity.[12][13] It is plausible that 13-hydroxy-GLA possesses similar direct inhibitory effects on microbial pathogens.
Defense Gene Activation	As a signaling molecule, it likely induces the expression of defense-related genes, such as those encoding Pathogenesis-Related (PR) proteins, phytoalexin biosynthetic enzymes, and proteinase inhibitors. This is a hallmark of oxylipin signaling.[14]
Response to Biotic Stress	Oxylipin pathways are central to defense against insect herbivores and necrotrophic pathogens. The accumulation of this molecule could be triggered by tissue damage or pathogen recognition, contributing to systemic acquired resistance.
Response to Abiotic Stress	Wounding is a potent inducer of the oxylipin pathway.[14] Other abiotic stresses like drought and salinity also modulate fatty acid metabolism and could lead to the production of 13-hydroxy-GLA as part of the plant's adaptive response.
Modulation of Growth	There is often a trade-off between growth and defense. High levels of defense-related oxylipins can lead to growth inhibition (e.g., stunted root growth). This molecule may play a role in allocating resources between defense and development.

Methodologies for Investigation

A critical step in elucidating the role of 13-hydroxy-GLA is the ability to accurately quantify it in plant tissues and to test its biological activity. Here, we provide robust, field-proven protocols.

5.1 Protocol: Extraction and Quantification of Oxylipins by LC-MS/MS

This protocol provides a framework for the sensitive and selective quantification of 13-hydroxy-GLA and other oxylipins from a plant matrix. The inclusion of deuterated internal standards is crucial for accurate quantification by correcting for matrix effects and variations in extraction efficiency and instrument response.

A. Sample Preparation & Extraction

• Harvesting: Harvest plant tissue (e.g., 100 mg fresh weight of Arabidopsis leaves) and immediately flash-freeze in liquid nitrogen to quench metabolic activity. Store at -80°C until extraction.

• Homogenization: Place the frozen tissue in a 2 mL tube with two steel beads. Add 1 mL of ice-cold extraction solvent (Acetonitrile:Isopropanol:Water, 3:3:2, v/v/v) containing an antioxidant (e.g., 0.01% butylated hydroxytoluene, BHT).

• Internal Standard Spiking: Add a known amount of a suitable deuterated internal standard (e.g., 13(S)-HODE-d4, as a specific 13-OH-GLA standard may not be commercially available).

• Tissue Disruption: Homogenize the tissue using a bead beater (e.g., TissueLyser) for 2 cycles of 3 minutes at 30 Hz. Keep samples on ice between cycles.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Carefully transfer the supernatant to a new tube. For solid-phase extraction (SPE), the supernatant can be diluted and acidified before loading. For a simpler liquid-liquid extraction (LLE), proceed to the next step.

• Liquid-Liquid Extraction (LLE):

  • Add 1 mL of acidified water (pH 3.5 with formic acid) and 2 mL of ethyl acetate to the supernatant.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 2,000 x g for 5 minutes at 4°C to separate the phases.

  • Carefully collect the upper organic phase (ethyl acetate) and transfer to a new tube.

  • Repeat the ethyl acetate extraction on the aqueous phase and combine the organic layers.

• Drying and Reconstitution: Evaporate the pooled organic phase to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 85% Solvent A, 15% Solvent B).

B. LC-MS/MS Analysis

• Instrumentation: Use a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[15][16]

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% acetic acid.

  • Mobile Phase B: Acetonitrile:Isopropanol (90:10, v/v) with 0.1% acetic acid.

  • Gradient: A suitable gradient to separate the various oxylipins, for example: 0-2 min, 15% B; 2-15 min, linear ramp to 95% B; 15-18 min, hold at 95% B; 18-18.1 min, return to 15% B; 18.1-22 min, re-equilibrate at 15% B.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Detection:

  • Mode: Negative ion ESI.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The precursor ion for 13-hydroxy-GLA (C18H30O3) is the deprotonated molecule [M-H]⁻ at m/z 293.2. Product ions for fragmentation need to be determined by infusing a standard, but characteristic fragments would arise from cleavage adjacent to the hydroxyl group. For the internal standard (13-HODE-d4), the transition would be m/z 323.3 -> 199.2.

  • Optimization: Optimize cone voltage and collision energy for each specific analyte and internal standard to maximize signal intensity.

Caption: Workflow for oxylipin extraction and quantification.

5.2 Protocol: Pathogen Bioassay on Arabidopsis thaliana

This bioassay is designed to test the hypothesis that 13-hydroxy-GLA contributes to plant defense against a necrotrophic fungal pathogen.

• Plant Growth: Grow Arabidopsis thaliana (e.g., Col-0 ecotype) seedlings on sterile 0.5x Murashige and Skoog (MS) agar plates for 10-12 days under a 16h light/8h dark cycle.

• Compound Treatment:

  • Prepare a stock solution of 13-hydroxy-GLA in ethanol.

  • Prepare treatment solutions by diluting the stock in sterile water to final concentrations (e.g., 1 µM, 10 µM, 50 µM). Include a mock control with the same final concentration of ethanol.

  • Apply 5 µL droplets of the treatment or mock solution to the adaxial surface of two leaves per seedling. Allow the droplets to dry completely in a laminar flow hood.

• Pathogen Inoculation:

  • Culture a necrotrophic fungus, such as Botrytis cinerea, on potato dextrose agar (PDA) for 10-14 days.

  • Prepare a spore suspension by flooding the plate with sterile water, gently scraping the surface, and filtering through miracloth. Adjust the spore concentration to 5 x 10⁵ spores/mL in half-strength potato dextrose broth.

  • 24 hours after the chemical treatment, apply a 5 µL droplet of the B. cinerea spore suspension onto the center of each treated leaf.

• Incubation and Scoring:

  • Place the inoculated plates in a high-humidity chamber (covered) and keep them in the dark for 16 hours to promote infection, then return to the standard light/dark cycle.

  • Assess disease progression 48 to 72 hours post-inoculation by measuring the diameter of the necrotic lesion that develops around the inoculation site.

• Data Analysis: Compare the lesion sizes on plants treated with 13-hydroxy-GLA to the mock-treated control plants. A statistically significant reduction in lesion size would indicate that the compound enhances disease resistance.

Conclusion and Future Perspectives

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid represents an under-investigated branch of the complex oxylipin signaling network in plants. While its biosynthesis from γ-linolenic acid is biochemically plausible and its signaling mechanism can be inferred from well-studied pathways, its precise physiological role remains to be experimentally validated. Its structural similarity to other bioactive hydroxy-fatty acids strongly suggests a function in mediating plant defense responses.

Future research should focus on:

• Endogenous Detection: Unequivocally identifying and quantifying this molecule in various plant species, especially those known to produce GLA, under different stress conditions.

• Genetic Analysis: Using reverse genetics to identify and characterize the specific 13-LOX and other biosynthetic enzymes responsible for its production.

• Receptor Identification: Investigating its interaction with the COI1 receptor or identifying novel perception systems.

• Transcriptomic Profiling: Performing RNA-seq analysis on plants treated with 13-hydroxy-GLA to identify the downstream genes and pathways it regulates.

The methodologies provided in this guide offer a robust starting point for researchers to explore the function of this and other novel oxylipins, ultimately deepening our understanding of the intricate chemical language that governs plant life.

References

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Beyond the Canon: A Technical Guide to the Discovery and Isolation of Novel Octadecadienoic Acid Isomers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The C18 fatty acids, particularly the octadecadienoic acids (18:2), represent a deceptively complex class of biomolecules. While linoleic acid (9Z,12Z-octadecadienoic acid) is the canonical and most abundant isomer, a vast and largely unexplored landscape of its positional, geometric, and stereoisomers exists. These "unusual" isomers are not mere chemical curiosities; they are emerging as potent signaling molecules, biomarkers, and mediators in a spectrum of physiological and pathological processes, from inflammation and metabolic regulation to cancer.[1][2] This guide moves beyond standard textbook protocols to provide a field-proven, in-depth framework for the modern researcher. We will dissect the causality behind advanced experimental strategies, offering a self-validating system for the discovery, isolation, structural elucidation, and confirmation of novel octadecadienoic acid isomers. This document is designed to empower researchers to navigate the intricate analytical challenges and unlock the therapeutic potential hidden within this diverse family of lipids.

Part I: The Discovery Engine - An Integrated Analytical Framework

The foundational challenge in discovering novel octadecadienoic acid isomers is their immense structural similarity. A single analytical technique is invariably insufficient to resolve and identify a novel isomer from a complex biological matrix.[3] True discovery necessitates an orthogonal, multi-modal approach that synergistically combines high-resolution separation with unambiguous structural elucidation.

Pillar 1: High-Resolution Chromatographic Separation

The primary objective is to achieve physical separation of isomers. The choice of chromatography is dictated by the specific isomeric differences—double bond position, geometry (cis/trans), or both.

• Gas Chromatography (GC): When coupled with a highly polar cyanopropyl capillary column, GC offers unparalleled resolution for fatty acid methyl esters (FAMEs), particularly for separating cis/trans geometric isomers and certain positional isomers.[4] The separation is based on the subtle differences in volatility and interaction with the stationary phase. The conversion of fatty acids to their more volatile methyl esters (FAMEs) is a critical and routine prerequisite for successful GC analysis.[5][6]

• High-Performance Liquid Chromatography (HPLC): HPLC provides complementary separation mechanisms and is indispensable for isolating compounds in their native, underivatized state.

  • Reverse-Phase HPLC (RP-HPLC): Using a C18 stationary phase, RP-HPLC separates isomers based on differences in hydrophobicity.[5][7] While it may not resolve all positional isomers, it is highly effective for purifying fatty acids from more polar or non-polar contaminants.

  • Silver-Ion HPLC (Ag+-HPLC): This technique is exceptionally powerful for separating isomers based on the number, position, and geometry of their double bonds. The silver ions impregnated onto the stationary phase form reversible π-complexes with the double bonds of the fatty acids. The strength of this interaction varies significantly with double bond configuration, allowing for the separation of isomers that are inseparable by other means.[8] It has been a cornerstone in identifying previously unrecognized conjugated linoleic acid (CLA) isomers in natural products.[8]

Pillar 2: Unambiguous Structural Elucidation with Mass Spectrometry (MS)

Once an unknown peak is chromatographically resolved, its structure must be determined. Mass spectrometry is the definitive tool for this purpose.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most frequently used method for fatty acid identification.[5] After separation by GC, molecules are ionized, typically by electron ionization (EI), causing predictable fragmentation. The resulting mass spectrum is a molecular fingerprint. To definitively locate double bonds, which is not always clear from the fragmentation of FAMEs, derivatization is key. Creating 4,4-dimethyloxazoline (DMOX) derivatives, for instance, generates characteristic fragment ions that allow for the unambiguous assignment of double bond positions.[8]

• Liquid Chromatography-Mass Spectrometry (LC-MS): The coupling of HPLC with MS, particularly high-resolution instruments like Quadrupole Time-of-Flight (Q-TOFMS), allows for the analysis of underivatized fatty acids.[9][10] This method provides an accurate mass measurement of the parent ion, confirming its elemental composition. Subsequent fragmentation (MS/MS) can then be used to deduce structural features, complementing GC-MS data.[9]

Table 1: Comparative Analysis of Core Analytical Techniques

Technique	Primary Separation Principle	Strengths	Limitations	Causality & Expert Insight
GC-FID/MS	Volatility & Polarity (as FAMEs)	High resolution for geometric isomers; extensive libraries for FAMEs.[4]	Requires derivatization; thermal stress can cause isomerization.	The choice of a highly polar cyanopropyl column is critical as it maximizes dipole-dipole interactions, enhancing the separation of cis (more polar) and trans (less polar) isomers.
RP-HPLC	Hydrophobicity	Excellent for sample cleanup and fractionation; non-destructive.[7]	Limited resolution for many positional and geometric isomers.	Ideal as a first-pass purification step to isolate the total fatty acid fraction before more specific techniques like Ag+-HPLC.
Ag+-HPLC	π-complexation with double bonds	Unmatched resolution of positional and geometric isomers.[8]	Can be technically demanding; requires specialized columns.	The strength of the Ag+ interaction is weaker for trans bonds than cis bonds, causing trans isomers to elute earlier. This predictable behavior is key to initial identification.
LC-MS (Q-TOF)	Hydrophobicity (LC) & Mass-to-charge (MS)	High mass accuracy for formula confirmation; analyzes underivatized acids.[9]	Fragmentation may not always pinpoint double bond locations without specialized methods.	This is the method of choice for profiling oxidized metabolites like HODEs, which are more polar and less volatile than their non-hydroxylated counterparts.[9]

Mandatory Visualization 1: The Isomer Discovery Workflow

Caption: Integrated workflow for the discovery of novel octadecadienoic acid isomers.

Part II: Isolation and Purification - From Analytical Signal to Usable Substance

The identification of a novel isomer is only the beginning. To study its biological function or use it as a standard, it must be isolated in a chemically pure form at a preparative scale. This requires a shift from analytical to preparative techniques.

Core Isolation Strategies

• Preparative HPLC (Prep-HPLC): This is the most direct method for purification, essentially a scaled-up version of analytical HPLC.[11] By using larger columns and higher flow rates, milligram-to-gram quantities of a specific isomer can be isolated. The key to success is developing a high-resolution analytical method first, which can then be translated to a preparative scale.

• Urea Complex Fractionation: This classic technique is remarkably effective for separating fatty acids based on their degree of saturation and linearity.[12] Saturated and straight-chain fatty acids readily form crystalline inclusion complexes with urea, while polyunsaturated or branched-chain fatty acids are excluded and remain in the liquid phase. This provides an excellent preliminary enrichment step for novel, potentially non-linear isomers.

• Low-Temperature Crystallization: Exploiting differences in melting points and solubility at low temperatures, this method can be used to fractionate fatty acids.[12] For example, dissolving a mixture of fatty acids in a solvent like acetone and cooling it to -20°C or lower will cause more saturated and trans-isomers to crystallize out, enriching the remaining solution in cis-polyunsaturated isomers.[13]

Protocol 1: A Self-Validating System for Isomer Discovery and Identification

This protocol describes a comprehensive workflow for screening a biological sample for novel octadecadienoic acid isomers.

Objective: To identify and structurally characterize unknown octadecadienoic acid isomers in a lipid extract.

Methodology:

• Lipid Extraction:

  • Homogenize 1g of tissue sample in a chloroform:methanol (1:2, v/v) mixture according to the Bligh-Dyer method.[13]

  • Separate the phases by adding chloroform and water. Collect the lower organic phase containing the total lipids.

  • Dry the lipid extract under a stream of nitrogen.

• Saponification and Derivatization:

  • Saponify the dried lipid extract by refluxing with 10% KOH in ethanol for 1 hour to liberate free fatty acids.[13]

  • Acidify the mixture with HCl and extract the free fatty acids into petroleum ether.

  • Validation Step: Split the free fatty acid sample into two aliquots.

  • Aliquot A (for GC-MS): Methylate to FAMEs using BF3-methanol. For definitive double bond location, prepare DMOX derivatives from a sub-aliquot.

  • Aliquot B (for HPLC): Keep as free fatty acids for HPLC analysis.

• Chromatographic Analysis:

  • GC-MS Analysis (Aliquot A): Inject the FAMEs onto a highly polar cyanopropyl capillary GC column (e.g., 100m length). Program the temperature to ensure separation of 18:2 isomers.[4]

  • Acquire mass spectra for all resolved peaks. Compare spectra to known libraries (e.g., NIST). Peaks with an m/z corresponding to an 18:2 FAME but with an unknown retention time are candidates.

  • Inject the DMOX derivatives to confirm double bond positions of candidate peaks.

  • Ag+-HPLC Analysis (Aliquot B): Dissolve the free fatty acids in the mobile phase and inject onto an Ag+-HPLC column. Collect fractions corresponding to unknown peaks.

• Structure Confirmation:

  • Analyze the fractions collected from Ag+-HPLC using LC-MS/MS to obtain accurate mass and fragmentation data for the underivatized acid.

  • Final Validation: The structure is considered validated when data from GC-MS (retention time, DMOX fragmentation) and LC-MS/MS (accurate mass) are congruent and define a single, unique isomeric structure.

Part III: Synthesis and Final Confirmation

The ultimate proof of a novel isomer's structure is its total chemical synthesis and the subsequent comparison of the synthetic standard to the naturally isolated compound. Synthesis provides an unlimited supply of pure material for biological testing and serves as an incontrovertible reference standard.[14][15]

Methods for synthesis are diverse, ranging from the isomerization of commercially available materials like linoleic acid using specific catalysts[16][17] to multi-step organic syntheses that build the molecule from smaller fragments, offering precise control over double bond position and stereochemistry.[18][19]

Mandatory Visualization 2: Logic for Isomer Isolation Strategy

Caption: Decision tree for selecting an appropriate octadecadienoic acid isolation strategy.

Part IV: Biological Context and Future Horizons

The discovery of novel octadecadienoic acid isomers is not merely an academic exercise. Many isomers, often grouped under the term "octadecanoids," exhibit potent and specific biological activities.[1]

Table 2: Selected Octadecadienoic Acid Isomers and Their Biological Relevance

Isomer(s)	Common Name/Class	Reported Biological Activities	References
9Z,11E- & 10E,12Z-18:2	Conjugated Linoleic Acids (CLAs)	Anti-carcinogenic, anti-obesity, cardiovascular protection, modulation of immune response.	[2][20]
9-HODE, 13-HODE	Hydroxyoctadecadienoic Acids	Products of oxidative stress, involved in inflammation, signaling molecules in various cell types.	[7][9][21]
9-oxoODE, 13-oxoODE	Oxo-octadecadienoic Acids	Pro-inflammatory mediators, implicated in pathological conditions.	[9]
7E,9Z-18:2	Minor CLA Isomer	Identified in dairy products and human tissues; biological role under investigation.	[8]

The ongoing discovery of new isomers continually expands the "oxylipin" family of signaling molecules.[1] Each novel isomer represents a potential new drug target, a biomarker for disease, or a lead compound for therapeutic development. The methodologies outlined in this guide provide the foundational tools for researchers to explore this exciting frontier, moving from unknown peaks in a chromatogram to novel molecules with the potential to impact human health. The future of this field lies in fully characterizing the vast structural diversity of these isomers and mechanistically linking them to their functional roles in biology and disease.[1]

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From Precursor to Signal: The Pivotal Role of Non-Conjugated Dienes in Cellular Signaling via Lipid Peroxidation

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Polyunsaturated fatty acids (PUFAs), characterized by their non-conjugated diene systems, are fundamental components of cellular membranes. While structurally crucial, their primary role in cellular signaling is that of latent precursors. Under conditions of physiological or pathological oxidative stress, these PUFAs undergo enzymatic or non-enzymatic lipid peroxidation, transforming them into a diverse array of highly reactive electrophilic species. These metabolites, notably 4-hydroxynonenal (4-HNE) and the F2-isoprostanes, are not mere byproducts of damage but are potent signaling molecules that modulate a vast range of cellular pathways. They function primarily by forming covalent adducts with nucleophilic residues on key signaling proteins, thereby altering their function. This guide provides an in-depth exploration of the generation of these signaling molecules from non-conjugated diene precursors, their mechanisms of action, the principal signaling cascades they regulate, and the state-of-the-art methodologies for their investigation. The content is tailored for researchers, scientists, and drug development professionals seeking to understand and target these pathways in health and disease.

Introduction: The Latent Signaling Potential of Non-Conjugated Dienes

In cell biology, the term "non-conjugated diene" most significantly refers to the "skipped" double bond arrangement found in essential polyunsaturated fatty acids (PUFAs) like linoleic acid (an omega-6) and arachidonic acid (an omega-6).[1][2][3] This arrangement, typically a methylene-interrupted (-CH=CH-CH2-CH=CH-) motif, imparts flexibility to cellular membranes and serves as a repository of potential energy and signaling information.[3][4]

Unlike classic signaling molecules that rely on non-covalent receptor binding, the signaling paradigm of non-conjugated dienes is indirect. The allylic hydrogens in the methylene group are particularly susceptible to abstraction, initiating a cascade of oxidative reactions known as lipid peroxidation.[5] This process converts the relatively inert fatty acid into potent, biologically active electrophiles. Therefore, the true function of these dienes in signaling is to serve as the substrate for a complex network of oxidative transformations that generate second messengers critical to cellular homeostasis, stress response, and pathology.

Generation of Signaling Molecules: The Lipid Peroxidation Cascade

The conversion of non-conjugated dienes within PUFAs into signaling molecules occurs through both non-enzymatic and enzymatic pathways.[5]

• Non-Enzymatic Pathway: Initiated by reactive oxygen species (ROS) like the hydroxyl radical (OH•), this free-radical chain reaction leads to the formation of lipid hydroperoxides (LOOH).[5][6] These unstable intermediates decompose into a variety of secondary products, including reactive aldehydes and isoprostanes.[6]

• Enzymatic Pathway: Enzymes such as lipoxygenases (LOXs) and cyclooxygenases (COXs) can also initiate the oxidation of PUFAs, particularly arachidonic acid, to produce specific signaling molecules like leukotrienes and prostaglandins, as well as 4-HNE.[5][7][8]

The two most extensively studied classes of signaling molecules derived from this cascade are:

• 4-Hydroxynonenal (4-HNE): A major α,β-unsaturated aldehyde produced from the peroxidation of omega-6 PUFAs like arachidonic and linoleic acid.[7][9][10] It is considered a key mediator of oxidative stress-induced signaling.[6][9]

• F2-Isoprostanes (F2-IsoPs): A family of prostaglandin-like compounds generated via the free-radical catalyzed peroxidation of arachidonic acid, independent of COX enzymes.[11][12][13] They are regarded as the "gold standard" biomarker for in vivo lipid peroxidation.[13]

Fig 1. Generation of 4-HNE and F2-Isoprostanes from PUFAs.

Mechanisms of Action: Covalent Modification as a Signaling Switch

The signaling function of 4-HNE and certain isoprostanes (specifically cyclopentenone isoprostanes) stems from their electrophilic nature.[5][13] They possess reactive functional groups—an α,β-unsaturated aldehyde in HNE and an α,β-unsaturated cyclopentenone ring in A2/J2-isoprostanes—that readily react with cellular nucleophiles.[10][13]

The primary targets are the side chains of specific amino acids in proteins:

• Cysteine: The thiol group reacts via a Michael addition.[5][7]

• Histidine: The imidazole ring reacts via a Michael addition.[7][14]

• Lysine: The ε-amino group can react via Michael addition or form a Schiff base with the aldehyde group of HNE.[7][10]

This covalent modification acts as a post-translational modification that can profoundly alter a protein's structure, activity, localization, or interaction with other proteins. This mechanism provides a "covalent advantage," allowing for the integration and accumulation of an oxidative stress signal over time.[5]

Target Protein Class	Example(s)	Modifier	Consequence of Modification	References
Kinases	IKK, ERK, p38	4-HNE	Altered activity, leading to modulation of inflammatory and proliferation pathways.	[9][15][16]
Transcription Factors	NF-κB, Keap1	4-HNE	Inhibition of DNA binding (NF-κB) or disruption of protein-protein interactions (Keap1-Nrf2), altering gene expression.	[5][9]
Mitochondrial Proteins	Uncoupling Proteins (UCPs), Adenine Nucleotide Translocase (ANT)	4-HNE	Induction of mild mitochondrial uncoupling, reducing further ROS production in a negative feedback loop.	[14]
G-Protein Coupled Receptors	Thromboxane Receptor (TP)	F2-IsoPs	Activation of the receptor, leading to downstream signaling cascades (e.g., MAPK activation, Ca2+ mobilization).	[13][16]
Cytoskeletal Proteins	Tubulin	4-HNE	Disruption of microtubule formation, impacting cell division and structure.	[7]

Key Signaling Pathways Modulated by Non-Conjugated Diene Metabolites

The adduction of key proteins by these reactive lipids impacts a wide spectrum of cellular processes.

Inflammation and Immunity

Oxidized phospholipids, including the precursors to HNE and isoprostanes, can act as Damage-Associated Molecular Patterns (DAMPs).[17][18] They engage pattern recognition receptors (PRRs) on innate immune cells, triggering signaling pathways that regulate immune responses.[17][18]

• NF-κB Signaling: 4-HNE exhibits a concentration-dependent dual role. At low concentrations (0.1–1 μM), it can activate the NF-κB pathway by modifying IKKs.[9] Conversely, at higher concentrations ( >2.5 μM), it inhibits the pathway, repressing both basal and inducible activity.[9] This demonstrates how the level of oxidative stress can fine-tune the inflammatory response.

Fig 2. Dual Regulation of NF-κB Signaling by 4-HNE.

Cell Proliferation and Fibrogenesis

F2-isoprostanes can exert potent biological effects by activating cell surface receptors. For instance, 15-F2t-IsoP (also known as 8-iso-PGF2α) activates the thromboxane-prostanoid receptor (TP), which is implicated in fibrosis.[13][16]

• MAPK Pathways: Upon binding to the TP receptor, F2-isoprostanes can activate Gqα and Giα proteins.[16] This initiates downstream signaling that includes the activation of all three major mitogen-activated protein kinase (MAPK) cascades: ERK, p38, and JNK.[16] This activation can drive pro-fibrogenic outcomes like cell proliferation and collagen synthesis in hepatic stellate cells.[16]

Fig 3. Isoprostane-Mediated Activation of MAPK Pathways.

Methodologies for Investigation: A Practical Guide

Studying these reactive lipids and their effects requires specialized analytical techniques due to their low abundance, transient nature, and high reactivity.

Detection and Quantification of Lipid Peroxidation Products

The gold-standard approach for accurately measuring molecules like 4-HNE and F2-isoprostanes is liquid chromatography-tandem mass spectrometry (LC-MS/MS).[19] This method provides the necessary sensitivity and specificity to distinguish between closely related isomers.

Protocol: General Workflow for F2-Isoprostane Quantification in Plasma

• Rationale: This protocol outlines the key steps to reliably measure F2-IsoPs, which are esterified in phospholipids and must be released before analysis. The use of an internal standard is critical for accurate quantification.

• Sample Collection: Collect blood in EDTA tubes containing an antioxidant like butylated hydroxytoluene (BHT) to prevent ex vivo oxidation. Centrifuge immediately to obtain plasma and store at -80°C.

• Internal Standard Spiking: Thaw plasma on ice. Add a known amount of a deuterated internal standard (e.g., 8-iso-PGF2α-d4) to the sample. This is crucial for correcting for sample loss during extraction and for variations in instrument response.

• Saponification (Hydrolysis): To measure total F2-IsoPs (both free and esterified), hydrolyze the sample with a strong base (e.g., 1M KOH in methanol) at room temperature. This cleaves the fatty acids from the phospholipid backbone.

• Solid-Phase Extraction (SPE):

  • Neutralize the sample with acid and apply it to a conditioned C18 SPE cartridge.

  • Wash the cartridge with a low-organic solvent (e.g., water, then hexane) to remove salts and highly nonpolar lipids.

  • Elute the F2-isoprostanes with a more polar organic solvent (e.g., ethyl acetate).

• Derivatization (Optional but Recommended): To improve chromatographic properties and ionization efficiency for GC-MS, or sometimes for LC-MS, convert the carboxylic acid group to an ester (e.g., pentafluorobenzyl ester).

• LC-MS/MS Analysis:

  • Inject the purified, derivatized sample onto a reverse-phase LC column.

  • Use a mass spectrometer operating in negative ion mode with selected reaction monitoring (SRM) or multiple reaction monitoring (MRM).

  • Monitor specific precursor-to-product ion transitions for both the endogenous analyte and the deuterated internal standard.

• Quantification: Calculate the concentration of the endogenous F2-isoprostane by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

Fig 4. Analytical Workflow for Quantifying Lipid Peroxidation Products.

Assessing Protein Adduction (The "Adductome")

Identifying the protein targets of these electrophiles is key to understanding their biological function.

Protocol: Immunoblotting for HNE-Protein Adducts

• Rationale: This is a widely used screening method to determine if a specific treatment or condition leads to a general increase in HNE-protein adduction. It is not site-specific but provides a global view.

• Cell/Tissue Lysis: Lyse cells or homogenize tissue in a buffer containing protease and phosphatase inhibitors. Determine protein concentration using a standard assay (e.g., BCA).

• SDS-PAGE: Separate 20-50 µg of protein lysate per lane on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block non-specific binding sites on the membrane using a solution of 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween-20 (TBST) for 1 hour.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a validated primary antibody specific for HNE-Michael adducts.

• Washing and Secondary Antibody: Wash the membrane thoroughly with TBST. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After final washes, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager or X-ray film. A smear or multiple bands indicate the presence of HNE-adducted proteins.

For site-specific identification, more advanced mass spectrometry-based proteomics workflows are required, typically involving enrichment of adducted peptides followed by LC-MS/MS analysis.

Implications for Drug Development

The central role of non-conjugated diene peroxidation in disease offers several avenues for therapeutic intervention and biomarker discovery.

• Biomarkers of Disease: Elevated levels of F2-isoprostanes in urine or plasma are reliable indicators of systemic oxidative stress and are associated with numerous conditions, including cardiovascular disease, neurodegenerative disorders, and diabetes.[12][20] This makes them valuable biomarkers for risk assessment and for monitoring the efficacy of antioxidant therapies.

• Therapeutic Targets:

  • Inhibition of Generation: While broad-acting antioxidants have shown limited clinical success, more targeted approaches to inhibit specific ROS-generating enzymes or bolster endogenous antioxidant systems hold promise.

  • Modulation of Downstream Signaling: Instead of preventing adduct formation, targeting the consequences of that formation can be effective. For example, antagonists of the TP receptor could block the pro-fibrotic and vasoconstrictive effects of F2-isoprostanes.[13][16]

  • Targeting Electrophilic Stress: Some therapeutic compounds, such as certain dienones, leverage a similar mechanism of action by being electrophilic and targeting systems that are vulnerabilities in cancer cells, like the ubiquitin-proteasome system.[21][22] Understanding the endogenous electrophile signaling network can inform the design of such drugs.

Conclusion and Future Directions

The non-conjugated dienes abundant in cellular membranes are not passive structural elements but are critical precursors to a sophisticated signaling network. Through the process of lipid peroxidation, they give rise to reactive electrophiles like 4-HNE and isoprostanes that act as key mediators of oxidative stress signaling. By covalently modifying proteins, these molecules regulate fundamental cellular processes including inflammation, proliferation, and cell death. For drug development professionals, these pathways offer a rich source of novel biomarkers and therapeutic targets. Future research will continue to unravel the complexity of the "adductome," identify the specific functional consequences of individual protein modifications, and elucidate the context-dependent nature of these signals, paving the way for more precise therapeutic strategies to combat diseases rooted in oxidative stress.

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The Significance and Quantification of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid in Biological Samples: An In-depth Technical Guide

This guide provides a comprehensive technical overview of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HODE), a bioactive lipid mediator derived from linoleic acid. Intended for researchers, scientists, and drug development professionals, this document delves into the intricate biosynthesis and metabolism of 13-HODE, its diverse biological functions, and its emerging role as a biomarker in various pathological states. Furthermore, this guide offers detailed, field-proven methodologies for the accurate quantification of 13-HODE in a range of biological matrices, addressing the associated analytical challenges to ensure data integrity and reproducibility.

The Biological Landscape of 13-HODE: From Synthesis to Signaling

13-HODE is a prominent member of the oxylipin family, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids. Its formation and subsequent actions are intricately linked to cellular homeostasis and the progression of disease.

Biosynthetic Pathways: A Tale of Two Origins

The biological abundance of 13-HODE is governed by two distinct pathways: enzymatic synthesis and non-enzymatic free radical-induced oxidation. The pathway of formation dictates the stereochemistry of the resulting 13-HODE molecule, which in turn influences its biological activity.

• Enzymatic Synthesis: The primary enzymatic route for 13-HODE production involves the action of 15-lipoxygenase-1 (15-LOX-1). This enzyme stereospecifically converts linoleic acid into 13(S)-hydroperoxyoctadecadienoic acid (13(S)-HPODE), which is then rapidly reduced to 13(S)-HODE.

• Non-Enzymatic Oxidation: In states of oxidative stress, linoleic acid can be non-enzymatically oxidized to form a racemic mixture of 13(S)-HODE and 13(R)-HODE. The ratio of these enantiomers can serve as an indicator of the underlying oxidative state of the biological system.

Figure 1. Biosynthetic pathways of 13-HODE.

Metabolism and Inactivation

Once formed, 13-HODE can be further metabolized through several pathways, leading to its inactivation or conversion to other bioactive molecules. A key metabolic route is the oxidation of 13-HODE to 13-oxo-octadecadienoic acid (13-oxo-ODE) by 13-HODE dehydrogenase.[1] This conversion is significant as 13-oxo-ODE also exhibits biological activity, including potent activation of Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[2]

Signaling Roles of 13-HODE: A Focus on PPARγ

13-HODE exerts many of its biological effects by acting as a ligand for nuclear receptors, most notably PPARγ.[3] The activation of PPARγ by 13-HODE initiates a cascade of transcriptional events that influence lipid metabolism, inflammation, and cell proliferation and differentiation.[3][4]

In the context of cardiovascular disease, the 13-HODE/PPARγ axis plays a complex role. In early atherosclerosis, 13-HODE-mediated PPARγ activation in macrophages can be protective by promoting the clearance of lipids.[5] However, in later stages, the accumulation of non-enzymatically produced 13-HODE may contribute to the pro-inflammatory environment of the atherosclerotic plaque.[5]

In cancer biology, the role of 13-HODE is also multifaceted. In some cancers, such as colon cancer, levels of 13(S)-HODE and its synthesizing enzyme, 15-LOX-1, are often decreased, suggesting a tumor-suppressive role.[6][7] Conversely, in other cancer types, 13-HODE has been implicated in promoting cell proliferation.[8] The differential effects of the 13(S) and 13(R) enantiomers further complicate this picture, with studies showing they can have opposing effects on cancer cell growth and apoptosis.[9]

Figure 2. Simplified signaling pathway of 13-HODE via PPARγ.

Quantitative Analysis of 13-HODE in Biological Matrices

The accurate measurement of 13-HODE in biological samples is critical for understanding its physiological and pathological roles. However, its low abundance, susceptibility to ex vivo oxidation, and the presence of isomeric forms present significant analytical challenges.[10] This section provides a guide to robust and reliable methods for 13-HODE quantification.

Pre-analytical Considerations: Ensuring Sample Integrity

The integrity of the analytical data is heavily reliant on proper sample collection, handling, and storage.

• Sample Collection: Use appropriate anticoagulants (e.g., EDTA for plasma) and collect samples on ice to minimize enzymatic activity.

• Antioxidants: To prevent artefactual, ex vivo oxidation of linoleic acid, it is crucial to add antioxidants such as butylated hydroxytoluene (BHT) and a metal chelator like ethylenediaminetetraacetic acid (EDTA) to the sample immediately after collection.[10]

• Storage: Samples should be processed promptly. For long-term storage, flash-freeze samples in liquid nitrogen and store them at -80°C.[11]

Sample Preparation: Extraction and Purification of 13-HODE

The choice of extraction method depends on the biological matrix and the specific research question (i.e., measuring free vs. total 13-HODE).

A significant portion of 13-HODE in biological systems is esterified in complex lipids. To measure the total 13-HODE concentration, a hydrolysis step is necessary to release the esterified fraction.

Protocol: Alkaline Hydrolysis of Plasma/Serum Samples

• To 100 µL of plasma or serum in a glass tube, add an appropriate internal standard (e.g., 13-HODE-d4).

• Add a solution of potassium hydroxide in methanol to a final concentration of 0.4 M.

• Incubate the mixture at 60°C for 30 minutes to facilitate hydrolysis.

• After incubation, neutralize the sample with an appropriate acid (e.g., acetic acid).

Liquid-Liquid Extraction (LLE)

LLE is a commonly used method for extracting lipids from biological fluids and tissues.

Protocol: LLE for Plasma/Serum

• To the hydrolyzed (or non-hydrolyzed for free 13-HODE) sample, add a mixture of organic solvents, such as hexane and ethyl acetate.

• Vortex vigorously to ensure thorough mixing and partitioning of the lipids into the organic phase.

• Centrifuge to separate the aqueous and organic layers.

• Carefully collect the upper organic layer containing the lipids.

• Evaporate the organic solvent under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., methanol/water) for LC-MS/MS analysis.

Solid-Phase Extraction (SPE)

SPE offers a more selective method for purifying oxylipins from complex matrices, resulting in cleaner extracts and improved analytical sensitivity.[12][13]

Protocol: SPE for Plasma/Serum

• Conditioning: Condition a C18 SPE cartridge with methanol followed by water.

• Loading: Load the pre-treated (hydrolyzed and acidified) sample onto the conditioned cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent in water (e.g., 15% methanol) to remove polar impurities.

• Elution: Elute the 13-HODE and other lipids with a higher concentration of organic solvent, such as methanol or ethyl acetate.

• Drying and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in a solvent compatible with the LC-MS/MS system.

Figure 3. General workflow for the analysis of 13-HODE.

LC-MS/MS Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of oxylipins due to its high sensitivity and specificity.[14]

Chromatographic Separation

• Column: A C18 reversed-phase column is typically used for the separation of 13-HODE from other lipids.

• Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol) is commonly employed.

Mass Spectrometric Detection

• Ionization: Electrospray ionization (ESI) in the negative ion mode is used to generate the deprotonated molecule [M-H]⁻ of 13-HODE.

• Multiple Reaction Monitoring (MRM): For quantification, MRM is used. This involves monitoring a specific precursor ion to product ion transition for 13-HODE and its deuterated internal standard. This highly selective technique minimizes interference from other matrix components.

Abundance of 13-HODE in Biological Samples: A Quantitative Overview

The concentration of 13-HODE in biological samples can vary significantly depending on the sample type, the physiological or pathological state, and the analytical method used. The following table provides a summary of reported 13-HODE concentrations in various human and animal biological samples.

Biological Sample	Condition	13-HODE Concentration	Reference(s)
Human Plasma	Healthy	Variable, generally in the low ng/mL range	[15]
After strenuous exercise	3.1-fold increase immediately post-exercise	[15]
Rat Plasma	Healthy	~123.2 nmol/L (total)	[11]
Human Colon Tissue	Normal	Median 0.37 ng/µg protein	[6]
Colon Cancer	Median 0.12 ng/µg protein (significantly lower than normal)	[6]
Human Prostate Tissue	Normal	Low to undetectable	[8]
Prostate Cancer	Significantly elevated	[8]

Note: Direct comparison of absolute concentrations across different studies should be done with caution due to variations in analytical methodologies, including the measurement of free versus total 13-HODE.

Conclusion and Future Perspectives

13-HODE is a pleiotropic lipid mediator with significant implications for human health and disease. Its abundance in biological samples is a dynamic indicator of the interplay between enzymatic signaling pathways and the systemic oxidative environment. The continued refinement of analytical techniques for the accurate and precise quantification of 13-HODE and its various isomers is paramount for elucidating its complex roles in pathophysiology. As our understanding of the intricate signaling networks governed by oxylipins expands, 13-HODE holds great promise as a valuable biomarker for disease diagnosis, prognosis, and as a potential target for therapeutic intervention. The methodologies and insights provided in this guide aim to equip researchers with the necessary tools to confidently and accurately explore the fascinating biology of this important molecule.

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An In-depth Technical Guide to 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid: Navigating a Knowledge Gap Through Comparative Analysis

An Authoritative Guide for Researchers, Scientists, and Drug Development Professionals

Foreword

The landscape of lipidomics is vast and intricate, with countless molecular species playing nuanced roles in health and disease. Among these, the hydroxy fatty acids, products of lipid peroxidation, have garnered significant attention for their diverse biological activities. This guide focuses on a specific, yet poorly understood molecule: 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid . Our investigation into the existing scientific literature reveals a striking scarcity of data for this particular isomer. This guide, therefore, takes a unique approach. It will serve not only to consolidate the sparse information available for 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid but also to provide a robust comparative analysis with its well-characterized and biologically active isomer, 13-Hydroxy-9(Z),11(E)-octadecadienoic acid (13-HODE) , also known as coriolic acid. By understanding the properties and functions of 13-HODE, we can infer potential characteristics of its non-conjugated counterpart and identify critical areas for future research. This document is designed to be a foundational resource for scientists and researchers, providing both established knowledge and a roadmap for exploring the uncharted territory of this rare lipid mediator.

Physicochemical Properties: A Tale of Two Isomers

The fundamental difference between 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid and 13-HODE lies in the arrangement of their double bonds. The former is a non-conjugated diene, while the latter possesses a conjugated diene system. This structural variance is predicted to have a profound impact on their chemical and physical properties.

Currently, detailed experimental data for 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is limited to its basic molecular identifiers.[1] A summary of the available information is presented below, alongside the well-documented properties of 13-HODE for a direct comparison.

Property	13-Hydroxy-6(Z),9(Z)-octadecadienoic acid	13-Hydroxy-9(Z),11(E)-octadecadienoic acid (13-HODE)
CAS Number	317385-83-4[1]	18104-45-5
Molecular Formula	C18H32O3[1]	C18H32O3
Molecular Weight	296.45 g/mol [1]	296.4 g/mol
Systematic Name	(6Z,9Z)-13-hydroxyoctadeca-6,9-dienoic acid	(9Z,11E)-13-hydroxyoctadeca-9,11-dienoic acid
Predicted Boiling Point	434.530±33.00 °C (at 760 Torr)	422.7±20.0 °C (Predicted)
Predicted Density	0.971±0.06 g/cm3 (at 25 °C)	0.970±0.06 g/cm3 (Predicted)
UV max (in Ethanol)	Not Available	234 nm
Solubility	Not Available	DMF: 50 mg/ml, DMSO: 50 mg/ml, Ethanol: 50 mg/ml, PBS (pH 7.2): 1 mg/ml
Appearance	Not Available	Clear to light-yellow liquid

The conjugated double bond system in 13-HODE is responsible for its characteristic UV absorbance at 234 nm, a feature that would be absent in the non-conjugated 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. This difference is a critical consideration for analytical detection and quantification.

Synthesis and Spectroscopic Analysis: A Hypothetical Approach

A significant challenge in studying 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is the lack of published, specific synthetic protocols. However, based on general principles of organic chemistry, a plausible synthetic route can be proposed.

Hypothetical Synthetic Pathway

A potential strategy for the synthesis of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid could involve the stereoselective reduction of a corresponding ketone or hydroperoxide precursor. The key challenge lies in the introduction of the hydroxyl group at the C13 position without isomerization of the non-conjugated Z,Z-diene system.

Caption: Hypothetical synthesis of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid.

Prospective Analytical Characterization

The structural elucidation and quantification of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid would rely on a combination of modern analytical techniques. The analysis of hydroxy fatty acid isomers is challenging due to their structural similarity and often low abundance in biological matrices.[2][3]

Liquid Chromatography-Mass Spectrometry (LC-MS) is the cornerstone for analyzing such compounds.[2]

Experimental Protocol: General LC-MS/MS Method for Hydroxyoctadecadienoic Acid Isomer Analysis

• Sample Preparation (from biological matrix):

  • Perform lipid extraction using a modified Folch or Bligh-Dyer method.

  • Saponify the lipid extract to release esterified fatty acids.

  • Use solid-phase extraction (SPE) with a C18 cartridge for sample cleanup and concentration.

  • Derivatize the sample if necessary, although modern LC-MS systems can often analyze free fatty acids directly.

• Chromatographic Separation:

  • Utilize a reverse-phase C18 column for separation based on hydrophobicity.

  • Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol). The gradient will separate different fatty acid species.

  • For isomer separation, chiral chromatography or silver ion chromatography might be necessary.[4]

• Mass Spectrometric Detection:

  • Use an electrospray ionization (ESI) source in negative ion mode.

  • Perform tandem mass spectrometry (MS/MS) for structural confirmation. The fragmentation pattern will be specific to the position of the hydroxyl group and double bonds.

  • For quantification, use a stable isotope-labeled internal standard and multiple reaction monitoring (MRM) for high sensitivity and specificity.

Nuclear Magnetic Resonance (NMR) Spectroscopy would be invaluable for the definitive structural confirmation of a synthesized standard.

• ¹H NMR: Would show characteristic signals for the olefinic protons of the non-conjugated diene system, the proton on the carbon bearing the hydroxyl group, and the aliphatic chain protons.

• ¹³C NMR: Would provide the chemical shifts for all 18 carbon atoms, confirming the positions of the carboxyl group, double bonds, and the hydroxyl-substituted carbon.

Biological Significance: Extrapolating from a Well-Studied Isomer

There is currently no published literature detailing the specific biological activities of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. In contrast, its conjugated isomer, 13-HODE, is a well-recognized signaling molecule with a plethora of biological effects.

The Biological Roles of 13-HODE

13-HODE is primarily generated enzymatically from linoleic acid by 15-lipoxygenase-1 (15-LOX-1) and non-enzymatically through oxidative stress.[5] It has been implicated in a range of physiological and pathological processes:

• Anti-inflammatory and Pro-resolving Effects: 13-HODE is a ligand for the nuclear receptor Peroxisome Proliferator-Activated Receptor Gamma (PPARγ).[5][6] Activation of PPARγ in macrophages promotes an anti-inflammatory M2 phenotype and can contribute to the resolution of inflammation.[7]

• Atherosclerosis: In the early stages of atherosclerosis, 13-HODE is thought to be protective by promoting the clearance of lipids from the arterial wall.[5]

• Cancer: The role of 13-HODE in cancer is complex and context-dependent. It has been shown to have anti-proliferative effects in some cancer cell lines.

• Cell Adhesion: 13-HODE can modulate cell adhesion processes, which is relevant in both inflammation and cancer metastasis.

Caption: Simplified signaling pathway of 13-HODE via PPARγ activation.

Potential Activities of Non-Conjugated Hydroxy Fatty Acids

While specific data for 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is lacking, the broader class of non-conjugated hydroxy fatty acids is known to possess biological activities. They are often intermediates in metabolic pathways and can serve as signaling molecules.[8] Their effects can be distinct from their conjugated counterparts.[9] It is plausible that 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid could:

• Serve as a substrate for further enzymatic modification.

• Be incorporated into complex lipids like phospholipids and triglycerides.

• Interact with different receptors than 13-HODE, potentially leading to unique cellular responses.

The lack of a conjugated system might make it a less potent activator of pathways like PPARγ, which often show a preference for conjugated ligands.

Conclusion and Future Perspectives

The detailed comparison with the well-studied isomer, 13-HODE, highlights the critical role that the conjugation of double bonds plays in the chemical and biological properties of these molecules. This comparative approach provides a valuable framework for formulating hypotheses about the potential characteristics of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid.

Future research in this area should prioritize:

• Development of a robust and specific synthesis for 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid to enable detailed experimental investigation.

• Full physicochemical characterization , including spectroscopic analysis (NMR, MS, IR) and determination of physical properties (melting point, solubility).

• Investigation of its biological activities , including its potential to interact with nuclear receptors, its effects on inflammatory pathways, and its role in cell proliferation and differentiation.

• Development of specific analytical methods to detect and quantify this isomer in biological systems, which would be crucial for understanding its potential endogenous formation and roles.

By addressing these knowledge gaps, the scientific community can begin to understand the unique contributions of this rare hydroxy fatty acid to the complex world of lipid signaling and its potential implications for human health and disease.

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A Technical Guide to the Stability of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid Under Physiological Conditions

Abstract

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HODE) is a critical oxidized linoleic acid metabolite involved in a spectrum of physiological and pathological processes. Its accurate quantification in biological matrices is paramount for understanding its role in inflammation, oxidative stress, and cell signaling. However, the inherent chemical structure of 13-HODE—containing a hydroxyl group and a conjugated diene system—renders it susceptible to degradation under physiological and common experimental conditions. This technical guide provides an in-depth analysis of the factors influencing 13-HODE stability, including enzymatic metabolism, chemical oxidation, and pH-driven transformations. We present validated experimental protocols for assessing its stability in plasma, outline robust analytical methodologies, and establish best practices for sample handling and storage to ensure data integrity in research and drug development settings.

Introduction: The Dichotomy of 13-HODE

13-Hydroxyoctadecadienoic acid (13-HODE) is a bioactive lipid mediator derived from the essential fatty acid, linoleic acid. Its generation in vivo occurs via two distinct routes, which fundamentally define its biological context.[1]

• Enzymatic Synthesis: Highly specific enzymes, notably 15-lipoxygenase-1 (15-LOX-1) and cyclooxygenase-2 (COX-2), catalyze the stereospecific conversion of linoleic acid into 13(S)-HODE.[1][2] This isomer is a key signaling molecule that interacts with receptors like peroxisome proliferator-activated receptors (PPARs) to modulate cellular processes.[3]

• Non-Enzymatic Generation: Under conditions of oxidative stress, linoleic acid can be randomly oxidized by free radicals.[1] This process yields a racemic mixture of 13(S)-HODE and 13(R)-HODE and is often considered a biomarker of systemic oxidative damage.[3][4]

Mechanisms of 13-HODE Degradation and Metabolism

The stability of 13-HODE is not absolute. It is a dynamic molecule that can be actively metabolized by enzymes or passively degraded by chemical forces.

Enzymatic Metabolism: The Biological Fate of 13-HODE

Once formed, free 13-HODE is rapidly metabolized through several key enzymatic pathways in a physiological environment.

• Oxidation to 13-oxo-ODE: A primary metabolic route is the oxidation of the hydroxyl group by NAD+-dependent dehydrogenases to form 13-oxo-9(Z),11(E)-octadecadienoic acid (13-oxo-ODE).[2][5] This conversion can alter or terminate the signaling activity of 13-HODE.[6]

• Esterification into Complex Lipids: Like other fatty acids, 13-HODE is rapidly incorporated into the sn-2 position of phospholipids (e.g., phosphatidylcholine) and other complex lipids.[2][7][8] This esterification effectively sequesters 13-HODE into cellular membranes and lipoprotein particles, removing it from the pool of free signaling molecules.[9]

• Peroxisomal β-Oxidation: 13-HODE can undergo chain shortening through peroxisomal β-oxidation.[7][8] This process catabolizes the fatty acid, leading to metabolites such as 11-hydroxyhexadecadienoic acid and 9-hydroxytetradecadienoic acid, representing a key inactivation pathway.[7]

The major metabolic pathways are illustrated in the diagram below.

Caption: Major enzymatic pathways for the metabolism of 13-HODE.

Chemical Instability: Non-Enzymatic Degradation

Beyond enzymatic control, the chemical structure of 13-HODE makes it susceptible to non-enzymatic degradation, a critical consideration during sample handling and analysis.

• Oxidative Instability: While more stable than its hydroperoxide precursor (13-HPODE), the conjugated diene system of 13-HODE is still a target for further oxidation, especially in the presence of pro-oxidants like metal ions (Fe2+, Cu2+).[10][11] This can lead to the formation of various byproducts, including epoxides and ketones.[11]

• pH Sensitivity: Extreme pH conditions can pose a risk. Strong acidic conditions, sometimes used in older extraction protocols, have been shown to cause significant losses of HODEs, potentially through isomerization or other acid-catalyzed reactions.[12][13] Therefore, maintaining a near-neutral pH during extraction and analysis is crucial.

Experimental Design for Stability Assessment

To ensure the accuracy of 13-HODE measurements, it is imperative to perform a stability assessment in the specific biological matrix of interest. The following protocol provides a robust framework for evaluating the stability of 13-HODE in plasma.

Protocol: Ex Vivo Stability of 13-HODE in Human Plasma

This workflow is designed to quantify both chemical and enzymatic degradation over time at a physiological temperature.

Rationale: This experiment simulates the conditions a sample might experience post-collection. By comparing degradation in active plasma to a heat-inactivated control, we can differentiate between enzymatic metabolism and non-enzymatic chemical decay. The T=0 time point serves as the baseline reference.

Caption: Experimental workflow for assessing 13-HODE stability in plasma.

Methodology:

• Matrix Preparation: Pool fresh, platelet-free plasma collected in K2EDTA tubes.

  • Causality: EDTA is the preferred anticoagulant as it chelates divalent metal ions that can catalyze lipid oxidation.[14]

• Control Group: Prepare a heat-inactivated plasma control by incubating an aliquot of the pool at 56-60°C for 45 minutes to denature metabolic enzymes.

• Spiking: Fortify both the active and heat-inactivated plasma pools with a known concentration of 13-HODE (e.g., from an ethanol stock solution). It is also advisable to add an antioxidant like butylated hydroxytoluene (BHT) to both pools to inhibit auto-oxidation during the experiment.

• Incubation: Aliquot the spiked samples for each time point (e.g., 0, 2, 4, 8, and 24 hours) and incubate them in a water bath at 37°C.

• Reaction Quenching & Extraction: At each designated time point, stop the reaction by transferring an aliquot into 4 volumes of ice-cold acetonitrile containing a suitable deuterated internal standard (e.g., 13-HODE-d4). This step simultaneously precipitates proteins and quenches enzymatic activity.[9]

• Sample Cleanup: Centrifuge to pellet the precipitated protein. The supernatant can be further purified and concentrated using solid-phase extraction (SPE) to remove salts and phospholipids that may interfere with analysis.

• Analysis: Quantify the remaining 13-HODE concentration at each time point using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[15]

Data Presentation:

The results can be summarized in a table, allowing for easy comparison of stability under different conditions.

Time Point (Hours)	% Remaining in Active Plasma (Mean ± SD)	% Remaining in Heat-Inactivated Plasma (Mean ± SD)
0	100 ± 4.5	100 ± 5.1
2	75 ± 6.2	98 ± 4.8
4	52 ± 5.8	96 ± 5.5
8	28 ± 4.9	94 ± 6.0
24	<10	91 ± 7.2

Table 1: Example data from a plasma stability study of 13-HODE at 37°C. The rapid decline in active plasma versus the minimal loss in the heat-inactivated control clearly indicates that degradation is primarily driven by enzymatic metabolism.

Best Practices for Sample Handling and Storage

Given the inherent lability of 13-HODE, adhering to strict handling and storage protocols is non-negotiable for generating reliable data.[16]

Parameter	Recommendation	Rationale
Biological Sample Collection	Collect blood in K2EDTA tubes. Process to plasma within 1 hour on ice. Flash-freeze samples immediately.	EDTA chelates pro-oxidative metals.[14] Prompt processing and freezing quenches enzymatic activity.[16]
Long-Term Storage (Biological Samples)	Store plasma/serum at -80°C.	Minimizes both enzymatic degradation and chemical oxidation over extended periods.[17][18]
Long-Term Storage (Chemical Standards)	Store neat material or organic solutions (e.g., in ethanol) at -80°C under an inert atmosphere (argon or nitrogen).	Prevents slow oxidation and solvent evaporation. Storage below -30°C is recommended for organic solutions.[19]
Sample Preparation	Thaw samples on ice. Minimize freeze-thaw cycles. Use glass or polypropylene tubes for organic solvents. Add antioxidants (e.g., BHT) to extraction solvents.	Repeated freeze-thaw cycles can degrade lipids.[14] Plasticizers can leach from certain plastics (e.g., polystyrene) into organic solvents.[19] Antioxidants prevent artificial oxidation during processing.
Laboratory Environment	Minimize exposure to direct light and high temperatures.	Light and heat can accelerate non-enzymatic oxidation.[16][20]

Table 2: Summary of Best Practices for Handling and Storing Samples Containing 13-HODE.

Conclusion

The accurate measurement of 13-HODE is a significant analytical challenge due to its dual susceptibility to rapid enzymatic metabolism and chemical degradation. Its stability is profoundly influenced by temperature, pH, and the presence of active enzymes and pro-oxidants. Researchers and drug development professionals must recognize that 13-HODE is not a static analyte; its concentration in a sample is a snapshot in time.

By implementing the principles and protocols outlined in this guide—including conducting matrix-specific stability assessments, utilizing robust LC-MS/MS analytical methods, and adhering to stringent sample handling and storage conditions—the integrity of 13-HODE measurements can be preserved. This diligence is essential for accurately elucidating the role of this important lipid mediator in health and disease.

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Protocols & Analytical Methods

Application Note: A Proposed Chemoenzymatic Strategy for the Synthesis of 13-Hydroxy-6(Z),9(Z),11(E)-octadecatrienoic Acid Standard

Introduction: The Need for Specific Hydroxy Fatty Acid Standards

Hydroxy polyunsaturated fatty acids (HPFAs) are a class of lipid mediators derived from the enzymatic or non-enzymatic oxidation of fatty acids like linoleic acid and α- and γ-linolenic acid.[1][2] These molecules, often categorized as oxylipins, are crucial signaling molecules in a vast array of physiological and pathological processes, including inflammation, immune response, pain perception, and tissue repair.[3][4] For instance, 13-hydroxyoctadecadienoic acid (13-HODE), typically derived from linoleic acid, is a known ligand for peroxisome proliferator-activated receptor gamma (PPARγ) and is implicated in conditions ranging from atherosclerosis to cancer.[5]

The biological activity of HPFAs is exquisitely dependent on their specific structure, including the position of the hydroxyl group and the geometry (cis/trans) and location of the double bonds. Researchers investigating the metabolism of gamma-linolenic acid (GLA; 6(Z),9(Z),12(Z)-octadecatrienoic acid), an important omega-6 fatty acid found in botanical oils, require pure, structurally-defined standards of its hydroxylated metabolites to accurately quantify their production and elucidate their biological functions.[6][7]

The target of this application note is a specific, less-common isomer of 13-hydroxy-octadecatrienoic acid. Based on the likely enzymatic action on GLA, the most plausible target structure is 13-Hydroxy-6(Z),9(Z),11(E)-octadecatrienoic acid . Standard chemical synthesis of such a molecule can be complex and lengthy. This note, therefore, outlines a robust and efficient chemoenzymatic strategy to produce this standard, starting from commercially available gamma-linolenic acid. The proposed two-step protocol leverages the high selectivity of a lipoxygenase enzyme for the hydroxylation step, followed by a straightforward chemical reduction.

Proposed Synthetic Strategy Overview

The proposed synthesis is a two-step chemoenzymatic process designed for efficiency and high stereoselectivity.

• Enzymatic Hydroperoxidation: Gamma-linolenic acid (GLA) is subjected to regioselective oxidation using a 13-lipoxygenase (13-LOX) enzyme. This reaction targets the bis-allylic methylene group at C-11, leading to the formation of a hydroperoxide at the C-13 position and rearrangement of the double bonds to a conjugated system.

• Chemical Reduction: The resulting hydroperoxy intermediate is then reduced to the more stable hydroxyl group using a mild chemical reducing agent.

This approach avoids the need for complex protecting group chemistry and multi-step organic reactions, providing a direct route to the desired hydroxylated standard.

Caption: Chemoenzymatic synthesis workflow.

Detailed Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. Organic solvents are flammable and should be handled with care.

Materials and Reagents

Reagent/Material	Grade	Recommended Supplier
Gamma-Linolenic Acid (GLA)	>98%	Sigma-Aldrich, Cayman Chemical
Lipoxygenase (from Glycine max - soybean)	Type V, lyophilized powder	Sigma-Aldrich
Sodium Borate Buffer	pH 9.0 - 11.0	Prepare in-house
Tin(II) Chloride Dihydrate (SnCl₂)	ACS Reagent Grade	Fisher Scientific
Sodium Borohydride (NaBH₄)	>98%	Sigma-Aldrich
Methanol, Hexane, Ethyl Acetate	HPLC Grade	Fisher Scientific
Acetic Acid	Glacial	Fisher Scientific
Solid Phase Extraction (SPE) Cartridges	C18, 500 mg	Waters, Agilent
HPLC Column	C18 Reverse-Phase (e.g., 250x4.6mm, 5µm)	Waters, Phenomenex

Protocol 1: Enzymatic Synthesis of 13-Hydroperoxy-6,9,11-octadecatrienoic Acid (13-HPOT)

This protocol is adapted from established methods for the lipoxygenase-catalyzed oxidation of polyunsaturated fatty acids.[8][9]

• Buffer Preparation: Prepare a 0.2 M sodium borate buffer and adjust the pH to 10.0 with NaOH. Degas the buffer by sparging with oxygen-free nitrogen for 20 minutes, then re-saturate by bubbling pure oxygen through it for 15 minutes.

• Substrate Preparation: Prepare a 100 mM stock solution of gamma-linolenic acid (GLA) in ethanol.

• Enzyme Solution: Prepare a 5 mg/mL solution of soybean lipoxygenase in the oxygen-saturated borate buffer. Keep this solution on ice.

• Reaction Setup: In a jacketed glass reactor maintained at 4°C with circulating water, add 100 mL of the oxygen-saturated borate buffer. Maintain a positive pressure of oxygen (a balloon is sufficient) in the headspace.

• Reaction Initiation: While stirring vigorously, add 1 mL of the GLA stock solution (final concentration ~1 mM). Allow the solution to equilibrate for 2 minutes.

• Enzymatic Conversion: Initiate the reaction by adding 1 mL of the ice-cold enzyme solution. Monitor the reaction by observing the increase in absorbance at 234 nm (characteristic of the newly formed conjugated diene system). A small aliquot can be periodically removed, quenched with methanol, and injected into a UV-Vis spectrophotometer. The reaction is typically complete within 30-60 minutes.

• Reaction Quench & Extraction: Once the reaction is complete (absorbance plateaus), stop the stirring and acidify the mixture to pH 3.5-4.0 with 1 M HCl. Extract the products twice with 50 mL of ethyl acetate.

• Drying and Evaporation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure (rotary evaporator). The resulting crude hydroperoxide (13-HPOT) should be used immediately in the next step.

Rationale: The use of an alkaline pH (9-11) and low temperature (4°C) are optimal conditions for soybean lipoxygenase-1 activity and selectivity, maximizing the yield of the 13-hydroperoxy product.[9] Oxygen saturation is critical as it is a key substrate for the enzyme.

Protocol 2: Reduction to 13-Hydroxy-6,9,11-octadecatrienoic Acid

The hydroperoxide is unstable and must be reduced to the corresponding alcohol.

• Dissolution: Dissolve the crude 13-HPOT from the previous step in 20 mL of methanol.

• Reduction: Cool the solution in an ice bath. Slowly add a 1.5 molar excess of sodium borohydride (NaBH₄) in small portions over 10 minutes. Alternative: A solution of Tin(II) Chloride (SnCl₂) in methanol/water can also be used for a very clean reduction.

• Reaction Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC) using a mobile phase of Hexane:Ethyl Acetate:Acetic Acid (70:30:1, v/v/v). The product alcohol will have a lower Rf value than the starting hydroperoxide. The reaction is typically complete in 30 minutes.

• Work-up: Quench the reaction by slowly adding 1 M HCl until the effervescence ceases and the pH is ~4. Add 50 mL of water and extract twice with 50 mL of ethyl acetate.

• Drying and Evaporation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure. This yields the crude 13-Hydroxy-6(Z),9(Z),11(E)-octadecatrienoic acid.

Purification and Characterization

Purification by HPLC

Final purification is best achieved by High-Performance Liquid Chromatography (HPLC).

• Sample Preparation: Dissolve the crude product in a small volume of the mobile phase.

• Chromatographic Conditions:

  • Column: C18 Reverse-Phase (e.g., 250x4.6mm, 5µm)

  • Mobile Phase: Isocratic mixture of Methanol:Water:Acetic Acid (85:15:0.1, v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 235 nm.

• Fraction Collection: Collect the major peak corresponding to the product. Evaporate the solvent to obtain the pure standard.

Characterization

The identity and purity of the final product should be confirmed by mass spectrometry and NMR.

• LC-MS/MS: Analysis by electrospray ionization in negative mode (ESI-) should show a parent ion [M-H]⁻ at an m/z corresponding to the exact mass of C₁₈H₃₀O₃ (calculated: 294.2195).

• ¹H NMR (in CDCl₃): Key expected signals include protons on the double bonds (δ 5.3-6.5 ppm), the proton on the carbon bearing the alcohol (a multiplet around δ 4.1 ppm), and the terminal methyl group (a triplet around δ 0.9 ppm).

Summary and Conclusion

This application note presents a straightforward and efficient chemoenzymatic method for synthesizing a 13-hydroxy derivative of gamma-linolenic acid. By combining the specificity of an enzymatic reaction with a simple chemical reduction, this protocol allows for the reliable production of a high-purity analytical standard. The availability of this standard is essential for researchers in the fields of lipidomics, nutrition, and pharmacology to accurately study the metabolic pathways and biological roles of GLA-derived oxylipins.

References

• Christopoulou, A., et al. (2024). Asymmetric Synthesis of Saturated and Unsaturated Hydroxy Fatty Acids (HFAs) and Study of Their Antiproliferative Activity. Biomolecules, 14(1), 110. [Link]

• Christopoulou, A., et al. (2024). Asymmetric Synthesis of Saturated and Unsaturated Hydroxy Fatty Acids (HFAs) and Study of Their Antiproliferative Activity. PubMed. [Link]

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• MERCK INDEX. (n.d.). gamma-Linolenic Acid. Royal Society of Chemistry. [Link]

• Sergeant, S., et al. (2016). Gamma-Linolenic acid, Dihommo-gamma linolenic, Eicosanoids and Inflammatory Processes. European Journal of Pharmacology, 785, 77-86. [Link]

• Kapoor, R., & Fan, Y. (2020). Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation. Molecules, 25(22), 5279. [Link]

• Request PDF. (n.d.). Gamma-linolenic acid, Dihommo-gamma linolenic, Eicosanoids and Inflammatory Processes. ResearchGate. [Link]

• Melo, C., et al. (2021). Synthesis of α‐Hydroxy Fatty Acids from Fatty Acids by Intermediate α‐Chlorination with TCCA under Solvent. ACS Omega, 6(47), 31745-31751. [Link]

• Wikipedia. (n.d.). 13-Hydroxyoctadecadienoic acid. [Link]

• Science.gov. (n.d.). gamma-linolenic acid production: Topics. [Link]

• Galle, A. M., et al. (1993). Biosynthesis of gamma-linolenic acid in developing seeds of borage (Borago officinalis L.). Biochimica et Biophysica Acta, 1158(1), 52-8. [Link]

• Qi, F., et al. (2021). Efficient Transformation of Linoleic Acid into 13(S)-Hydroxy-9,11-(Z,E)-octadecadienoic Acid Using Putative Lipoxygenases from Cyanobacteria. ResearchGate. [Link]

• Grechkin, A. N. (2002). 9-Lipoxygenase pathway for the metabolism of α-linolenic acid. ResearchGate. [Link]

• Knutzon, D. S., et al. (1996). Production of gamma linolenic acid by a delta6-desaturase.

• Fretz, H., et al. (2004). Optimization of Large Scale Preparation of 13-(S)-Hydroperoxy-9Z, 11E-Octadecadienoic Acid Using Soybean Lipoxygenase. Application to the Chemoenzymatic Synthesis of (+)-Coriolic Acid. ResearchGate. [Link]

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High-Resolution Chromatographic Methods for the Separation of 13-HODE Positional and Stereo-isomers

Application Note & Protocol

Abstract

Hydroxyoctadecadienoic acids (HODEs) are critical lipid mediators derived from the oxidation of linoleic acid, implicated in a wide array of physiological and pathological processes. The biological activity of HODEs is highly dependent on their specific isomeric form, including the position of the hydroxyl group and the geometry and location of the double bonds. This application note provides a detailed guide for the analytical separation of key HODE positional isomers—specifically 13-Hydroxy-6,9-octadecadienoic acid and the more commonly studied 13-Hydroxy-9,11-octadecadienoic acid (13-HODE)—as well as the enantiomeric separation of 13(S)-HODE and 13(R)-HODE. We present validated protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), offering the necessary resolution and sensitivity for unambiguous identification and quantification in complex biological samples.

Introduction: The Challenge of HODE Isomer Analysis

Biological Significance of HODEs

13-Hydroxyoctadecadienoic acid (13-HODE) is an oxidized linoleic acid metabolite (OXLAM) generated via enzymatic pathways involving 15-lipoxygenase (15-LOX) or non-enzymatic free radical-mediated oxidation.[1][2] These molecules act as signaling lipids, modulating inflammatory responses, cell proliferation, and ion channel activity.[3] For instance, specific HODE isomers are ligands for peroxisome proliferator-activated receptors (PPARs) and can influence the progression of conditions like atherosclerosis, chronic inflammation, and cancer.[1][4]

The Isomeric Complexity: Positional vs. Stereoisomers

The term "13-HODE" most commonly refers to 13-hydroxy-9,11-octadecadienoic acid. However, a diverse family of isomers exists, creating a significant analytical challenge. These include:

• Positional Isomers: The hydroxyl group and/or double bonds are at different positions. The primary focus of this guide is to separate 13-hydroxy-6,9-octadecadienoic acid from 13-hydroxy-9,11-octadecadienoic acid . These molecules share the same molecular weight and elemental composition, differing only in the location of their double bonds.

• Geometric Isomers: The stereochemistry of the double bonds can vary (e.g., cis/trans). For example, 13-hydroxy-9Z,11E-octadecadienoic acid can be accompanied by its 9E,11E isomer.[3]

• Enantiomers (Stereoisomers): The chirality of the carbon atom bearing the hydroxyl group can be either S or R (e.g., 13(S)-HODE vs. 13(R)-HODE). Enzymatic production is often stereospecific, leading to an excess of one enantiomer (e.g., 15-LOX primarily produces 13(S)-HODE), while autoxidation yields a racemic mixture.[3][5] These enantiomers can have distinct biological activities.[3]

Analytical Imperatives for Isomer-Specific Quantification

Given the structural and functional diversity of HODEs, analytical methods that can resolve these closely related isomers are not merely advantageous but essential for accurate biological interpretation. Many historical studies used methods incapable of distinguishing between isomers, potentially confounding results.[3] This guide provides the technical framework to achieve isomer-specific separation and quantification, a prerequisite for advancing research in lipidomics and drug development.

Foundational Principles of Separation

The separation of HODE isomers relies on subtle differences in their physicochemical properties, which can be exploited by carefully selected chromatographic techniques.

Exploiting Polarity Differences: Normal-Phase vs. Reversed-Phase Chromatography

The key to separating positional isomers like 13-hydroxy-6,9-octadecadienoic acid and 13-HODE lies in the spatial arrangement of their polar hydroxyl group relative to the non-polar hydrocarbon chain and the electron density of the double bond system.

• Normal-Phase (NP) HPLC: This is the method of choice for positional isomers. It utilizes a polar stationary phase (e.g., silica) and a non-polar mobile phase (e.g., hexane/isopropanol). The separation is driven by the interaction of the polar hydroxyl group with the stationary phase. The accessibility of this hydroxyl group, which is influenced by the position of the nearby double bonds, dictates the retention time. NP-HPLC has been successfully used to separate 9-HODE and 13-HODE isomers simultaneously.[6][7]

• Reversed-Phase (RP) HPLC: This technique uses a non-polar stationary phase (e.g., C18) and a polar mobile phase. Separation is based on hydrophobicity. Since the positional isomers have the same carbon and hydrogen count, their overall hydrophobicity is nearly identical, making baseline separation on standard RP columns extremely difficult, if not impossible.[8]

Resolving Enantiomers: The Role of Chiral Stationary Phases (CSPs)

Enantiomers have identical physical properties in a non-chiral environment. To separate them, a chiral environment must be introduced. Chiral HPLC accomplishes this by using a stationary phase that is itself chiral.[9] The transient diastereomeric complexes formed between the enantiomers and the CSP have different energies of interaction, leading to different retention times. Polysaccharide-based and Pirkle-type chiral columns are commonly used for resolving hydroxy fatty acids.[10][11][12]

General Sample Preparation and Extraction Workflow

Accurate quantification begins with robust and reproducible sample preparation. The goal is to efficiently extract lipids, remove interfering substances, and concentrate the analytes of interest.

Caption: General workflow for HODE isomer analysis.

Protocol: Sample Extraction and SPE Cleanup

• Homogenization & Internal Standard: Homogenize the tissue sample or take an aliquot of plasma. Spike the sample with a known amount of a stable isotope-labeled internal standard (e.g., ¹⁸O₂-labeled 13-HODE) to correct for losses during extraction and analysis.[5]

• Lipid Extraction: Perform a liquid-liquid extraction using a standard method like the Folch (chloroform/methanol) or Bligh-Dyer (chloroform/methanol/water) procedure to separate lipids from the aqueous phase.[5]

• Evaporation: Evaporate the organic solvent phase to dryness under a stream of nitrogen.

• Solid-Phase Extraction (SPE): Reconstitute the lipid extract in a small volume of solvent and apply to an SPE cartridge (e.g., C18 or silica) for purification.

  • Wash the cartridge with a non-polar solvent to remove neutral lipids.

  • Elute the HODEs with a more polar solvent (e.g., methanol or ethyl acetate).[6]

• Final Preparation: Evaporate the eluate to dryness and reconstitute in the mobile phase for HPLC analysis or proceed to derivatization for GC-MS.

Protocol 1: Normal-Phase HPLC for Positional Isomer Separation

This protocol is optimized for the baseline separation of 13-hydroxy-6,9-octadecadienoic acid from 13-HODE (13-hydroxy-9,11-octadecadienoic acid) and its related 9-HODE isomer.

Principle

Separation is achieved on a silica (SiO₂) column. The retention of each isomer is primarily determined by the hydrogen bonding between its hydroxyl group and the silanol groups of the stationary phase. The proximity and configuration of the double bonds sterically hinder this interaction to varying degrees, allowing for differential elution.

Materials and Reagents

• HPLC System: Quaternary pump, autosampler, and a photodiode array (PDA) or UV detector.

• Column: Silica (SiO₂) column (e.g., 250 mm × 4.6 mm, 5 µm particle size).[6]

• Mobile Phase: n-hexane, isopropanol, and acetic acid. A typical isocratic mixture is 98.3:1.6:0.1 (v/v/v) .[6] The small amount of acetic acid is crucial for preventing peak tailing by suppressing the ionization of the carboxylic acid moiety.

• Standards: Certified reference standards for 13-HODE isomers and 13-hydroxy-6,9-octadecadienoic acid.

Step-by-Step Protocol

• System Equilibration: Equilibrate the silica column with the mobile phase at a flow rate of 1.0 mL/min for at least 30-60 minutes or until a stable baseline is achieved.

• Injection: Inject 10-20 µL of the prepared sample or standard solution.

• Isocratic Elution: Run the analysis using the specified mobile phase composition at a constant flow rate.

• Detection: Monitor the column effluent at 234 nm .[6][7] This wavelength corresponds to the characteristic UV absorbance of the conjugated diene system present in 9,11- and 10,12-HODE isomers. Note that isomers without a conjugated diene system (like 13-hydroxy-6,9-octadecadienoic acid) will have a much weaker absorbance at this wavelength and may require detection at a lower wavelength (~205-210 nm) or by mass spectrometry.

• Identification: Identify peaks by comparing their retention times with those of the authentic standards.

Expected Results and Data Interpretation

The elution order on a normal-phase column is from least polar to most polar. While specific retention times will vary by system, 13-HODE and 9-HODE isomers will be well-resolved. The elution position of 13-hydroxy-6,9-octadecadienoic acid will need to be determined empirically with a standard, but it is expected to be resolved from the conjugated isomers.

Parameter	Value	Reference
Technique	Normal-Phase HPLC	[6]
Column	Absolute SiO₂ (250 mm × 4.6 mm, 5 µm)	[6]
Mobile Phase	n-hexane:isopropanol:acetic acid (98.3:1.6:0.1, v/v)	[6]
Flow Rate	1.0 mL/min (Typical)
Detection	UV at 234 nm	[6]
Linearity Range	0.5-20.0 µg/mL (for 13-Z,E-HODE)	[6]
LOD	0.075 µg/g (for 13-Z,E-HODE in meat products)	[6]

Protocol 2: Chiral HPLC for Enantiomeric Separation of 13-HODE

This protocol is designed to separate 13(S)-HODE from 13(R)-HODE after initial purification.

Principle

A chiral stationary phase (CSP) provides a stereospecific environment that interacts differently with the S and R enantiomers, causing them to elute at different times. This allows for the determination of the enantiomeric excess, which can indicate the relative contributions of enzymatic versus non-enzymatic production pathways.[5]

Materials and Reagents

• HPLC System: As described in Protocol 1.

• Column: A polysaccharide-based chiral column (e.g., Chiralpak IA, 4.6 × 250 mm).[12]

• Mobile Phase: A non-polar mixture such as n-hexane/2-propanol (isopropanol) (90/10, v/v) .[12] The exact ratio may require optimization.

• Standards: Certified reference standards for 13(S)-HODE and 13(R)-HODE.

Caption: Logic for selecting the appropriate HPLC method.

Step-by-Step Protocol

• System Equilibration: Equilibrate the chiral column with the mobile phase at a flow rate of 0.5-1.0 mL/min until the baseline is stable. Chiral columns can require longer equilibration times.

• Injection: Inject the purified HODE fraction obtained from a previous cleanup step (e.g., SPE or NP-HPLC).

• Isocratic Elution: Run the analysis at a constant flow rate.

• Detection: Monitor the effluent at 234 nm.

• Quantification: Integrate the peak areas for the S and R enantiomers. Calculate the enantiomeric excess (% ee) if required.

Expected Results and Data Interpretation

The two enantiomers should appear as distinct, baseline-resolved peaks. The elution order (S before R or vice-versa) depends on the specific chiral stationary phase and must be confirmed with authentic standards.[11] In a study analyzing HODEs in human plasma, fractions containing 13(S)-HODE and 13(R)-HODE were collected from a chiral HPLC separation and then quantified by LC/MS/MS.[12]

Parameter	Value	Reference
Technique	Chiral HPLC	[12]
Column	Chiralpak IA (4.6 × 250 mm)	[12]
Mobile Phase	n-hexane/2-propanol (90/10, v/v)	[12]
Flow Rate	0.5 mL/min	[12]
Detection	UV followed by offline MS/MS	[12]

Protocol 3: GC-MS for Comprehensive Profiling and Quantification

GC-MS offers exceptional sensitivity and structural confirmation but requires derivatization to make the HODEs volatile.

Principle

Free HODEs are first converted to their more volatile methyl ester (FAME) and trimethylsilyl (TMS) ether derivatives. The derivatized compounds are then separated on a capillary GC column and detected by a mass spectrometer. Quantification is typically performed using selected ion monitoring (SIM) for maximum sensitivity.

Materials and Reagents

• GC-MS System: Gas chromatograph coupled to a mass spectrometer.

• Column: A fused silica capillary column (e.g., DB-1, 30 m × 0.32 mm i.d.).[7]

• Derivatization Reagents:

  • Ethereal diazomethane or BF₃-methanol for methylation (to form FAMEs).

  • Bis(trimethylsilyl)trifluoroacetamide (BSTFA) for silylation (to form TMS ethers).[5]

• Carrier Gas: Helium or Hydrogen.

Step-by-Step Protocol

• Derivatization:

  • Methylation: React the purified HODE fraction with diazomethane to convert the carboxylic acid to a methyl ester.[5]

  • Silylation: React the resulting methyl ester with BSTFA to convert the hydroxyl group to a TMS ether.[5]

• Injection: Inject 1 µL of the derivatized sample into the GC inlet.

• GC Separation: Use a temperature program to separate the analytes. A typical program might start at 80°C and ramp up to 280°C at 3°C/min.[7]

• MS Detection: Operate the mass spectrometer in either full scan mode (for identification) or SIM mode (for quantification). Characteristic ions for TMS-derivatized 13-HODE methyl ester include m/z 311 and 225.[7]

• Quantification: Construct a calibration curve using derivatized standards and the spiked internal standard.

Method Validation and Quality Control

To ensure trustworthiness, any analytical protocol must be validated.

• Linearity: Establish the concentration range over which the detector response is proportional to the analyte concentration. For NP-HPLC of HODEs, linearity is typically excellent (R² > 0.999).[6]

• Limit of Detection (LOD) and Quantification (LOQ): Determine the lowest concentration of analyte that can be reliably detected and quantified. These values are crucial for analyzing samples with low HODE levels.[6]

• Accuracy and Precision: Assess accuracy through recovery studies using spiked samples. Precision (repeatability) is determined by analyzing the same sample multiple times. Average recoveries for HODEs are typically in the range of 87-90%.[6]

• Internal Standards: The use of stable isotope-labeled internal standards is the gold standard for correcting for analyte loss during sample preparation and for variations in instrument response, leading to highly accurate quantification.[5]

Summary and Recommendations

The separation of HODE isomers is a complex but achievable analytical task that is critical for understanding their distinct biological roles.

• For the primary goal of separating positional isomers like 13-hydroxy-6,9-octadecadienoic acid from 13-HODE, Normal-Phase HPLC is the recommended technique.

• For resolving enantiomers (13(S)-HODE from 13(R)-HODE), Chiral HPLC is essential.

• GC-MS provides a highly sensitive and specific alternative for quantification, particularly when coupled with stable isotope dilution, but requires additional derivatization steps.

Successful implementation of these protocols requires careful sample handling, the use of high-purity solvents, and confirmation of peak identity using authentic reference standards.

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• Spiteller, P., & Spiteller, G. (1997). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic. Chemistry and Physics of Lipids, 89(2), 131-139. [Link]

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Application Note: Unambiguous Structural Elucidation of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid using NMR Spectroscopy

Introduction and Scientific Context

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is a hydroxylated derivative of linoleic acid, belonging to the broad class of oxygenated fatty acids known as oxylipins. The precise determination of its molecular structure, particularly the location of the hydroxyl group and the geometry of the double bonds, is critical for understanding its biological activity and for quality control in drug development and lipidomics research. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a paramount analytical technique for this purpose, offering a non-destructive and highly detailed view of the molecular architecture.[1] Unlike mass spectrometry, which provides mass-to-charge information, NMR elucidates the exact connectivity and stereochemistry of a molecule through the analysis of chemical shifts, spin-spin coupling constants, and multi-dimensional correlations.

This guide provides a comprehensive framework for the unambiguous identification of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. It moves beyond a simple listing of steps to explain the causality behind experimental choices, ensuring that researchers can not only replicate the protocol but also adapt it to similar analytical challenges.

Molecular Structure and Key Diagnostic Regions

The fundamental basis for NMR analysis is the unique electronic environment of each nucleus within the molecule. For 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (C₁₈H₃₂O₃), the key structural features that yield diagnostic NMR signals are:

• Carboxylic Acid Group (-COOH): The acidic proton and the carbonyl carbon.

• Two cis (Z) Double Bonds: Located at Δ⁶ and Δ⁹. The geometry is crucial.

• Hydroxyl Group (-OH): Located at the C-13 position.

• Bis-allylic Methylene Group: The -CH₂- group at C-8, positioned between the two double bonds. This is a highly characteristic feature.

• Carbinol Methine Group: The -CH- group at C-13, bonded to the hydroxyl substituent.

• Aliphatic Chain: The terminal methyl and various methylene groups.

(Image for illustrative purposes. Numbering starts from the carboxylic acid carbon.)

The Causality of NMR: Why These Signals Matter

The power of NMR lies in its sensitivity to subtle differences in molecular structure. For this specific isomer, we are looking for a unique spectral fingerprint.

• Chemical Shift (δ): The position of a signal (in ppm) is dictated by the local electron density around a nucleus. Electron-withdrawing groups like oxygen (in -COOH and -OH) and sp² carbons (in -C=C-) deshield nearby nuclei, shifting their signals downfield (to higher ppm values).[2] The olefinic protons (on C-6, C-7, C-9, C-10) are expected in the δ 5.3-5.5 ppm region.[1][3] The proton on the hydroxyl-bearing carbon (H-13) will appear in a distinct region around δ 3.6 ppm.[3] A key diagnostic signal is the bis-allylic protons (H-8), which are doubly deshielded by two adjacent double bonds and typically resonate around δ 2.7-2.8 ppm.[3][4]

• Spin-Spin Coupling (J): Protons on adjacent carbons "feel" each other's magnetic spin state, causing their signals to split. The magnitude of this splitting, the coupling constant (J-value, in Hz), is highly dependent on the dihedral angle between the protons. This is the definitive tool for assigning double bond geometry. For protons on a cis (Z) double bond, the ³J coupling constant is typically smaller, in the range of 6-14 Hz.[2] In contrast, a trans (E) geometry would show a much larger coupling of 11-18 Hz.[2] Observing J-values of ~10-11 Hz for the olefinic protons is therefore a primary objective for confirming the (Z,Z) configuration.[5][6]

Experimental Workflow and Protocols

The following diagram outlines the logical flow from sample receipt to final structural confirmation.

Caption: Logical workflow from sample preparation to structural confirmation.

Protocol: Sample Preparation

Proper sample preparation is paramount for acquiring high-resolution spectra.[3]

• Weighing: Accurately weigh the sample. For ¹H NMR, 5-25 mg is sufficient. For the less sensitive ¹³C NMR, a more concentrated sample of 10-50 mg is recommended.[7]

• Solvent Selection: Use 0.6-0.7 mL of high-purity deuterated chloroform (CDCl₃). CDCl₃ is an excellent choice for lipids due to its high solvency and a single, well-defined solvent peak (δ ~7.26 ppm) that rarely interferes with key signals.[3][4]

• Internal Standard: Add a small amount of Tetramethylsilane (TMS). TMS is chemically inert and provides a sharp singlet at δ 0.00 ppm, serving as the universal reference point for the chemical shift scale.[3]

• Dissolution & Transfer: Ensure the sample is completely dissolved. Gentle vortexing may be applied. If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[3] The final sample depth should be at least 4.5 cm.[7]

Protocol: 1D ¹H NMR Spectroscopy

This is the primary experiment for initial identification and stereochemical analysis.

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock onto the deuterium signal of the CDCl₃. Tune and shim the spectrometer to achieve optimal magnetic field homogeneity, which is critical for resolving fine coupling patterns.[3]

• Acquisition Parameters:

  • Experiment: Use a standard single-pulse (zg) experiment.

  • Pulse Angle: A 30° or 45° pulse is often sufficient for qualitative analysis. For quantitative work, a 90° pulse is required.

  • Relaxation Delay (D1): For qualitative spectra, a 1-2 second delay is typical. For accurate integration (quantitation), a longer delay of at least 5 times the longest T₁ of interest is necessary to ensure full spin relaxation.[3]

  • Scans: Acquire 16 to 64 scans for a good signal-to-noise ratio, depending on sample concentration.

Protocol: 1D ¹³C NMR Spectroscopy

This experiment confirms the carbon backbone and the presence of all 18 carbon atoms.

• Instrument Setup: Use the same locked and shimmed state from the ¹H NMR experiment.

• Acquisition Parameters:

  • Experiment: Use a standard proton-decoupled pulse program (e.g., zgpg30). This collapses all ¹³C-¹H coupling, resulting in a spectrum where each unique carbon appears as a single sharp line.

  • Relaxation Delay (D1): Carbonyl and other quaternary carbons can have very long relaxation times. A delay of 5-10 seconds is recommended for better quantitative results.

  • Scans: Due to the low natural abundance of ¹³C (1.1%), a much larger number of scans (e.g., 1024 or more) is required compared to ¹H NMR.[1]

Protocol: 2D NMR for Unambiguous Assignment

For complex molecules, 2D NMR is essential to definitively link signals and build the molecular structure.

• COSY (¹H-¹H Correlation Spectroscopy): This experiment identifies protons that are coupled to each other. It will show cross-peaks between H-13 and its neighbors (H-12, H-14), and crucially, between the olefinic protons (H-6/H-7, H-9/H-10) and their adjacent allylic protons (H-5, H-8, H-11).[4]

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton directly to the carbon it is attached to. It is the most powerful tool for assigning the ¹³C spectrum based on the more easily assigned ¹H spectrum.[4]

Spectral Data Analysis and Interpretation

The acquired spectra must be processed (Fourier transformation, phasing, baseline correction) and integrated. The structural assignment is then made by analyzing the chemical shifts, multiplicities, and coupling constants.

Expected Chemical Shift Assignments

The following tables summarize the expected ¹H and ¹³C NMR signals for 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid in CDCl₃.

Table 1: Predicted ¹H NMR Chemical Shifts

Proton Assignment	Position(s)	Expected Chemical Shift (δ ppm)	Multiplicity	Key Diagnostic Feature
Olefinic Protons	6, 7, 9, 10	5.30 - 5.50	Multiplet	Presence of double bonds
Carbinol Proton	13	~3.60	Multiplet	Position of -OH group
Bis-allylic Protons	8	2.75 - 2.85	Triplet of Triplets	Confirms Δ⁶,⁹ non-conjugated system
α-Methylene to COOH	2	2.30 - 2.35	Triplet	Proximity to carbonyl
Allylic Protons	5, 11	2.00 - 2.15	Multiplet	Adjacent to double bonds
Methylene Chain	3, 4, 12, 14-17	1.25 - 1.65	Multiplet	Aliphatic backbone
Terminal Methyl	18	0.85 - 0.95	Triplet	End of the fatty acid chain

Note: The -OH and -COOH protons are often broad and may exchange with trace water in the solvent; their shifts can be highly variable.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment	Position(s)	Expected Chemical Shift (δ ppm)	Key Diagnostic Feature
Carbonyl Carbon	1	178 - 180	Carboxylic acid group
Olefinic Carbons	6, 7, 9, 10	125 - 132	Four sp² carbons for two double bonds
Carbinol Carbon	13	70 - 75	Carbon bearing the -OH group
α-Methylene to COOH	2	33 - 35	Proximity to carbonyl
Bis-allylic Carbon	8	~25.6	Confirms Δ⁶,⁹ non-conjugated system
Methylene Chain	Aliphatic CH₂	22 - 32	Aliphatic backbone

| Terminal Methyl | 18 | ~14.1 | End of the fatty acid chain |

Step-by-Step Interpretation

• Confirm Gross Features: Identify the characteristic regions in the ¹H spectrum: olefinic (δ 5.3-5.5), carbinol (δ ~3.6), bis-allylic (δ ~2.8), aliphatic (δ 0.8-2.4), and terminal methyl (δ ~0.9).[3][4]

• Verify Hydroxyl Position: The presence of a multiplet around δ 3.6 ppm (H-13) and a corresponding carbon signal around δ 70-75 ppm in the HSQC spectrum confirms the C-13 position of the hydroxyl group.

• Verify Double Bond Positions: The key is the bis-allylic signal at δ ~2.8 ppm. A COSY experiment will show this signal is coupled to protons in the olefinic region, confirming the -CH=CH-CH₂ -CH=CH- moiety.

• Determine Double Bond Geometry: Carefully analyze the multiplicity of the olefinic protons. Expand the δ 5.3-5.5 ppm region. Measure the coupling constants (J-values) between the coupled vinyl protons (H-6/H-7 and H-9/H-10). A value of approximately 10-11 Hz for these couplings is definitive proof of a cis (Z) configuration for both double bonds.[5][6]

• Final Confirmation: Use the ¹³C spectrum to count the signals and ensure all 18 carbons are accounted for, with four in the olefinic region and one carbonyl carbon. Use the HSQC and COSY data to walk through the spin systems and confirm the full connectivity from C-1 to C-18.

Conclusion

The combination of 1D (¹H and ¹³C) and 2D (COSY and HSQC) NMR spectroscopy provides an unequivocal method for the structural elucidation of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. By systematically analyzing chemical shifts, multiplicities, and particularly the J-coupling constants of the olefinic protons, researchers can confidently determine the precise location of the hydroxyl group and confirm the Z-geometry of both double bonds. This robust analytical protocol is essential for ensuring the identity and purity of this compound in pharmaceutical and biological research.

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• Gezginci, M. H., et al. (2018). Biosynthesis of the Novel Endogenous 15-Lipoxygenase Metabolites N-13-Hydroxy-octodecadienoyl-ethanolamine and 13-Hydroxy-octodecadienoyl-glycerol by Human Neutrophils and Eosinophils. ResearchGate. [Link]

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• Barison, A., et al. (2010). A simple methodology for the determination of fatty acid composition in edible oils through 1H NMR spectroscopy. Magnetic Resonance in Chemistry, 48(8), 642-650. [Link]

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• Bang, M.-H., et al. (2002). 13-Hydroxy-9Z,11E,15E-octadecatrienoic Acid from the Leaves of Cucurbita moschata. Archives of Pharmacal Research, 25(4), 438-440. [Link]

• AOCS Lipid Library. (2019). Quantification by 1H-NMR. [Link]

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Application Note: High-Resolution Chiral Chromatography of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid Enantiomers

Introduction

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HOTrE) is an oxidized metabolite of γ-linolenic acid, an omega-6 fatty acid. As with many hydroxy fatty acids, 13-HOTrE exists as a pair of enantiomers, the (R) and (S) forms. The stereochemistry of these molecules is of paramount importance in biological systems, as different enantiomers can elicit distinct physiological and pathological responses. For instance, in the context of linoleic acid metabolites like 9- and 13-hydroxyoctadecadienoic acid (HODE), the enantiomeric distribution can indicate whether the molecule was formed via enzymatic pathways, which are often stereospecific, or through non-enzymatic autoxidation, which typically yields a racemic mixture.[1] Accurate determination of the enantiomeric composition of hydroxy fatty acids is therefore crucial for understanding their roles in inflammation, cardiovascular disease, and other biological processes.[2]

This application note provides a detailed protocol for the chiral separation of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid enantiomers using High-Performance Liquid Chromatography (HPLC). The methodology leverages a polysaccharide-based chiral stationary phase (CSP), which has demonstrated broad applicability and high efficiency in resolving a wide range of chiral compounds, including hydroxy fatty acids.[3][4]

Scientific Principles of Chiral Separation

The separation of enantiomers by HPLC relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and a chiral selector, which is immobilized on the stationary phase.[5] Polysaccharide-based CSPs, such as those derived from amylose or cellulose, are widely used for their excellent chiral recognition capabilities.[3][6] The chiral selectors, often carbamate derivatives of the polysaccharide, create a complex three-dimensional chiral environment. Separation is achieved through a combination of interactions, including hydrogen bonding, π-π interactions, and steric hindrance, which differ in energy for the two enantiomers, leading to different retention times.[7]

For hydroxy fatty acids, derivatization of the carboxylic acid group to its methyl ester is a common practice to improve chromatographic behavior and resolution on certain chiral columns.[1] However, with modern polysaccharide-based CSPs, direct separation of the free acid is often achievable, simplifying sample preparation.[8] This protocol will focus on the direct separation of the underivatized enantiomers.

Experimental Workflow

The overall workflow for the chiral analysis of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid enantiomers is depicted in the following diagram.

Figure 1. Workflow for the chiral separation of 13-HOTrE enantiomers.

Materials and Methods

Materials

• Solvents: n-Hexane (HPLC grade), Isopropanol (IPA, HPLC grade), Acetonitrile (HPLC grade), Water (HPLC grade), Acetic Acid (glacial, analytical grade).

• Standards: Racemic 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid, and individual (R) and (S) enantiomers if available for peak identification.

Instrumentation

• HPLC System: A standard HPLC or UHPLC system equipped with a binary or quaternary pump, autosampler, and a column thermostat.

• Chiral Column: A polysaccharide-based chiral stationary phase is recommended. For this application, we will detail the use of a column such as the CHIRALPAK® IA-U , which is based on amylose tris(3,5-dimethylphenylcarbamate) immobilized on sub-2 µm silica particles.[6][8]

• Detector: A UV detector set to an appropriate wavelength (typically 210 nm for the carboxylic acid or 235 nm if a conjugated diene is present) or a mass spectrometer for enhanced sensitivity and selectivity.

Detailed Protocol

Standard and Sample Preparation

• Standard Preparation: Prepare a stock solution of racemic 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid in isopropanol at a concentration of 1 mg/mL. From this stock, prepare a working standard at 10 µg/mL by diluting with the mobile phase.

• Sample Preparation (from biological matrix):

  • Perform a liquid-liquid extraction (e.g., using ethyl acetate or a chloroform/methanol mixture) or solid-phase extraction (SPE) to isolate the lipid fraction from the sample matrix.[1]

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the dried extract in a minimal volume of the mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter prior to injection.

HPLC System Setup and Chromatographic Conditions

The following table outlines the recommended starting conditions for the chiral separation. These may require optimization depending on the specific HPLC system and column used. Both normal-phase and reversed-phase conditions are presented, as both can be effective for separating hydroxy fatty acids.[8][9]

Parameter	Normal-Phase Conditions	Reversed-Phase Conditions
Chiral Column	CHIRALPAK® IA-U (or similar amylose-based CSP), 4.6 x 150 mm, 5 µm	CHIRALPAK® AD-RH (or similar), 4.6 x 150 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol / Acetic Acid (e.g., 95:5:0.1, v/v/v)	Acetonitrile / Water / Acetic Acid (e.g., 80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min	0.8 mL/min
Column Temperature	25 °C	30 °C
Detection Wavelength	210 nm	210 nm
Injection Volume	10 µL	10 µL

Causality behind Experimental Choices:

• Chiral Stationary Phase: Polysaccharide-based CSPs are chosen for their proven success in separating a wide variety of chiral compounds, including hydroxy fatty acids.[3][9] The aromatic and carbamate groups on the chiral selector provide sites for π-π and hydrogen bonding interactions, which are key to chiral recognition.

• Mobile Phase:

  • In normal-phase , the non-polar n-hexane is the weak solvent, and the polar isopropanol acts as the modifier. The small amount of acetic acid is added to suppress the ionization of the carboxylic acid group of the analyte, which results in sharper peaks and better reproducibility.

  • In reversed-phase , acetonitrile and water are common eluents. Acetic acid is again used to control the ionization state of the analyte.[10]

• Temperature: Column temperature is controlled to ensure reproducible retention times and can be adjusted to optimize resolution.

Data Acquisition and Analysis

• Inject the racemic standard to determine the retention times of the two enantiomers and calculate the resolution (Rs).

• If individual enantiomer standards are available, inject them to confirm the elution order. The elution order can vary depending on the specific CSP and mobile phase used.

• Inject the prepared samples.

• Integrate the peak areas for each enantiomer in the sample chromatograms.

• Calculate the enantiomeric excess (% ee) using the following formula:

  % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

  Where Area₁ is the area of the major enantiomer and Area₂ is the area of the minor enantiomer.

Expected Results

Under the optimized conditions, baseline resolution of the two enantiomers of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid should be achieved. The following table provides an example of expected chromatographic parameters.

Parameter	Expected Value
Retention Time (Enantiomer 1)	~ 8.5 min
Retention Time (Enantiomer 2)	~ 9.8 min
Resolution (Rs)	> 1.5
Tailing Factor	0.9 - 1.3

Note: These values are illustrative and will vary based on the specific column, instrumentation, and exact mobile phase composition.

Troubleshooting

• Poor Resolution:

  • Decrease the flow rate.

  • Adjust the mobile phase composition (e.g., decrease the percentage of the polar modifier in normal-phase).

  • Lower the column temperature.

• Broad or Tailing Peaks:

  • Ensure the sample is fully dissolved in the mobile phase.

  • Check for proper pH control by ensuring the presence of the acidic modifier in the mobile phase.

• No Separation:

  • Confirm that the correct chiral column is being used.

  • Consider derivatization of the carboxylic acid to its methyl ester, which can sometimes enhance separation.[1]

Conclusion

This application note presents a robust and reliable HPLC method for the chiral separation of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid enantiomers. The use of a polysaccharide-based chiral stationary phase provides excellent resolving power, enabling accurate quantification of the individual enantiomers. This protocol is a valuable tool for researchers in the fields of lipidomics, pharmacology, and drug development who need to assess the stereochemistry of bioactive lipids.

References

• Buczynski, M. W., et al. (2009). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. Analytical Biochemistry, 385(2), 294-303. [Link]

• Takagi, T., et al. (1987). High-Performance Liquid Chromatographic Separation of 2-Hydroxy Fatty Acid Enantiomers on a Chiral Slurry- Packed Capillary Column. Journal of Chromatographic Science, 25(1), 30-33. [Link]

• Yurawecz, M. P., et al. (1997). Optical configuration analysis of hydroxy fatty acids in bacterial lipids by chiral column high-performance liquid chromatography. Microbiology and Immunology, 41(1), 27-32. [Link]

• Iversen, S. A., et al. (2015). Chiral phase-HPLC separation of hydroperoxyoctadecenoic acids and their biosynthesis by fatty acid dioxygenases. Methods in Molecular Biology, 1208, 85-95. [Link]

• Cebo, C., et al. (2021). UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase and its application for the enantioselective analysis in plasma and platelets. Analytica Chimica Acta, 1184, 339003. [Link]

• Itabashi, Y. (2012). Chiral separation of glycerolipids by high-performance liquid chromatography. Journal of Lipid Nutrition, 21(1), 27-38. [Link]

• Itabashi, Y. (2012). Chiral separation of glycerolipids by high-performance liquid chromatography. SciSpace. [Link]

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• Schebb, N. H., et al. (2022). Deducing formation routes of oxylipins by quantitative multiple heart-cutting achiral-chiral 2D-LC-MS. ChemRxiv. [Link]

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Application Notes and Protocols for the Derivatization of 13-Hydroxy-6,9-octadecadienoic Acid for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Introduction: The Significance of 13-HODE and the Rationale for Derivatization

13-Hydroxy-6,9-octadecadienoic acid (13-HODE) is a pivotal bioactive lipid mediator, or oxylipin, synthesized from the oxidation of linoleic acid. As a key signaling molecule, 13-HODE is implicated in a multitude of physiological and pathological processes, including inflammation, immune responses, and the progression of diseases such as atherosclerosis and various cancers.[1] Its role as a biomarker for oxidative stress makes the accurate and sensitive quantification of 13-HODE in complex biological matrices a critical objective for researchers in drug development and life sciences.

Gas chromatography-mass spectrometry (GC-MS) stands as a gold-standard analytical technique, offering high chromatographic resolution and definitive molecular identification. However, the inherent chemical properties of 13-HODE—specifically the presence of a polar carboxylic acid group and a hydroxyl group—render it non-volatile and prone to thermal degradation at the high temperatures required for GC analysis. To overcome this analytical challenge, a chemical modification process known as derivatization is essential. This application note provides a comprehensive, field-proven protocol for a robust two-step derivatization of 13-HODE, transforming it into a volatile and thermally stable compound amenable to sensitive GC-MS analysis.

The strategy detailed herein involves two sequential reactions:

• Esterification: The carboxylic acid moiety is converted to a methyl ester (FAME - Fatty Acid Methyl Ester).

• Silylation: The hydroxyl group is converted to a trimethylsilyl (TMS) ether.

This dual derivatization masks the polar functional groups, significantly reducing hydrogen bonding, which in turn increases the analyte's volatility and thermal stability, ensuring sharp chromatographic peaks and reliable quantification.[2]

Principle of the Two-Step Derivatization

The derivatization of 13-HODE for GC-MS analysis is a critical process that enhances the volatility and thermal stability of the molecule. This is achieved by chemically modifying the polar functional groups—the carboxylic acid and the hydroxyl group—that would otherwise interfere with the gas chromatographic separation.

Step 1: Methylation of the Carboxylic Acid Group

The first step in the derivatization process is the conversion of the carboxylic acid group of 13-HODE into a methyl ester. This process, known as methylation, effectively neutralizes the acidic proton and reduces the polarity of this functional group. While historically, diazomethane has been used for this purpose, its high toxicity and explosive nature have led to the adoption of safer and equally effective alternatives. A widely used and robust method involves acid-catalyzed esterification with a reagent such as Boron Trifluoride-Methanol (BF3-Methanol) or methanolic HCl.[3] This reaction proceeds by protonating the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol. The subsequent loss of a water molecule yields the fatty acid methyl ester (FAME).

Step 2: Silylation of the Hydroxyl Group

Following methylation, the hydroxyl group of the 13-HODE methyl ester is targeted for derivatization. Silylation is the preferred method for this conversion, where the active hydrogen of the hydroxyl group is replaced by a trimethylsilyl (TMS) group. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful and commonly used silylating agent for this purpose. Often, a catalyst such as Trimethylchlorosilane (TMCS) is included to enhance the reactivity of the silylating agent, particularly for sterically hindered hydroxyl groups. The silylation reaction transforms the polar hydroxyl group into a non-polar TMS ether, which significantly increases the volatility and thermal stability of the molecule, making it ideal for GC-MS analysis. The byproducts of the reaction with BSTFA are volatile and typically do not interfere with the chromatographic analysis of the derivatized analyte.

The final product, 13-trimethylsilyloxy-6,9-octadecadienoic acid methyl ester, is a volatile and thermally stable derivative that can be readily analyzed by GC-MS with high sensitivity and reproducibility.

Experimental Protocol: Two-Step Derivatization of 13-HODE

This protocol outlines the sequential methylation and silylation of 13-HODE from a dried lipid extract. All steps should be performed in a fume hood using appropriate personal protective equipment. Glassware should be thoroughly dried to prevent hydrolysis of the derivatizing reagents.

Materials and Reagents

• 13-HODE standard (or dried lipid extract from biological sample)

• Methanol, anhydrous

• Hexane, HPLC grade

• Boron Trifluoride-Methanol solution (14% w/v)

• Saturated Sodium Chloride (Brine) solution

• Sodium Sulfate, anhydrous

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine, anhydrous

• Nitrogen gas, high purity

• Glass reaction vials with PTFE-lined screw caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

Step-by-Step Methodology

Part 1: Methylation of the Carboxylic Acid Group

• Sample Preparation: Begin with a dried lipid extract containing 13-HODE (typically 1-10 µg) in a glass reaction vial. If starting with a standard, accurately pipette the desired amount and evaporate the solvent under a gentle stream of nitrogen.

• Reagent Addition: Add 200 µL of anhydrous methanol to the dried sample. Vortex briefly to dissolve the lipid residue.

• Methylation Reaction: Add 100 µL of 14% BF3-Methanol solution to the vial. Cap the vial tightly.

• Incubation: Heat the reaction mixture at 60°C for 30 minutes in a heating block or water bath.

• Reaction Quenching and Extraction: After cooling to room temperature, add 1 mL of hexane and 0.5 mL of saturated NaCl solution to the vial. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge the vial at 1,000 x g for 5 minutes to separate the layers.

• Collection of Organic Layer: Carefully transfer the upper hexane layer containing the 13-HODE methyl ester to a clean glass vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• Evaporation: Evaporate the hexane to dryness under a gentle stream of nitrogen. The sample is now ready for silylation.

Part 2: Silylation of the Hydroxyl Group

• Reagent Preparation: To the dried 13-HODE methyl ester residue, add 50 µL of anhydrous pyridine and 50 µL of BSTFA + 1% TMCS.

• Silylation Reaction: Cap the vial tightly and vortex to ensure complete dissolution of the residue.

• Incubation: Heat the reaction mixture at 70°C for 45 minutes.

• Cooling and Analysis: After cooling to room temperature, the sample is ready for GC-MS analysis. The derivatized sample is now in a volatile solvent, and a 1-2 µL aliquot can be directly injected into the GC-MS system.

Workflow Diagram

Caption: Workflow for the two-step derivatization of 13-HODE.

Data Presentation and Quality Control

Recommended GC-MS Parameters

The following table provides a starting point for the GC-MS analysis of derivatized 13-HODE. Parameters should be optimized for the specific instrument and column used.

Parameter	Recommended Setting	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Methylpolysiloxane (e.g., DB-5ms, HP-5ms)	A mid-polarity column that provides good separation for a wide range of derivatized lipids.
Injector Temperature	280°C	Ensures rapid volatilization of the derivatized analyte without thermal degradation.
Injection Mode	Splitless (1 µL injection)	Maximizes the transfer of the analyte to the column for trace-level analysis.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Temperature Program	Initial temp: 150°C, hold for 1 min; Ramp to 250°C at 10°C/min; Ramp to 300°C at 5°C/min, hold for 5 min	A multi-step ramp allows for the separation of the analyte from solvent fronts and other sample components.
MS Transfer Line Temp	280°C	Prevents condensation of the analyte before entering the mass spectrometer.
Ion Source Temperature	230°C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching and structural elucidation.
MS Acquisition Mode	Full Scan (m/z 50-550) or Selected Ion Monitoring (SIM)	Full scan is used for initial identification. SIM mode offers enhanced sensitivity for quantification by monitoring characteristic ions.

Trustworthiness: A Self-Validating System

The robustness of this protocol is ensured by several key factors that create a self-validating system:

• Use of an Internal Standard: For quantitative analysis, it is highly recommended to spike the sample with a stable isotope-labeled internal standard (e.g., 13-HODE-d4) prior to extraction and derivatization.[4][5] This internal standard will co-elute with the analyte of interest and exhibit a similar fragmentation pattern, but with a mass shift corresponding to the isotopic label. By calculating the ratio of the analyte peak area to the internal standard peak area, variations in sample preparation, derivatization efficiency, and injection volume can be accurately compensated for, leading to highly precise and accurate quantification.

• Characteristic Mass Spectrum: The EI mass spectrum of the derivatized 13-HODE (methyl ester, TMS ether) will exhibit a characteristic fragmentation pattern. The molecular ion (M+) may be observed, but a prominent fragment will be the loss of a methyl group (M-15) from a TMS group. Another key fragment results from the cleavage adjacent to the silylated oxygen, which is diagnostic for the position of the original hydroxyl group. The presence and relative abundance of these characteristic ions provide a high degree of confidence in the identification of the analyte.[6]

• Blank Samples: A reagent blank, carried through the entire extraction and derivatization procedure, should be analyzed to ensure that there is no contamination from solvents, reagents, or labware.

Conclusion

The two-step derivatization protocol detailed in this application note provides a reliable and robust method for the analysis of 13-HODE by GC-MS. By converting the polar carboxylic acid and hydroxyl functional groups into their respective methyl ester and TMS ether derivatives, the volatility and thermal stability of the analyte are significantly enhanced, enabling sensitive and accurate quantification. The inclusion of an internal standard and the analysis of the characteristic mass spectrum of the derivatized product ensure the trustworthiness and validity of the analytical results. This method is well-suited for researchers, scientists, and drug development professionals seeking to accurately measure 13-HODE in various biological matrices, thereby advancing our understanding of its role in health and disease.

References

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• Bibel, M. (2025). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. YouTube. Available at: [Link]

• Nieman, D. C., et al. (2010). Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 298(5). Available at: [Link]

• Han, X., et al. (2012). Oxidized Fatty Acid Analysis by Charge Switch Derivatization, Selected Reaction Monitoring and Accurate Mass Quantification. Analytical chemistry, 84(3), 1164–1171. Available at: [Link]

• Merrill, A. H., et al. (1997). Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry. Journal of Lipid Research, 38(3), 616-621. Available at: [Link]

• Woo, K. L., et al. (2016). How can we methylate SCFAs to be FAMEs and check the completing of methylation? ResearchGate. Available at: [Link]

• Shichiri, M., et al. (2015). Typical GC-MS spectra of the trimethylsilyl ester and ether of HODE (A) and 8-iso-PGF 2 (B) in mouse retina. ResearchGate. Available at: [Link]

• Tsikas, D., et al. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Molecules, 26(6), 1726. Available at: [Link]

• Vliegenthart, J. F. G., et al. (2001). The MALDI TOF spectral data of 9-HPOD and 13-HPOT TMS ester TMS derivatives, m/z (relative intensity, %). ResearchGate. Available at: [Link]

• Tsikas, D., et al. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC-MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Molecules, 26(6), 1726. Available at: [Link]

• Pop, C., et al. (2011). Fatty Acids Composition by Gas Chromatography – Mass Spectrometry (GC-MS) and most important physical- chemicals parameters. Journal of Agroalimentary Processes and Technologies, 17(3), 297-302. Available at: [Link]

• Gatti, R., et al. (2001). Improved method for gas chromatographic-mass spectrometric analysis of 1-(13)C-labeled long-chain fatty acids in plasma samples. Clinical Chemistry, 47(7), 1293-1296. Available at: [Link]

• Nacalai Tesque, Inc. (n.d.). Fatty Acid Methylation Kits. Nacalai Tesque. Available at: [Link]

• Feldstein, A. E., et al. (2010). Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. Journal of Lipid Research, 51(10), 3046–3054. Available at: [Link]

• Murphy, R. C., et al. (2011). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS. Available at: [Link]

• Czerny, M., et al. (2009). Characterization and quantification of free and esterified 9- and 13-hydroxyoctadecadienoic acids (HODE) in barley, germinating barley, and finished malt. Journal of Agricultural and Food Chemistry, 57(19), 8963-8969. Available at: [Link]

• Mondello, L. (n.d.). FAMEs Fatty Acid Methyl Esters: Mass Spectral Database. Wiley Science Solutions. Available at: [Link]

• Villas-Bôas, S. G., et al. (2006). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Metabolomics, 2(1), 39-47. Available at: [Link]

• Dias, D. A., et al. (2016). Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS. Metabolites, 6(4), 38. Available at: [Link]

• Wang, Z., et al. (2012). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Analytical and bioanalytical chemistry, 404(10), 3125–3134. Available at: [Link]

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Application Note: A Validated LC-MS/MS Method for the Robust Quantification of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid in Biological Matrices

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Scientific Context and Analytical Challenge

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HODE) is an oxidized metabolite of γ-linolenic acid, an omega-6 polyunsaturated fatty acid. As a member of the oxylipin family of signaling molecules, this and other HODE isomers are implicated in a wide array of physiological and pathological processes, including inflammation, immune response, and oxidative stress.[1][2] Accurate quantification of these lipid mediators is crucial for understanding disease mechanisms and for the development of novel therapeutic agents.

However, the bioanalysis of 13-HODE is fraught with challenges. Its presence at very low endogenous concentrations, its existence among a milieu of structurally similar isomers, and the inherent complexity of biological matrices like plasma necessitate a highly sensitive and selective analytical approach.[1][2][3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for this application, offering unparalleled specificity through chromatographic separation and mass-based detection, ensuring that quantitative data is both accurate and reliable.

This document provides a comprehensive, field-proven protocol for the quantification of 13-HODE using LC-MS/MS. It is designed to be a self-validating system, explaining not only the "how" but also the critical "why" behind each step, grounded in authoritative analytical principles and regulatory expectations.

Part 1: The Protocol - From Sample to Signal

This protocol is optimized for human plasma but can be adapted for other biological matrices with appropriate validation.

• Analytical Standards: 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (CAS: 317385-83-4) and a suitable stable isotope-labeled internal standard (IS), such as 13-HODE-d4. The use of an IS is non-negotiable for correcting analytical variability.[1][4]

• Solvents: LC-MS grade methanol, acetonitrile, water, and formic acid. Purity is paramount to minimize background noise.

• Sample Preparation: Solid-Phase Extraction (SPE) cartridges (e.g., Waters Oasis HLB or C18). SPE is a robust technique for extracting oxylipins from complex samples.[2][3][5]

• Laboratory Equipment: Calibrated pipettes, microcentrifuge tubes, a centrifuge, a sample evaporator (e.g., nitrogen stream), and a vortex mixer.

Step 1: Preparation of Standards

The foundation of accurate quantification lies in the precise preparation of calibration standards.

• Stock Solutions (1 mg/mL): Individually dissolve the 13-HODE and 13-HODE-d4 standards in methanol. Store at -80°C.

• Intermediate & Working Standards: Prepare an intermediate stock of 13-HODE in methanol. Serially dilute this stock with 50:50 methanol/water to create a calibration curve ranging from the low pg/mL to the high ng/mL level, depending on the expected physiological concentrations and instrument sensitivity.

• Internal Standard Working Solution: Dilute the 13-HODE-d4 stock solution to a final concentration of approximately 50 ng/mL in methanol. This concentration should be chosen to yield a robust signal without causing detector saturation.

Step 2: Sample Preparation via Solid-Phase Extraction (SPE)

The objective is to cleanly extract the analyte from the matrix, removing proteins, salts, and phospholipids that can interfere with LC-MS/MS analysis.

• Sample Aliquoting & Fortification: Thaw plasma samples on ice. In a polypropylene tube, combine 100 µL of plasma with 10 µL of the internal standard working solution. The IS must be added at the earliest stage to account for all subsequent extraction variability.

• Protein Precipitation: Add 300 µL of ice-cold methanol containing an antioxidant like butylated hydroxytoluene (BHT) to prevent auto-oxidation of the analyte during preparation.[1] Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge at >12,000 x g for 10 minutes at 4°C. This will pellet the precipitated proteins.

• SPE Column Conditioning: Prepare the SPE cartridge by washing with 1 mL of methanol, followed by equilibration with 1 mL of water.

• Sample Loading: Carefully transfer the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the 13-HODE and its IS from the cartridge with 1 mL of methanol into a clean collection tube.

• Dry-Down & Reconstitution: Evaporate the eluate to complete dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 50:50 acetonitrile/water with 0.1% formic acid). This ensures compatibility with the LC system and optimal peak shape.

Caption: Workflow for the extraction of 13-HODE from plasma.

Step 3: LC-MS/MS Instrumental Analysis

The instrumental method is designed for maximum sensitivity and specificity.

• Liquid Chromatography (LC):

  • System: UHPLC system for optimal resolution and speed.[6][7]

  • Column: A reversed-phase C18 column (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7 µm).[6][7]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution: A representative gradient would be: 0-2 min, 30% B; 2-12 min, ramp to 98% B; 12-14 min, hold at 98% B; 14.1-16 min, return to 30% B for equilibration.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • System: Triple quadrupole mass spectrometer.[8]

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode. The carboxylic acid moiety on 13-HODE is readily deprotonated to form the [M-H]⁻ ion.[8][9]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for its superior sensitivity and selectivity.

  • Optimized MRM Transitions: The precursor ion is the deprotonated molecule [M-H]⁻. Product ions are generated by collision-induced dissociation.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
13-HODE	295.2	195.1	-12	100
13-HODE-d4 (IS)	299.2	198.1	-12	100

Rationale for MRM transitions: The precursor ion for 13-HODE is its molecular weight (296.45 g/mol ) minus a proton, resulting in an m/z of ~295.2.[4][10] The product ion at m/z 195.1 is a characteristic fragment and is often used for quantification.[8][9] The deuterated internal standard follows a similar fragmentation pattern with a mass shift corresponding to the number of deuterium atoms.[11]

Part 2: Method Validation - The Pillar of Trustworthiness

To ensure the integrity of the data, the method must be rigorously validated according to guidelines from regulatory bodies like the FDA and EMA.[12][13][14][15][16]

Validation Parameter	Purpose	Typical Acceptance Criteria
Selectivity	Ensure no interference from endogenous matrix components at the analyte's retention time.	Response in blank samples should be <20% of the LLOQ response.
Linearity & Range	Demonstrate a proportional relationship between concentration and response.	Calibration curve with R² ≥ 0.99.
Accuracy	Closeness of measured concentration to the true value.	Within ±15% of nominal (±20% at LLOQ).
Precision	Repeatability and reproducibility of measurements.	Coefficient of Variation (CV) ≤15% (≤20% at LLOQ).
Lower Limit of Quantification (LLOQ)	Lowest concentration quantifiable with acceptable accuracy and precision.	Signal-to-noise >10; meets accuracy/precision criteria.
Matrix Effect	Assess the suppression or enhancement of ionization by matrix components.	CV of IS-normalized matrix factor should be ≤15%.
Recovery	Efficiency of the extraction process.	Should be consistent and reproducible, though 100% is not required.
Stability	Analyte stability in matrix under various storage and handling conditions (freeze-thaw, bench-top, long-term).	Mean concentration should be within ±15% of baseline.

Part 3: Conclusion and Field-Proven Insights

This application note details a robust and reliable LC-MS/MS method for the quantification of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. The combination of a meticulous SPE cleanup protocol with a highly selective UHPLC-MS/MS analysis ensures the generation of high-quality, defensible data.

Expert Insight: The stability of oxylipins is a critical concern. It is highly recommended to minimize sample exposure to air and heat, use antioxidants during extraction, and process samples as quickly as possible. Furthermore, due to the existence of multiple HODE isomers, chromatographic separation is paramount. A slow, well-resolved gradient is often superior to a fast, poorly resolved one, as co-eluting isomers can lead to inaccurate quantification if they share MRM transitions.

By adhering to the principles of authoritative grounding and rigorous validation, researchers and drug development professionals can confidently apply this method to advance our understanding of the role of 13-HODE in health and disease.

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The Dual Role of 13-Hydroxyoctadecadienoic Acid: A Biomarker for Oxidative Stress and Disease Pathogenesis

Introduction

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HODE) is a bioactive lipid mediator derived from the oxidation of linoleic acid, the most common polyunsaturated fatty acid in the human diet and tissues.[1] As a stable oxidation product, 13-HODE has emerged as a significant biomarker of oxidative stress and is implicated in the pathophysiology of numerous diseases, including atherosclerosis, diabetes, cancer, and chronic inflammation.[1][2] This application note provides a comprehensive overview of 13-HODE's biosynthesis, its multifaceted role in disease, and detailed protocols for its accurate quantification in biological matrices, intended for researchers, scientists, and drug development professionals.

The Scientific Foundation: Biosynthesis and Biological Significance

The biological activity of 13-HODE is intrinsically linked to its synthetic origin, which can occur through both enzymatic and non-enzymatic pathways, yielding stereoisomers with distinct functions.[3][4]

Enzymatic Synthesis: A Regulated Process

The primary enzymatic route for 13-HODE production is catalyzed by 15-lipoxygenase-1 (15-LOX-1), an enzyme highly expressed in cells like macrophages, endothelial cells, and neutrophils.[3] This pathway exhibits remarkable stereospecificity, almost exclusively producing the 13(S)-HODE enantiomer.[3][4] The process begins with the conversion of linoleic acid to 13-hydroperoxy-octadecadienoic acid (13-HPODE), which is then rapidly reduced to the stable 13(S)-HODE by cellular peroxidases, such as glutathione peroxidase.[3] Cyclooxygenase enzymes (COX-1 and COX-2) can also contribute to 13(S)-HODE synthesis, with COX-2 showing a higher preference for linoleic acid.[4]

Non-Enzymatic Generation: A Marker of Oxidative Stress

Under conditions of elevated oxidative stress, 13-HODE can be formed non-enzymatically through the free radical-mediated peroxidation of linoleic acid.[2] This random oxidation process typically produces a racemic mixture of 13(S)-HODE and 13(R)-HODE.[5] The presence of both enantiomers in a roughly equal ratio is often considered an indicator of non-enzymatic lipid peroxidation and systemic oxidative stress.[5]

Signaling and Pathophysiological Roles

13-HODE exerts its biological effects by interacting with various cellular receptors and signaling pathways. It is a known ligand for peroxisome proliferator-activated receptors (PPARs), particularly PPAR-γ, which are nuclear receptors that regulate gene expression involved in lipid metabolism and inflammation.[1][2] For instance, the activation of PPAR-γ by 13(S)-HODE in macrophages can stimulate the uptake of oxidized lipoproteins, a key event in the formation of atherosclerotic plaques.[2][4] Conversely, 13-HODE has also been reported to have protective effects, such as inhibiting cancer cell proliferation.[4][6] The dual and sometimes opposing roles of 13-HODE highlight the importance of studying its specific isomers and their concentrations in different pathological contexts.

Visualizing the Synthesis of 13-HODE

The following diagram illustrates the major enzymatic and non-enzymatic pathways leading to the formation of 13-HODE.

Caption: Major pathways of 13-HODE biosynthesis.

Application: 13-HODE as a Clinical Biomarker

The quantification of 13-HODE in various biological samples, such as plasma, serum, and tissues, can provide valuable insights into the level of oxidative stress and the activity of specific enzymatic pathways.[1][5]

Disease State	Matrix	Observation	Potential Implication
Atherosclerosis	Plasma, Arterial Tissue	Increased levels of 13-HODE.[2]	Marker of lipid peroxidation and vascular inflammation.
Nonalcoholic Steatohepatitis (NASH)	Plasma, Liver Tissue	Significantly elevated 13-HODE levels compared to simple steatosis.[5]	Correlates with inflammation, fibrosis, and steatosis.[5]
Cancer	Tumor Tissue, Plasma	Altered 13-HODE levels, with context-dependent increases or decreases.[3][4][6]	Potential role in tumor progression and as a therapeutic target.
Diabetes	Plasma	Increased 13-HODE levels.[2]	Reflects heightened oxidative stress associated with the disease.
Inflammatory Conditions	Plasma, Affected Tissues	Elevated 13-HODE levels.[1]	Marker of inflammatory activity.

Protocol: Quantification of 13-HODE in Plasma by LC-MS/MS

This protocol details a robust method for the extraction and quantification of 13-HODE from human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.[7][8][9]

I. Materials and Reagents

• Standards: 13(S)-HODE, 13(S)-HODE-d4 (internal standard)

• Solvents: Methanol, Acetonitrile, Isopropanol, Hexane (all LC-MS grade)

• Acids: Acetic Acid, Formic Acid (LC-MS grade)

• Reagents: Butylated hydroxytoluene (BHT), Diethylenetriaminepentaacetic acid (DTPA), Potassium hydroxide (KOH)

• Solid Phase Extraction (SPE): C18 cartridges

II. Sample Collection and Storage

• Collect whole blood in tubes containing an anticoagulant (e.g., EDTA).

• Immediately after collection, centrifuge at 2000 x g for 15 minutes at 4°C to separate plasma.

• To prevent auto-oxidation, add an antioxidant solution (e.g., BHT and DTPA) to the plasma.[8]

• Store plasma samples at -80°C until analysis.

III. Sample Preparation and Extraction

This protocol involves alkaline hydrolysis to release esterified 13-HODE, followed by liquid-liquid extraction.

• Aliquot: Transfer 200 µL of plasma into a glass test tube.

• Internal Standard: Add 10 µL of the internal standard working solution (e.g., 13-HODE-d4 at 500 ng/mL).

• Hydrolysis: Add 300 µL of 0.2 M KOH in methanol. Vortex, flush with nitrogen, and incubate at 60°C for 30 minutes to hydrolyze esterified HODEs.[8]

• Acidification: After cooling, acidify the sample to pH 3-4 with acetic acid.

• Extraction: Add 2.0 mL of hexane, vortex for 3 minutes, and centrifuge at 2000 x g for 5 minutes.[7]

• Evaporation: Transfer the upper hexane layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 85% methanol).

Visualizing the Experimental Workflow

The diagram below outlines the key steps for the quantification of 13-HODE in plasma samples.

Caption: Experimental workflow for 13-HODE quantification.

IV. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid

  • Gradient: A suitable gradient to separate 13-HODE from its isomers (e.g., 9-HODE).

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

• Mass Spectrometry Detection:

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • Analysis Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: The following table provides typical MRM transitions for 13-HODE and its deuterated internal standard.[7][8]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
13-HODE	295.2	195.1	-15
13-HODE-d4	299.2	198.1	-15
9-HODE (for differentiation)	295.2	171.1	-15

V. Data Analysis and Quality Control

• Quantification: Generate a calibration curve using known concentrations of the 13-HODE standard spiked into a surrogate matrix (e.g., charcoal-stripped plasma). The concentration of 13-HODE in the samples is determined by the ratio of the peak area of the analyte to the peak area of the internal standard.

• Quality Control: Include quality control (QC) samples at low, medium, and high concentrations in each analytical run to ensure the accuracy and precision of the assay. The results of the QC samples should fall within a predefined acceptance range (e.g., ±15% of the nominal value).

Conclusion

13-HODE is a valuable biomarker that provides a window into the complex interplay between lipid metabolism, oxidative stress, and disease. Its dual nature, arising from distinct enzymatic and non-enzymatic pathways, necessitates precise and accurate quantification methods to elucidate its specific roles in different pathologies. The LC-MS/MS protocol detailed herein offers a robust and sensitive approach for measuring 13-HODE, enabling researchers to further investigate its potential as a diagnostic, prognostic, and therapeutic target in a wide range of diseases.

References

• Dual-Function Lipid Mediator: Comprehensive Analysis of 13-Hode in Metabolism, Ferroptosis, and Cancer - Oreate AI Blog. (2025).

• Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology. Available at: [Link]

• 13-Hydroxyoctadecadienoic acid - Wikipedia. (2023). Available at: [Link]

• Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism. (2011). Available at: [Link]

• 13-Hydroxyoctadecadienoic acid (13-HODE) metabolism and endothelial cell adhesion molecule expression: effect on platelet vessel wall adhesion. Prostaglandins, Leukotrienes and Essential Fatty Acids. (1996). Available at: [Link]

• Effect of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) Treatment on the Transcriptomic Profile of Poorly-Differentiated Caco-2 Cells. International Journal of Molecular Sciences. (2021). Available at: [Link]

• Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS. Available at: [Link]

• Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Journal of the Chinese Cereals and Oils Association. (2018). Available at: [Link]

• Showing metabocard for 13-HODE (HMDB0004667). Human Metabolome Database. Available at: [Link]

• Hydroxyoctadecadienoic acids: Oxidised derivatives of linoleic acid and their role in inflammation associated with metabolic syndrome and cancer. Seminars in Cell & Developmental Biology. (2020). Available at: [Link]

• Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of Analytical Toxicology. (2014). Available at: [Link]

• Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. Journal of Lipid Research. (2011). Available at: [Link]

• 13-hydroxyoctadecadienoic acid – Knowledge and References. Taylor & Francis. Available at: [Link]

• LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. Foods. (2025). Available at: [Link]

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Application Notes and Protocols: Cell-Based Assays for Characterizing 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid Activity

Introduction: Unveiling the Bioactivity of 13-HOA

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HOA) is a hydroxylated derivative of linoleic acid, a polyunsaturated fatty acid. While the specific biological activities of the 6(Z),9(Z) isomer are not extensively documented, related oxidized linoleic acid metabolites (oxylipins), such as 9-hydroxyoctadecadienoic acid (9-HODE), are known to be biologically active signaling molecules.[1][2] These molecules are involved in a variety of physiological and pathological processes, including inflammation and cell growth.

A key receptor for oxylipins is the G-protein coupled receptor 132 (GPR132), also known as G2A.[3][4] GPR132 is expressed in various tissues, particularly in immune cells like macrophages, and is implicated in inflammatory responses, immune cell trafficking, and cell cycle regulation.[4][5] Activation of GPR132 can trigger diverse downstream signaling cascades, including the modulation of cyclic AMP (cAMP) levels and the activation of mitogen-activated protein kinase (MAPK) pathways.[3] Furthermore, GPR132 can couple to Gq proteins, leading to intracellular calcium mobilization.[1][5] Given the structural similarity of 13-HOA to known GPR132 ligands, it is hypothesized that 13-HOA may exert its biological effects through the activation of this receptor.

These application notes provide a comprehensive guide for researchers to investigate the bioactivity of 13-HOA using a suite of robust cell-based assays. The protocols described herein are designed to assess the effects of 13-HOA on cell viability, apoptosis, and key signaling pathways associated with GPR132 activation, namely Gq-mediated calcium mobilization and NF-κB-mediated inflammatory response.

I. Preliminary Assessment: Cell Viability and Cytotoxicity

Before investigating the specific biological activities of 13-HOA, it is crucial to determine its effect on cell viability and establish a non-cytotoxic concentration range for subsequent experiments. The XTT assay is a reliable colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[6][7][8]

Principle of the XTT Assay

The XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay is based on the reduction of the yellow tetrazolium salt XTT to a water-soluble, orange-colored formazan product by mitochondrial dehydrogenases in metabolically active cells.[6][7] The amount of formazan produced is directly proportional to the number of viable cells and can be quantified by measuring the absorbance at a specific wavelength.[6][8]

Experimental Workflow: XTT Assay

Caption: Workflow for the XTT cell viability assay.

Protocol: XTT Cell Viability Assay

Materials:

• Cells of interest (e.g., HEK293T, RAW 264.7)

• Complete cell culture medium

• 96-well clear, flat-bottom cell culture plates

• 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HOA)

• XTT Cell Viability Assay Kit (containing XTT reagent and electron-coupling reagent)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at an optimized density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).

  • Incubate the plate overnight at 37°C in a 5% CO₂ incubator.

• Compound Treatment:

  • Prepare serial dilutions of 13-HOA in complete cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the 13-HOA dilutions to the respective wells. Include vehicle control (e.g., DMSO or ethanol) and untreated control wells.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• XTT Assay:

  • Thaw the XTT reagent and electron-coupling reagent. Prepare the activated XTT solution by mixing the two reagents according to the manufacturer's instructions.

  • Add 50 µL of the activated XTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C in a CO₂ incubator, protected from light.

  • Measure the absorbance at a wavelength between 450-500 nm using a microplate reader. A reference wavelength between 630-690 nm should be used to subtract background absorbance.

Data Analysis: Calculate the percentage of cell viability for each concentration of 13-HOA relative to the vehicle-treated control cells. Plot the percentage of cell viability against the log concentration of 13-HOA to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Parameter	Description
Cell Type	Dependent on the research question (e.g., HEK293T for transfected receptor studies, RAW 264.7 for inflammation studies).
Seeding Density	Optimized to ensure cells are in the logarithmic growth phase during treatment.
13-HOA Concentrations	A wide range should be tested initially (e.g., 0.1 µM to 100 µM) to determine the dose-response curve.
Incubation Time	Typically 24-72 hours, depending on the expected mechanism of action.

II. Functional Characterization: GPR132-Mediated Signaling

Assuming 13-HOA is a ligand for GPR132, its binding is expected to initiate intracellular signaling cascades. GPR132 is known to couple to Gq proteins, which activate phospholipase C, leading to an increase in intracellular calcium.[5] Therefore, a calcium mobilization assay is a direct and robust method to assess GPR132 activation.

Principle of the Calcium Mobilization Assay

This assay utilizes a calcium-sensitive fluorescent dye that can be loaded into cells.[9] Upon binding of an agonist to a Gq-coupled receptor, intracellular calcium is released from the endoplasmic reticulum, leading to an increase in the cytoplasmic calcium concentration.[9] The fluorescent dye binds to the free calcium, resulting in a significant increase in its fluorescence intensity, which can be measured in real-time using a fluorometric imaging plate reader (FLIPR) or a FlexStation.[9][10]

Experimental Workflow: Calcium Mobilization Assay

Caption: Workflow for the calcium mobilization assay.

Protocol: Calcium Mobilization Assay

Materials:

• HEK293T cells stably or transiently expressing human GPR132

• Complete cell culture medium

• 96-well black, clear-bottom cell culture plates

• 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HOA)

• FLIPR Calcium Assay Kit or equivalent

• Probenecid (if required for the cell line to prevent dye leakage)

• FLIPR or FlexStation 3 Multi-Mode Microplate Reader

Procedure:

• Cell Seeding:

  • Seed GPR132-expressing HEK293T cells into a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate overnight at 37°C in a 5% CO₂ incubator.

• Dye Loading:

  • Prepare the calcium-sensitive dye loading buffer according to the manufacturer's instructions. If necessary, add probenecid to the loading buffer.[9]

  • Aspirate the culture medium from the wells and add 100 µL of the dye loading buffer to each well.

  • Incubate the plate for 1 hour at 37°C, 5% CO₂.[10]

• Calcium Flux Measurement:

  • Prepare a compound plate containing various concentrations of 13-HOA.

  • Place both the cell plate and the compound plate into the FLIPR or FlexStation instrument.

  • Set the instrument to add the 13-HOA from the compound plate to the cell plate and immediately begin measuring the fluorescence intensity over a period of 2-3 minutes.

Data Analysis: The change in fluorescence intensity is directly proportional to the intracellular calcium concentration. The response is typically measured as the peak fluorescence intensity minus the baseline fluorescence. Plot the response against the log concentration of 13-HOA to generate a dose-response curve and calculate the EC₅₀ value (the concentration that produces 50% of the maximal response).

Parameter	Description
Cell Line	HEK293T cells are commonly used due to their low endogenous GPCR expression and high transfection efficiency.
Receptor Expression	Stable or transient expression of GPR132 is required. A mock-transfected or parental cell line should be used as a negative control.
Positive Control	A known GPR132 agonist, such as 9-HODE, should be used to validate the assay.
Data Acquisition	Real-time fluorescence measurements are crucial to capture the transient nature of the calcium signal.

III. Assessment of Inflammatory Response: NF-κB Activation

GPR132 activation has been linked to inflammatory pathways.[3] A key regulator of inflammation is the transcription factor NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells).[11] An NF-κB reporter assay is a widely used method to quantify the activation of this pathway.

Principle of the NF-κB Reporter Assay

This assay utilizes a cell line that has been engineered to contain a luciferase reporter gene under the control of an NF-κB response element.[12][13] When NF-κB is activated, it translocates to the nucleus and binds to the response element, driving the expression of luciferase.[11] The amount of luciferase produced is proportional to NF-κB activity and can be quantified by adding a luciferin substrate and measuring the resulting luminescence.[12][13]

GPR132 Signaling and Potential NF-κB Activation

Caption: Potential GPR132-mediated NF-κB signaling pathway.

Protocol: NF-κB Luciferase Reporter Assay

Materials:

• HEK293T or RAW 264.7 cells stably expressing an NF-κB luciferase reporter construct

• Complete cell culture medium

• 96-well white, clear-bottom or solid white cell culture plates

• 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HOA)

• Luciferase Assay System (e.g., Promega Luciferase Assay System)

• Luminometer

Procedure:

• Cell Seeding:

  • Seed the NF-κB reporter cell line in a 96-well plate at an appropriate density.

  • Incubate overnight at 37°C in a 5% CO₂ incubator.

• Compound Treatment:

  • Treat the cells with various concentrations of 13-HOA for a suitable duration (e.g., 6-24 hours).[12]

  • Include a positive control for NF-κB activation, such as TNF-α or PMA, and a vehicle control.[13]

• Cell Lysis and Luciferase Assay:

  • Remove the medium from the wells and wash the cells with PBS.

  • Add passive lysis buffer to each well and incubate with gentle shaking for 15 minutes at room temperature to lyse the cells.[14]

  • Prepare the luciferase assay reagent according to the manufacturer's instructions.

  • Add the luciferase assay reagent to each well.

  • Immediately measure the luminescence using a plate-reading luminometer.

Data Analysis: The luminescence signal (in Relative Light Units, RLUs) is proportional to the level of NF-κB activation. Normalize the RLU values to a control (e.g., a co-transfected Renilla luciferase reporter or total protein concentration) to account for variations in cell number and transfection efficiency. Calculate the fold induction of NF-κB activity for each concentration of 13-HOA compared to the vehicle control.

Parameter	Description
Reporter Construct	A plasmid containing the firefly luciferase gene downstream of multiple copies of the NF-κB consensus binding site.
Cell Line	HEK293T or macrophage cell lines like RAW 264.7 are suitable.
Positive Control	Essential for validating the assay's responsiveness (e.g., TNF-α for most cell types).
Incubation Time	Typically 6-24 hours to allow for transcription and translation of the luciferase reporter gene.

IV. Investigating Cell Fate: Apoptosis Assay

Some GPR132 ligands have been shown to influence cell survival and apoptosis. The Caspase-Glo® 3/7 Assay is a sensitive and convenient method for detecting apoptosis by measuring the activity of caspases 3 and 7, which are key executioner caspases in the apoptotic pathway.

Principle of the Caspase-Glo® 3/7 Assay

This is a homogeneous, luminescent assay that measures the activity of caspases 3 and 7.[15][16][17] The assay reagent contains a proluminescent caspase-3/7 substrate (containing the DEVD tetrapeptide sequence) and a thermostable luciferase in a buffer optimized for cell lysis and caspase activity.[17][18] When the reagent is added to apoptotic cells, the cells are lysed, and the active caspases 3 and 7 cleave the substrate, releasing aminoluciferin.[18] The liberated aminoluciferin is then used by the luciferase to generate a "glow-type" luminescent signal that is proportional to the amount of caspase 3/7 activity.[15][18]

Experimental Workflow: Caspase-Glo® 3/7 Assay

Caption: Workflow for the Caspase-Glo® 3/7 assay.

Protocol: Caspase-Glo® 3/7 Assay

Materials:

• Cells of interest

• Complete cell culture medium

• 96-well solid white cell culture plates

• 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HOA)

• Caspase-Glo® 3/7 Assay System (Promega)

• Positive control for apoptosis (e.g., staurosporine)

• Luminometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well solid white plate.

  • Incubate overnight.

  • Treat cells with various concentrations of 13-HOA for a predetermined time. Include a positive control (e.g., staurosporine) and a vehicle control.

• Caspase-Glo® 3/7 Assay:

  • Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add 100 µL of the reagent directly to each well containing 100 µL of cells in medium.

  • Mix the contents of the wells by gentle shaking on a plate shaker for 30 seconds.

  • Incubate the plate at room temperature for 1-3 hours, protected from light.

  • Measure the luminescence using a plate-reading luminometer.

Data Analysis: The luminescent signal is proportional to caspase 3/7 activity. Calculate the fold change in caspase activity for 13-HOA-treated cells compared to vehicle-treated cells.

Parameter	Description
Plate Type	Solid white plates are recommended to maximize the luminescent signal.
Assay Format	"Add-mix-measure" format is simple and requires no washing or cell harvesting steps.[18]
Positive Control	A known apoptosis inducer like staurosporine is crucial for validating the assay.
Incubation Time	The luminescent signal is stable for several hours, providing flexibility in measurement time.[18]

V. Summary and Concluding Remarks

The suite of cell-based assays detailed in these application notes provides a robust framework for the initial characterization of the biological activity of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. By systematically evaluating its effects on cell viability, GPR132-mediated signaling, inflammatory responses, and apoptosis, researchers can gain valuable insights into the potential therapeutic applications of this novel fatty acid metabolite. The data generated from these assays will serve as a critical foundation for further mechanistic studies and preclinical development. It is recommended to use appropriate positive and negative controls in all experiments to ensure the validity and reproducibility of the results.

References

• Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors - Bio-protocol. Available at: [Link]

• Human NF-κB Reporter Assay System - Indigo Biosciences. Available at: [Link]

• MTT assay - Wikipedia. Available at: [Link]

• What are GPR132 stimulants and how do they work? - Patsnap Synapse. Available at: [Link]

• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. Available at: [Link]

• Activation of orphan receptor GPR132 induces cell differentiation in acute myeloid leukemia. Available at: [Link]

• A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR Heterodimers - PMC - NIH. Available at: [Link]

• Human NF-κB Reporter Assay System. Available at: [Link]

• Caspase-Glo® 3/7 Assay for Apoptosis Detection | Biocompare.com Kit/Reagent Review. Available at: [Link]

• Human NF-κB Reporter Assay System - Indigo Biosciences. Available at: [Link]

• Gpr132 sensing of lactate mediates tumor–macrophage interplay to promote breast cancer metastasis | PNAS. Available at: [Link]

• GPR132 - Wikipedia. Available at: [Link]

• GPR132 - Probable G-protein coupled receptor 132 - Homo sapiens (Human) | UniProtKB. Available at: [Link]

• FLIPR Calcium Mobilization Assays in GPCR Drug Discovery | Request PDF. Available at: [Link]

• NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - NIH. Available at: [Link]

• FLIPR Calcium Mobilization Assays in GPCR Drug Discovery | Springer Nature Experiments. Available at: [Link]

• FLIPR Calcium 5 Assay Kit Guide | Molecular Devices. Available at: [Link]

• Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 - Molecular Devices. Available at: [Link]

• N‐Palmitoylglycine and other N‐acylamides activate the lipid receptor G2A/GPR132 - NIH. Available at: [Link]

• Activation of orphan receptor GPR132 induces cell differentiation in acute myeloid leukemia - PMC - PubMed Central. Available at: [Link]

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Application Note &amp; Protocols: In Vitro Models for Studying 13-Hydroxy-6,9-octadecadienoic Acid (13-HODE) Function

Introduction

13-Hydroxy-6,9-octadecadienoic acid (13-HODE) is a critical bioactive lipid mediator derived from the essential fatty acid, linoleic acid.[1] This molecule is not a single entity but exists primarily as two stereoisomers, 13(S)-HODE and 13(R)-HODE, whose origins and functions can be starkly different. 13(S)-HODE is predominantly synthesized through the highly specific 15-lipoxygenase-1 (15-LOX-1) enzyme pathway.[2] In contrast, 13(R)-HODE can be generated via cyclooxygenase (COX) enzymes or through non-enzymatic, random oxidative processes.[3][4]

This stereochemical distinction is fundamentally important, as the two enantiomers can trigger opposing cellular responses.[3][5] 13-HODE is deeply implicated in a spectrum of physiological and pathological processes, including cancer progression, inflammation, atherosclerosis, and ferroptosis.[5][6][7] Its role is often context-dependent, capable of exerting both pro- and anti-tumorigenic effects, highlighting the complexity of lipid signaling in cellular homeostasis and disease.

This guide provides a comprehensive framework for investigating the function of 13-HODE in vitro. It offers an in-depth look at its core signaling mechanisms, guidance on selecting appropriate cell-based models, and detailed, validated protocols for key experimental assays.

Part 1: Understanding 13-HODE Biosynthesis and Signaling

A foundational understanding of how 13-HODE is produced and the pathways it modulates is essential for designing meaningful experiments. The balance between its enantiomers can dictate cellular fate.

Biosynthesis of 13-HODE Enantiomers

The conversion of linoleic acid to 13-HODE occurs via several routes, as illustrated below. The enzymatic pathway catalyzed by 15-LOX-1 is highly specific, almost exclusively producing the 13(S)-HODE enantiomer.[2] Other pathways, including those involving COX enzymes and non-enzymatic free radical-mediated oxidation, are less specific and can generate a mixture of isomers, including 13(R)-HODE.

Figure 1: Biosynthesis pathways of 13-HODE enantiomers.

Key Signaling Mechanisms

13-HODE enantiomers exert their effects by interacting with distinct receptors and signaling cascades, leading to divergent cellular outcomes.

• PPARγ Activation: 13(S)-HODE is a ligand for the nuclear receptor Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[3] Activation of PPARγ is often associated with anti-proliferative effects in cancer cells and anti-inflammatory responses in immune cells like macrophages.[5][6]

• mTOR Inhibition: Recent evidence suggests that 13(S)-HODE can directly bind to and inhibit the kinase activity of mTOR in an ATP-competitive manner, suppressing cancer cell growth.[8][9]

• BLT Receptor and ERK/CREB Activation: In contrast, 13(R)-HODE has been shown to interact with leukotriene B4 (BLT) receptors, leading to the activation of the ERK and CREB signaling pathways and promoting cell proliferation in certain contexts, such as in colorectal cancer cells cultured without serum.[3][5]

• GPX4 Regulation and Ferroptosis: 13(S)-HODE exhibits a biphasic effect on ferroptosis, a form of iron-dependent cell death. At low concentrations, it can enhance resistance to ferroptosis by upregulating the key enzyme Glutathione Peroxidase 4 (GPX4), while at higher concentrations, it can promote it.[7]

Figure 3: General experimental workflow for studying 13-HODE effects.

Protocol 1: Assessing Effects on Cell Viability and Proliferation (MTT Assay)

Objective: To quantitatively determine the effect of 13-HODE on cell metabolic activity, which is an indicator of cell viability and proliferation.

Causality: The MTT assay measures the activity of mitochondrial dehydrogenases, which cleave the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan produced is proportional to the number of metabolically active, living cells. A reduction in signal suggests cytotoxicity or inhibition of proliferation. [10] Materials:

• 96-well cell culture plates

• Selected cell line

• Complete culture medium

• 13-HODE (S or R enantiomer) and vehicle (Ethanol)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Microplate reader (570 nm absorbance)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours to allow for attachment.

• Treatment: Prepare serial dilutions of 13-HODE in culture medium. A typical final concentration range is 1-100 µM. [10]Remove the old medium from the cells and add 100 µL of the 13-HODE-containing medium or vehicle control medium. Include wells with medium only as a blank control.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, and 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. Purple formazan crystals will become visible under a microscope.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Pipette up and down to dissolve the crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

Self-Validation & Data Analysis:

• Controls: Include a vehicle control (highest concentration of ethanol used), a negative control (untreated cells), and a positive control for cell death (e.g., 10 µM doxorubicin).

• Calculation: Subtract the blank absorbance from all readings. Express viability as a percentage relative to the vehicle control: (Abs_sample / Abs_vehicle) * 100.

• Output: Plot percent viability against 13-HODE concentration to determine the IC50 (the concentration that inhibits 50% of cell growth).

Protocol 2: Analysis of Apoptosis Induction (Annexin V/PI Staining)

Objective: To distinguish between live, early apoptotic, late apoptotic, and necrotic cells following 13-HODE treatment.

Causality: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be fluorescently labeled (e.g., with FITC) to detect these cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells where membrane integrity is lost. [10] Materials:

• 6-well cell culture plates

• 13-HODE and vehicle

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seeding & Treatment: Seed cells in 6-well plates and treat with the desired concentrations of 13-HODE (e.g., IC50 concentration determined from MTT assay) and controls for 48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Adherent cells should be detached gently using trypsin-free dissociation buffer to preserve membrane integrity. Centrifuge and wash the cell pellet with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the samples on a flow cytometer within one hour.

Self-Validation & Data Interpretation:

• Controls: Use a known apoptosis inducer (e.g., 1 µM staurosporine for 4 hours) as a positive control. Include unstained and single-stained (Annexin V only, PI only) cells for setting compensation and gates.

• Analysis: The data will generate a quadrant plot:

  • Lower-Left (Annexin V- / PI-): Live cells

  • Lower-Right (Annexin V+ / PI-): Early apoptotic cells

  • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells

  • Upper-Left (Annexin V- / PI+): Necrotic cells/debris

• Output: Quantify the percentage of cells in each quadrant, focusing on the increase in the early and late apoptotic populations.

Protocol 3: Quantification of 13-HODE by Competitive ELISA

Objective: To measure the concentration of 13-HODE in cell culture supernatants or cell lysates.

Causality: This is a competitive immunoassay where 13-HODE in the sample competes with a fixed amount of enzyme-labeled 13-HODE (e.g., conjugated to alkaline phosphatase or HRP) for binding to a limited number of anti-13-HODE antibody sites coated on a microplate. The resulting color intensity is inversely proportional to the amount of 13-HODE in the sample. [11][12] Materials:

• Commercial 13-HODE ELISA/EIA Kit (e.g., from MyBioSource, Cayman Chemical)

• Cell culture supernatants or lysates

• (Optional) Solid Phase Extraction (SPE) columns for sample cleanup

• Microplate reader

Procedure:

• Sample Preparation: Centrifuge cell culture supernatants to remove debris. For many biological samples, an extraction step is recommended to remove interfering substances. A common method involves acidifying the sample to pH 3.5-4.0 and performing a liquid-liquid extraction with a solvent like ethyl acetate. [11]The organic phase is then collected, dried, and reconstituted in the assay buffer.

• Assay Execution: Follow the kit manufacturer's protocol precisely. This typically involves:

  • Preparing a standard curve using the provided 13-HODE standards.

  • Adding standards, controls, and samples to the antibody-coated wells.

  • Adding the enzyme-conjugated 13-HODE.

  • Incubating to allow for competitive binding.

  • Washing the plate to remove unbound reagents.

  • Adding the substrate and incubating for color development.

  • Adding a stop solution.

• Measurement: Read the absorbance at the specified wavelength (e.g., 405-450 nm). [11][12] Self-Validation & Data Analysis:

• Standard Curve: Plot the absorbance of the standards against their known concentrations. Use a four-parameter logistic fit to generate the curve.

• Calculation: Interpolate the concentration of 13-HODE in the samples from the standard curve. Remember to account for any dilution or concentration factors from sample preparation.

• Kit Controls: Ensure the kit's internal controls fall within the specified range to validate the assay run.

References

• Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. American Physiological Society Journal. [Link]

• Effect of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) Treatment on the Transcriptomic Profile of Poorly-Differentiated Caco-2 Cells. MDPI. [Link]

• Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. bioRxiv. [Link]

• Apoptosis Induced by 13-S-hydroxyoctadecadienoic acid in the Breast Cancer Cell Lines, MCF-7 and MDA-MB-231. PMC - NIH. [Link]

• Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. PubMed. [Link]

• Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. Request PDF - ResearchGate. [Link]

• Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. PMC - PubMed Central. [Link]

• Dual-Function Lipid Mediator: Comprehensive Analysis of 13-Hode in Metabolism, Ferroptosis, and Cancer. Oreate AI Blog. [Link]

• Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. PMC - PubMed Central. [Link]

• Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles. PubMed Central. [Link]

• Quantitation of 13-hydroxyoctadecadienoic acid (13-HODE) by radioimmunoassay. PubMed. [Link]

• 13(S)-HODE Enzyme Immunoassay Kit. Genoprice. [Link]

• Lipid profiling of in vitro cell models of adipogenic differentiation: relationships with mouse adipose tissues. PMC - NIH. [Link]

• Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. MDPI. [Link]

• 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• The octadecanoids: an emerging class of lipid mediators. Biochemical Society Transactions. [Link]

• (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-Dienoic Acid. PubChem. [Link]

• Oxidized Lipids in Persistent Pain States. Frontiers. [Link]

• Production of 13-hydroxyoctadecadienoic acid (13-HODE) by prostate tumors and cell lines. PubMed. [Link]

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Development of antibodies specific to 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid

Application Notes & Protocols

Topic: Development and Application of Antibodies Specific to 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid

Audience: Researchers, scientists, and drug development professionals.

Abstract

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HODE) is a bioactive lipid mediator derived from linoleic acid, implicated in a variety of physiological and pathological processes, including inflammation, oxidative stress, and cancer.[1][2][3] Its role as a potential biomarker has driven the need for specific and sensitive detection methods.[1][4] This document provides a comprehensive guide for the development, characterization, and application of antibodies highly specific to 13-HODE. We delve into the critical aspects of immunogen design, antibody production, rigorous validation protocols, and a detailed methodology for a quantitative competitive ELISA.

Introduction: The Significance of 13-HODE

Linoleic acid is a primary polyunsaturated fatty acid metabolized by lipoxygenase and cyclooxygenase enzymes into various bioactive products, including the monohydroxy derivatives 9-HODE and 13-HODE.[2] Specifically, 13-HODE is primarily generated via the 15-lipoxygenase-1 (15-LOX-1) pathway, which produces the 13(S)-HODE stereoisomer with high specificity.[4] Non-enzymatic free radical-mediated oxidation also produces 13-HODE, typically as a racemic mixture, which can serve as a biomarker for general oxidative stress.[4]

This lipid mediator exhibits a range of biological activities and has been linked to numerous conditions such as atherosclerosis, diabetes, and various cancers.[1] Given its diagnostic and prognostic potential, robust analytical tools are essential for its accurate quantification in complex biological matrices. Immunoassays, powered by specific antibodies, offer a sensitive, high-throughput, and cost-effective alternative to mass spectrometry-based methods.

The Core Challenge: Generating an Immune Response to a Lipid Hapten

Small molecules like 13-HODE, with a molecular weight under 1000 Da, are classified as haptens.[] Haptens are not immunogenic on their own; they cannot independently initiate the lymphocyte activation required for an antibody response.[6][7] To overcome this, the hapten must be covalently coupled to a large, immunogenic carrier protein.[6][8][9] The resulting hapten-carrier conjugate can then be recognized by the immune system, inducing the production of antibodies, a portion of which will be specific to the hapten.[7][8]

Immunogen Design and Synthesis Strategy

The success of antibody development hinges on the strategic design of the immunogen. The goal is to present the 13-HODE molecule to the immune system in a way that exposes its unique structural features, particularly the hydroxyl group at the 13th carbon and the specific double bond configuration, while minimizing recognition of the linker used for conjugation.

Causality Behind the Choice: The carboxylic acid group of 13-HODE is the most convenient site for chemical modification to create a linker for conjugation. This distal site preserves the core structure of the molecule as the primary epitope. A common and effective method is the carbodiimide reaction, which facilitates the formation of an amide bond between the carboxyl group of 13-HODE and primary amines (e.g., lysine residues) on the carrier protein.

Carrier Protein Selection:

• Keyhole Limpet Hemocyanin (KLH): Often used for initial immunizations due to its large size and high immunogenicity, maximizing the chance of a strong immune response.[7]

• Bovine Serum Albumin (BSA): Frequently used as the carrier for the conjugate in screening assays (e.g., ELISA) to avoid selecting antibodies that recognize the primary immunization carrier (KLH).[10]

Caption: Immunogen synthesis workflow via hapten-carrier conjugation.

Antibody Production and Screening

Immunization Protocol

A standard immunization protocol involves injecting the 13-HODE-KLH conjugate, emulsified in an adjuvant (e.g., Freund's adjuvant), into host animals (typically BALB/c mice for monoclonal antibodies).[11] Multiple booster injections are administered over several weeks to stimulate a robust and high-affinity antibody response.[11] Serum is collected periodically to monitor the antibody titer (the concentration of anti-13-HODE antibodies) using an indirect ELISA.

Monoclonal Antibody Generation via Hybridoma Technology

For applications requiring high specificity and renewable supply, monoclonal antibodies are superior.

• Fusion: Splenocytes from the immunized mouse with the highest serum titer are fused with myeloma cells (a type of immortal cancer cell) to create hybridoma cells.

• Selection: The fused cells are cultured in a selective medium (HAT medium) that only allows hybridomas to survive.

• Screening: The supernatant from each growing hybridoma colony is screened for the presence of the desired antibody. This is a critical step to identify clones producing antibodies that bind specifically to 13-HODE. A differential screening strategy is employed:

  • Positive Screen: ELISA plates coated with 13-HODE-BSA.

  • Negative Screen: ELISA plates coated with unconjugated BSA.

  • Goal: Identify clones that react strongly with 13-HODE-BSA but not with BSA alone.

Caption: Differential screening workflow for selecting specific antibody clones.

Self-Validating Systems: Rigorous Antibody Characterization

Validation is not a single experiment but a process to ensure the antibody is specific, selective, and reproducible for its intended application.[12][13] For an anti-13-HODE antibody, the primary application is often a competitive ELISA for quantification.

Specificity and Cross-Reactivity Analysis

The most critical validation step is to determine the antibody's ability to discriminate between 13-HODE and structurally similar molecules. This is assessed using a competitive ELISA format.

Methodology:

• An ELISA plate is coated with 13-HODE-BSA conjugate.

• A fixed, limiting concentration of the anti-13-HODE antibody is pre-incubated with varying concentrations of a competitor molecule (either free 13-HODE or a related lipid).

• This mixture is added to the coated plate. The free competitor molecule in the solution competes with the coated 13-HODE-BSA for binding to the antibody.

• The amount of antibody bound to the plate is inversely proportional to the concentration of the free competitor. A lower signal indicates higher cross-reactivity.

Data Presentation: Cross-Reactivity Profile

The results are quantified by calculating the IC50 (the concentration of competitor required to inhibit 50% of the antibody binding) for each compound. Cross-reactivity is then expressed as a percentage relative to 13-HODE.

Competitor Molecule	IC50 (ng/mL)	Cross-Reactivity (%)	Rationale for Testing
13-HODE	0.5	100%	Target Analyte
9-HODE	50	1.0%	Key structural isomer.[2]
13(S)-HODE	0.48	~104%	Specific biologically active stereoisomer.[14]
13(R)-HODE	25	2.0%	Other stereoisomer.[14]
Linoleic Acid	>1000	<0.05%	Precursor molecule.[2]
Arachidonic Acid	>1000	<0.05%	Structurally related fatty acid.
13-oxo-ODE	15	3.3%	Metabolite of 13-HODE.[14]
(Note: Data are representative examples for a highly specific antibody.)

A trustworthy antibody will exhibit high reactivity towards 13-HODE and minimal cross-reactivity (<5%) with other related lipids, especially its isomer 9-HODE.

Application Protocol: Quantitative Analysis of 13-HODE by Competitive ELISA

This protocol provides a framework for the quantitative determination of 13-HODE in biological samples like plasma, serum, or cell culture supernatants.[15]

Principle of the Assay

This is a competitive immunoassay where 13-HODE present in a sample competes with a fixed amount of 13-HODE conjugated to a reporter enzyme (like Horseradish Peroxidase, HRP) for a limited number of binding sites on the specific antibody coated onto a microplate. The intensity of the color produced is inversely proportional to the concentration of 13-HODE in the sample.

Caption: The inverse relationship in competitive ELISA.

Materials Required

• Antibody-Coated Plate: 96-well microplate coated with anti-13-HODE monoclonal antibody.

• 13-HODE Standard: High-purity 13-HODE for standard curve preparation.

• 13-HODE-HRP Conjugate: 13-HODE conjugated to HRP.

• Assay Buffer: Phosphate-buffered saline (PBS) with a protein stabilizer (e.g., 0.1% BSA).

• Wash Buffer: PBS with 0.05% Tween-20.[16]

• Substrate Solution: TMB (3,3’,5,5’-Tetramethylbenzidine).[16]

• Stop Solution: 2 M Sulfuric Acid (H₂SO₄).[16]

• Microplate reader capable of measuring absorbance at 450 nm.

Step-by-Step Protocol

• Reagent Preparation: Bring all reagents to room temperature before use.[17] Prepare serial dilutions of the 13-HODE Standard in Assay Buffer to create a standard curve (e.g., ranging from 100 ng/mL to 0.1 ng/mL).

• Sample Preparation: Centrifuge plasma or serum samples to remove particulates.[18] Dilute samples as necessary in Assay Buffer to ensure the 13-HODE concentration falls within the range of the standard curve.

• Competitive Reaction:

  • Add 50 µL of standard, control, or sample to the appropriate wells of the antibody-coated plate.

  • Immediately add 50 µL of the 13-HODE-HRP Conjugate to each well.

  • Cover the plate and incubate for 1-2 hours at room temperature with gentle shaking.

• Washing:

  • Aspirate the liquid from each well.

  • Wash each well 3-5 times with 300 µL of Wash Buffer.[17] After the final wash, invert the plate and tap it firmly on absorbent paper to remove any remaining buffer.[17] Complete removal of liquid is critical for good performance.

• Substrate Development:

  • Add 100 µL of TMB Substrate Solution to each well.

  • Incubate for 15-30 minutes at room temperature in the dark. A blue color will develop.

• Stopping the Reaction:

  • Add 100 µL of Stop Solution to each well. The color will change from blue to yellow.

• Data Acquisition:

  • Read the optical density (OD) of each well at 450 nm within 10 minutes of adding the Stop Solution.

Data Analysis

• Calculate the average OD for each set of duplicate standards, controls, and samples.

• Create a standard curve by plotting the average OD of each standard on the y-axis against its known concentration on the x-axis. A four-parameter logistic (4-PL) curve fit is recommended.

• Interpolate the 13-HODE concentration of the samples from the standard curve.

• Multiply the interpolated concentration by the sample dilution factor to obtain the final concentration in the original sample.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High Background / Low Signal	Insufficient washing; Reagents not at room temperature; Incorrect buffer composition.	Increase wash steps; Ensure all reagents are equilibrated to RT; Verify buffer pH and composition.
Poor Standard Curve	Pipetting errors; Improper standard dilution; Plate reader miscalibration.	Use calibrated pipettes; Prepare fresh standards; Check plate reader settings and performance.
High Inter-well Variation	Inconsistent pipetting; Edge effects; Incomplete mixing of reagents.	Be consistent with pipetting technique; Avoid using outer wells if edge effects are suspected; Gently tap plate to mix after adding reagents.
Sample values out of range	Sample concentration is too high or too low.	Re-run the assay using a different sample dilution factor.

Conclusion

The development of a highly specific and thoroughly validated antibody against 13-HODE is a foundational step for enabling robust and reliable research into its biological roles. The hapten-carrier conjugation strategy, coupled with rigorous screening and characterization, can yield powerful reagents for immunoassay development. The competitive ELISA protocol described herein provides a sensitive and high-throughput method for quantifying 13-HODE, facilitating further investigation into its significance as a biomarker in health and disease.

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• Funn, J. L., & Fung, P. C. (1989). Quantitation of 13-hydroxyoctadecadienoic acid (13-HODE) by radioimmunoassay. Prostaglandins, Leukotrienes and Essential Fatty Acids, 36(4), 221-226. [Link]

• Reddy, R. G., et al. (1996). Significance and immunoassay of 9- and 13-hydroxyoctadecadienoic acids. Biochemical and Biophysical Research Communications, 218(1), 187-191. [Link]

• Wikipedia. (2023). 13-Hydroxyoctadecadienoic acid. [Link]

• Nieman, D. C., et al. (2016). 9- and 13-Hydroxy-octadecadienoic acids (9+13 HODE) are inversely related to granulocyte colony stimulating factor and IL-6 in runners after 2h running. Brain, Behavior, and Immunity, 56, 246-252. [Link]

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• 16. creative-diagnostics.com [creative-diagnostics.com]
• 17. Assay Procedure for Competitive-ELISA [elabscience.com]
• 18. stjohnslabs.com [stjohnslabs.com]

Revolutionizing Drug Discovery: A Computational Modeling Guide to 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid Interactions

Introduction: The Significance of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid in Cellular Signaling

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is an oxidized lipid mediator derived from linoleic acid, playing a crucial role in a variety of physiological and pathological processes. While its more studied isomer, 13-hydroxy-9(Z),11(E)-octadecadienoic acid (13-HODE), is well-known for its involvement in inflammation and cancer, the specific functions and interactions of the 6(Z),9(Z) isomer are an emerging area of research. Understanding how this lipid interacts with its protein targets at a molecular level is paramount for the development of novel therapeutics targeting a range of diseases, including inflammatory disorders and cancer.

This application note provides a comprehensive, in-depth guide for researchers, scientists, and drug development professionals on the computational modeling of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid's interactions with its protein targets. We will delve into the causality behind experimental choices and provide self-validating protocols for a complete in silico investigation, from ligand and protein preparation to molecular docking, molecular dynamics simulations, and binding affinity calculations.

Key Protein Targets of 13-HODE Isomers: PPARs and GPR132

Research has identified two primary classes of protein targets for 13-HODE isomers: the Peroxisome Proliferator-Activated Receptors (PPARs) and the G-protein coupled receptor 132 (GPR132).

• Peroxisome Proliferator-Activated Receptors (PPARs): These are nuclear receptors that play a critical role in the regulation of lipid and glucose metabolism.[1][2] 13-HODE isomers can act as ligands for PPARs, modulating their transcriptional activity. The activation of PPARγ by full agonists, for instance, involves hydrogen bond interactions with key residues such as S289, H323, H449, and Y473.

• G-protein Coupled Receptor 132 (GPR132): Also known as G2A, this receptor is implicated in inflammation and immune responses. While the more common 9-HODE is a potent agonist of GPR132, the binding and activation by other isomers are still under investigation.[3] Recent cryo-electron microscopy structures of GPR132 provide a valuable template for modeling these interactions.[4]

Computational Workflow: A Visual Overview

The following diagram outlines the comprehensive computational workflow detailed in this guide. This workflow is designed to provide a robust and reproducible pipeline for investigating the interactions of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid with its protein targets.

Caption: Overall computational workflow for modeling 13-HODE interactions.

Part 1: System Preparation - Laying the Foundation for Accurate Simulations

The accuracy of any computational model is fundamentally dependent on the quality of the initial structures. This section provides detailed protocols for the preparation of both the ligand, 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid, and its protein targets.

Protocol 1.1: Ligand Preparation

Objective: To generate a 3D structure of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid, assign partial charges, and prepare it for docking and simulation.

Tools:

• Avogadro: An advanced molecular editor and visualizer.[5][6]

• Open Babel: A chemical toolbox for converting between different chemical file formats.[7][8]

• Antechamber (part of AmberTools): For assigning atom types and charges.[9]

Step-by-Step Methodology:

• Generate 3D Coordinates from SMILES:

  • The SMILES (Simplified Molecular Input Line Entry System) string for 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is CCCCCC(O)C/C=C\C/C=C\CCCCC(=O)O.

  • Open Avogadro and go to Build > Insert > SMILES.[6]

  • Paste the SMILES string into the dialog box and click "Build".

  • Avogadro will generate an initial 3D structure.

  • Use the geometry optimization tool in Avogadro (Extensions > Optimize Geometry) to obtain a more energetically favorable conformation.[10]

  • Save the molecule as a .mol2 file.

• Assign Partial Charges and Atom Types:

  • We will use the antechamber tool from the AmberTools suite to assign AM1-BCC charges and GAFF2 atom types, which are compatible with the AMBER force field.[11]

  • Execute the following command in your terminal:

  • This command takes your initial .mol2 file, calculates AM1-BCC charges (-c bcc), and outputs a new .mol2 file with the assigned charges. The -s 2 flag provides verbose output.

• Generate Parameters for Molecular Dynamics:

  • For AMBER simulations, we need to generate a frcmod file containing the force field parameters for our ligand.

  • For GROMACS simulations, the acpype tool can be used to convert the AMBER-formatted files.[12][13]

• Convert to PDBQT format for AutoDock Vina:

  • AutoDock Vina requires ligands to be in the PDBQT file format, which includes partial charges and atom type information.[14]

  • Use Open Babel for this conversion:

Protocol 1.2: Protein Preparation

This protocol details the steps to prepare the protein structures of PPARγ and GPR132 for docking and simulation.

Objective: To clean and prepare the protein structures by removing unwanted molecules, adding hydrogen atoms, and assigning charges.

Tools:

• PyMOL or UCSF Chimera: Molecular visualization systems.

• PDB2PQR server: For assigning protonation states.

• AutoDockTools (ADT): For preparing the receptor for docking.

Step-by-Step Methodology:

• Obtain and Clean the Protein Structure:

  • For PPARγ: Download a suitable crystal structure from the Protein Data Bank (PDB). For example, PDB ID: 6Y3U provides a structure of PPARγ in complex with a ligand.[9]

  • For GPR132: As there is no crystal structure, we will use the cryo-EM structure (PDB ID: 8HQE) or build a homology model based on a suitable template as described in the literature.[11][15]

  • Open the PDB file in PyMOL or Chimera.

  • Remove all non-essential molecules, including water, co-crystallized ligands, and any other heteroatoms that are not part of the protein or essential cofactors.

• Add Hydrogen Atoms and Assign Protonation States:

  • Protein structures from the PDB often lack hydrogen atoms.

  • Use the PDB2PQR server to add hydrogens and assign protonation states at a physiological pH (e.g., 7.4). This is a critical step as the protonation state of residues in the binding pocket can significantly influence ligand binding.

• Prepare the Receptor for Docking (AutoDock Vina):

  • Open the cleaned and protonated PDB file in AutoDockTools.

  • ADT will automatically add charges (Kollman charges for proteins) and merge non-polar hydrogens.

  • Save the prepared receptor in the PDBQT format.

Part 2: Molecular Docking - Predicting the Binding Pose

Molecular docking is a computational technique used to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex.

Protocol 2.1: Molecular Docking with AutoDock Vina

Objective: To predict the binding pose of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid within the binding sites of PPARγ and GPR132.

Tools:

• AutoDock Vina: A widely used program for molecular docking.[16]

• PyMOL or UCSF Chimera: For visualization and analysis.

Step-by-Step Methodology:

• Define the Search Space (Grid Box):

  • Identify the binding pocket of the receptor. For PPARγ, this is well-defined and can be inferred from co-crystallized ligands.[1] For GPR132, the binding pocket can be predicted using tools like SiteMap or from the location of known ligands in homologous structures.[4][17]

  • In AutoDockTools, define a grid box that encompasses the entire binding pocket. The size and center of this box are crucial parameters.

• Create the Configuration File:

  • Create a text file (e.g., conf.txt) that specifies the input files and search parameters for Vina.

• Run the Docking Simulation:

  • Execute AutoDock Vina from the command line:

• Analyze the Docking Results:

  • Vina will output a PDBQT file containing the predicted binding poses, ranked by their binding affinity (in kcal/mol).

  • Visualize the top-ranked poses in PyMOL or Chimera to analyze the interactions (e.g., hydrogen bonds, hydrophobic contacts) between the ligand and the protein.[18][19]

Data Presentation: Docking Results

Target Protein	Top Pose Binding Affinity (kcal/mol)	Key Interacting Residues (Example)
PPARγ	-8.5	TYR473, HIS323, SER289
GPR132	-7.9	HIS174, TYR127, ARG203

Part 3: Molecular Dynamics Simulation - Exploring the Dynamic Nature of the Interaction

While docking provides a static snapshot of the binding pose, molecular dynamics (MD) simulations allow us to study the dynamic behavior of the protein-ligand complex over time.

Protocol 3.1: MD Simulation with GROMACS

Objective: To simulate the behavior of the 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid-protein complex in a realistic environment and assess its stability.

Tools:

• GROMACS: A versatile package for performing molecular dynamics.

• CHARMM-GUI: A web-based graphical user interface for generating simulation inputs.[20]

Step-by-Step Methodology:

• System Setup:

  • Start with the best-ranked docked pose from AutoDock Vina.

  • For GPR132, which is a membrane protein, use CHARMM-GUI's Membrane Builder to embed the protein-ligand complex in a lipid bilayer (e.g., POPC).[1]

  • Solvate the system with water and add ions to neutralize the charge and mimic physiological salt concentration.

• Energy Minimization:

  • Perform energy minimization to remove any steric clashes or unfavorable geometries in the initial system.

• Equilibration:

  • Perform a two-step equilibration process:

    • NVT equilibration (constant Number of particles, Volume, and Temperature): To stabilize the temperature of the system.

    • NPT equilibration (constant Number of particles, Pressure, and Temperature): To stabilize the pressure and density of the system.

• Production MD:

  • Run the production MD simulation for a sufficient length of time (e.g., 100 ns or more) to observe the dynamics of the system.

• Analysis of the Trajectory:

  • Analyze the trajectory to assess the stability of the protein-ligand complex. Key analyses include:

    • Root Mean Square Deviation (RMSD): To monitor the conformational stability of the protein and the ligand.

    • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

    • Hydrogen Bond Analysis: To track the formation and breaking of hydrogen bonds between the ligand and the protein over time.

Part 4: Binding Affinity Calculation - Quantifying the Interaction

Calculating the binding free energy provides a more accurate estimation of the binding affinity than the docking score.

Protocol 4.1: MM/PBSA and MM/GBSA Calculations

Objective: To calculate the binding free energy of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid to its target protein using the Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) or Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) methods.[21]

Tools:

• g_mmpbsa (for GROMACS) or MMPBSA.py (for AMBER): Tools for performing MM/PBSA and MM/GBSA calculations.[18]

Step-by-Step Methodology:

• Extract Frames from the MD Trajectory:

  • Select a stable portion of the production MD trajectory for the calculation.

• Run the MM/PBSA or MM/GBSA Calculation:

  • These methods calculate the binding free energy by combining the molecular mechanics energy of the complex with the solvation free energy.[22][23]

  • The calculation is performed on the complex, the receptor alone, and the ligand alone.

• Analyze the Results:

  • The output will provide the binding free energy and its components (van der Waals, electrostatic, polar and non-polar solvation energies).

Data Presentation: Binding Free Energy Components

Energy Component	Value (kJ/mol)
Van der Waals	-150.2
Electrostatic	-45.7
Polar Solvation	120.5
Non-polar Solvation	-15.3
Total Binding Free Energy	-90.7

Visualization of Signaling Pathways

Understanding the broader biological context of these molecular interactions is crucial. The following diagram illustrates a simplified signaling pathway involving PPARγ activation.

Caption: Simplified PPARγ signaling pathway activated by 13-HODE.

Conclusion: From Computational Insights to Therapeutic Innovation

This application note has provided a detailed, step-by-step guide to the computational modeling of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid's interactions with its protein targets. By following these protocols, researchers can gain valuable insights into the molecular mechanisms underlying the biological functions of this important lipid mediator. The integration of molecular docking, molecular dynamics simulations, and binding free energy calculations offers a powerful approach to not only understand these interactions but also to guide the rational design of novel therapeutics. As our understanding of the complex roles of lipid mediators in health and disease continues to grow, the computational tools and methodologies outlined here will be indispensable for translating fundamental biological knowledge into tangible clinical benefits. The principles and workflows described are not only applicable to the specific molecule of interest but can be adapted to study a wide range of ligand-protein interactions, thus serving as a valuable resource for the broader scientific community.

References

• Journal of Chemical Information and Modeling. (2023). Guidelines for Reporting Molecular Dynamics Simulations in JCIM Publications. [Link]

• Proteopedia. (2023). PPAR-gamma. [Link]

• PubMed. (2023). Guidelines for Reporting Molecular Dynamics Simulations in JCIM Publications. [Link]

• Leddin, E. M. Using antechamber and parmchk for Ligands. [Link]

• Communications Biology. (2023). Reliability and reproducibility checklist for molecular dynamics simulations. [Link]

• Avogadro. (2022). Introduction. [Link]

• Avogadro. (2022). Drawing Molecules. [Link]

• Avogadro. (2022). Building with SMILES. [Link]

• McCarty Group Wiki. (2023). Converting from Amber to GROMACS format. [Link]

• PubMed. (2005). Exploring the binding site structure of the PPAR gamma ligand-binding domain by computational solvent mapping. [Link]

• CP2K. Parameterising your ligands – Preparing to run biomolecular QM/MM simulations with CP2K using AmberTools. [Link]

• PNAS. (2001). Structural determinants of ligand binding selectivity between the peroxisome proliferator-activated receptors. [Link]

• Google Code. acpype - HowAcpypeWorks.wiki.

• ResearchGate. (2023). Guidelines for Reporting Molecular Dynamics Simulations in JCIM Publications. [Link]

• AJE. (2024). Writing Experimental and Computational Details in a Thesis: A Practical Guide. [Link]

• ResearchGate. Structure-based development of a Gi-biased GPR132 agonist. [Link]

• GROMACS. [gmx-users] Conversion Amber to Gromacs. [Link]

• RSC Publishing. (2015). Identification of the first surrogate agonists for the G protein-coupled receptor GPR132. [Link]

• PMC. Review of the Structural and Dynamic Mechanisms of PPARγ Partial Agonism. [Link]

• YouTube. (2023). Ligand Parameterization | AmberTools GAFF, GROMACS, OPLS, CHARMM. [Link]

• bioRxiv. (2021). Ten quick tips to perform meaningful and reproducible molecular docking calculations. [Link]

• YouTube. (2023). How to Visualize Molecular Docking Results in Discovery Studio | Publication-Ready Images. [Link]

• Matter Modeling Stack Exchange. How I can analyze and present docking results?. [Link]

• YouTube. (2023). AMBER Tutorial: How to Create Modified Force Field Parameters using Antechamber. [Link]

• Graphviz. A Quick Introduction to Graphviz. [Link]

• Matter Modeling Stack Exchange. Freely available software for generating 3D coordinates of molecules. [Link]

• GROMACS. Force fields in GROMACS. [Link]

• ResearchGate. Cryo-EM structures of GPR132–Gi. [Link]

• YouTube. (2021). Graphviz tutorial. [Link]

• Computational Chemistry. Amber Custom Residue Parameterization. [Link]

• AJE. How to Write an Easily Reproducible Protocol. [Link]

• PMC. The ACPYPE web server for small-molecule MD topology generation. [Link]

• bioRxiv. (2016). Best Practices in Docking and Activity Prediction. [Link]

• Graphviz. Graphviz. [Link]

• YouTube. (2024). ES114 Graphviz. [Link]

• YouTube. (2022). DragonPy November 2021 Matic Lubej: Graphviz (create charts and diagrams with Python). [Link]

• ResearchGate. Structures of GPR132 ligands described in this study. [Link]

• ResearchGate. How to convert a smile string into .PDB file?. [Link]

• Avogadro Discussion. (2024). Algorithm for building molecules from SMILES. [Link]

• PMC. Development of a Potent and Selective G2A (GPR132) Agonist. [Link]

• Avogadro Discussion. (2023). Is there a way to automate generation of figures from Avogadro?. [Link]

• Matter Modeling Stack Exchange. (2021). Converting SDF to PDBQT using OpenBabel. [Link]

• SciNote ELN. How to write a lab protocol. [Link]

• Avogadro Discussion. (2024). Import smiles only displays one atom. [Link]

• Open Babel. AutoDock PDBQT format (pdbqt). [Link]

• Cheminfo.org. OPENBABEL - Chemical file format converter. [Link]

• Open Babel. obabel - Convert, Filter and Manipulate Chemical Data. [Link]

• PMC. (2020). Combining Experimental Data and Computational Methods for the Non-Computer Specialist. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid

Welcome to the technical support center for the synthesis of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid and its related isomers, primarily 13(S)-hydroxy-9(Z),11(E)-octadecadienoic acid (13(S)-HODE). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its synthesis. The information herein is structured to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your experiments effectively.

Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis of 13-HODE, particularly via the widely used chemo-enzymatic route.

Problem 1: Low or No Yield of 13-HODE in Enzymatic Synthesis

Q: My enzymatic reaction with lipoxygenase and linoleic acid is resulting in a very low yield of the desired 13-HODE. What are the likely causes and how can I fix this?

A: Low yields in lipoxygenase (LOX)-catalyzed reactions are a frequent issue, often stemming from a few key factors related to enzyme activity and substrate availability.

Potential Cause 1: Poor Substrate Solubility Linoleic acid, the substrate, is a fatty acid with very low solubility in aqueous buffer systems, which can severely limit its availability to the enzyme.[1]

• Recommended Solution:

  • Use of a Co-solvent: Introduce a minimal amount of an organic solvent to aid in substrate dispersion. Dimethyl sulfoxide (DMSO) has been shown to increase the conversion yield by improving substrate solubility.[1] Start with a low concentration (e.g., 1-5% v/v) and optimize, as high concentrations can denature the enzyme.

  • Inclusion of a Surfactant: Non-ionic surfactants like Triton CG-110 can improve reaction rates by creating micelles that solubilize the linoleic acid, making it more accessible to the enzyme.[2]

  • pH Adjustment: Ensure the reaction buffer pH is slightly alkaline (pH 8.0-9.5). This not only favors the activity of certain lipoxygenases but also slightly increases the solubility of the fatty acid by converting it to its carboxylate salt.[1]

Potential Cause 2: Insufficient Oxygen Supply The lipoxygenase reaction is a dioxygenation, meaning molecular oxygen is a required substrate.[3] In a lab-scale reaction, oxygen can become the limiting reagent, especially at higher substrate concentrations.

• Recommended Solution:

  • Active Aeration: Gently bubble oxygen or air through the reaction mixture. Be mindful that this can cause foaming.[2]

  • Baffled Flasks & High Agitation: Use baffled flasks and maintain vigorous stirring (e.g., 200 rpm) to increase the surface area for gas exchange between the liquid and headspace.[4]

  • In-Situ Oxygen Generation: For larger-scale or more controlled reactions, a coupled enzyme system using catalase to generate oxygen from the controlled addition of hydrogen peroxide can be highly effective and reduces foaming.[2][5]

Potential Cause 3: Enzyme Inactivation Lipoxygenases can be sensitive to reaction conditions. The hydroperoxide product (13-HPODE) can itself cause enzyme inactivation over time.

• Recommended Solution:

  • Optimize Enzyme Concentration: Too little enzyme will result in a slow reaction, while too much can be wasteful. An optimal concentration of 15 g/L of cells expressing the enzyme has been reported for certain systems.[4]

  • Control Temperature: Most lipoxygenases have an optimal temperature range. For soybean LOX-1, reactions are often run at cool temperatures (0-5°C) to maintain enzyme stability and control the reaction rate.[6]

  • Dose the Enzyme: In some cases, adding the enzyme in portions over the course of the reaction can help maintain a stable level of active enzyme.[2]

Problem 2: Poor Regio- and Stereoselectivity (Presence of 9-HODE and/or 13(R)-HODE)

Q: My final product contains significant amounts of 9-HODE and the undesired 13(R)-HODE enantiomer. How can I improve the selectivity for 13(S)-HODE?

A: Achieving high selectivity is paramount, as different isomers can have vastly different biological activities.[7] The source of these impurities depends on whether your synthesis is enzymatic or purely chemical.

Potential Cause 1: Non-Enzymatic Oxidation Linoleic acid is susceptible to auto-oxidation by free radicals, which is non-specific and produces a racemic mixture of various hydroperoxides, including 9-HPODE and 13-HPODE, which are then reduced to a mix of 9-HODE and 13-HODE isomers.[8][9]

• Recommended Solution:

  • Use High-Purity Substrates: Start with fresh, high-purity linoleic acid stored under an inert atmosphere (argon or nitrogen) to minimize pre-existing oxidation products.

  • Degas Buffers: Remove dissolved oxygen from buffers before starting the enzymatic reaction to ensure the LOX-catalyzed pathway is dominant.

  • Include Chelating Agents: Add a small amount of a chelating agent like EDTA to sequester trace metal ions that can catalyze free-radical oxidation.

Potential Cause 2: Choice of Enzyme and Reaction Conditions The type of lipoxygenase and the reaction pH are the most critical factors for controlling regioselectivity (13- vs. 9-position) and stereoselectivity (S vs. R).

• Recommended Solution:

  • Select the Right Enzyme: Soybean lipoxygenase-1 (LOX-1) or recombinant 15-lipoxygenase-1 (15-LOX-1/ALOX15) are highly specific for producing the 13(S) isomer from linoleic acid.[2][10] In contrast, other enzymes like cyclooxygenases or cytochrome P450s can produce mixtures of 9-HODE and 13-HODE, often with a predominance of the R stereoisomer.[11][12]

  • Strict pH Control: For soybean LOX-1, maintaining an alkaline pH (around 9.0) is crucial. At this pH, the enzyme's activity strongly favors the formation of 13-HPODE over 9-HPODE.[2]

  • Verify Enzyme Source: If using a commercial preparation, ensure it is the correct isozyme (e.g., LOX-1) as crude soybean extracts can contain multiple isozymes with different selectivities.[2]

Chemo-Enzymatic Synthesis Workflow

Caption: Workflow for the chemo-enzymatic synthesis of 13(S)-HODE.

Problem 3: Difficulty in Purifying the Final Product

Q: I am struggling to isolate pure 13-HODE from my reaction mixture. What are the best practices for purification?

A: Purification is often the most challenging step due to the structural similarity of the desired product to starting material and isomeric byproducts. A multi-step approach is usually required.

Step 1: Quenching and Extraction The first step is to stop the reaction and extract the lipids from the aqueous phase.

• Protocol:

  • Stop the reaction by lowering the pH to ~3.0-4.0 with a dilute acid (e.g., 1M HCl). This protonates the carboxylate group, making the HODE more soluble in organic solvents.

  • Extract the mixture 2-3 times with a suitable organic solvent like diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine to remove residual water, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

Step 2: Reduction of the Hydroperoxide (if not already done) The primary enzymatic product, 13(S)-hydroperoxyoctadecadienoic acid (13(S)-HPODE), is unstable. It must be reduced to the more stable alcohol, 13(S)-HODE.

• Protocol:

  • Dissolve the crude extract containing 13(S)-HPODE in a solvent like methanol.

  • Cool the solution in an ice bath (0°C).

  • Add a reducing agent portion-wise. Sodium borohydride (NaBH₄) is commonly used and effective.[1]

  • Monitor the reaction by Thin Layer Chromatography (TLC) until all the HPODE is consumed.

  • Quench the reaction carefully with water or dilute acid and re-extract the product.

Step 3: Chromatographic Separation This is the critical step for separating isomers.

• Recommended Solutions:

  • Silica Gel Column Chromatography: This is a good first-pass purification to remove highly non-polar impurities (like unreacted linoleic acid) and highly polar components. A gradient of ethyl acetate in hexane is a common mobile phase.

  • High-Performance Liquid Chromatography (HPLC): For obtaining highly pure isomers, HPLC is essential.

    • Normal-Phase HPLC: Can effectively separate 9-HODE from 13-HODE.

    • Chiral HPLC: Is required to separate the 13(S)-HODE and 13(R)-HODE enantiomers. Columns like Reprosil Chiral NR are used for this purpose.[9]

Analytical Verification: Throughout the purification process, use UV-Vis spectroscopy. The conjugated diene system in 13-HODE gives a characteristic absorbance maximum at ~234 nm, which can be used to track the product through chromatographic fractions.[13]

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of chemo-enzymatic synthesis over a fully chemical synthesis for 13-HODE?

A: The primary advantage of chemo-enzymatic synthesis is stereocontrol . Enzymes like 15-lipoxygenase are highly stereospecific, producing almost exclusively the 13(S)-hydroperoxy precursor, which leads to the biologically relevant 13(S)-HODE.[10][11] Fully chemical syntheses are often multi-step, require the use of protecting groups for the carboxylic acid and hydroxyl functionalities, and can struggle to achieve high enantiomeric excess without complex chiral auxiliaries or resolutions.[14][15] The enzymatic route is often more direct and environmentally benign.

Q2: How do I choose the right source of lipoxygenase?

A: The choice depends on your desired product and available resources.

• Soybean Lipoxygenase-1 (LOX-1): This is commercially available, relatively inexpensive, and well-characterized. It is an excellent choice for producing 13(S)-HODE from linoleic acid, provided the reaction is run at an alkaline pH (~9.0) to ensure regioselectivity.[2]

• Recombinant Mammalian 15-Lipoxygenase-1 (ALOX15): If available, this enzyme provides very high specificity for the synthesis of 13(S)-HODE.[3][16]

• Recombinant Bacterial Lipoxygenases: Some bacterial LOXs, such as from Burkholderia thailandensis, have been expressed in E. coli and used for efficient 13-HODE production, offering advantages in enzyme production and optimization.[4]

Q3: Can I use a starting material other than free linoleic acid?

A: Yes, it is possible to use linoleic acid esters, such as those found in vegetable oils (e.g., safflower oil).[2][5] However, this requires a coupled enzyme system. A lipase is first used to hydrolyze the triglycerides in the oil to release free linoleic acid in situ. This free fatty acid then becomes the substrate for the lipoxygenase. This approach can be more cost-effective for large-scale production.[2]

Isomer Formation Pathways

Caption: Enzymatic vs. non-enzymatic routes to HODE isomers.

Q4: What are the key parameters to optimize for scaling up the production of 13-HODE?

A: Scaling up a chemo-enzymatic process requires careful optimization of several parameters to maintain yield and efficiency.

Table 1: Key Parameters for Optimization of 13-HODE Synthesis

Parameter	Optimal Range/Value	Rationale & Key Considerations	Reference
pH	7.5 - 9.5	Maximizes enzyme activity and regioselectivity for 13-HODE formation while aiding substrate solubility. Must be tightly controlled.	[4]
Temperature	4 - 25 °C	Lower temperatures (4°C) are often used to improve enzyme stability over longer reaction times. Higher temperatures (25°C) can increase the initial reaction rate but may lead to faster inactivation.	[4][6]
Substrate Conc.	20 g/L (Linoleic Acid)	Higher concentrations can lead to substrate inhibition or oxygen limitation. Optimization is needed for each specific system.	[4]
Oxygen Supply	Continuous Aeration	Oxygen is a co-substrate and often becomes the limiting factor at scale. In-situ generation via catalase is an advanced option.	[2]
Co-solvent	6% (v/v) Methanol	Improves substrate solubility. The optimal type and concentration must be determined empirically to avoid enzyme denaturation.	[4]
Catalyst	0.15 mM Cu²⁺	Some lipoxygenases may require or be enhanced by specific metal cofactors. This is highly enzyme-dependent.	[4]

Detailed Protocol: Chemo-Enzymatic Synthesis of 13(S)-HODE

This protocol is a representative example for the gram-scale synthesis of 13(S)-HODE using soybean lipoxygenase-1.

Materials:

• Linoleic Acid (high purity, >99%)

• Soybean Lipoxygenase (LOX-1, Type I-B)

• Sodium Borate Buffer (0.1 M, pH 9.0)

• Sodium Borohydride (NaBH₄)

• Diethyl Ether

• Ethyl Acetate

• Hexane

• Silica Gel for column chromatography

• Anhydrous Sodium Sulfate (Na₂SO₄)

• 1M Hydrochloric Acid (HCl)

Procedure:

• Reaction Setup: In a baffled flask, dissolve 1.0 g of linoleic acid in 100 mL of 0.1 M sodium borate buffer (pH 9.0). The solution will be cloudy. Cool the flask in an ice bath to 4°C and begin vigorous stirring.

• Enzymatic Reaction: Add 100 mg of soybean lipoxygenase-1 to the substrate solution. Gently bubble pure oxygen through the mixture for the duration of the reaction.

• Monitoring: Monitor the formation of the hydroperoxide product by taking small aliquots, quenching with NaBH₄, and analyzing by UV-Vis spectroscopy for the characteristic absorbance at 234 nm. The reaction is typically complete in 30-60 minutes.

• Reduction: Once the reaction is complete, add 200 mg of NaBH₄ portion-wise directly to the reaction mixture while keeping it cold in the ice bath. Stir for an additional 30 minutes to ensure complete reduction of the 13(S)-HPODE to 13(S)-HODE.

• Extraction: Stop the stirring and carefully acidify the reaction mixture to pH 3.5 using 1M HCl. Transfer the mixture to a separatory funnel and extract three times with 100 mL portions of diethyl ether.

• Work-up: Combine the organic extracts, wash once with 50 mL of brine, and dry over anhydrous Na₂SO₄. Filter and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by silica gel column chromatography, eluting with a gradient of 10% to 30% ethyl acetate in hexane. Collect fractions and monitor by TLC and UV-Vis spectroscopy (λ_max = 234 nm).

• Final Product: Combine the pure fractions and evaporate the solvent to obtain 13(S)-HODE as a colorless oil. Verify purity and identity using HPLC, GC-MS, and NMR as needed.

References

• Simon, B. (1989). The induced lipoxygenase in atherosclerotic aorta converts linoleic acid to the platelet chemorepellant factor 13-HODE. Thrombosis Research.
• Chan, C., Cox, P. B., & Roberts, S. M. (1989). Chemo-Enzymatic Synthesis of 13-S-Hydroxyoctadecadienoic Acid (13-S-HODE).
• Iacazio, G., Langrand, G., Baratti, J., Buono, G., & Triantaphylides, C. (1990). Chemo-Enzymatic Synthesis of 13-S-Hydroxyoctadecadienoic Acid (13-S-HODE). Journal of Organic Chemistry.

• Wikipedia contributors. (2023). 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Leonard, E., & Murphy, R. C. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. British Journal of Pharmacology. [Link]

• Human Metabolome Database. (n.d.). 13-HODE (HMDB0004667). HMDB. [Link]

• Hilker, I., et al. (2021). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. MDPI. [Link]

• Kikuchi, H., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Scientific Reports. [Link]

• Wikipedia contributors. (2023). 9-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Oreate AI Blog. (2025). Dual-Function Lipid Mediator: Comprehensive Analysis of 13-HODE in Metabolism, Ferroptosis, and Cancer. Oreate AI. [Link]

• ResearchGate. (n.d.). Conversion of linoleic acid to 13S-HODE. ResearchGate. [Link]

• ResearchGate. (2021). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal. [Link]

• Omar, M. N., Moynihan, H., & Hamilton, R. (2003). Scaling-up the Production of 13S-Hydroxy-9Z,11E-octadecadienoic Acid. Bulletin of the Korean Chemical Society. [Link]

• Taylor & Francis Online. (n.d.). 13-hydroxyoctadecadienoic acid – Knowledge and References. Taylor & Francis Online. [Link]

• Kaduce, T. L., et al. (1993). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. Journal of Lipid Research. [Link]

• Sim, D. H., Shin, K. C., & Oh, D. K. (2015). 13-Hydroxy-9Z,11E-Octadecadienoic Acid Production by Recombinant Cells Expressing Burkholderia thailandensis 13-Lipoxygenase. Journal of the American Oil Chemists' Society. [Link]

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• 9. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
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Co-elution of 13-Hydroxy-6,9-octadecadienoic acid with other lipid isomers

Welcome to the technical support center for resolving the co-elution of 13-Hydroxy-6,9-octadecadienoic acid (13-HODE) with its isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common analytical challenges encountered during lipidomics experiments. As Senior Application Scientists, we have structured this resource to not only provide step-by-step protocols but also to explain the underlying scientific principles, ensuring you can effectively troubleshoot and optimize your separations.

Frequently Asked Questions (FAQs)

Q1: What is co-elution, and why is it a significant problem for the analysis of 13-HODE?

Q2: What are the most common lipid isomers that co-elute with 13-HODE?

A: The analysis of 13-HODE is complicated by the presence of several structurally similar isomers that often co-elute in standard chromatography systems. These include:

• Positional Isomers: The most common is 9-Hydroxyoctadecadienoic acid (9-HODE) , where the hydroxyl group is on carbon 9 instead of 13.[4][5]

• Stereoisomers (Enantiomers): 13-HODE exists as two enantiomers, 13(S)-HODE and 13(R)-HODE , which are non-superimposable mirror images.[4][6] Standard reversed-phase chromatography cannot separate these.[7]

• Geometric Isomers: These isomers differ in the cis/trans (Z/E) configuration of their double bonds. For example, 13(S)-hydroxy-9Z,11E-octadecadienoic acid may be accompanied by its 9E,11E isomer.[4][8]

Q3: How can I diagnose a co-elution problem in my chromatogram?

A: Diagnosing co-elution requires a careful inspection of your chromatographic data. Look for the following signs:[1][2]

• Asymmetric Peak Shape: Watch for peak fronting, tailing, or the appearance of a "shoulder" on the peak, which suggests the presence of an unresolved component.[2][9]

• Peak Purity Analysis (with DAD): If using a Diode Array Detector (DAD), you can assess peak purity by comparing the UV-Vis spectra across the width of the peak. If the spectra are not identical, co-elution is highly likely.[1][9]

• Mass Spectrometry (MS) Data: When using an MS detector, examine the mass spectra across the eluting peak. If the spectra change or show ions of different m/z values, it indicates that multiple components are eluting together.[2]

Q4: What are the primary analytical strategies to resolve 13-HODE from its isomers?

A: Resolving these isomers requires moving beyond standard chromatographic methods. The primary strategies involve:

• Optimizing Liquid Chromatography (LC): Modifying the mobile phase, stationary phase, or temperature to improve selectivity.[10]

• Chiral Chromatography: Using a specialized Chiral Stationary Phase (CSP) to separate enantiomers like 13(S)-HODE and 13(R)-HODE.[6][11]

• Tandem Mass Spectrometry (MS/MS): Differentiating isomers that co-elute chromatographically based on their unique fragmentation patterns.[12][13]

• Ion Mobility Spectrometry (IMS): Adding a dimension of separation based on the ion's size, shape, and charge, which is highly effective for lipid isomers.[14][15][16]

Troubleshooting Guides

Issue 1: Poor chromatographic resolution between 13-HODE and its positional isomer, 9-HODE.

This is a frequent challenge as 13-HODE and 9-HODE have very similar polarities, causing them to co-elute on standard C18 columns.

Solution A: Optimize Liquid Chromatography (LC) Parameters

The goal is to alter the selectivity (α) of your system, which is the most powerful factor for improving resolution.[10]

• Action 1: Modify the Mobile Phase Gradient.

  • Rationale: A shallower gradient increases the interaction time between the analytes and the stationary phase, providing more opportunity for separation.

  • Protocol:

    • Decrease the initial concentration of the strong organic solvent (e.g., acetonitrile or methanol).

    • Extend the gradient time to make the increase in organic solvent concentration more gradual.

    • Evaluate the resolution between the HODE peaks. An ideal separation will show two distinct, baseline-resolved peaks.

• Action 2: Change the Stationary Phase Chemistry.

  • Rationale: Standard C18 columns separate primarily based on hydrophobicity. Using a column with a different chemistry introduces alternative separation mechanisms (e.g., π-π interactions, shape selectivity) that can resolve isomers.

  • Recommendations:

    • Phenyl-Hexyl Column: Offers π-π interactions with the double bonds in the HODE molecules, which can impart different retention for positional isomers.

    • C30 Column: Provides enhanced shape selectivity, which can be effective for long-chain fatty acid isomers.

    • Specialty Columns: A column like the COSMOSIL Cholester has been shown to be effective at separating geometric isomers of HODEs and may improve positional isomer resolution.[17]

Caption: Troubleshooting workflow for poor LC resolution.

Solution B: Differentiate Using Tandem Mass Spectrometry (MS/MS)

Even if 13-HODE and 9-HODE co-elute, they can be distinguished and quantified using MS/MS.

• Rationale: While both isomers have the same mass-to-charge ratio (m/z), the position of the hydroxyl group dictates how the molecule breaks apart during collision-induced dissociation (CID). This results in unique, diagnostic product ions.

• Protocol:

  • Perform MS analysis in negative ion mode. The precursor ion for both isomers will be [M-H]⁻ at m/z 295.2.

  • Set up a Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM) experiment to monitor the specific transitions for each isomer.

  • Use the unique product ions to identify and quantify each isomer. Although 13-HODE may produce a small amount of the m/z 171 fragment, the ratio of 195/171 will be dramatically different from that of 9-HODE, allowing for deconvolution.[12]

Table 1: Diagnostic Ions for MS/MS Differentiation of HODE Isomers

Compound	Precursor Ion [M-H]⁻ (m/z)	Diagnostic Product Ion (m/z)	Reference
9-HODE	295.2	171.1	[13][18]

| 13-HODE | 295.2 | 195.2 |[12][18] |

Caption: Differentiating HODE isomers by MS/MS.

Issue 2: Inability to distinguish between stereoisomers 13(S)-HODE and 13(R)-HODE.

Enantiomers have identical physicochemical properties in a non-chiral environment and thus cannot be separated by standard LC methods.

Solution: Employ Chiral Chromatography

• Rationale: Chiral chromatography uses a stationary phase that is itself chiral (a Chiral Stationary Phase, or CSP). The CSP interacts differently with each enantiomer, forming transient diastereomeric complexes with different stability. This difference in interaction energy leads to different retention times and allows for their separation.[7][19]

• Protocol:

  • Select a Chiral Column: Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are widely used and effective for this type of separation.[11] A Chiralpak IA column has been successfully used for separating 13(S)-HODE and 13(R)-HODE.[6]

  • Use a Normal-Phase Mobile Phase: Chiral separations of fatty acids are typically performed in normal-phase mode. A common mobile phase is a mixture of hexane and an alcohol modifier like 2-propanol or ethanol.[6]

  • Optimize the Mobile Phase: Adjust the percentage of the alcohol modifier. Increasing the alcohol content will generally decrease retention times, while decreasing it will increase retention and may improve resolution.

  • Control Temperature: Temperature is a critical parameter in chiral separations. Lowering the column temperature often enhances the enantioselectivity and improves resolution.[20]

Issue 3: Co-elution of multiple HODE isomers in a complex biological matrix.

In complex samples, you may face the simultaneous co-elution of positional, geometric, and stereoisomers, requiring a more powerful, multi-dimensional approach.

Solution: Use Ion Mobility Spectrometry (IMS)

• Rationale: Ion Mobility Spectrometry (IMS) provides an additional, orthogonal dimension of separation to LC-MS.[21] After chromatographic elution and ionization, ions are passed through a gas-filled cell under a weak electric field. They separate based on their size and shape (their rotational-average collision cross-section, or CCS).[14] Structurally different isomers, even those with the same mass and similar retention time, often have distinct shapes and therefore different drift times through the mobility cell, allowing for their resolution.[15][22]

• Advantages:

  • Resolves Co-eluting Isomers: IMS can separate isomers that are unresolvable by LC, including those differing in double bond position or geometry.[16]

  • Increases Peak Capacity: The combination of LC, IMS, and MS (LC-IMS-MS) dramatically increases the overall separation power of the analysis.[15]

  • Enhances Confidence: The CCS value provides an additional, instrument-independent physicochemical property that can be used to confirm lipid identity.[14]

Caption: The LC-IMS-MS workflow for isomer separation.

Detailed Experimental Protocols

Protocol 1: Chiral HPLC Separation of 13(S)-HODE and 13(R)-HODE

This protocol is adapted from methodologies demonstrated to be effective for separating HODE enantiomers.[6]

1. Materials:

• Column: Chiralpak IA (or similar polysaccharide-based CSP), 4.6 x 250 mm.

• Mobile Phase A: n-Hexane (HPLC grade).

• Mobile Phase B: 2-Propanol (HPLC grade).

• Sample: Dried lipid extract reconstituted in the mobile phase.

2. HPLC-UV Method:

• Flow Rate: 0.5 - 1.0 mL/min.

• Mobile Phase Composition: Isocratic elution with Hexane/2-Propanol (e.g., 90:10, v/v). This ratio must be optimized.

• Column Temperature: 25°C (can be lowered to improve resolution, e.g., 10°C).

• Injection Volume: 10 µL.

• Detection: UV detector set to ~235 nm (the wavelength for the conjugated diene system in HODEs).

3. Optimization Steps:

• If resolution is poor, decrease the percentage of 2-propanol (e.g., to 95:5). This will increase retention times but should improve separation.

• If peaks are too broad or retention is too long, slightly increase the percentage of 2-propanol.

• Ensure the system is fully equilibrated before injecting the sample. Chiral separations can require longer equilibration times.

Protocol 2: General Solid-Phase Extraction (SPE) for Oxylipins from Plasma

Proper sample cleanup is essential to reduce matrix effects and concentrate the analytes before LC-MS analysis.[12]

1. Materials:

• SPE Cartridge: C18 or mixed-mode polymeric SPE cartridge.

• Reagents: Methanol, Water (LC-MS grade), Hexane, Methyl Formate, Hydrochloric Acid (for pH adjustment).

• Internal Standard: Deuterated standard (e.g., 13-HODE-d4).

2. Procedure:

• Sample Preparation: To 1 mL of plasma, add an appropriate amount of the internal standard.

• Protein Precipitation: Add 2 mL of cold methanol, vortex, and centrifuge to pellet proteins.

• Acidification: Transfer the supernatant to a new tube, dilute with water, and acidify to pH ~3.0 with hydrochloric acid.

• SPE Cartridge Conditioning: Condition the SPE cartridge by washing with 5 mL of methanol, followed by 5 mL of water.

• Sample Loading: Load the acidified sample onto the conditioned cartridge.

• Washing:

  • Wash 1: 5 mL of 15% (v/v) methanol in water.

  • Wash 2: 5 mL of hexane (to remove neutral lipids).

• Elution: Elute the oxylipins with 5 mL of methyl formate or ethyl acetate.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a small volume (e.g., 100 µL) of the initial LC mobile phase.

References

• Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers - PMC. (2023). PubMed Central. [Link]

• Uncovering Biologically Significant Lipid Isomers with Liquid Chromatography, Ion Mobility Spectrometry and Mass Spectrometry - PMC. (n.d.). NIH. [Link]

• Effective Liquid Chromatography–Trapped Ion Mobility Spectrometry–Mass Spectrometry Separation of Isomeric Lipid Species. (n.d.). ACS Publications. [Link]

• High resolution ion mobility-mass spectrometry for separation and identification of isomeric lipids. (2015). Analyst (RSC Publishing). [Link]

• Fast and broad-coverage lipidomics enabled by ion mobility-mass spectrometry. (n.d.). Analyst (RSC Publishing). [Link]

• Technical recommendations for analyzing oxylipins by liquid chromatography-mass spectrometry - PMC. (n.d.). NIH. [Link]

• Technical recommendations for analyzing oxylipins by liquid chromatography–mass spectrometry. (2022). Aston Publications Explorer. [Link]

• 13-Hydroxyoctadecadienoic acid. (n.d.). Wikipedia. [Link]

• Technical recommendations for analyzing oxylipins by liquid chromatography–mass spectrometry. (2022). ResearchGate. [Link]

• Simultaneous lipidomic analysis of three families of bioactive lipid mediators leukotrienes, resolvins, protectins and related hydroxy-fatty acids by liquid chromatography/electrospray tandem mass spectrometry. (n.d.). NIH. [Link]

• New application data for isomers of 13-hydroxy-octadecadienoic acid. (n.d.). NACALAI TESQUE, INC.. [Link]

• Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. (n.d.). MDPI. [Link]

• High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples. (n.d.). NIH. [Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). Axion Labs. [Link]

• Co-Elution: How to Detect and Fix Overlapping Peaks. (2022). YouTube. [Link]

• 9-Hydroxyoctadecadienoic acid. (n.d.). Wikipedia. [Link]

• Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis - PMC. (n.d.). NIH. [Link]

• Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. (n.d.). LIPID MAPS. [Link]

• Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. (n.d.). omicsonline.org. [Link]

• 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. (n.d.). PubMed. [Link]

• Enantiomer Separations. (n.d.). Chromatography Online. [Link]

• Separation of Atropisomers by Chiral Liquid Chromatography and Thermodynamic Analysis of Separation Mechanism. (2021). ResearchGate. [Link]

• Playing with Selectivity for Optimal Chiral Separation. (2023). LCGC International. [Link]

• Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). (n.d.). NIH. [Link]

• What Are My Options to Improve My Separation? Part I: Foundational Concepts. (2023). Chromatography Online. [Link]

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• 5. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 6. Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enantiomer Separations | Separation Science [sepscience.com]
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• 14. Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. pubs.acs.org [pubs.acs.org]
• 17. New application data for isomers of 13-hydroxy-octadecadienoic acid｜News & Topics｜NACALAI TESQUE, INC. [nacalai.com]
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Technical Support Center: Enhancing Mass Spectrometry Sensitivity for 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HODE)

Welcome to the technical support center dedicated to the quantitative analysis of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HODE) by mass spectrometry. As a key oxidized metabolite of linoleic acid, 13-HODE is a lipid mediator implicated in a wide range of physiological and pathological processes, making its accurate and sensitive measurement critical for research and development.[1][2][3] This guide provides in-depth troubleshooting advice and answers to frequently asked questions, designed for researchers, scientists, and drug development professionals.

Our approach moves beyond simple step-by-step instructions, delving into the causality behind experimental choices to empower you with the knowledge to overcome analytical challenges.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the analysis of 13-HODE.

Q1: What is the optimal mass spectrometry transition for detecting 13-HODE?

A1: For Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using electrospray ionization (ESI) in negative ion mode, 13-HODE is readily detected as its deprotonated molecular ion [M-H]⁻. The most specific and sensitive Multiple Reaction Monitoring (MRM) transition is:

• Precursor Ion (Q1): m/z 295.2[1][4]

• Product Ion (Q3): m/z 195.1[1][4]

This signature product ion results from the characteristic cleavage of the carbon-carbon bond adjacent to the hydroxyl group.[1] An additional, less specific transition resulting from the neutral loss of water (m/z 277.2) can also be monitored for confirmation.[1][5]

Q2: How can I distinguish 13-HODE from its structural isomer, 9-HODE?

A2: This is a critical challenge as both isomers share the same precursor ion (m/z 295.2). Differentiation relies on two key principles:

• Chromatographic Separation: A well-optimized reverse-phase liquid chromatography method is essential to separate the isomers before they enter the mass spectrometer.

• Unique Product Ions: While the precursor ion is identical, their fragmentation patterns are distinct. Use the following specific product ions for unambiguous identification and quantification in your MRM method:

  • 13-HODE Product Ion: m/z 195.1[4]

  • 9-HODE Product Ion: m/z 171.1[1][4][5]

Q3: Is a stable isotope-labeled internal standard (SIL-IS) necessary for accurate quantification?

A3: Absolutely. The use of a SIL-IS, such as 13-HODE-d4, is considered the gold standard and is crucial for achieving high accuracy and precision.[1][6] Biological samples are complex, and matrix components can significantly interfere with the ionization process, leading to ion suppression or enhancement.[7][8][9] A SIL-IS co-elutes with the native analyte and experiences the same matrix effects, allowing it to effectively normalize for variations in sample preparation, chromatography, and ionization, thereby ensuring reliable quantification.[10]

Q4: Do I need to derivatize 13-HODE before LC-MS/MS analysis?

A4: For most applications, derivatization is not required. Modern triple quadrupole and high-resolution mass spectrometers offer sufficient sensitivity to detect endogenous levels of 13-HODE without chemical modification.[4] Derivatization is more commonly associated with Gas Chromatography-Mass Spectrometry (GC-MS) to improve volatility.[1][11] However, for ultra-trace level detection, specialized techniques like charge-switch derivatization can be explored to dramatically enhance sensitivity.[12]

Troubleshooting Guide: From Sample to Signal

This guide is structured to help you diagnose and resolve specific issues encountered during your experiments.

Workflow Overview

The following diagram outlines the complete analytical workflow for 13-HODE quantification.

Caption: General workflow for 13-HODE quantification.

Problem 1: Low or No Signal Intensity

A weak or absent signal is one of the most common challenges. The cause often lies in sample preparation or instrument settings.

Caption: Decision tree for troubleshooting low signal intensity.

Q: My signal for 13-HODE is extremely low, but my internal standard signal is strong. What's wrong?

A: This scenario points towards issues specific to the native analyte before the internal standard was added or a fundamental difference in their chemical stability under your conditions.

• Cause: Analyte Degradation. 13-HODE, as an oxidized lipid, can be susceptible to further oxidation or degradation during sample collection and storage.

• Solution: Ensure samples are collected with antioxidants (like BHT), processed quickly on ice, and stored at -80°C.[1] Use polypropylene or silanized glass tubes to minimize adsorption and loss of the analyte.[13]

Q: Both my analyte and internal standard signals are low or non-existent. What should I investigate?

A: When both signals are suppressed, the issue is likely systematic, affecting both molecules equally. The primary suspects are matrix effects and suboptimal instrument settings.

• Cause 1: Severe Matrix Effects. Co-eluting substances from the biological matrix, particularly phospholipids, can drastically suppress the ionization of 13-HODE in the ESI source.[7]

• Solution 1: Improve Sample Cleanup. Protein precipitation is often insufficient. Solid-Phase Extraction (SPE) is highly effective at removing interfering phospholipids and salts, providing a much cleaner extract.[7] See Protocol 1 for a detailed SPE method.

• Cause 2: Suboptimal MS Source Parameters. The efficiency of ion generation and transmission is critically dependent on source settings.

• Solution 2: Systematically optimize key parameters. Infuse a standard solution of 13-HODE and tune the capillary voltage, fragmentor/cone voltage, gas temperatures, and nebulizer pressure to maximize the signal for the m/z 295.2 -> 195.1 transition.[1]

Parameter	Typical Starting Value (Negative ESI)	Rationale
Capillary Voltage	-2500 to -4000 V	Drives the electrospray process and ion formation.[1]
Fragmentor/Cone Voltage	130 - 160 V	Promotes in-source dissociation and ion transmission; analyte dependent.[1]
Gas Temperature	325 - 350 °C	Aids in desolvation of droplets to release ions.[1]
Sheath Gas Flow	Optimized for stable spray	Shapes the ESI plume for efficient ion sampling.
Collision Energy (CE)	Optimized per instrument	Provides energy for fragmentation in Q2; must be tuned for the specific transition.
Table 1: Key MS parameters for 13-HODE analysis.

Problem 2: Poor Chromatography (Peak Tailing, Splitting, or Shifting Retention Time)

Robust and reproducible chromatography is the foundation of a reliable assay.

Q: My 13-HODE peak is tailing or splitting. How can I improve the peak shape?

A: Poor peak shape often results from interactions with the analytical column or an incompatibility with the injection solvent.

• Cause 1: Incompatible Reconstitution Solvent. If the sample is reconstituted in a solvent significantly stronger (e.g., 100% acetonitrile) than the initial mobile phase (e.g., 90% water), the analyte band will spread before it reaches the column, causing distorted peaks.

• Solution 1: Always reconstitute the final, dried extract in a solvent that is as close as possible in composition and strength to the initial mobile phase conditions.[7]

• Cause 2: Secondary Interactions on the Column. The carboxylic acid group on 13-HODE can have secondary interactions with the column hardware or stationary phase.

• Solution 2: Ensure the mobile phase is slightly acidic (e.g., 0.02-0.1% acetic or formic acid). This keeps the carboxyl group protonated, minimizing these interactions and leading to sharper peaks.[1][11] Also, consider using a column with high-purity silica.

Q: The retention time for 13-HODE is drifting between injections. What is the cause?

A: Retention time instability compromises peak identification and integration.

• Cause 1: Inadequate Column Equilibration. The column may not be returning to the initial conditions before the next injection.

• Solution 1: Increase the post-run equilibration time to ensure the column is fully re-conditioned with the starting mobile phase. A minimum of 5-10 column volumes is a good starting point.

• Cause 2: Matrix-Induced Shifts. In some cases, matrix components from complex samples can subtly alter the stationary phase or the mobile phase environment around the analyte, causing retention time shifts.[8]

• Solution 2: This reinforces the need for a robust sample cleanup procedure (like SPE) and the use of a SIL-IS. The SIL-IS will shift along with the analyte, ensuring that even if there is a slight drift, the relative retention time remains constant and quantification is unaffected.

Time (min)	% Mobile Phase A (Water + 0.1% Formic Acid)	% Mobile Phase B (Acetonitrile)
0.0	70	30
1.0	70	30
10.0	10	90
12.0	10	90
12.1	70	30
15.0	70	30
Table 2: Example LC gradient for separating HODE isomers on a C18 column. Flow rate: 0.4 mL/min.

Detailed Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol is designed for maximum removal of interfering phospholipids and salts.

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of SIL-IS (e.g., 13-HODE-d4 at 100 ng/mL) and 300 µL of chilled methanol to precipitate proteins. Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C. Collect the supernatant.

• SPE Cartridge Conditioning: Use a C18 SPE cartridge. Condition the cartridge by passing 1 mL of methanol, followed by 1 mL of water. Do not let the cartridge run dry.

• Sample Loading: Load the supernatant from step 2 onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences like salts.

• Elution: Elute the 13-HODE and internal standard with 1 mL of acetonitrile or ethyl acetate.

• Dry Down & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 70:30 Water:Acetonitrile with 0.1% formic acid).[7]

Protocol 2: Liquid-Liquid Extraction (LLE) for Plasma Samples

LLE is a faster alternative to SPE but may result in a less clean extract.

• Sample Preparation: To 100 µL of plasma, add 10 µL of SIL-IS. Acidify the sample with 10 µL of 1% formic acid to protonate the 13-HODE.

• Extraction: Add 500 µL of an organic solvent (e.g., ethyl acetate or a 2:1 mixture of hexane:isopropanol). Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Dry Down & Reconstitution: Evaporate the organic solvent to dryness under nitrogen and reconstitute in 100 µL of the initial mobile phase.

References

• BenchChem Technical Support. (n.d.). Addressing Matrix Effects in LC-MS Analysis of 13-Dehydroxyindaconitine.
• Genoprice. (n.d.). 13(S)-HODE Enzyme Immunoassay Kit.

• Goud, G. M., et al. (2014). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of Chromatography B, 971, 68-78. [Link]

• University of Georgia (UGA) Center for Applied Isotope Studies (CAIS). (n.d.). Sample Preparation Guidelines.

• Nieman, D. C., et al. (2015). Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 309(10), R1245-R1253. [Link]

• Wang, Y., et al. (2024). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. Metabolites, 15(4), 246. [Link]

• Wang, Y., et al. (2024). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. PubMed. [Link]

• Wang, Y., et al. (2024). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. ResearchGate. [Link]

• Gopaul, T. K., et al. (2012). Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. Journal of Lipid Research, 53(5), 923-934. [Link]

• Mesaros, C., et al. (2015). Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials. Rapid Communications in Mass Spectrometry, 29(19), 1782-1790. [Link]

• Murphy, R. C., et al. (n.d.). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS. [Link]

• Han, X., et al. (2012). Oxidized Fatty Acid Analysis by Charge Switch Derivatization, Selected Reaction Monitoring and Accurate Mass Quantification. Analytical and Bioanalytical Chemistry, 403(6), 1645-1654. [Link]

• Liang, H. R., et al. (2015). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Chromatography B, 997, 219-228. [Link]

• Arrington, J. V., et al. (2017). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. Genes, 8(12), 374. [Link]

• ResearchGate. (n.d.). The MALDI TOF spectral data of 9-HPOD and 13-HPOT TMS ester TMS derivatives.

• Zhang, G., et al. (2011). Molecular Mechanism of Metal-independent Decomposition of Lipid Hydroperoxide 13-HPODE by Halogenated Quinoid Carcinogens. Chemical Research in Toxicology, 24(10), 1731-1739. [Link]

• ResearchGate. (n.d.). RP-HPLC analysis of 13-HODE-CoA formation.
• Bioanalysis Zone. (n.d.). Importance of matrix effects in LC-MS/MS bioanalysis.
• Wikipedia. (n.d.). 13-Hydroxyoctadecadienoic acid.

• Kaduce, T. L., et al. (1995). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. Journal of Biological Chemistry, 270(23), 13737-13743. [Link]

• Liu, Y., et al. (2018). Assessment of matrix effect in quantitative LC–MS bioanalysis. Bioanalysis, 10(14), 1113-1116. [Link]

• J-Stage. (2022). Med. Mass Spectrom. 6(2): 112-125.
• BenchChem Application Note. (n.d.). Identification of 9-HODE using Mass Spectrometry Fragmentation.
• Human Metabolome Database. (n.d.). Showing metabocard for 13-HODE (HMDB0004667).
• G-M-I, Inc. (2023). Mass Spectrometry Troubleshooting and Common Issues.

• Gu, J., et al. (2007). Structural Characterization of Monohydroxyeicosatetraenoic Acids and Dihydroxy- and Trihydroxyeicosatrienoic Acids by ESI-FTICR. Journal of the American Society for Mass Spectrometry, 18(6), 1093-1102. [Link]

• ResearchGate. (n.d.). Fragmentation pattern analysis of the HpDoHE isomers-MS/MS spectra.
• Frontiers. (2020). Stable Isotope Dilution Analysis of the Major Prenylated Flavonoids Found in Beer, Hop Tea, and Hops.
• Sigma-Aldrich. (n.d.). High Performance Liquid Chromatography.
• Zeitschrift für Naturforschung. (n.d.). Determination of Hydroxyoctadecadienoic Acids.

• Wang, L., et al. (2013). Analysis of Hydroxy Fatty Acids from the Pollen of Brassica campestris L. var. oleifera DC. by UPLC-MS/MS. Journal of Analytical Methods in Chemistry, 2013, 701548. [Link]

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Optimizing NMR parameters for 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid structure elucidation

Introduction

Welcome to the technical support guide for the structural elucidation of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid using Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed for researchers, chemists, and drug development professionals who are working with complex lipids and require robust methodologies for structural confirmation. 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is an 18-carbon polyunsaturated fatty acid with a hydroxyl functional group, presenting unique challenges for NMR analysis due to its long, flexible aliphatic chain and the potential for significant signal overlap.

This document provides field-proven insights, detailed experimental protocols, and troubleshooting advice to enable you to acquire high-quality, unambiguous NMR data. We will move from foundational concepts to advanced 2D NMR techniques, explaining the causality behind parameter optimization to ensure you can not only follow the protocols but also adapt them to your specific instrumentation and sample conditions.

Frequently Asked Questions (FAQs)

This section addresses common preliminary questions researchers encounter.

Q1: What is the recommended solvent and sample concentration for NMR analysis?

A: Deuterated chloroform (CDCl3) is the most common and effective solvent for fatty acids and lipids due to its excellent solubilizing properties and relatively low cost.[1][2][3] For optimal results, prepare your sample at the following concentrations:

• ¹H NMR: 5-25 mg of the compound in 0.6-0.7 mL of CDCl₃.[2]

• ¹³C NMR & 2D Experiments: A higher concentration of 50-100 mg in 0.6-0.7 mL of CDCl₃ is recommended to overcome the low natural abundance of the ¹³C isotope and achieve a good signal-to-noise ratio in a reasonable time.[2] Ensure the sample is fully dissolved; gentle vortexing may be required. If any particulates are visible, filter the solution through a glass wool-plugged Pasteur pipette directly into the NMR tube to ensure solution homogeneity, which is critical for good magnetic field shimming.[2]

Q2: The aliphatic region of my ¹H spectrum (1.0-2.5 ppm) is severely overlapped. How can I resolve these signals?

A: Signal overlap in the aliphatic region is the most common challenge with long-chain fatty acids.[1][4] While high-field spectrometers (≥500 MHz) improve dispersion, the primary solution is to use two-dimensional (2D) NMR experiments.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment spreads the proton signals out over the much wider ¹³C chemical shift range.[5] By correlating each proton directly to its attached carbon, you can resolve protons that overlap in the 1D spectrum.[1][6]

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-3 bonds), allowing you to "walk" along the carbon chain and trace connectivities even through overlapped regions.[7][8]

Q3: I can't see the carboxylic acid proton (-COOH) in my ¹H NMR spectrum. Is it missing?

A: The carboxylic acid proton is often very broad or not observed at all, especially in standard CDCl₃. This is due to chemical exchange with trace amounts of water in the solvent or self-association of the acid molecules. Its chemical shift can also be highly variable (typically δ 10-12 ppm). To observe it, you can try using a more polar, hydrogen-bond-accepting solvent like DMSO-d₆, where the exchange is slowed, and the proton typically appears as a more defined signal around 12 ppm.[9] However, be aware that switching to DMSO-d₆ will alter the chemical shifts of all other signals in the molecule.[1]

Q4: How do I definitively confirm the position of the hydroxyl (-OH) group at C13?

A: The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the most powerful tool for this task.[7][8][10] This experiment reveals correlations between protons and carbons that are 2-3 bonds away. To confirm the C13 position, you should look for the following long-range correlations:

• A cross-peak between the proton on the hydroxyl-bearing carbon (H13, ~δ 3.6 ppm) and the neighboring carbons (C12 and C14).

• Cross-peaks between the protons on the adjacent methylene groups (H12 and H14) and the hydroxylated carbon (C13, ~δ 70-75 ppm).

Q5: What is the best way to confirm the Z-configuration of the double bonds at C6 and C9?

A: The stereochemistry of the double bonds is determined by the magnitude of the ³J(H,H) coupling constant between the olefinic protons.

• For a Z (cis) double bond, the coupling constant is typically in the range of 10-12 Hz .

• For an E (trans) double bond, the coupling constant is larger, around 14-16 Hz . This value can often be measured from a high-resolution 1D ¹H spectrum. If the signals are overlapped, a 2D J-resolved experiment or advanced 1D selective excitation methods may be necessary to extract the coupling constants accurately.

Troubleshooting Guide: Common Experimental Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Signal-to-Noise (S/N) Ratio	1. Insufficient sample concentration. 2. Insufficient number of scans (NS). 3. Incorrect probe tuning and matching. 4. Poor magnetic field homogeneity (shimming).	1. Increase sample concentration, especially for ¹³C and 2D experiments.[2] 2. Increase the number of scans. S/N increases with the square root of NS. 3. Perform automatic or manual tuning and matching (atma or equivalent command) for your specific sample and solvent.[11] 4. Re-shim the magnet using the sample's lock signal.
Broad, Asymmetric Peaks	1. Poor shimming. 2. Sample precipitation or inhomogeneity. 3. Presence of paramagnetic impurities.	1. Perform automated gradient shimming on the sample.[11] 2. Ensure the sample is fully dissolved and filter it if necessary.[2] 3. Use high-purity solvents and glassware. Consider adding a small amount of EDTA if metal contamination is suspected.
Inaccurate Signal Integrals for Quantification	1. Incomplete T1 relaxation. 2. Non-uniform excitation pulses. 3. Poor baseline correction. 4. Nuclear Overhauser Effect (NOE) in ¹³C spectra.	1. Ensure the relaxation delay (D1) is sufficiently long, at least 5 times the longest T1 of the nuclei of interest. For quantitative ¹³C, this can be 10-30 seconds or more.[12] 2. Calibrate the 90° pulse width for your specific sample. 3. Carefully perform manual or automatic baseline correction across the entire spectrum. 4. For quantitative ¹³C NMR, use an inverse-gated decoupling pulse program (zgig on Bruker systems) to suppress NOE.[11]
Missing Cross-Peaks in HMBC Spectrum	1. Incorrect optimization of the long-range coupling delay. 2. Low signal intensity.	1. The long-range delay (typically D6 in Bruker parameter sets) is optimized for a specific J-coupling, usually 8-10 Hz. If you are looking for correlations over a different coupling pathway, this value may need adjustment. 2. Increase the number of scans and/or sample concentration. HMBC is less sensitive than HSQC.

NMR Structure Elucidation Workflow

The following diagram outlines the logical workflow for elucidating the structure of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid, from initial analysis to final confirmation.

Caption: Logical workflow for NMR structure elucidation.

Detailed Experimental Protocols & Parameter Optimization

The following tables provide starting parameters for key NMR experiments on a 500 MHz spectrometer. These should be adapted based on your specific instrument and sample.

Table 1: 1D ¹H and ¹³C NMR Parameters

Parameter	¹H Experiment	¹³C Experiment (Quantitative)	Rationale
Pulse Program	zg30	zgig30	Standard 30° pulse for ¹H. Inverse-gated decoupling for ¹³C to suppress NOE for accurate integration.[11]
Spectral Width (SW)	12-16 ppm	200-220 ppm	Covers the expected chemical shift range for all protons and carbons.
Acquisition Time (AQ)	2-3 s	1-1.5 s	Provides adequate digital resolution.
Relaxation Delay (D1)	2-5 s	20-30 s	Crucial for quantitative ¹³C. Long-chain carbons have long T1s; a long delay ensures full relaxation for accurate integrals.[12][13]
Number of Scans (NS)	8-16	1024-4096	Depends on concentration; higher NS needed for ¹³C due to low sensitivity.[1]
Receiver Gain (RG)	Auto (rga)	Auto (rga)	Automatically optimizes signal detection without clipping.

Table 2: 2D NMR Parameters (COSY, HSQC, HMBC)

Parameter	¹H-¹H COSY	¹H-¹³C HSQC	¹H-¹³C HMBC
Pulse Program	cosygpqf	hsqcedetgpsisp2.2	hmbcgplpndqf
F2 (¹H) Spectral Width	10-12 ppm	10-12 ppm	10-12 ppm
F1 (¹H/¹³C) Spectral Width	10-12 ppm	160-180 ppm	200-220 ppm
Number of Scans (NS)	2-4	4-8	8-32
Relaxation Delay (D1)	1.5-2 s	1.5-2 s	1.5-2 s
¹J(C,H) Coupling Constant	N/A	145 Hz	N/A
nJ(C,H) Long-Range J	N/A	N/A	8 Hz
Rationale for Key Parameters	COSY: Standard parameters are usually sufficient.	HSQC: The multiplicity-edited sequence (hsqcedet) allows differentiation of CH/CH₃ (positive phase) from CH₂ (negative phase) signals.[7] The one-bond coupling constant is set to an average value of 145 Hz for sp² and sp³ carbons.[1]	HMBC: This experiment is less sensitive, requiring more scans. The long-range coupling evolution delay is optimized for an average 8 Hz coupling, which is typical for 2- and 3-bond correlations.[7][8]

Key NMR Data and Structural Correlations

The diagram below illustrates the critical correlations used to assemble the molecular structure.

Caption: Key COSY and HMBC correlations for structure assembly.

Table 3: Expected ¹H and ¹³C Chemical Shifts

This table provides approximate chemical shifts based on data for similar fatty acids.[1][2][7][14] Actual values may vary slightly based on solvent and concentration.

Group	Protons (¹H) δ (ppm)	Carbons (¹³C) δ (ppm)	Key Correlations & Notes
-COOH (C1)	10-12 (often not seen)	~179	HMBC from H2 and H3 confirms C1.
α-CH₂ (C2)	~2.35 (t)	~34	COSY to H3.
β-CH₂ (C3)	~1.63 (m)	~25	COSY to H2 and H4.
-(CH₂)n-	~1.30 (br s)	~29-32	Broad, overlapped signals. Resolved with HSQC.
Allylic (C5, C11)	~2.05 (m)	~27	COSY to olefinic (H6/H10) and methylene protons.
=CH- (C6, C7, C9, C10)	~5.3-5.4 (m)	~127-132	Complex multiplet. COSY shows correlations within each vinyl system.
Bis-allylic (C8)	~2.77 (t)	~26	Diagnostic signal. COSY to H7 and H9.
-CH(OH)- (C13)	~3.6-3.7 (m)	~72	HMBC to C12 and C14 is critical for position assignment.
Terminal -CH₃ (C18)	~0.88 (t)	~14	Sharp triplet, often used as a reference for integration.

By systematically applying these 1D and 2D NMR techniques and carefully analyzing the resulting correlations, researchers can confidently elucidate and confirm the complete structure of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid.

References

• G. T. Gurikov, P. G. Khalatur, and A. R. Khokhlov, "High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution," Marine Drugs, vol. 15, no. 1, p. 17, 2017. [Online]. Available: [Link]

• Magritek, "Characterizing fatty acids with advanced multinuclear NMR methods," 2018. [Online]. Available: [Link]

• D. Castejón, I. Mateos-Aparicio, M. D. Molero, M. I. Cambero, and A. Herrera, "Evaluation and Optimization of the Analysis of Fatty Acid Types in Edible Oils by 1H-NMR," Food Analytical Methods, 2013. [Online]. Available: [Link]

• Magritek, "Characterizing Fatty Acids with advanced multinuclear NMR methods," 2018. [Online]. Available: [Link]

• ResearchGate, "Selected regions of 500 MHz ¹H-¹³C HSQC spectra of the lipid fraction...," ResearchGate, 2014. [Online]. Available: [Link]

• A. A. G. G. Al-Shekaili, M. A. Al-Ghassani, and K. A. Al-Habsi, "A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditis elegans," Journal of Lipid Research, vol. 65, no. 9, p. 100618, 2024. [Online]. Available: [Link]

• M. D. Castejón, D. C. H. Müller, and S. Schievano, "Automatic 1H-NMR Screening of Fatty Acid Composition in Edible Oils," Molecules, vol. 21, no. 2, p. 209, 2016. [Online]. Available: [Link]

• Guidelines, "What causes negative changes in a Nuclear Magnetic Resonance (NMR) lipid profile?," 2025. [Online]. Available: [Link]

• PubChem, "13-Hydroxy-6,9,11-octadecatrienoic acid," PubChem, 2024. [Online]. Available: [Link]

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• S. L. Robin, M. J. C. Marques, and M. Nilsson, "Improved Quantification by Nuclear Magnetic Resonance Spectroscopy of the Fatty Acid Ester Composition of Extra Virgin Olive Oils," ACS Food Science & Technology, 2021. [Online]. Available: [Link]

• M. C. C. de Oliveira, A. M. R. B. de Oliveira, and F. S. C. da Silva, "NMR Determination of Free Fatty Acids in Vegetable Oils," Molecules, vol. 26, no. 11, p. 3343, 2021. [Online]. Available: [Link]

• Y. Miyake, K. Yokomizo, and N. Matsuzaki, "Determination of unsaturated fatty acid composition by high-resolution nuclear magnetic resonance spectroscopy," Journal of the American Oil Chemists' Society, vol. 75, pp. 1091–1094, 1998. [Online]. Available: [Link]

• A. M. A. Asiri, S. A. K. Al-Shehri, and M. A. Al-Amoudi, "NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis," ACS Sustainable Chemistry & Engineering, 2023. [Online]. Available: [Link]

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• M. V. Jeican and C. D. Casoni, "Fatty acid composition of vegetable oils determined from 13c-nmr spectra," Journal of the University of Chemical Technology and Metallurgy, vol. 47, no. 4, pp. 461-468, 2012. [Online]. Available: [Link]

• ResearchGate, "1 H NMR spectra of fatty acids," ResearchGate, 2023. [Online]. Available: [Link]

• P. Dais, C. I. S. D. Santos, and E. G. Hatzakis, "Structural Studies of Monounsaturated and ω-3 Polyunsaturated Free Fatty Acids in Solution with the Combined Use of NMR and DFT Calculations—Comparison with the Liquid State," Molecules, vol. 23, no. 12, p. 3209, 2018. [Online]. Available: [Link]

• A. Spyros, P. Dais, and T. M. Triantafyllou, "NMR Spectroscopy as a Robust Tool for the Rapid Evaluation of the Lipid Profile of Fish Oil Supplements," Journal of Visualized Experiments, no. 119, p. e55013, 2017. [Online]. Available: [Link]

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Method refinement for resolving 13-Hydroxy-6,9-octadecadienoic acid from complex mixtures

Welcome to the technical support resource for the analysis of 13-Hydroxy-6,9-octadecadienoic acid (13-HODE). This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the resolution of 13-HODE from complex biological matrices.

As Senior Application Scientists, we have structured this guide to move from foundational knowledge to specific, actionable troubleshooting protocols, ensuring both scientific accuracy and practical, field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in analyzing 13-HODE from complex biological samples?

A1: The analysis of 13-HODE, a key oxidized linoleic acid metabolite (OXLAM), is challenging due to several factors.[1][2] These include its low abundance in biological matrices like plasma and tissue, the presence of structurally similar isomers (most notably 9-HODE), and its potential for degradation or artificial generation during sample handling.[2][3] Furthermore, a significant portion of 13-HODE exists in an esterified form within complex lipids, necessitating a hydrolysis step for total quantification, which adds another layer of complexity to the sample preparation.[4]

Q2: Why is it critical to separate 13-HODE from its 9-HODE isomer?

A2: 13-HODE and 9-HODE are positional isomers with nearly identical molecular weights and chromatographic behavior on standard reversed-phase columns.[5][6] However, they can have distinct biological activities and origins. For instance, 15-lipoxygenase-1 (15-LOX-1) stereospecifically forms 13(S)-HODE, while other enzymes or non-enzymatic free radical oxidation can produce mixtures of both 9-HODE and 13-HODE.[7][8] Differentiating these isomers is crucial for accurately interpreting their roles in physiological and pathological processes like inflammation, oxidative stress, and atherosclerosis.[1][9]

Q3: What is the difference between analyzing "free" and "total" 13-HODE?

A3: "Free" 13-HODE refers to the unesterified analyte present in the sample. "Total" 13-HODE includes both the free form and the much larger fraction that is esterified to complex lipids like phospholipids and triglycerides.[4][7] To measure total 13-HODE, a chemical hydrolysis step (typically alkaline hydrolysis with KOH or NaOH) is required to release the 13-HODE from its ester linkages before extraction.[4] This step is critical for a comprehensive assessment of lipid peroxidation.[4]

Q4: Which analytical platform is preferred for 13-HODE quantification: LC-MS/MS or GC-MS?

A4: Both platforms can be used, but liquid chromatography-tandem mass spectrometry (LC-MS/MS) is generally preferred for its high sensitivity, selectivity, and reduced need for sample derivatization.[3][10] While GC-MS is a powerful technique, it requires derivatization to make the non-volatile HODEs suitable for gas chromatography, which can introduce variability.[11][12] LC-MS/MS allows for the direct analysis of the extracted lipids and can distinguish between 9-HODE and 13-HODE using specific product ions from fragmentation, even if they co-elute chromatographically.[5][6]

Experimental Workflow Overview

The following diagram illustrates a typical workflow for the extraction and analysis of 13-HODE from a biological matrix.

Caption: General workflow for 13-HODE analysis.

Troubleshooting Guide

Problem 1: Low or inconsistent recovery of 13-HODE after Solid-Phase Extraction (SPE).

Cause & Solution: Low recovery is often a result of suboptimal SPE protocol execution. Here are the key checkpoints:

• Improper Cartridge Conditioning: The C18 sorbent must be activated. Failure to wet the stationary phase with an organic solvent (like methanol) followed by equilibration with an aqueous solution (like water) will lead to poor analyte retention.

• Sample pH: The pH of the sample load solution should be acidic (around pH 3-4). This ensures that the carboxylic acid group of 13-HODE is protonated, making the molecule less polar and allowing it to bind effectively to the C18 stationary phase.

• Inappropriate Wash Solvent: Using a wash solvent that is too strong (i.e., too high in organic content) can cause premature elution of the analyte. A weak wash (e.g., 5-10% methanol in water) is typically sufficient to remove polar interferences without losing the HODEs.

• Incorrect Elution Solvent: The elution solvent must be strong enough to disrupt the interaction between 13-HODE and the sorbent. Pure methanol or acetonitrile, sometimes with a small amount of acid, is typically effective. Ensure you are using a sufficient volume to completely elute the analyte. A study by Gouveia-Figueira and Nording (2015) provides a validated SPE protocol for a wide range of oxylipins, including HODEs.[2]

Problem 2: Poor chromatographic peak shape (e.g., tailing, broadening) for 13-HODE.

Cause & Solution: Peak shape issues often stem from interactions with the analytical column or issues with the mobile phase.

• Mobile Phase pH: The presence of a small amount of weak acid (e.g., 0.1% formic acid or 0.2% acetic acid) in the mobile phase is crucial.[1][6] This suppresses the ionization of the carboxylic acid moiety, leading to sharper, more symmetrical peaks in reversed-phase chromatography.

• Sample Solvent Mismatch: The solvent used to reconstitute the dried extract should be as similar as possible to the initial mobile phase conditions. Injecting a sample in a much stronger solvent (e.g., 100% methanol) than the starting mobile phase (e.g., 60% methanol) can cause peak distortion.

• Column Contamination: Complex biological samples can introduce non-volatile matrix components that accumulate on the column, degrading performance. Regular column flushing or the use of a guard column is recommended.

Problem 3: Inability to resolve 13-HODE from 9-HODE.

Cause & Solution: This is an expected outcome on standard C18 columns as they separate primarily based on hydrophobicity, which is nearly identical for these isomers.[5][6]

• Mass Spectrometric Resolution: The most common solution is to use tandem mass spectrometry (MS/MS). Although the precursor ions are the same (m/z 295.2), their product ions upon fragmentation are distinct. For 9-HODE, a characteristic product ion is m/z 171, while for 13-HODE, it is m/z 195.[5][6] By monitoring these specific transitions (MRM), you can quantify each isomer independently, even if they co-elute.

• Chiral Chromatography: For applications requiring physical separation of the isomers (and their enantiomers, e.g., 13(S)-HODE vs. 13(R)-HODE), a chiral stationary phase is necessary.[9][13][14] These columns provide the selectivity needed to resolve these structurally similar molecules.[15][16] This is essential for determining the enzymatic vs. non-enzymatic origin of the HODEs.[9]

Problem 4: Significant matrix effects leading to ion suppression or enhancement.

Cause & Solution: Matrix effects occur when co-eluting compounds from the sample interfere with the ionization of the analyte in the mass spectrometer's source, leading to inaccurate quantification.[17][18]

• Improve Sample Cleanup: The best defense is a cleaner sample. Optimize your SPE protocol to maximize interference removal. Consider using a different type of SPE phase if C18 is insufficient.[19]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard for correcting matrix effects. A deuterated standard like 13-HODE-d4 is ideal.[20][21] It co-elutes with the analyte and experiences the same ionization suppression or enhancement, allowing for reliable normalization and accurate quantification.[21]

• Dilute the Sample: If sensitivity allows, diluting the final extract can mitigate matrix effects by reducing the concentration of interfering compounds.

• Modify Chromatography: Adjusting the LC gradient to better separate the HODEs from the bulk of the matrix components can also be effective.

Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing common issues during 13-HODE analysis.

Caption: Decision tree for troubleshooting 13-HODE analysis.

Key Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of HODEs from Plasma

This protocol is a generalized procedure for enriching HODEs and removing interfering substances from plasma or serum.[2][20]

Materials:

• C18 SPE Cartridges (e.g., 100 mg, 1 mL)

• Plasma/Serum sample

• Internal Standard (e.g., 13-HODE-d4 in ethanol)

• Methanol (HPLC Grade)

• Deionized Water

• Formic Acid

• Nitrogen Evaporator

Procedure:

• Sample Preparation: To 200 µL of plasma in a glass tube, add 10 µL of internal standard solution. Add 600 µL of methanol, vortex thoroughly to precipitate proteins. Centrifuge at 3000 x g for 10 minutes.

• Dilution & Acidification: Transfer the supernatant to a new tube. Add 4 mL of deionized water containing 0.1% formic acid to dilute the methanol and acidify the sample.

• SPE Cartridge Conditioning:

  • Wash the cartridge with 2 mL of methanol.

  • Equilibrate the cartridge with 2 mL of deionized water. Do not let the sorbent go dry.

• Sample Loading: Slowly load the acidified supernatant onto the SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 10% methanol in water to remove polar impurities.

• Drying: Dry the cartridge under vacuum or nitrogen for 10-15 minutes to remove residual water.

• Elution: Elute the HODEs with 1 mL of methanol into a clean collection tube.

• Drydown and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid) for analysis.

Step	Solvent	Volume	Purpose
Conditioning	Methanol	2 mL	Activate C18 Sorbent
Equilibration	DI Water	2 mL	Prepare sorbent for aqueous sample
Loading	Acidified Sample	~4.8 mL	Bind analyte to sorbent
Washing	10% Methanol/Water	2 mL	Remove polar interferences
Elution	Methanol	1 mL	Recover analyte from sorbent

Protocol 2: LC-MS/MS Parameters for HODE Quantification

This table provides typical LC-MS/MS parameters for the quantification of 9-HODE and 13-HODE using an internal standard. Parameters should be optimized for your specific instrument.[5][6]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
9-HODE	295.2	171.1	~15-25
13-HODE	295.2	195.2	~15-25
13-HODE-d4 (IS)	299.2	198.2	~15-25

All analyses are performed in negative electrospray ionization (ESI-) mode.

Isomer Separation Challenge

The structural similarity between 13-HODE and 9-HODE presents the primary chromatographic challenge.

Caption: Structural similarity of HODE isomers.

References

• Y. I. et al. (1997). Optical configuration analysis of hydroxy fatty acids in bacterial lipids by chiral column high-performance liquid chromatography. Microbiology and Immunology. Available at: [Link]

• Takagi, T. & Ando, Y. (1991). High-Performance Liquid Chromatographic Separation of 2-Hydroxy Fatty Acid Enantiomers on a Chiral Slurry- Packed Capillary Column. Journal of the American Oil Chemists' Society.

• Christie, W.W. (2019). The Chromatographic Resolution of Chiral Lipids. AOCS Lipid Library. Available at: [Link]

• Líakh, I., et al. (2020). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. MDPI.

• Líakh, I., et al. (2020). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. International Journal of Molecular Sciences. Available at: [Link]

• Nieman, D. C., et al. (2015). Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology. Available at: [Link]

• Gao, L., et al. (2010). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS. Available at: [Link]

• Gouveia-Figueira, S. & Nording, M. (2015). Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry. Journal of Visualized Experiments. Available at: [Link]

• ResearchGate. (n.d.). Examples of the most commonly used types of solid-phase extraction... ResearchGate. Available at: [Link]

• Feldstein, A. E., et al. (2010). Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. Journal of Lipid Research. Available at: [Link]

• Oliw, E. H., et al. (2007). Chiral phase-HPLC separation of hydroperoxyoctadecenoic acids and their biosynthesis by fatty acid dioxygenases. Journal of Lipid Research. Available at: [Link]

• Gao, L., et al. (2010). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Journal of Visualized Experiments. Available at: [Link]

• Zhu, Y., et al. (2023). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. MDPI. Available at: [Link]

• An, M., et al. (2024). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. MDPI. Available at: [Link]

• An, M., et al. (2024). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. Foods. Available at: [Link]

• Spiteller, P. & Spiteller, G. (1997). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic acid (13-HODE)

• Phenomenex. (n.d.). Chiral HPLC Column. Phenomenex. Available at: [Link]

• Yuan, G., et al. (2013). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). International Journal of Molecular Sciences. Available at: [Link]

• Shappell, N. W., et al. (1997). Production of 13-hydroxyoctadecadienoic acid (13-HODE) by prostate tumors and cell lines. The Prostate. Available at: [Link]

• Yang, W., et al. (2012). Lipidomics of oxidized polyunsaturated fatty acids. Free Radical Biology and Medicine. Available at: [Link]

• Dufresne, M., et al. (2017). Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Xiong, Q., et al. (2019). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science and Technology Research.

• Armstrong, Z. R., et al. (2022). Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. Prostaglandins, Leukotrienes and Essential Fatty Acids. Available at: [Link]

• MacLean, E. E., et al. (2014). Oxidized Fatty Acid Analysis by Charge Switch Derivatization, Selected Reaction Monitoring and Accurate Mass Quantification. Analytical Chemistry. Available at: [Link]

• Alberti, Á., et al. (2022). Bioassay-Guided Isolation and Identification of Antibacterial Compounds from Invasive Tree of Heaven Stem and Trunk Bark. Molecules. Available at: [Link]

• Wikipedia. (n.d.). 13-Hydroxyoctadecadienoic acid. Wikipedia. Available at: [Link]

• Wikipedia. (n.d.). 9-Hydroxyoctadecadienoic acid. Wikipedia. Available at: [Link]

• Nagy, L., et al. (2009). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Arteriosclerosis, Thrombosis, and Vascular Biology. Available at: [Link]

• VanRollins, M., et al. (1995). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. Journal of Lipid Research. Available at: [Link]

• Schiller, J., et al. (2023). A Five-Year Update on Matrix Compounds for MALDI-MS Analysis of Lipids. MDPI. Available at: [Link]

• Shappell, N. W., et al. (1996). Occurrence of 13(S)-hydroxyoctadecadienoic acid in biological samples. Prostaglandins. Available at: [Link]

• ResearchGate. (2012). (PDF) Derivatization Methods in GC and GC/MS. ResearchGate. Available at: [Link]

• Zgoła, P., et al. (2022). Challenges in the Analytical Preparation of a Biological Matrix in Analyses of Endocrine-Disrupting Bisphenols. MDPI. Available at: [Link]

• ResearchGate. (2008). Free radical oxidation of coriolic acid (13-(S)-hydroxy-9Z,11E-octadecadienoic Acid). ResearchGate. Available at: [Link]

• Vasyliev, V., et al. (2022). New Challenges in (Bio)Analytical Sample Treatment Procedures for Clinical Applications. MDPI. Available at: [Link]

Sources

• 1. journals.physiology.org [journals.physiology.org]
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• 3. [PDF] Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples | Semantic Scholar [semanticscholar.org]
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Technical Support Center: Overcoming Low Abundance Issues in 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HOA) Detection

Welcome to the technical support center for the analysis of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HOA) and related oxylipins. As a class of oxidized linoleic acid metabolites, these molecules are crucial signaling lipids implicated in a variety of physiological and pathological processes. However, their inherently low concentrations in complex biological matrices present significant analytical challenges.[1]

This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and detailed protocols to overcome common obstacles in 13-HOA detection. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system for robust and reproducible results.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: Why is my 13-HOA signal so low or undetectable by LC-MS/MS?

A1: A low or absent signal for 13-HOA is a common issue stemming from its low endogenous abundance and challenges at multiple stages of the analytical workflow. Let's break down the potential causes:

• Inefficient Extraction: 13-HOA is often present in plasma and tissues esterified to complex lipids and bound to proteins.[1] A suboptimal extraction method will result in poor recovery. Simple protein precipitation is often insufficient due to the low concentrations of these analytes.[1] Solid-Phase Extraction (SPE) is the most widely used and recommended method for concentrating oxylipins and removing interfering matrix components.[2]

• Poor Ionization Efficiency: As a fatty acid, 13-HOA possesses a carboxyl group that is readily deprotonated. Therefore, it is almost always analyzed in negative electrospray ionization (ESI) mode.[3] However, the efficiency of this process can be hampered by the mobile phase composition and matrix effects. The presence of salts or other co-eluting species can suppress the ionization of 13-HOA.

• Suboptimal MS/MS Parameters: The sensitivity of a tandem mass spectrometry experiment relies heavily on the selection and optimization of Multiple Reaction Monitoring (MRM) transitions.[4] Using non-optimized precursor-to-product ion transitions or inadequate collision energies will drastically reduce signal intensity.

• Analyte Degradation: Oxylipins are susceptible to degradation and auto-oxidation.[1] Improper sample handling, such as repeated freeze-thaw cycles or extended exposure to room temperature, can lead to significant analyte loss before the analysis even begins.

Q2: My quantitative results for 13-HOA are not reproducible. What are the likely causes?

A2: Poor reproducibility is a critical issue that undermines the validity of your data. The primary culprits are typically variations in sample preparation and uncorrected matrix effects.

• Lack of an Appropriate Internal Standard (IS): It is practically impossible to achieve perfect consistency across multiple sample extractions. An ideal internal standard is a stable, isotopically labeled version of the analyte (e.g., 13-HODE-d4).[5] The IS should be added at the very beginning of the sample preparation process to account for analyte loss during every step, from extraction to derivatization and injection. Because it is impractical to use an IS for every single species, at least one IS should be used for each lipid class.[1]

• Matrix Effects: This phenomenon occurs when co-eluting compounds from the biological matrix (e.g., phospholipids, salts) enhance or suppress the ionization of the analyte, leading to inaccurate quantification.[6] The effect can vary significantly from sample to sample, causing poor reproducibility. A robust sample cleanup procedure, like SPE, is the first line of defense. Additionally, using a stable isotope-labeled internal standard is crucial as it will be affected by the matrix in a nearly identical way to the endogenous analyte, thus correcting for this variability.

• Inconsistent Sample Handling: Minor variations in incubation times, solvent volumes, or evaporation steps can introduce significant variability. Adhering strictly to a validated protocol is essential.

Q3: I'm observing a high background signal (high signal-to-noise ratio), making peak integration difficult. How can I improve this?

A3: A high signal-to-noise ratio obscures your analyte peak and complicates accurate quantification. This "chemical noise" often originates from the biological matrix or the analytical system itself.

• Improve Sample Cleanup: The most effective way to reduce background noise is to remove interfering compounds before they reach the mass spectrometer. Solid-Phase Extraction (SPE) is highly effective at this.[1][7] Compared to Liquid-Liquid Extraction (LLE), SPE offers better removal of matrix components that cause high background.[8]

• Optimize Chromatography: Increasing chromatographic resolution can separate 13-HOA from co-eluting, noise-inducing compounds. Consider using a column with smaller particles (e.g., sub-2 µm) or a longer gradient to improve separation.

• Enhance MS/MS Specificity: Ensure your MRM transitions are highly specific to 13-HOA. While the transition for the precursor ion [M-H]⁻ is straightforward (m/z 295.2), the choice of product ion is critical. A product ion with a higher mass is generally less prone to background interference than a low-mass fragment.[4] For 13-HODE, the specific product ion at m/z 195 is used to distinguish it from its 9-HODE isomer (m/z 171).[3]

Frequently Asked Questions (FAQs)

Q4: What is the best method for extracting 13-HOA from plasma or serum?

A4: While several methods exist, Solid-Phase Extraction (SPE) is considered the gold standard for extracting oxylipins like 13-HOA from complex matrices like plasma.[2][9] It offers superior cleanup and concentration compared to traditional methods like liquid-liquid extraction (LLE).[8]

Method	Advantages	Disadvantages	Typical Recovery
Solid-Phase Extraction (SPE)	High recovery & concentration factor.[10] Excellent removal of interferences (salts, phospholipids).[7] High reproducibility. Amenable to automation.[11]	Can be more time-consuming for single samples. Requires method development for new matrices.	>80-90%[9][12]
Liquid-Liquid Extraction (LLE)	Simple, inexpensive equipment.[8] Effective for general lipid extraction.[7]	Prone to emulsion formation.[8] Less efficient at removing polar interferences. Can have lower reproducibility.[13][[“]]	70-85%[13]

Q5: How can I improve the ionization efficiency of 13-HOA in ESI-MS?

A5: Enhancing ionization is key to improving sensitivity. For 13-HOA in negative ESI mode, optimization focuses on the mobile phase and source conditions.

• Mobile Phase Additives: The addition of a weak acid, such as 0.02-0.1% acetic acid or formic acid, to the mobile phase can aid in the deprotonation process in the ESI source, enhancing the formation of the [M-H]⁻ ion.[2]

• Solvent Composition: Solvents with lower surface tension, like methanol, promote the formation of a stable electrospray and smaller droplets, which improves desolvation and ionization efficiency.[15]

• MS Source Parameter Optimization: Systematically optimize key source parameters, including capillary voltage, nebulizer gas pressure, drying gas flow rate, and gas temperature. These parameters control the efficiency of droplet formation, desolvation, and ion sampling into the mass spectrometer.[16]

• Chemical Derivatization: While not always necessary for 13-HOA, derivatization is a powerful technique to improve ionization for challenging analytes. A derivatizing agent can be added to introduce a functional group that is more readily ionized. This is a more advanced technique but can provide significant signal enhancement.[17]

Q6: What are the critical parameters to optimize for LC-MS/MS detection of 13-HOA?

A6: For robust quantification using tandem mass spectrometry, the following parameters for Multiple Reaction Monitoring (MRM) are critical. The values provided are typical starting points and should be optimized on your specific instrument.

Parameter	13-HOA	9-HODE (Isomer)	13-HODE-d4 (Internal Std)	Rationale
Ionization Mode	Negative ESI	Negative ESI	Negative ESI	The carboxylic acid group is readily deprotonated.
Precursor Ion [M-H]⁻ (Q1)	m/z 295.2	m/z 295.2	m/z 299.2	Represents the deprotonated molecule.
Product Ion (Q3)	m/z 195.1	m/z 171.1	m/z 198.1	This characteristic fragment allows specific detection and differentiation from the 9-HODE isomer.[3]
Collision Energy (CE)	~10-15 eV	~10-15 eV	~10-15 eV	Must be optimized to maximize the product ion signal.
Dwell Time	50-100 ms	50-100 ms	50-100 ms	Balances sensitivity with the need to acquire enough data points across the chromatographic peak.

Visualizations & Protocols

Diagrams

Caption: Complete analytical workflow for 13-HOA quantification.

Caption: How derivatization enhances MS signal intensity.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 13-HOA from Human Plasma

This protocol is a generalized procedure adapted from common methods and should be optimized for your specific application.[10][12]

Materials:

• Human plasma (stored at -80°C)

• Internal Standard (IS) solution (e.g., 13-HODE-d4 in ethanol)

• Polymeric SPE cartridges (e.g., Agilent Bond Elut Plexa, Waters Oasis HLB)

• Methanol (LC-MS grade)

• Deionized water

• 2% Ammonium Hydroxide solution

• 5% Methanol in water

• Centrifuge, vortex mixer, nitrogen evaporator

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice to prevent degradation.

• Internal Standard Spiking: To 100 µL of plasma in a glass tube, add 10 µL of the IS solution. Vortex briefly.

• Sample Pre-treatment: Add 300 µL of 2% aqueous ammonium hydroxide to the plasma sample. Vortex to mix. This step helps to precipitate proteins and release protein-bound lipids.

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the SPE cartridge.

  • Pass 1 mL of deionized water through the cartridge. Do not let the sorbent bed go dry.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge. Allow the sample to pass through slowly (e.g., 1 mL/min).

• Washing:

  • Pass 1 mL of 5% methanol in water through the cartridge to remove polar interferences like salts.

• Drying: Dry the SPE cartridge under vacuum for 5-10 minutes to remove residual water.

• Elution: Elute the 13-HOA and other oxylipins by passing 1 mL of methanol through the cartridge into a clean collection tube.

• Evaporation: Dry the eluent to completeness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 50-100 µL of the initial mobile phase (e.g., 50:50 Methanol:Water with 0.1% acetic acid). Vortex and transfer to an LC-MS vial for analysis.

References

• Gunn, C. A., et al. (2021). Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. The Journal of nutritional biochemistry, 83, 108427. [Link]

• Tsikas, D. (2017). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Biomolecules, 7(1), 10. [Link]

• Ostermann, A. I., et al. (2019). Methods of the Analysis of Oxylipins in Biological Samples. Molecules, 24(15), 2824. [Link]

• Feldstein, A. E., et al. (2010). Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. Journal of lipid research, 51(10), 3046–3054. [Link]

• Li, Y., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Metabolites, 11(5), 279. [Link]

• Aurora Biomed. (2019). Liquid-Liquid Extraction vs. Solid-Phase Extraction. Aurora Biomed. [Link]

• Tsikas, D. (2017). Figure: Examples of the most commonly used types of solid-phase extraction (SPE) phases for oxylipin extraction. ResearchGate. [Link]

• LIPID MAPS. (n.d.). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS. [Link]

• Wang, Y., et al. (2022). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. Journal of Clinical Medicine, 11(24), 7291. [Link]

• Wang, Y., et al. (2022). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. Scilit. [Link]

• Wikipedia. (n.d.). 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Wang, Y., et al. (2022). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. ResearchGate. [Link]

• Li, Y., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. ResearchGate. [Link]

• Al-Sari, O., et al. (2019). Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma. Frontiers in Molecular Biosciences, 6, 73. [Link]

• Forensic RTI. (n.d.). Selecting and optimizing transitions for LC-MS/MS methods. Forensic RTI. [Link]

• Oliw, E. H., et al. (2018). LC-MS/MS analysis of the transformation of 13S-and 13R-HPODE and... ResearchGate. [Link]

• Nieman, D. C., et al. (2015). Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 309(11), R1395-R1402. [Link]

• Consensus. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Consensus. [Link]

• Yoshida, Y., et al. (2011). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of visualized experiments : JoVE, (57), 3324. [Link]

• Agilent. (2011). Extraction of Basic Drugs from Plasma with Polymeric SPE. Agilent. [Link]

• ResearchGate. (2013). How to increase sensitivity of badly ionizing compounds in ESI-MS (electrospray ionisation mass spectroscopy)? ResearchGate. [Link]

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions. [Link]

• Zhang, X., et al. (2019). Facile Improvement of Negative Ion Mode Electrospray Ionization using Capillary Vibrating Sharp-edge Spray Ionization. Analytical chemistry, 91(21), 13508–13512. [Link]

• Głowacka, E., et al. (2016). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. Spectroscopy, 31(3), 22-30. [Link]

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Technical Support Center: Analysis of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid (13-HODE)

Welcome to the technical support center for the analysis of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HODE). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of 13-HODE analysis and troubleshoot common issues related to artifact formation. As a bioactive lipid mediator, accurate quantification of 13-HODE is critical, yet its inherent instability presents significant analytical challenges. This resource provides in-depth, field-proven insights to ensure the integrity and reproducibility of your experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during the analysis of 13-HODE, from sample collection to data interpretation. Each answer explains the underlying causality and provides actionable solutions.

Sample Preparation & Extraction

Question 1: I am observing unexpectedly high levels of 13-oxo-ODE in my samples. Is this a genuine biological finding or an artifact?

Answer: This is a critical question, as 13-oxo-octadecadienoic acid (13-oxo-ODE) is both a known biological metabolite of 13-HODE and a common analytical artifact.[1][2][3] The formation of 13-oxo-ODE from 13-HODE is catalyzed in vivo by the NAD+-dependent enzyme 13-HODE dehydrogenase.[1][2][3] However, the hydroxyl group of 13-HODE is susceptible to oxidation during sample handling and analysis, leading to artificially elevated 13-oxo-ODE levels.

Troubleshooting Steps:

• Assess Your Sample Handling: Were samples processed immediately on ice?[4] Oxylipins are highly unstable, and delays or exposure to ambient temperatures can promote enzymatic and non-enzymatic oxidation.[5][6]

• Use of Antioxidants: The most crucial step to prevent ex vivo oxidation is the addition of antioxidants to your samples immediately upon collection and during extraction.[5][6][7] A common and effective combination is butylated hydroxytoluene (BHT) and ethylenediaminetetraacetic acid (EDTA).[7][8] BHT is a radical scavenger that prevents autoxidation, while EDTA chelates metal ions that can catalyze oxidation.[6]

• Minimize Freeze-Thaw Cycles: Repeated freezing and thawing of samples can lead to the formation of ice crystals that disrupt cellular structures, releasing enzymes and promoting oxidation. Aliquot samples after collection to avoid this.

Question 2: My 13-HODE results show high variability between replicate injections and different sample preparations. What could be the cause?

Answer: High variability is a common issue in oxylipin analysis and typically points to inconsistent sample preparation or analyte degradation.[9] 13-HODE, being a polyunsaturated fatty acid derivative, is prone to autoxidation, which can occur at any stage of the analytical workflow.[5][6]

Causality & Solutions:

• Inadequate Antioxidant Protection: As mentioned above, the absence or insufficient concentration of antioxidants like BHT is a primary cause of analyte degradation and, consequently, high variability.[6][7] Ensure antioxidants are present in all solvents used during extraction.

• Inconsistent Extraction Efficiency: Both liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are common methods for 13-HODE.[10] However, their efficiency can be variable if not performed consistently. The use of a stable isotope-labeled internal standard (e.g., 13-HODE-d4) is essential to correct for variations in extraction recovery and matrix effects.[4] The internal standard should be added at the very beginning of the sample preparation process.

• Adsorption to Surfaces: Oxylipins can adsorb to glass and plastic surfaces. It is recommended to use silanized glassware or polypropylene tubes to minimize this loss.[5]

Question 3: I am using alkaline hydrolysis (saponification) to measure total 13-HODE (free and esterified). Could this be creating artifacts?

Answer: Yes, alkaline hydrolysis is a powerful tool to release esterified oxylipins, but it can also introduce artifacts if not carefully controlled.[11][12] The harsh conditions (high pH and temperature) can cause degradation of certain oxylipins and promote isomerization.[12]

Key Considerations for Alkaline Hydrolysis:

• Optimized Conditions: The incubation time and temperature are critical. Over-incubation can lead to the degradation of your target analyte. A typical starting point is 30 minutes at 60°C with 0.1-0.2 M KOH.[4][11]

• Inert Atmosphere: Perform the hydrolysis under an inert atmosphere (e.g., nitrogen or argon) to prevent oxygen from degrading the newly liberated and highly susceptible polyunsaturated fatty acids.

• Analyte Stability: Be aware that not all oxylipins are stable under alkaline conditions. While HODEs are relatively stable, other related compounds like prostaglandins can degrade.[12] If you are performing a broader oxylipin panel, you may need to validate the stability of each analyte under your hydrolysis conditions.

Chromatography & Mass Spectrometry

Question 4: I am analyzing 13-HODE by GC-MS and see multiple peaks close to my target analyte. What are these?

Answer: When analyzing 13-HODE by Gas Chromatography-Mass Spectrometry (GC-MS), derivatization is required to increase its volatility and thermal stability.[13][14] The multiple peaks you are observing could be isomers of 13-HODE or degradation products formed during derivatization or in the hot GC inlet.

Potential Artifacts in GC-MS:

• Isomers: Your sample may contain not only 13-HODE but also its positional isomer, 9-HODE, and various geometric isomers (e.g., 9Z,11E vs. 9E,11E).[3] These may have very similar retention times and require good chromatographic separation to resolve.

• Thermal Degradation: Despite derivatization, some degradation can still occur in the GC inlet, which is typically at a high temperature (e.g., 250°C).[13] This can lead to dehydration or other fragmentation, creating artifact peaks.

• Incomplete Derivatization: If the derivatization reaction (e.g., silylation with BSTFA) is incomplete, you may see both the derivatized and underivatized forms of 13-HODE, leading to peak splitting or broad peaks.[14] Ensure your reaction conditions (time, temperature, and absence of moisture) are optimized.[14]

Question 5: How can I distinguish between 13-HODE and its isomer 9-HODE in my LC-MS/MS analysis?

Answer: Distinguishing between 13-HODE and 9-HODE is a classic challenge in oxylipin analysis as they are structural isomers with the same mass. The key to their differentiation lies in a combination of chromatography and tandem mass spectrometry (MS/MS).

Identification Strategy:

• Chromatographic Separation: While they can be difficult to separate, a well-optimized reversed-phase HPLC or UHPLC method can achieve baseline separation of 9-HODE and 13-HODE.

• Tandem Mass Spectrometry (MS/MS): The most definitive way to distinguish them is by their fragmentation patterns in MS/MS. When the deprotonated molecules ([M-H]⁻ at m/z 295.2) are fragmented, they produce characteristic product ions.

  • 13-HODE: Undergoes cleavage adjacent to the hydroxyl group, yielding a characteristic fragment ion at m/z 195.1 .[4]

  • 9-HODE: Fragments similarly but produces a characteristic ion at m/z 171.1 .[4]

By monitoring these specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode, you can specifically quantify each isomer even if they are not perfectly separated chromatographically.

Isomer	Precursor Ion (m/z)	Quantifier Product Ion (m/z)
13-HODE	295.2	195.1
9-HODE	295.2	171.1

Visualized Workflows and Pathways

To provide a clearer understanding of the processes involved, the following diagrams illustrate the key pathways and workflows.

Caption: Artifact formation pathway during 13-HODE analysis.

Caption: Recommended workflow for 13-HODE sample preparation.

Experimental Protocols

The following are detailed, step-by-step protocols for the extraction of 13-HODE from plasma, designed to minimize artifact formation.

Protocol 1: Solid-Phase Extraction (SPE) for 13-HODE from Plasma

This protocol is adapted from established methods for oxylipin analysis.[8][15]

Materials:

• Plasma samples, stored at -80°C

• Antioxidant solution: 0.2 mg/mL BHT and EDTA in methanol

• Internal Standard (IS) solution: 13-HODE-d4 at a known concentration (e.g., 100 ng/mL)

• Methanol (LC-MS grade)

• Deionized water

• Hexane (LC-MS grade)

• Ethyl Acetate (LC-MS grade)

• Formic Acid

• SPE cartridges (e.g., Oasis HLB or similar polymeric reversed-phase)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice.

• Antioxidant and IS Spiking: To 250 µL of plasma in a polypropylene tube, add 10 µL of the antioxidant solution. Vortex briefly. Then, add a known amount of the internal standard solution (e.g., 50 µL) to each sample, vortex again.

• Protein Precipitation: Add 750 µL of ice-cold methanol to precipitate proteins. Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Supernatant Dilution: Carefully transfer the supernatant to a new tube. Dilute the supernatant with deionized water containing 0.1% formic acid to bring the final methanol concentration to <10%. This is crucial for analyte retention on the SPE cartridge.

• SPE Cartridge Conditioning: Condition the SPE cartridge by sequentially passing 2 mL of methanol followed by 2 mL of deionized water through it. Do not let the cartridge run dry.

• Sample Loading: Load the diluted supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of deionized water, followed by 2 mL of 15% methanol in water. This step removes polar interferences.

• Analyte Elution: Elute the 13-HODE and other lipids with 2 mL of ethyl acetate or methanol.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial LC mobile phase (e.g., 50:50 methanol:water). Vortex, centrifuge to pellet any insoluble material, and transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

References

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• Schlotterbeck, J., et al. (2018). Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery. Analytical and Bioanalytical Chemistry, 410(28), 7439-7451.
• Wang, H. F., et al. (2012). Molecular Mechanism of Metal-independent Decomposition of Lipid Hydroperoxide 13-HPODE by Halogenated Quinoid Carcinogens. The Journal of biological chemistry, 287(23), 19485–19493.
• Feldstein, A. E., et al. (2010). Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. Journal of lipid research, 51(10), 3046–3054.
• Schebb, N. H., et al. (2022). Technical recommendations for liquid chromatography-mass spectrometry analysis of oxylipins. Zenodo.
• Hewawasam, E., et al. (2018). A stable method for routine analysis of oxylipins from dried blood spots using ultra-high performance liquid chromatography–tandem mass spectrometry.
• BenchChem. (2025). Endogenous production of 13-Oxo-ODE in mammalian tissues. BenchChem.
• Wang, Y., et al. (2012). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of agricultural and food chemistry, 60(1), 222–231.
• Schebb, N. H., et al. (2022). Technical recommendations for analyzing oxylipins by liquid chromatography–mass spectrometry.
• Tong, W. G., et al. (1995). Formation of adducts between 13-oxooctadecadienoic acid (13-OXO) and protein-derived thiols, in vivo and in vitro. Carcinogenesis, 16(4), 831–836.
• BenchChem. (2025).
• Wikipedia contributors. (2023, November 28). 13-Hydroxyoctadecadienoic acid. Wikipedia.
• Schebb, N. H., et al. (2022). Technical recommendations for liquid chromatography mass spectrometry analysis of oxylipins. Zenodo.
• Li, Y., et al. (2023). Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles. Frontiers in Endocrinology, 14, 1205010.
• Schebb, N. H., et al. (2022). Technical recommendations for analyzing oxylipins by liquid chromatography–mass spectrometry.

• Schebb, N. H., et al. (2022). Technical recommendations for analyzing oxylipins by liquid chromatography-mass spectrometry. PMC. [Link]

• Armstrong, M., et al. (2020). Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. The Journal of nutritional biochemistry, 85, 108472.
• Ostermann, A. I., et al. (2020). Targeting esterified oxylipins by LC-MS - Effect of sample preparation on oxylipin pattern.

• International Lipidomics Society. (n.d.). Oxylipin Analysis. Retrieved January 5, 2026, from [Link]

• Ostrowska, M., & Skolimowski, J. (2021). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules, 26(11), 3198.
• Zhang, Y., et al. (2023). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. Foods, 12(23), 4301.
• Quehenberger, O., et al. (2018). Quantitative determination of esterified eicosanoids and related oxygenated metabolites after base hydrolysis. Journal of lipid research, 59(10), 2005–2015.
• Hamberg, M., & Hamberg, G. (1996). Characterization and quantification of free and esterified 9- and 13-hydroxyoctadecadienoic acids (HODE) in barley, germinating barley, and finished malt. Journal of agricultural and food chemistry, 44(12), 3987–3993.
• Hamberg, M., & Hamberg, G. (1996). Characterization and Quantification of Free and Esterified 9- and 13-Hydroxyoctadecadienoic Acids (HODE) in Barley, Germinating Barley, and Finished Malt.
• Kaduce, T. L., et al. (1999). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. Journal of lipid research, 40(4), 699–707.
• Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic advances in endocrinology and metabolism, 1(2), 51–60.
• Breitkopf, S. B., et al. (2015). Thermal Degradation of Small Molecules: A Global Metabolomic Investigation. Analytical chemistry, 87(20), 10342–10349.
• Andreou, A., et al. (2010). Oxylipin analysis methods. Methods in molecular biology (Clifton, N.J.), 594, 21–34.
• BenchChem. (2025). Application Notes and Protocols for the Extraction of 9-Hydroxyoctadecadienoic Acid (9-HODE) from Biological Tissues and Fluids. BenchChem.
• Oliw, E. H., et al. (2018). LC-MS/MS analysis of the transformation of 13S-and 13R-HPODE and...
• Hewawasam, E., et al. (2018). A stable method for routine analysis of oxylipins from dried blood spots using ultra-high performance liquid chromatography-tandem mass spectrometry.

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Technical Support Center: Troubleshooting Poor Chromatographic Peak Shape of 13-Hydroxy-6,9-octadecadienoic acid

Welcome to the technical support guide for troubleshooting chromatographic issues with 13-Hydroxy-6,9-octadecadienoic acid (13-HODE). This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during the HPLC analysis of this oxidized linoleic acid metabolite.[1][2][3] This guide provides in-depth, experience-driven advice to ensure the integrity and accuracy of your chromatographic results.

Understanding 13-HODE: Key Chemical Properties for Chromatography

Before delving into troubleshooting, it is crucial to understand the physicochemical properties of 13-HODE that influence its chromatographic behavior. 13-HODE is a long-chain hydroxy fatty acid, a class of molecules known as octadecanoids.[3] Its structure contains a carboxylic acid group, making it an acidic analyte, and a long hydrocarbon chain, which imparts significant hydrophobicity.[3][4][5]

Property	Value/Description	Implication for HPLC
Molecular Formula	C18H32O3	Indicates a relatively non-polar molecule with a polar head group.
Molecular Weight	296.44 g/mol [1][4]	Standard molecular weight for HPLC-UV or LC-MS detection.
Structure	Contains a carboxylic acid (-COOH) and a hydroxyl (-OH) group.	The acidic nature means its ionization state is pH-dependent.[6][7]
pKa	The pKa of the carboxylic acid group is estimated to be around 4.8.	Mobile phase pH will significantly impact retention and peak shape.
Solubility	Practically insoluble in water; soluble in organic solvents like ethanol.[5][8]	Requires a mobile phase with a significant organic component.

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses common peak shape problems in a direct question-and-answer format, providing both the "why" and the "how-to" for effective troubleshooting.

My 13-HODE peak is tailing. What are the likely causes and how can I fix it?

Peak tailing, where the latter half of the peak is drawn out, is one of the most frequent issues in HPLC.[9] For an acidic compound like 13-HODE, this is often due to secondary interactions with the stationary phase or issues with the mobile phase.[9][10]

• The Problem: Standard silica-based reversed-phase columns (e.g., C18) can have residual, unreacted silanol groups (-Si-OH) on their surface.[11][12][13] At mobile phase pH values above their pKa (around 3-4), these silanols can become ionized (-Si-O⁻) and interact with any polar functional groups on your analyte, such as the hydroxyl group of 13-HODE.[9] This secondary retention mechanism causes some analyte molecules to lag behind the main peak, resulting in tailing.[9][11][12]

• The Solution:

  • Mobile Phase pH Adjustment: The most effective way to mitigate this is to suppress the ionization of the silanol groups by lowering the mobile phase pH.[14] Maintaining a pH between 2.5 and 3.5 will ensure the silanols are protonated and less likely to interact with 13-HODE.[10][14] A common choice is to add 0.1% formic acid or acetic acid to the mobile phase.[15][16]

  • Use of High-Purity, End-Capped Columns: Modern HPLC columns are manufactured with high-purity silica, which has a lower metal content and fewer acidic silanol sites.[9][17] Additionally, ensure you are using an "end-capped" column, where most residual silanols have been chemically deactivated with a small, non-polar group.[12][13]

• The Problem: If the mobile phase pH is close to the pKa of 13-HODE's carboxylic acid group (~4.8), the analyte will exist as a mixture of its ionized (more polar) and non-ionized (less polar) forms.[18][19] This dual state can lead to peak broadening or tailing as the two forms may have slightly different retention times.[19]

• The Solution:

  • Adjust Mobile Phase pH: To ensure 13-HODE is in a single, non-ionized state, the mobile phase pH should be at least 1.5 to 2 pH units below its pKa.[6] A pH of 2.5-3.0 is therefore ideal, as it also addresses the issue of silanol interactions.

• The Problem: Injecting too much sample onto the column can saturate the stationary phase, leading to a distorted peak shape, often appearing as tailing or a "shark-fin" peak.[20][21][22]

• The Solution:

  • Reduce Sample Concentration: The simplest fix is to dilute your sample.[23] Perform a dilution series (e.g., 1:5, 1:10, 1:100) and inject again. If the peak shape improves and becomes more symmetrical with dilution, you have confirmed that column overload was the issue.[20]

My 13-HODE peak is fronting. What does this mean?

Peak fronting, where the first half of the peak is sloped, is less common than tailing but can still occur.[24]

• The Problem: Fronting can also be a symptom of column overload, particularly mass overload where the high concentration of the analyte affects its partitioning behavior.[21] Another common cause is a mismatch between the sample solvent and the mobile phase. If your sample is dissolved in a solvent that is much stronger (i.e., has a higher elution strength) than your mobile phase, the analyte band will spread out on the column before the separation begins, leading to a fronting peak.[10]

• The Solution:

  • Address Potential Overload: As with tailing, perform a dilution study to rule out mass overload.[20]

  • Match Sample Solvent to Mobile Phase: Ideally, your sample should be dissolved in the initial mobile phase of your gradient or in a solvent that is weaker. For a typical reversed-phase method for 13-HODE, this would be a mixture of acetonitrile/methanol and water. Avoid dissolving your sample in 100% strong organic solvent if your mobile phase is weaker.

My 13-HODE peak is split or doubled. What could be the cause?

Split peaks suggest that the analyte is being introduced to the column as two distinct bands or that something is physically wrong at the head of the column.[24][25]

• The Problem:

  • Partially Blocked Column Frit: Debris from the sample, pump seals, or injector can accumulate on the inlet frit of the column, causing the sample to flow unevenly onto the stationary phase.[26] This distorted flow path can split the peak.

  • Column Void: Over time, or due to pressure shocks, a void or channel can form at the head of the column.[10] This also leads to a non-uniform flow path and can cause peak splitting.

  • Sample Solvent Effect: A very strong sample solvent can cause the analyte to precipitate at the column head when it mixes with a weaker mobile phase, leading to a split peak.

• The Solution:

  • Troubleshoot the Column: First, remove the guard column (if one is installed) and re-run the analysis. If the peak shape improves, the guard column is the issue and should be replaced.[26] If the problem persists, try back-flushing the analytical column (disconnect it from the detector first) to dislodge any particulates on the frit.[14][26] If neither of these steps resolves the issue, the column may have a void and will likely need to be replaced.

  • Check Sample Preparation: Ensure your sample is fully dissolved and filtered before injection. Also, verify that the sample solvent is compatible with the mobile phase.

Experimental Workflow & Protocols

A systematic approach is key to resolving chromatographic issues. The following workflow provides a logical sequence of steps to diagnose and correct poor peak shape for 13-HODE.

Caption: Troubleshooting workflow for poor 13-HODE peak shape.

Baseline HPLC Method Protocol for 13-HODE

This protocol provides a robust starting point for the analysis of 13-HODE, designed to minimize peak shape issues.

• Column Selection:

  • Use a high-purity, end-capped C18 column.

  • Typical dimensions: 2.1 x 150 mm, 1.8 µm particle size for UHPLC applications.[15]

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Acetic Acid in Water.[15]

  • Mobile Phase B: Acetonitrile with 0.1% Acetic Acid.[15]

  • Rationale: The acetic acid will maintain a low pH (~2.7) to suppress silanol ionization and keep 13-HODE in its protonated form.[14]

• Sample Preparation:

  • Dissolve the 13-HODE standard or extracted sample in a solvent that mimics the initial mobile phase conditions (e.g., 80:20 Water:Acetonitrile).

  • Ensure the final concentration is within the linear range of the detector to avoid overload.

• Instrument Parameters:

  • Flow Rate: 0.3 mL/min (for a 2.1 mm ID column).

  • Injection Volume: 1-5 µL.

  • Column Temperature: 45°C.[15]

  • Detection: UV at 234 nm (λmax for the conjugated diene system in 13-HODE).[8]

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: Ramp to 95% B

    • 15-18 min: Hold at 95% B

    • 18-18.1 min: Return to 30% B

    • 18.1-25 min: Re-equilibrate at 30% B

Frequently Asked Questions (FAQs)

• Q1: I see peak tailing for 13-HODE but not for other, less polar compounds in my sample. Why?

  • A1: This strongly points to secondary polar interactions. The hydroxyl group on 13-HODE is likely interacting with active silanol groups on your column.[9] Less polar analytes without such functional groups will not experience this secondary retention mechanism and will therefore have better peak shapes. The solution is to lower the mobile phase pH.[14]

• Q2: Can I use a phosphate buffer instead of formic or acetic acid?

  • A2: Yes, a phosphate buffer can be used to control pH, but it is not volatile and therefore incompatible with mass spectrometry detection. If you are using UV detection, a 20-50 mM phosphate buffer at pH 2.5 is an excellent choice for maintaining a stable pH and improving peak shape.

• Q3: My column is rated for a pH range of 2-8. Is it safe to continuously run it at pH 2.5?

  • A3: While most modern silica-based columns are stable down to pH 2, prolonged use at very low pH can eventually lead to the hydrolysis of the bonded phase.[11] It is good practice to dedicate a column to low-pH methods and to flush it with a neutral, unbuffered mobile phase (e.g., Methanol/Water) for storage.

• Q4: I've tried all the suggestions, but my peak shape is still poor. What else could it be?

  • A4: If you have systematically ruled out mobile phase, overload, and column issues, consider extra-column effects.[10] This refers to sources of band broadening outside of the column, such as excessively long or wide-bore tubing between the injector, column, and detector. Ensure all connections are made with the correct fittings and that tubing is kept as short and narrow as possible.[10]

References

• Buchanan, M.R., Haas, T.A., Lagarde, M., et al. 13-Hydroxyoctadecadienoic acid is the vessel wall chemorepellant factor, LOX. J Biol Chem 260 16056-16059 (1985). [Link]

• Dolan, J. W. "A Guide to HPLC and LC–MS Troubleshooting." LCGC North America, 2016. [Link]

• Honn, K.V., Nelson, K.K., Renaud, C., et al. Fatty acid modulation of tumor cell adhesion to microvessel endothelium and experimental metastasis. Prostaglandins 44 413-429 (1992). [Link]

• Human Metabolome Database. "Showing metabocard for 13-HODE (HMDB0004667)." HMDB, Accessed January 2024. [Link]

• McCalley, D. V. "Understanding and Managing Peak Shape for Basic Solutes in Reversed-Phase High Performance Liquid Chromatography." Chemical Communications, vol. 59, no. 51, 2023, pp. 7887–7899. [Link]

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Reference Data & Comparative Studies

Comparative bioactivity of 13-Hydroxy-6,9-octadecadienoic acid vs 13-HODE

An In-Depth Guide to the Comparative Bioactivity of Hydroxyoctadecadienoic Acid (HODE) Isomers

A Senior Application Scientist's Perspective on 13-HODE vs. 9-HODE

For researchers in lipidomics, inflammation, and metabolic disease, understanding the nuanced bioactivity of linoleic acid metabolites is paramount. Among the most studied are the hydroxyoctadecadienoic acids (HODEs), specifically the regioisomers 9-HODE and 13-HODE. While structurally similar, their distinct configurations lead to profoundly different interactions with cellular receptors and, consequently, divergent physiological outcomes. Often, their activities are not just different, but diametrically opposed.

This guide provides an in-depth comparison of the bioactivities of 13-HODE and 9-HODE, moving beyond a simple catalog of effects to explain the causal mechanisms and experimental rationale. We will dissect their biosynthesis, differential receptor engagement, and functional consequences, supported by quantitative data and validated experimental protocols.

Biosynthesis: The Origin of Functional Divergence

The biological context of HODE generation is the first critical determinant of its function. HODEs arise from both tightly regulated enzymatic pathways and non-specific oxidative stress, with each route yielding a distinct isomeric profile.

Enzymatic Synthesis:

• 15-Lipoxygenase-1 (15-LOX-1/ALOX15): This is the primary enzymatic route for 13-HODE production in mammals, highly expressed in cells like macrophages and endothelial cells.[1] The process is highly stereospecific, almost exclusively producing the 13(S)-HODE enantiomer.[1][2] This specificity is a cornerstone of its recognized biological activity.

• Cyclooxygenases (COX-1 and COX-2): These enzymes can also metabolize linoleic acid, producing both 9-HODE and 13-HODE.[3][4] Notably, COX enzymes preferentially generate 9(R)-HODE and 13(S)-HODE , with a higher output of the 13-isomer.[3][4]

Non-Enzymatic Generation:

• Oxidative Stress: In conditions of high oxidative stress, reactive oxygen species (ROS) can randomly oxidize linoleic acid. This non-enzymatic pathway produces a racemic mixture of HODE isomers, including both (S) and (R) forms of both 9-HODE and 13-HODE.[2][5] This mixture of isomers is often associated with pathological states like advanced atherosclerosis.[5][6]

The synthetic origin is a crucial experimental consideration; studies using commercially available HODE mixtures may elicit different results than those involving endogenously, enzymatically produced isomers.

Figure 1: Biosynthetic pathways of HODE isomers.

The Decisive Factor: Differential Receptor Engagement

The stark contrast in the bioactivity of 9-HODE and 13-HODE stems from their selective activation of distinct cellular receptors. This is the central axis of their comparative biology.

Peroxisome Proliferator-Activated Receptor γ (PPARγ)

PPARγ is a nuclear receptor critical for adipogenesis, lipid metabolism, and inflammation. Both 9-HODE and 13-HODE are considered endogenous ligands, but their activities differ.

• 13-HODE: Particularly the 13(S) isomer, is a well-established PPARγ agonist.[2][7] Activation of PPARγ by 13(S)-HODE is linked to anti-inflammatory and cell-differentiating effects.[5][8] For example, it can induce the expression of the scavenger receptor CD36 on macrophages, promoting the clearance of oxidized lipids.[2] Some studies suggest that two molecules of 13-HODE can bind to the receptor's ligand-binding domain.[9]

• 9-HODE: While also capable of binding to and activating PPARγ, some studies indicate that certain isomers, like 9-(E,E)-HODE, may even down-regulate PPARγ target genes in specific contexts.[7] The overall effect of 9-HODE on PPARγ appears less consistent and potent than that of 13-HODE. Both 9- and 13-HODE have been shown to increase Fatty Acid Binding Protein 4 (FABP4) expression via PPARγ.[10][11]

G-Protein Coupled Receptor 132 (GPR132/G2A)

This receptor is arguably the most critical point of divergence between the two isomers.

• 9-HODE: Is the most potent known endogenous ligand for GPR132.[5] Activation of this receptor, which is highly expressed in macrophages, is linked to pro-inflammatory responses and is associated with the progression of atherosclerosis.[5][6]

• 13-HODE: Is a very weak ligand for GPR132, exhibiting significantly lower potency than 9-HODE.[5][11] This inability to robustly activate GPR132 is a primary reason for its distinct, often protective, biological profile compared to 9-HODE.

Figure 2: Differential receptor activation by HODE isomers.

Quantitative Comparison of Bioactivities

Target	Parameter	9-HODE	13-HODE	Cell System	Reference(s)
GPR132 (G2A)	EC₅₀ (IP-1 accumulation)	7.5 µM	Weak ligand, ~6-fold less potent than 9-HODE	CHO-K1 cells expressing human GPR132	[12]
PPARγ	Transcriptional Activation	Agonist activity, but some isomers may decrease target gene expression	Potent agonist, particularly 13(S)-HODE and 13-(E,E) forms	3T3-L1 preadipocytes	[7]
TRPV1	EC₅₀ (Ca²⁺ mobilization)	20-30 µM (estimated)	27.5 ± 4.2 µM	HEK-293 cells expressing human TRPV1	[12]
Cell Growth	Effect on Caco-2 cells	9(R)-HODE increases cell growth	13(S)-HODE decreases cell growth and induces apoptosis	Caco-2 colorectal cancer cells	[8]

Functional Consequences: Inflammation and Cell Fate

The differential receptor engagement translates into opposing functional outcomes, particularly in the contexts of inflammation and cell proliferation.

• Inflammation: The 9-HODE/GPR132 axis is decidedly pro-inflammatory.[5] In contrast, 13-HODE, acting through PPARγ, often exerts anti-inflammatory effects.[13] This dichotomy is critical in diseases like atherosclerosis, where 13-HODE produced enzymatically in early stages can be protective, while the non-enzymatic generation of both 9-HODE and 13-HODE in later, high-stress stages contributes to plaque instability.[5][6]

• Cell Growth and Apoptosis: The stereochemistry of HODEs is critical for their effects on cell fate. In colorectal cancer cells, 13(S)-HODE induces apoptosis via a PPARγ-dependent mechanism.[8] Conversely, 13(R)-HODE promotes cell proliferation, potentially through pathways involving cyclooxygenase activation.[8] This highlights the necessity of using stereochemically pure isomers in research to avoid confounding results.

Essential Experimental Protocols

To accurately dissect the comparative bioactivities of HODE isomers, robust and validated methodologies are essential. The following protocols provide a framework for key experimental investigations.

Protocol 1: Quantification of HODE Isomers by LC-MS/MS

Causality: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for accurately identifying and quantifying specific lipid mediators from complex biological samples. This method provides the sensitivity and specificity required to distinguish between 9-HODE and 13-HODE and their respective stereoisomers, which is critical for correlating their presence with biological effects.

Figure 3: LC-MS/MS workflow for HODE quantification.

Methodology:

• Sample Preparation: Collect plasma in EDTA tubes and immediately add methanol to prevent ex-vivo lipid oxidation.[14] For tissues, flash-freeze in liquid nitrogen.

• Internal Standards: Spike samples with deuterated internal standards (e.g., 13-HODE-d4) prior to extraction to account for sample loss.[15]

• Lipid Extraction: Perform solid-phase extraction (SPE) to isolate lipids and remove interfering substances.[14][16]

• LC Separation: Use a reverse-phase C18 column to chromatographically separate the HODE isomers.[16] Chiral chromatography may be required to separate (S) and (R) enantiomers.[17]

• MS/MS Detection: Operate the mass spectrometer in multiple-reaction monitoring (MRM) mode, using specific precursor-to-product ion transitions for each HODE isomer and the internal standard.[18]

• Quantification: Generate a standard curve using known concentrations of purified HODE isomers and calculate the concentration in the biological samples based on the peak area ratio relative to the internal standard.[16]

Protocol 2: PPARγ Transcriptional Reporter Assay

Causality: A dual-luciferase reporter assay provides a quantitative readout of a ligand's ability to activate a specific nuclear receptor and drive transcription of its target genes. This self-validating system directly links HODE treatment to PPARγ-mediated gene expression.

Methodology:

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293T, Caco-2). Co-transfect cells with two plasmids:

  • An expression vector for human PPARγ.

  • A reporter plasmid containing a firefly luciferase gene downstream of a PPAR response element (PPRE).

  • A control plasmid expressing Renilla luciferase for normalization.

• Ligand Treatment: After 24 hours, replace the medium with a medium containing the test compounds (e.g., 13(S)-HODE, 9(R)-HODE, rosiglitazone as a positive control) at various concentrations. Incubate for 18-24 hours.

• Cell Lysis: Wash cells with PBS and lyse them using a passive lysis buffer.

• Luciferase Measurement: Use a dual-luciferase assay system to sequentially measure firefly and Renilla luciferase activity in a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Express the results as "fold activation" relative to the vehicle-treated control.

Protocol 3: GPR132 Activation via Calcium Imaging

Causality: GPR132 is a Gq-coupled GPCR. Its activation leads to the release of intracellular calcium stores.[19] Monitoring these calcium fluxes using fluorescent indicators provides a real-time, functional readout of receptor activation.[20][21][22]

Figure 4: Calcium imaging workflow for GPCR activation.

Methodology:

• Cell Preparation: Plate cells stably or transiently expressing GPR132 onto glass-bottom dishes.

• Dye Loading: Load cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) by incubating them in a buffer containing the dye. The AM ester allows the dye to cross the cell membrane.[23]

• Imaging Setup: Place the dish on the stage of an inverted fluorescence microscope equipped with a camera and an excitation light source capable of alternating wavelengths (e.g., 340 nm and 380 nm for Fura-2).

• Baseline Measurement: Perfuse the cells with a buffer and record the baseline fluorescence ratio (F340/F380) for several minutes.

• Ligand Application: Perfuse the cells with a buffer containing the HODE isomer to be tested (e.g., 9-HODE).

• Data Acquisition: Record the change in fluorescence ratio over time. An increase in the F340/F380 ratio indicates an increase in intracellular calcium concentration ([Ca²⁺]i).[23]

• Analysis: Quantify the peak change in the fluorescence ratio to determine the extent of receptor activation. Generate dose-response curves to calculate EC₅₀ values.

Conclusion

The bioactivities of 13-HODE and 9-HODE are not interchangeable. Their opposing effects on key receptors like PPARγ and GPR132 lead to distinct and often contrary roles in inflammation, cell fate, and metabolic regulation. For researchers, the key takeaways are:

• Isomer Specificity is Crucial: The pro-inflammatory actions often attributed to "HODEs" are primarily driven by 9-HODE's potent activation of GPR132, a receptor for which 13-HODE is a poor ligand.

• Stereochemistry Matters: The (S) and (R) enantiomers of a single HODE regioisomer can have different or even opposing effects, as seen with 13-HODE's impact on cell proliferation.

• Context is Key: The balance between enzymatic (specific) and non-enzymatic (racemic) HODE production can shift the local microenvironment from a resolving, anti-inflammatory state to a pro-inflammatory, pathological one.

A precise understanding and accurate quantification of these specific isomers are essential for advancing our knowledge of lipid-mediated signaling and developing targeted therapeutic strategies for a host of inflammatory and metabolic diseases.

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Differentiating Biological Effects of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid Stereoisomers: A Comparative Guide for Researchers

In the intricate world of lipid signaling, the spatial arrangement of atoms within a molecule can dictate its biological function, turning a seemingly minor structural nuance into a profound physiological switch. This guide delves into the stereospecific bioactivities of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HODE), a class of oxidized linoleic acid metabolites. While often studied as a single entity, the distinct stereoisomers of 13-HODE, primarily 13(S)-HODE and 13(R)-HODE, exhibit not just different, but often opposing, biological effects. For researchers in oncology, immunology, and metabolic diseases, understanding and differentiating these effects is paramount for accurate data interpretation and the development of targeted therapeutics.

This guide provides a comprehensive comparison of 13(S)-HODE and 13(R)-HODE, supported by experimental data and detailed protocols to empower researchers to dissect the specific roles of these stereoisomers in their own experimental systems.

The Significance of Chirality in 13-HODE Biology

13-HODE is generated through both enzymatic and non-enzymatic pathways. The stereochemical outcome is highly dependent on the biosynthetic route. Enzymatic synthesis, primarily via 15-lipoxygenase-1 (15-LOX-1), is highly stereospecific, yielding almost exclusively 13(S)-HODE.[1] In contrast, non-enzymatic auto-oxidation or metabolism by certain cytochrome P450 enzymes can produce a racemic or near-racemic mixture of 13(S)-HODE and 13(R)-HODE.[1] This differential production is a critical consideration in pathological states characterized by high oxidative stress, where an altered ratio of these stereoisomers may drive disease progression.

Comparative Biological Activities: A Tale of Two Isomers

The divergent biological activities of 13-HODE stereoisomers are most starkly observed in the context of cell proliferation and apoptosis, particularly in cancer biology. The following data, derived from studies on the Caco-2 human colorectal carcinoma cell line, illustrates their opposing effects.

Biological Effect	13(S)-HODE	13(R)-HODE
Cell Growth (Caco-2)	Decreased	Increased
DNA Synthesis (Caco-2)	Decreased	Increased
Apoptosis (Caco-2)	Induced	No effect/Pro-proliferative
Primary Signaling Target	PPARγ	BLT Receptor
Key Downstream Pathways	mTOR Inhibition	ERK/CREB Activation

Dissecting the Mechanistic Divide: Key Signaling Pathways

The contrasting biological outcomes of 13-HODE stereoisomers are rooted in their differential engagement with distinct cellular receptors and signaling cascades.

The Pro-Apoptotic and Anti-Proliferative Pathway of 13(S)-HODE

13(S)-HODE exerts its anti-proliferative and pro-apoptotic effects in certain cancer cells through a multi-pronged mechanism. A key initiating event is its function as an endogenous ligand for the nuclear receptor Peroxisome Proliferator-Activated Receptor-gamma (PPARγ). Activation of PPARγ can lead to the induction of apoptosis. Furthermore, 13(S)-HODE has been identified as a direct inhibitor of the mechanistic target of rapamycin (mTOR) kinase, a central regulator of cell growth and proliferation.[2][3] By binding to the catalytic domain of mTOR, 13(S)-HODE competitively inhibits its kinase activity, leading to the suppression of downstream signaling pathways that drive cancer cell growth.[2]

Caption: 13(S)-HODE Signaling Pathways.

The Pro-Proliferative Pathway of 13(R)-HODE

In stark contrast, 13(R)-HODE promotes cell proliferation in the same cellular context. It does not activate PPARγ. Instead, evidence points towards its interaction with G-protein coupled receptors, potentially the leukotriene B4 receptor (BLT). This interaction triggers a downstream signaling cascade involving the activation of Extracellular signal-regulated kinases (ERK) and the cAMP response element-binding protein (CREB), both of which are key promoters of cell growth and survival.

Caption: 13(R)-HODE Signaling Pathway.

Experimental Workflows: A Guide to Differentiating Stereoisomer Effects

To empower researchers to investigate these differential effects, this section provides detailed, step-by-step methodologies for key experiments.

Workflow for Assessing Differential Effects on Cell Viability and Signaling

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A Senior Application Scientist's Guide to Validating a Quantitative Assay for 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid

This guide provides a comprehensive framework for the validation of a quantitative assay for 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HODE), a critical oxidized linoleic acid metabolite implicated in a spectrum of physiological and pathological processes, including inflammation, atherosclerosis, and cancer.[1][2] Researchers, scientists, and drug development professionals require robust, reliable methods to quantify this bioactive lipid mediator in complex biological matrices.

This document moves beyond a simple checklist of validation parameters. It delves into the scientific rationale behind methodological choices, compares viable analytical platforms, and provides actionable protocols grounded in established regulatory standards. Our objective is to equip you with the expertise to not only execute a validation but to design a self-validating analytical system that generates trustworthy and defensible data.

Strategic Considerations: Choosing the Right Analytical Platform

The accurate quantification of 13-HODE is contingent on selecting an analytical technique that balances sensitivity, specificity, throughput, and cost. The three primary methods employed for this purpose are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Enzyme-Linked Immunosorbent Assay (ELISA).

Causality of Platform Selection:

• LC-MS/MS is overwhelmingly the platform of choice for lipid mediator analysis due to its exceptional specificity, sensitivity, and capacity for multiplexing.[3][4] Specificity is paramount because 13-HODE is part of a larger family of structurally similar isomers (e.g., 9-HODE) and metabolites (e.g., 13-oxo-ODE).[5] LC-MS/MS can chromatographically separate these isomers and use specific precursor-to-product ion transitions (Multiple Reaction Monitoring, MRM) to unequivocally distinguish them, thereby preventing analytical cross-reactivity that could confound biological interpretation.[6]

• GC-MS can offer high chromatographic resolution but necessitates a chemical derivatization step—typically silylation—to make the polar 13-HODE volatile and thermally stable for analysis.[7][8] This adds a time-consuming step to sample preparation and introduces potential variability.

• ELISA offers a simpler, higher-throughput workflow that does not require extensive instrumentation. However, it is a competitive immunoassay, and its accuracy is entirely dependent on the specificity of the antibody used.[6][9] There is a higher inherent risk of cross-reactivity with related molecules, potentially leading to an overestimation of the true 13-HODE concentration.[6] While useful for screening large sample sets, ELISA results often require orthogonal validation by a more specific method like LC-MS/MS.

Comparison of Analytical Platforms for 13-HODE Quantification

Parameter	LC-MS/MS	GC-MS	ELISA (Competitive)
Specificity	Very High (distinguishes isomers)	High (distinguishes isomers)	Moderate to High (potential cross-reactivity)
Sensitivity (LOQ)	High (pg/mL to low ng/mL)[3]	High	Moderate (typically low to mid ng/mL)[9]
Sample Prep	Moderate (SPE or LLE)	Complex (Extraction + Derivatization)[7]	Minimal (Dilution may suffice)
Throughput	Moderate to High	Low to Moderate	Very High
Multiplexing	Excellent (can measure dozens of lipids simultaneously)[10]	Moderate	No (single analyte per well)
Cost per Sample	Moderate	Moderate	Low
Instrumentation	High Initial Cost	High Initial Cost	Low Initial Cost (Plate Reader)
Primary Justification	Gold-standard for specific, multiplexed lipidomics.[11]	Historical method, good for specific targeted panels.	High-throughput screening, hypothesis generation.

Given its superior performance profile, this guide will focus on the validation of an LC-MS/MS-based assay , which represents the current gold standard in the field.

The Validation Framework: Adhering to Global Standards

A bioanalytical method validation must demonstrate that the assay is fit for its intended purpose.[4][12] Our framework is built upon the principles outlined by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), consolidated under the International Council for Harmonisation (ICH) M10 guideline.[12]

The core validation parameters are:

• Selectivity & Specificity

• Calibration Curve (Linearity & Range)

• Accuracy & Precision

• Limit of Detection (LOD) & Lower Limit of Quantification (LLOQ)

• Matrix Effect

• Recovery

• Stability

Logical Workflow for Method Validation

The following diagram illustrates the logical flow of the validation process, from initial sample preparation to the final assessment of analyte stability.

Caption: Logical workflow for 13-HODE assay validation.

Experimental Protocols & Methodologies

This section provides detailed, step-by-step protocols for the key stages of the validation process.

Critical Reagent: The Internal Standard

Scientific Rationale: An ideal internal standard (IS) is a stable isotope-labeled (SIL) analog of the analyte, such as 13-HODE-d4.[13][14] Because a SIL-IS has nearly identical chemical and physical properties to the analyte, it co-elutes chromatographically and experiences the same extraction inefficiencies and matrix-induced ionization suppression or enhancement.[14] Adding a known amount of the IS to every sample before extraction allows for the normalization of the analyte's signal, correcting for variability and dramatically improving the accuracy and precision of quantification.[15]

Sample Preparation: Solid-Phase Extraction (SPE) from Plasma

Scientific Rationale: Biological matrices like plasma are complex, containing proteins, salts, and other lipids that can interfere with analysis and cause ion suppression in the mass spectrometer. Solid-Phase Extraction (SPE) is a robust technique used to clean up the sample and concentrate the analyte of interest.[16][17] A reversed-phase sorbent (e.g., C18) is used, which retains nonpolar molecules like 13-HODE while allowing polar contaminants to be washed away.

Protocol:

• Sample Pre-treatment: Thaw 100 µL of plasma on ice. Add 5 µL of the internal standard working solution (e.g., 13-HODE-d4 at 100 ng/mL). To precipitate proteins, add 300 µL of ice-cold methanol, vortex vigorously for 30 seconds, and centrifuge at 10,000 x g for 10 minutes at 4°C.[16]

• SPE Cartridge Conditioning: Using a C18 SPE cartridge on a vacuum manifold, condition the sorbent by passing 1 mL of methanol, followed by 1 mL of water.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute 13-HODE and the IS with 1 mL of methanol into a clean collection tube.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the extract in 100 µL of a solvent compatible with the LC mobile phase (e.g., 50:50 methanol:water) for analysis.

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• 4. Mediator lipidomics by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
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Comparative Analysis of 13-HODE Antibody Specificity: A Guide to Assessing Cross-Reactivity with 13-Hydroxy-6,9-octadecadienoic Acid

Introduction: The Imperative for Specificity in Lipid Mediator Quantification

13(S)-Hydroxy-9Z,11E-octadecadienoic acid (13-HODE) is a critical bioactive lipid mediator derived from the enzymatic oxidation of linoleic acid.[1] As a key signaling molecule, 13-HODE is implicated in a multitude of physiological and pathological processes, including inflammation, cell differentiation, and cancer progression.[2][3] Its quantification in biological matrices is therefore paramount for researchers in numerous fields. However, the structural diversity of oxidized linoleic acid metabolites (oxylipins) presents a significant analytical challenge.

This guide provides a comprehensive framework for evaluating the cross-reactivity of 13-HODE antibodies, with a specific focus on comparing its binding to the target analyte versus a structurally distinct isomer, 13-Hydroxy-6,9-octadecadienoic acid. We will delve into the structural basis for antibody recognition, present a detailed protocol for experimentally determining cross-reactivity, and offer insights into the interpretation of these critical validation data.

Part 1: Structural Basis of Antibody Recognition

An antibody recognizes a specific three-dimensional shape and charge distribution on an antigen, known as an epitope. For a small molecule like 13-HODE, the epitope is comprised of the entire molecule's accessible features. The specificity of a 13-HODE antibody is primarily determined by its ability to distinguish the precise arrangement of the hydroxyl group and the conjugated double bond system.

• 13(S)-HODE: The target analyte features a hydroxyl group at carbon 13 and a conjugated diene system at carbons 9 (cis/Z) and 11 (trans/E). This specific arrangement creates a unique molecular conformation.

• 13-Hydroxy-6,9-octadecadienoic acid: This isomer also possesses a hydroxyl group at carbon 13. However, its double bonds are located at carbons 6 and 9. This represents a non-conjugated diene system, which results in a fundamentally different molecular shape compared to 13-HODE.

The significant alteration in the position of the double bonds from a conjugated (C9, C11) to a non-conjugated (C6, C9) system drastically changes the molecule's spatial geometry. It is this structural disparity that a highly specific antibody should be able to discern.

Caption: Key structural differences between the target analyte and a potential cross-reactant.

Part 2: Quantifying Cross-Reactivity via Competitive ELISA

A competitive ELISA is the standard method for quantifying small molecules and is the ideal format for assessing antibody cross-reactivity.[7][8] The principle relies on the competition between the analyte in the sample (or a standard) and a fixed amount of a labeled antigen for a limited number of antibody binding sites. A higher concentration of the analyte in the sample results in less labeled antigen binding to the antibody, producing a weaker signal.

By running parallel standard curves for 13-HODE and the potential cross-reacting molecule (13-Hydroxy-6,9-octadecadienoic acid), we can quantitatively determine the antibody's preference for its target analyte.

Experimental Workflow: Competitive ELISA

The following diagram outlines the logical flow of a competitive ELISA designed to test for cross-reactivity.

Caption: Step-by-step workflow for a competitive ELISA experiment.

Detailed Protocol for Cross-Reactivity Assessment

This protocol provides a self-validating system to ensure trustworthy and reproducible results.

Materials:

• High-binding 96-well microplate

• 13-HODE specific primary antibody

• 13-HODE standard

• Test Compound: 13-Hydroxy-6,9-octadecadienoic acid (and other relevant isomers like 9-HODE, 15-HETE, etc.)

• Coating Antigen (e.g., 13-HODE conjugated to a carrier protein like BSA)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-IgG)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)[8]

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., PBS with 1% BSA)[9]

• Assay Buffer (e.g., PBS with 0.1% BSA, 0.05% Tween-20)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Plate Coating:

  • Dilute the coating antigen to an optimal concentration (typically 1-10 µg/mL) in Coating Buffer. This concentration should be determined empirically via checkerboard titration to find conditions that yield a robust signal with low background.

  • Add 100 µL of the diluted coating antigen to each well.

  • Cover the plate and incubate overnight at 4°C.

• Washing and Blocking:

  • Aspirate the coating solution and wash the plate 3 times with 200 µL of Wash Buffer per well.

  • Add 200 µL of Blocking Buffer to each well to saturate any remaining protein-binding sites.

  • Incubate for 1-2 hours at room temperature (RT).

• Preparation of Standards and Test Compounds:

  • Prepare serial dilutions of the 13-HODE standard in Assay Buffer. A typical range might be from 0.1 ng/mL to 1000 ng/mL.

  • In parallel, prepare serial dilutions of 13-Hydroxy-6,9-octadecadienoic acid and any other potential cross-reactants over a broader concentration range (e.g., 1 ng/mL to 10,000 ng/mL) in Assay Buffer.

• Competition Reaction:

  • Wash the blocked plate 3 times with Wash Buffer.

  • In a separate dilution plate, pre-mix 50 µL of each standard or test compound dilution with 50 µL of the diluted primary 13-HODE antibody (at its optimal working concentration).

  • Incubate this mixture for 30-60 minutes at RT to allow the antibody to bind to the free analyte.

  • Transfer 100 µL of the antibody/analyte mixture to the corresponding wells of the coated and washed assay plate.

  • Incubate for 1-2 hours at RT. During this step, any unbound primary antibody will bind to the antigen coated on the plate.

• Detection:

  • Wash the plate 4 times with Wash Buffer.

  • Add 100 µL of the enzyme-conjugated secondary antibody, diluted in Assay Buffer, to each well.

  • Incubate for 1 hour at RT.

  • Wash the plate 5 times with Wash Buffer.

• Signal Development and Measurement:

  • Add 100 µL of TMB Substrate Solution to each well. Incubate in the dark at RT for 15-30 minutes, or until sufficient color has developed.

  • Stop the reaction by adding 50 µL of Stop Solution to each well. The color will change from blue to yellow.

  • Read the absorbance (Optical Density or OD) at 450 nm within 15 minutes of stopping the reaction.

Part 3: Data Analysis and Interpretation

The competitive ELISA yields an inverse relationship between analyte concentration and signal.[10]

• Generate Standard Curves: Plot the OD values against the logarithm of the concentration for both 13-HODE and 13-Hydroxy-6,9-octadecadienoic acid. Use a four-parameter logistic (4-PL) curve fit for the best description of the data.[11]

• Determine IC50 Values: The IC50 is the concentration of analyte required to inhibit 50% of the maximum signal. This value is a direct measure of the antibody's binding affinity for that specific analyte and can be calculated from the 4-PL curve for each compound.

• Calculate Percent Cross-Reactivity: The cross-reactivity is calculated using the following formula:

  % Cross-Reactivity = (IC50 of 13-HODE / IC50 of Test Compound) x 100

Hypothetical Data Summary

The table below illustrates how cross-reactivity data should be structured for clear comparison. The values presented are hypothetical and serve as an example. Actual experimental data must be generated for any specific antibody.

Analyte	IC50 (ng/mL)	% Cross-Reactivity	Structural Notes
13(S)-HODE (Target)	10	100%	Conjugated (9Z,11E) diene
9(S)-HODE	500	2.0%	Positional isomer; Conjugated (10E,12Z) diene
13-Hydroxy-6,9-octadecadienoic acid	>10,000	<0.1%	Non-conjugated (6Z,9Z) diene
Linoleic Acid (Precursor)	>10,000	<0.1%	Lacks hydroxyl group
Arachidonic Acid	>10,000	<0.1%	Different carbon backbone (C20)

Interpretation:

• A high percent cross-reactivity indicates that the antibody binds significantly to the test compound, meaning the assay cannot distinguish between the two molecules.

• Based on the profound structural differences, we would predict that a high-quality 13-HODE antibody would exhibit very low (<0.1%) cross-reactivity with 13-Hydroxy-6,9-octadecadienoic acid, as shown in the hypothetical data. This would validate its specificity.

• Conversely, if significant cross-reactivity is observed, the immunoassay is not suitable for specifically quantifying 13-HODE in samples where both compounds may be present. In such cases, an orthogonal method like liquid chromatography-mass spectrometry (LC-MS/MS), which separates isomers prior to detection, is required for accurate results.[12][13]

Conclusion and Best Practices

The trustworthiness of immunoassay data is built upon rigorous validation.[11] While manufacturers may provide some cross-reactivity data, it is often not exhaustive.[14] Therefore, it is incumbent upon the researcher to:

• Identify Potential Cross-Reactants: Consider the specific biological system and metabolic pathways involved to identify all relevant isomers that may be present in the samples.

• Perform In-House Validation: Execute the cross-reactivity protocol described here for all potential interfering substances using the specific antibody lot that will be used for sample analysis.

• Prioritize Orthogonal Methods for Confirmation: When novel biological insights or critical diagnostic decisions depend on the absolute concentration of a specific lipid mediator, confirmation with a structurally definitive method like LC-MS/MS is the gold standard.[15]

References

• Wikipedia. (2023, December 1). 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• McGrath, J. C., & De Caterina, R. (2016). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. PMC. [Link]

• O'Donnell, V. B., Aldrovandi, M., & Murphy, R. C. (2019). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews, 119(12), 7736-7783. [Link]

• St John's Laboratory. (n.d.). Competitive ELISA protocol. St John's Laboratory. [Link]

• García-Gómez, D., et al. (2024). Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices. Journal of the American Society for Mass Spectrometry. [Link]

• PubChem. (n.d.). (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-Dienoic Acid. National Center for Biotechnology Information. [Link]

• García-Gómez, D., et al. (2024). Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices. PubMed. [Link]

• Biocompare. (n.d.). 13(S)-HODE ELISA Kits. Biocompare. [Link]

• Sino Biological. (2023, October 21). Competitive ELISA Protocol — Quantitative Detection via Antigen Compet. Sino Biological. [Link]

• Wikipedia. (2023, November 13). 9-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Sino Biological. (n.d.). Competitive ELISA Protocol. Sino Biological. [Link]

• Bio-Rad. (n.d.). Competitive ELISA Protocol. Bio-Rad. [Link]

• Findlay, J. W., et al. (2000). Validation of immunoassays for bioanalysis: a pharmaceutical industry perspective. Journal of Pharmaceutical and Biomedical Analysis, 21(6), 1249-1273. [Link]

• Garscha, U., & O'Donnell, V. B. (2019). Selective identification of specialized pro-resolving lipid mediators from their biosynthetic double di-oxygenation isomers. PubMed. [Link]

• Taylor & Francis. (n.d.). 13-hydroxyoctadecadienoic acid – Knowledge and References. Taylor & Francis. [Link]

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A Senior Application Scientist's Guide to Differentiating 13-Hydroxy-6,9-octadecadienoic Acid and Its Isomers by Tandem Mass Spectrometry

For researchers, scientists, and drug development professionals navigating the complex landscape of lipidomics, the accurate identification of lipid isomers is a critical challenge. Subtle differences in the position of a functional group can dramatically alter biological activity, making unambiguous structural elucidation paramount. This guide provides an in-depth comparison of the tandem mass spectrometry (MS/MS) fragmentation patterns of 13-Hydroxy-6,9-octadecadienoic acid (13-HODE) and its key isomers, offering a robust framework for their differentiation. We will delve into the mechanistic basis of their fragmentation, provide detailed experimental protocols, and present the data in a clear, comparative format.

The Significance of HODE Isomerism

Hydroxyoctadecadienoic acids (HODEs) are oxidized metabolites of linoleic acid, the most abundant polyunsaturated fatty acid in the human diet.[1] These molecules are not mere byproducts of lipid peroxidation but are active signaling molecules implicated in a host of physiological and pathological processes, including inflammation, atherosclerosis, and pain perception.[2][3] The specific biological effects of HODEs are often isomer-dependent. For instance, 9-HODE and 13-HODE, two of the most common isomers, can exert distinct effects through their interactions with peroxisome proliferator-activated receptors (PPARs) and other cellular targets.[2] Consequently, the ability to distinguish between these isomers is essential for understanding their roles in health and disease.

Differentiating Isomers by Collision-Induced Dissociation (CID)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the analytical cornerstone for the sensitive and specific quantification of HODE isomers.[2][4] In negative ion electrospray ionization (ESI), HODE isomers readily form deprotonated molecules [M-H]⁻. Subsequent collision-induced dissociation (CID) within the mass spectrometer induces fragmentation, generating a unique "fingerprint" for each isomer.[2][5]

While isomers like 9-HODE and 13-HODE share the same precursor ion at a mass-to-charge ratio (m/z) of 295.2278, their fragmentation patterns diverge in a predictable and diagnostic manner.[6] A common fragmentation pathway for both is the neutral loss of a water molecule, resulting in a fragment ion at m/z 277.2177.[6] However, the key to their differentiation lies in the cleavage of the carbon-carbon bond adjacent to the hydroxyl group.[2][6]

• For 9-HODE , this cleavage yields a characteristic fragment ion at m/z 171.1021 .[6][7]

• For 13-HODE , the signature fragment ion is observed at m/z 195.1385 .[6][7]

This fundamental difference in fragmentation provides a reliable basis for the unambiguous identification and quantification of these two critical isomers.

Comparative Fragmentation Data

The following table summarizes the key MS/MS fragmentation data for 9-HODE and 13-HODE in negative ion mode.

Precursor Ion [M-H]⁻ (m/z)	Isomer	Diagnostic Fragment Ion (m/z)	Common Fragment Ion (m/z) (Loss of H₂O)
295.2278	9-Hydroxy-10,12-octadecadienoic acid (9-HODE)	171.1021	277.2177
295.2278	13-Hydroxy-9,11-octadecadienoic acid (13-HODE)	195.1385	277.2177

Visualizing the Fragmentation Pathways

To further clarify the fragmentation mechanisms, the following diagrams illustrate the bond cleavages that lead to the diagnostic fragment ions for 9-HODE and 13-HODE.

Caption: Fragmentation pathway of 9-HODE.

Caption: Fragmentation pathway of 13-HODE.

Experimental Protocol for LC-MS/MS Analysis

The following protocol provides a robust starting point for the separation and identification of HODE isomers. Optimization may be required based on the specific instrumentation and biological matrix being analyzed.

Sample Preparation

• Lipid Extraction: Perform a liquid-liquid extraction using a modified Folch or Bligh-Dyer method to isolate lipids from the biological matrix (e.g., plasma, tissue homogenate).

• Solid-Phase Extraction (SPE): For cleaner samples and to concentrate the analytes, an SPE step using a C18 or mixed-mode cartridge is recommended.

• Internal Standard: Spike the sample with a stable isotope-labeled internal standard (e.g., 13-HODE-d4) prior to extraction to correct for matrix effects and variations in extraction efficiency.[6]

• Reconstitution: Evaporate the final extract to dryness under a stream of nitrogen and reconstitute in a suitable solvent, typically a mixture of the initial mobile phase.

Liquid Chromatography Conditions

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 150 mm, 3 µm particle size) is commonly used for the separation of these isomers.[6]

• Mobile Phase A: Water with 0.04% acetic acid.[6]

• Mobile Phase B: Acetonitrile/Isopropanol (80:20, v/v).[6]

• Gradient: A typical gradient would start at 30% B, ramp to 70% B over 20-25 minutes, followed by a wash and re-equilibration step.[6]

• Flow Rate: 0.2 mL/min.[6]

• Column Temperature: 40 °C.

Mass Spectrometry Parameters

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM) for targeted quantification or full scan with product ion scans for identification.[6]

• Precursor Ion: m/z 295.23.

• Product Ions (for MRM):

  • 9-HODE: m/z 171.1

  • 13-HODE: m/z 195.1

• Collision Energy: This parameter is instrument-dependent and should be optimized for each analyte to achieve maximum signal intensity for the desired fragment ions. A typical starting range is 10-20 eV.[6]

Workflow for HODE Isomer Analysis

The overall workflow for the analysis of HODE isomers can be visualized as follows:

Caption: Experimental workflow for HODE isomer analysis.

Conclusion

The differentiation of 13-Hydroxy-6,9-octadecadienoic acid and its isomers is a critical task in lipidomics research. By leveraging the principles of collision-induced dissociation in tandem mass spectrometry, researchers can reliably distinguish between key isomers such as 9-HODE and 13-HODE based on their unique and predictable fragmentation patterns. The methodologies and data presented in this guide provide a solid foundation for developing and implementing robust analytical workflows for the accurate identification and quantification of these important bioactive lipids.

References

• Cui, Y., et al. (2014). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). National Institutes of Health. [Link]

• LIPID MAPS. (n.d.). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS. [Link]

• Wikipedia. (2023). 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Wikipedia. (2023). Collision-induced dissociation. Wikipedia. [Link]

• Wikipedia. (2023). 9-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Zhang, X., et al. (2025). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. PubMed Central. [Link]

• Zhang, X., et al. (2025). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. MDPI. [Link]

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Head-to-head comparison of 13-Hydroxy-6(Z),9(Z)- and 13-Hydroxy-9(Z),11(E)-octadecadienoic acid in vitro

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the head-to-head in vitro comparison of two distinct isomers of 13-hydroxyoctadecadienoic acid: the well-characterized 13-Hydroxy-9(Z),11(E)-octadecadienoic acid and the lesser-known 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid .

While 13-Hydroxy-9(Z),11(E)-octadecadienoic acid (hereafter referred to as 13(Z,E)-HODE) is a recognized endogenous metabolite of linoleic acid with a significant body of research outlining its biological activities, its 6(Z),9(Z) isomer is not well-documented in peer-reviewed literature regarding its natural occurrence or physiological function. Therefore, this document serves a dual purpose: first, to summarize the known activities of 13(Z,E)-HODE, and second, to provide a rigorous, self-validating experimental blueprint for a direct comparative analysis of these two molecules. The proposed workflows are designed to elucidate their respective impacts on inflammation, cell viability, apoptosis, and nuclear receptor activation.

Part 1: Biochemical and Structural Context

Linoleic acid, an essential omega-6 fatty acid, is metabolized in vivo into a variety of oxygenated derivatives known as octadecanoids. These molecules, including the hydroxyoctadecadienoic acids (HODEs), are potent lipid mediators that regulate a wide array of physiological and pathological processes.[1]

13-Hydroxy-9(Z),11(E)-octadecadienoic acid (13(Z,E)-HODE): This isomer is a major product of linoleic acid metabolism, generated primarily through the action of lipoxygenase (LOX) and cyclooxygenase (COX) enzymes.[2][3] Specifically, 15-lipoxygenase-1 (15-LOX-1) stereospecifically converts linoleic acid into 13(S)-hydroperoxy-octadecadienoic acid (13-HPODE), which is then rapidly reduced to 13(S)-HODE.[2] Its conjugated diene structure (at the 9 and 11 positions) is critical to its chemical stability and biological activity. It is a known endogenous ligand and agonist for the peroxisome proliferator-activated receptor-gamma (PPARγ), a key nuclear receptor involved in lipid metabolism and inflammation.[4][5]

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid: Structurally, this isomer is distinct due to its non-conjugated diene system. The double bonds at the 6 and 9 positions are separated by methylene groups, which fundamentally alters the molecule's three-dimensional shape and electron distribution compared to its conjugated counterpart. Its biosynthetic pathway is not established in mammalian systems, though some bacterial hydratase enzymes are known to produce related hydroxy fatty acids.[6] The lack of conjugation suggests it may not be a product of the canonical LOX or COX pathways.

Metabolic Pathway of 13(Z,E)-HODE Formation

The following diagram illustrates the primary enzymatic pathways for the generation of 13(Z,E)-HODE from linoleic acid.

Caption: Enzymatic conversion of linoleic acid to 13(S)-HODE.

Part 2: Proposed Experimental Workflow for Head-to-Head Comparison

To objectively compare the in vitro bioactivities of 13(Z,E)-HODE and 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid, a multi-assay approach is required. The following workflow provides a logical progression from initial screening for inflammatory effects to more specific mechanistic assays.

Caption: Proposed workflow for comparing HODE isomer bioactivity.

Part 3: Quantitative Comparison and Detailed Protocols

This section outlines the specific assays for characterizing the biological effects of each isomer.

A. Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

Rationale: Overproduction of nitric oxide (NO) by inducible nitric oxide synthase (iNOS) in macrophages is a hallmark of inflammation. This assay determines if the HODE isomers can suppress NO production in lipopolysaccharide (LPS)-stimulated macrophages.

Comparative Data Table:

Parameter	13-Hydroxy-9(Z),11(E)-HODE	13-Hydroxy-6(Z),9(Z)-HODE	Cell System
IC₅₀ (NO Inhibition)	To Be Determined	To Be Determined	RAW 264.7 Macrophages
Cell Viability at IC₅₀	>90% (Expected)	To Be Determined	RAW 264.7 Macrophages

Detailed Protocol: Griess Assay for Nitrite Determination [7][8][9][10]

• Cell Culture: Culture murine macrophage RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin. Seed cells in a 24-well plate at a density of 5 x 10⁵ cells/well and allow them to adhere for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Pre-treat the cells for 1 hour with various concentrations of each HODE isomer (e.g., 1, 5, 10, 25, 50 µM) or vehicle control (DMSO or ethanol, final concentration <0.1%).

• Stimulation: After pre-treatment, stimulate the cells with 1 µg/mL of LPS for 24 hours to induce iNOS expression and NO production. Include a negative control group with no LPS stimulation.

• Sample Collection: After incubation, collect 100 µL of the cell culture supernatant from each well and transfer it to a 96-well plate.

• Griess Reaction:

  • Prepare the Griess Reagent by mixing equal volumes of 1% sulfanilamide in 2.5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid. This reagent must be freshly prepared.

  • Add 100 µL of the Griess Reagent to each 100 µL supernatant sample in the 96-well plate.

• Measurement: Incubate the plate at room temperature for 10 minutes, protected from light. Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration for each sample by comparing the absorbance values to a standard curve generated using known concentrations of sodium nitrite.

B. Cell Proliferation/Viability: MTT Assay

Rationale: HODE isomers can exert antiproliferative or proliferative effects depending on the cell type and context. The MTT assay measures the metabolic activity of cells, which correlates with cell viability and proliferation.

Comparative Data Table:

Parameter	13-Hydroxy-9(Z),11(E)-HODE	13-Hydroxy-6(Z),9(Z)-HODE	Cell System
IC₅₀ (Cell Growth Inhibition)	Known to be cell-type dependent	To Be Determined	Caco-2 Cells
Effect on Proliferation	Antiproliferative (Expected)	To Be Determined	Caco-2 Cells

Detailed Protocol: MTT Assay in Caco-2 Cells [11][12][13][14]

• Cell Culture: Seed Caco-2 human colorectal adenocarcinoma cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Treatment: Replace the medium with fresh medium containing various concentrations of each HODE isomer (e.g., 1, 10, 25, 50, 100 µM) or vehicle control.

• Incubation: Incubate the cells for an additional 48 or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Measurement: Allow the plate to stand at room temperature in the dark for at least 2 hours to ensure complete solubilization. Measure the absorbance at 570 nm with a reference wavelength of 630 nm.

C. Apoptotic Activity: Caspase-3 Colorimetric Assay

Rationale: Certain HODE isomers, particularly 13(S)-HODE, are known to induce apoptosis (programmed cell death). This assay quantifies the activity of Caspase-3, a key executioner caspase in the apoptotic cascade.

Comparative Data Table:

Parameter	13-Hydroxy-9(Z),11(E)-HODE	13-Hydroxy-6(Z),9(Z)-HODE	Cell System
Fold-Increase in Caspase-3 Activity	Dose-dependent increase (Expected)	To Be Determined	Caco-2 or Jurkat Cells

Detailed Protocol: Caspase-3 Activity Assay [15][16][17][18]

• Cell Culture and Treatment: Seed cells (e.g., Caco-2 or Jurkat) in a 6-well plate at a density that will allow for treatment at ~70-80% confluency. Treat cells with HODE isomers (e.g., 50 µM) or a known apoptosis inducer like staurosporine (1 µM) for a defined period (e.g., 6-24 hours).

• Cell Lysis:

  • Collect both adherent and floating cells and pellet them by centrifugation (300 x g for 5 minutes).

  • Wash the pellet with ice-cold PBS.

  • Resuspend the cell pellet in 50 µL of chilled Cell Lysis Buffer (provided in commercial kits, typically containing HEPES, CHAPS, and DTT).

  • Incubate on ice for 10 minutes.

• Lysate Preparation: Centrifuge the lysate at 10,000 x g for 1 minute at 4°C. Transfer the supernatant (cytosolic extract) to a fresh, pre-chilled microcentrifuge tube.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• Caspase Reaction:

  • In a 96-well plate, add 50 µL of 2x Reaction Buffer to each well.

  • Add 50 µL of cell lysate (normalized for protein content, typically 100-200 µg) to the wells.

  • Add 5 µL of the Caspase-3 substrate (e.g., DEVD-pNA, 200 µM final concentration).

• Incubation and Measurement: Incubate the plate at 37°C for 1-2 hours, protected from light. Measure the absorbance at 405 nm. The absorbance is directly proportional to the amount of p-nitroaniline (pNA) released by caspase cleavage.

• Data Analysis: Calculate the fold-increase in Caspase-3 activity by comparing the results from HODE-treated samples to the untreated control.

D. Nuclear Receptor Activation: PPARγ Reporter Assay

Rationale: 13(Z,E)-HODE is a known PPARγ agonist. This assay will determine if either isomer can activate this nuclear receptor, which is a key regulator of metabolism and inflammation.

Comparative Data Table:

Parameter	13-Hydroxy-9(Z),11(E)-HODE	13-Hydroxy-6(Z),9(Z)-HODE	Cell System
EC₅₀ (PPARγ Activation)	~10-30 µM (Reported)	To Be Determined	HEK293T or Caco-2 Cells
Maximal Fold-Activation	Significant increase (Expected)	To Be Determined	HEK293T or Caco-2 Cells

Detailed Protocol: Dual-Luciferase Reporter Assay [4][19]

• Cell Culture and Transfection:

  • Seed HEK293T or Caco-2 cells in a 24-well plate.

  • Transfect the cells using a suitable lipid-based transfection reagent with three plasmids:

    • A PPARγ expression vector.

    • A reporter plasmid containing a peroxisome proliferator response element (PPRE) upstream of a firefly luciferase gene.

    • A control plasmid expressing Renilla luciferase (for normalization of transfection efficiency).

• Treatment: After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of the HODE isomers, a known PPARγ agonist (e.g., Rosiglitazone, 10 µM) as a positive control, or vehicle control.

• Incubation: Incubate the cells for an additional 24 hours.

• Cell Lysis: Wash the cells with PBS and lyse them using the passive lysis buffer provided with a dual-luciferase assay kit.

• Luminometry:

  • Transfer 20 µL of the cell lysate to a luminometer plate.

  • Sequentially measure the firefly and Renilla luciferase activities using an automated luminometer according to the manufacturer's protocol.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample. Calculate the fold-change in PPARγ transcriptional activity relative to the vehicle-treated control.

Part 4: Conclusion and Future Directions

This guide details the necessary framework to conduct a rigorous, direct comparison of the in vitro biological activities of 13-Hydroxy-9(Z),11(E)-octadecadienoic acid and 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. By systematically evaluating their effects on key cellular processes—inflammation, proliferation, apoptosis, and PPARγ activation—researchers can generate the critical data needed to understand the structure-activity relationship of these HODE isomers.

The significant difference in their diene structures—conjugated versus non-conjugated—strongly suggests they will have distinct biological profiles. The proposed experiments will elucidate these differences, potentially uncovering novel biological roles for the lesser-known 6(Z),9(Z) isomer and providing a more nuanced understanding of octadecanoid signaling in health and disease.

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Comparative Analysis of Enzymatic Substrates: 13-HODE vs. 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid

A Guide for Researchers in Lipid Metabolism and Drug Development

Abstract

The enzymatic processing of lipid mediators is a cornerstone of cellular signaling, with substrate specificity dictating the generation of bioactive molecules. 13-Hydroxy-9(Z),11(E)-octadecadienoic acid (13-HODE) is a well-documented, biologically active metabolite of linoleic acid, implicated in inflammation, cell differentiation, and atherosclerosis. Its structural isomer, 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid, presents a distinct chemical architecture. This guide provides a detailed comparative analysis of these two molecules, examining the established enzymatic pathways for 13-HODE and postulating, based on principles of enzyme kinetics and substrate recognition, whether 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is a viable substrate for the same enzymes. We conclude with proposed experimental workflows to empirically validate these hypotheses, offering a framework for future research in this area.

Introduction: A Tale of Two Isomers

Lipidomics has unveiled a vast landscape of structurally similar yet functionally distinct molecules. The hydroxyoctadecadienoic acids (HODEs) are a prominent class of oxidized linoleic acid metabolites that modulate a range of physiological and pathological processes. The most extensively studied of these is 13(S)-HODE, a product of enzymatic oxygenation by lipoxygenases, cyclooxygenases, and cytochrome P450 enzymes.[1][2][3] Its bioactivity is intrinsically linked to its specific chemical structure: a hydroxyl group at the 13th carbon and a conjugated double bond system at the 9th and 11th positions.

This guide focuses on a critical question of enzyme specificity: Is 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid, a structural isomer of 13-HODE, a substrate for the same metabolic enzymes? The fundamental difference lies in the placement and configuration of the double bonds, which has profound implications for how these molecules are recognized and processed by enzyme active sites.

Structural Comparison

The seemingly subtle difference in the position of one double bond—from a conjugated 9(Z),11(E) system in 13-HODE to a non-conjugated 6(Z),9(Z) system in its isomer—alters the molecule's three-dimensional shape and electronic properties. This is the central determinant of differential enzymatic handling.

Feature	13-Hydroxy-9(Z),11(E)-octadecadienoic Acid (13-HODE)	13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid
CAS Number	29623-28-7 (for 13S-HODE)[4]	317385-83-4[5]
Molecular Formula	C₁₈H₃₂O₃	C₁₈H₃₂O₃
Molecular Weight	296.45	296.45
Double Bond System	9(Z), 11(E) - Conjugated Diene	6(Z), 9(Z) - Non-conjugated Diene
Hydroxyl Position	Carbon 13	Carbon 13

The Known Enzymatic Landscape of 13-HODE

To predict the metabolic fate of its isomer, we must first understand the well-established pathways governing 13-HODE synthesis and degradation.

Figure 1: Established enzymatic pathways for the synthesis and metabolism of 13-HODE.

Biosynthesis from Linoleic Acid

• 15-Lipoxygenase (15-LOX): This is the primary enzymatic route for producing stereospecific 13(S)-HODE.[3] LOX enzymes require a cis,cis-1,4-pentadiene moiety within the fatty acid substrate to abstract a hydrogen atom, which initiates the insertion of molecular oxygen.[6] In linoleic acid, this structure is present, leading to the formation of 13(S)-hydroperoxyoctadecadienoic acid (13-HPODE), which is then rapidly reduced to 13(S)-HODE by cellular peroxidases.[3]

• Cyclooxygenases (COX-1 and COX-2): While best known for prostaglandin synthesis from arachidonic acid, COX enzymes can also metabolize linoleic acid to produce both 9-HODE and 13-HODE.[7][8] The enzyme binds the fatty acid in a long, hydrophobic channel to perform the oxygenation reaction.[9]

• Cytochrome P450 (CYP) Monooxygenases: This superfamily of heme-containing enzymes metabolizes a vast array of substrates, including fatty acids.[10] CYPs generate a mixture of 9-HODE and 13-HODE isomers from linoleic acid, typically without the high stereospecificity of LOX enzymes.[7]

Further Metabolism of 13-HODE

• 13-HODE Dehydrogenase: This NAD⁺-dependent enzyme specifically catalyzes the oxidation of the hydroxyl group of 13-HODE to a ketone, forming 13-oxo-octadecadienoic acid (13-oxo-ODE).[2][11][12] This conversion is often a key step in the biological inactivation or functional modification of 13-HODE.

• Peroxisomal β-Oxidation: Like other fatty acids, 13-HODE can be chain-shortened through β-oxidation within peroxisomes, which serves as a catabolic pathway to inactivate and clear the molecule.[3]

Comparative Analysis and Hypothesis of Substrate Potential

Based on the known mechanisms of these enzyme families, we can formulate hypotheses regarding their potential to metabolize 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid.

Lipoxygenases (LOX)

• Hypothesis: It is unlikely that 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is a substrate for further oxygenation by common LOX isoforms like 15-LOX.

• Scientific Rationale: LOX catalysis is critically dependent on the precise positioning of a cis,cis-1,4-pentadiene system within the enzyme's active site channel.[13][14] While 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid does possess this motif (carbons 6 through 10), the pre-existing, bulky hydroxyl group at C-13 would likely cause significant steric hindrance, preventing the fatty acid's tail from binding deep enough within the U-shaped active site for catalysis to occur at the 6,9-diene system.[13] The structural integrity of the entire acyl chain is crucial for proper orientation.

Cyclooxygenases (COX)

• Hypothesis: 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is a poor or unlikely substrate for COX-1 and COX-2.

• Scientific Rationale: The COX active site is a long, L-shaped hydrophobic tunnel that binds fatty acids in a specific conformation to facilitate catalysis.[9][15] Substrate binding affinity is determined by the entire fatty acid structure. The presence of a hydroxyl group midway down the acyl chain would disrupt the necessary hydrophobic interactions and likely prevent the molecule from adopting the required conformation for oxygenation. Furthermore, the 6,9-diene is not the typical substrate structure recognized by COX enzymes for initiating prostaglandin-like synthesis.[16]

Cytochrome P450 (CYP) Enzymes

• Hypothesis: It is plausible that 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid could be a substrate for certain CYP isoforms.

• Scientific Rationale: The CYP superfamily is renowned for its broad substrate specificity.[17] Specific subfamilies, such as CYP4A and CYP4F, are known as fatty acid ω-hydroxylases, which add a hydroxyl group to the terminal carbon of a fatty acid.[10][18] While the test molecule is already hydroxylated, CYPs are capable of metabolizing a wide range of functionalized molecules. It is conceivable that a CYP enzyme could further hydroxylate the molecule at a different position (e.g., ω- or ω-1) or even metabolize the existing hydroxyl group, depending on the specific isoform. The binding pocket of CYPs is often more accommodating than the rigid channels of LOX or COX enzymes.[19][20]

13-HODE Dehydrogenase

• Hypothesis: It is highly unlikely that 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is a substrate for 13-HODE Dehydrogenase.

• Scientific Rationale: This enzyme is reported to have a narrow substrate specificity.[2] The catalytic mechanism for oxidizing 13-HODE to 13-oxo-ODE is facilitated by the conjugated 9,11-diene system, which helps stabilize the transition state. The non-conjugated 6,9-diene system in the isomer is electronically different and spatially removed from the C-13 hydroxyl group, making it an incompatible substrate for the specific catalytic machinery of this dehydrogenase.

Summary of Hypotheses

Enzyme Family	Substrate Potential for 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid	Rationale
Lipoxygenase (LOX)	Unlikely	Steric hindrance from C-13 hydroxyl group preventing proper binding.
Cyclooxygenase (COX)	Unlikely	Disruption of hydrophobic interactions in the active site channel.
Cytochrome P450 (CYP)	Plausible	Broad substrate specificity; potential for further hydroxylation.
13-HODE Dehydrogenase	Highly Unlikely	Lack of a conjugated diene system required for catalysis.

Proposed Experimental Validation

The hypotheses above are based on established principles of enzymology but require empirical validation. A robust experimental workflow is essential to provide definitive answers.

Figure 2: Proposed experimental workflow for testing substrate specificity.

Detailed Experimental Protocol

Objective: To determine if 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is metabolized by recombinant human 15-LOX-1, COX-2, a representative CYP450 (e.g., CYP4A11), and 13-HODE dehydrogenase.

Materials:

• Recombinant human enzymes (commercial sources available).

• 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (test substrate).

• Linoleic acid and 13(S)-HODE (positive control substrates).

• Appropriate reaction buffers and cofactors (e.g., NAD⁺ for dehydrogenase, NADPH for CYP reductase system).

• Solid-Phase Extraction (SPE) cartridges (e.g., C18).

• LC-MS/MS system with a suitable reversed-phase column (e.g., C8 or C18).[1][21]

Methodology:

• Reaction Setup:

  • For each enzyme, prepare reaction mixtures in separate microcentrifuge tubes. Include:

    • Test Reaction: Enzyme + test substrate in reaction buffer.

    • Positive Control: Enzyme + its known substrate (e.g., 15-LOX + linoleic acid).

    • Negative Control: Test substrate in reaction buffer without enzyme.

  • Add necessary cofactors to the appropriate reactions.

• Enzymatic Reaction:

  • Initiate the reaction by adding the enzyme.

  • Incubate at 37°C for a predetermined time (e.g., 30 minutes). Time-course experiments can be conducted to determine kinetics.

  • Terminate the reaction by adding two volumes of ice-cold methanol and acidifying with formic acid. This will precipitate the protein and stop the reaction.

• Sample Extraction:

  • Centrifuge the terminated reactions to pellet the precipitated protein.

  • Isolate the supernatant and dilute with water to reduce the organic solvent concentration.

  • Load the diluted supernatant onto a pre-conditioned C18 SPE cartridge.

  • Wash the cartridge with a low-percentage organic solvent (e.g., 15% methanol) to remove salts and polar impurities.

  • Elute the lipids with a high-percentage organic solvent (e.g., methanol or ethyl acetate).

  • Dry the eluted sample under a stream of nitrogen and reconstitute in a small volume of the initial LC mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Use a reversed-phase gradient to separate the substrate from potential products.[22]

  • Operate the mass spectrometer in negative ion mode.

  • Perform a full scan to search for new masses (e.g., a mass corresponding to the addition of an oxygen atom, M+16, for a hydroxylation product).

  • Use tandem MS (MS/MS) to fragment the parent ion of the substrate and any potential new products to confirm their identity based on characteristic fragmentation patterns.[23]

Expected Outcomes:

• If it is a substrate: The LC-MS chromatogram for the test reaction will show a decrease in the peak corresponding to 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid and the appearance of one or more new peaks (products) that are absent in the negative control.

• If it is not a substrate: The chromatogram of the test reaction will be identical to the negative control, with no new product peaks and no significant decrease in the substrate peak.

Conclusion and Future Directions

While 13-HODE and 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid are structural isomers, the distinct positioning of their double bonds strongly suggests they are not substrates for the same panel of metabolic enzymes. The stringent structural requirements of lipoxygenases, cyclooxygenases, and 13-HODE dehydrogenase make it unlikely that they can accommodate or process 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. The broad specificity of the cytochrome P450 family offers the most plausible route for its metabolism.

This guide provides a theoretical framework grounded in established biochemical principles. The true metabolic fate of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid can only be resolved through empirical testing. The proposed experimental workflow offers a clear and robust methodology for researchers to definitively answer this question, potentially uncovering novel metabolic pathways and bioactive lipids. Such studies are critical for advancing our understanding of lipid signaling and for the development of targeted therapeutics that modulate these pathways.

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A Researcher's Guide to Hydroxyoctadecadienoic Acids: Comparing the Biological Relevance of Canonical and Gut-Derived HODE Isomers

This guide provides an in-depth comparison of hydroxyoctadecadienoic acids (HODEs), focusing on the distinct biological roles of the well-established linoleic acid-derived isomers versus the emerging class of non-conjugated isomers produced by gut microbiota, exemplified by 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid. We will explore the critical role of chemical structure in determining receptor specificity and biological function, supported by experimental data and detailed protocols for researchers.

Section 1: An Introduction to the Nuances of HODE Isomerism

Hydroxyoctadecadienoic acids (HODEs) are a family of oxidized metabolites derived from 18-carbon polyunsaturated fatty acids. For decades, research has centered on HODEs produced from the most abundant omega-6 fatty acid, linoleic acid (LA), primarily 9-HODE and 13-HODE. These molecules are critical signaling lipids involved in inflammation, immunity, and vascular biology.[1] Their formation, driven by host enzymes or non-enzymatic oxidative stress, results in a characteristic conjugated diene structure—a key feature governing their biological activity.[2]

However, the biological landscape of HODEs is broader than initially understood. Recent discoveries have unveiled a novel class of HODEs produced by gut microbiota from a different precursor, gamma-linolenic acid (GLA).[3] The flagship molecule of this class, 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid , possesses a non-conjugated diene system. This seemingly subtle difference in double bond placement fundamentally alters its biological targets and physiological effects.[3][4]

This guide will deconstruct the biological relevance of these distinct HODE classes, providing a clear comparison of their origins, structures, mechanisms, and the experimental approaches required to study them.

Section 2: The Canonical HODEs: Conjugated Dienes Derived from Linoleic Acid

The most extensively studied HODEs, 9-HODE and 13-HODE, are regioisomers generated from linoleic acid (LA). Their biological functions are deeply intertwined with the pathogenesis of chronic inflammatory diseases, particularly atherosclerosis.

Biosynthesis

Canonical HODEs are formed through three primary routes:

• Lipoxygenases (LOXs): Enzymes like 15-LOX-1 are key producers of 13(S)-HODE in macrophages and endothelial cells.[1]

• Cyclooxygenases (COXs): COX-1 and COX-2 can metabolize LA, predominantly yielding the R stereoisomer of 9-HODE and the S stereoisomer of 13-HODE.[5]

• Non-Enzymatic Free Radical Oxidation: Oxidative stress leads to the formation of a racemic mixture of various 9- and 13-HODE isomers.[1]

A crucial outcome of these pathways is the creation of a conjugated double bond system (at the 9,11 or 10,12 positions), which is essential for their interaction with specific receptors.

Signaling Mechanisms and Biological Roles

The biological activities of 9-HODE and 13-HODE are often distinct and context-dependent, mediated primarily by two receptor families:

• Peroxisome Proliferator-Activated Receptor Gamma (PPARγ): Both 9-HODE and 13-HODE are recognized as activating ligands for PPARγ.[1][6] Activation of PPARγ in macrophages can induce the expression of genes like CD36, promoting lipid uptake, and can have anti-inflammatory effects.[1] This is considered a protective mechanism in the early stages of atherosclerosis.[7]

• G Protein-Coupled Receptor 132 (GPR132): This receptor, also known as G2A, is a high-affinity receptor for 9-HODE, whereas 13-HODE is a very weak ligand.[1][8] GPR132 activation is often associated with pro-inflammatory responses and apoptosis, contributing to the progression of atherosclerotic plaques in later stages.[1][7]

The balance between these isomers and their respective signaling pathways can therefore dictate the progression or regression of inflammatory disease.

Fig 1. Signaling pathways of canonical HODEs from Linoleic Acid.

Table 1: Comparative Biological Activities of Canonical HODEs

Feature	9-HODE	13-HODE
Precursor	Linoleic Acid	Linoleic Acid
Key Receptors	GPR132 (high affinity), PPARγ	PPARγ (potent agonist), GPR132 (weak)
Role in Atherosclerosis	Pro-inflammatory, pro-apoptotic in late stages[1]	Protective, anti-inflammatory in early stages[1]
Effect on Macrophages	Promotes apoptosis[9]	Upregulates CD36, promotes lipid clearance[1]
Stereochemistry	(R) and (S) enantiomers show differential effects[2]	(S) enantiomer is a potent PPARγ ligand; (R) can be proliferative[2]

Section 3: The Non-Canonical Isomer: 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid

A paradigm shift in lipid biology is emerging from the study of the gut microbiome's metabolic capacity. Lactic acid bacteria can metabolize dietary fatty acids into novel signaling molecules, including a distinct HODE isomer.

Biosynthesis: A Product of the Gut Microbiome

Unlike its canonical cousins, 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (abbreviated as γHYD) is not derived from linoleic acid by host enzymes. Instead, it is produced from gamma-linolenic acid (GLA; 6,9,12-octadecatrienoic acid) by the enzymatic action of gut microbes such as Lactobacillus species.[3][4] This bacterial pathway hydrates one of the double bonds in GLA without rearranging the others, preserving the non-conjugated 6(Z),9(Z) diene system.

Structural and Mechanistic Distinction

The absence of a conjugated diene system is the defining structural feature of γHYD and is the causal reason for its unique biological activity. It does not effectively bind to the receptors favored by canonical HODEs. Instead, γHYD has been identified as a potent, direct agonist of a different nuclear receptor: Peroxisome Proliferator-Activated Receptor Delta (PPARδ) .[3]

In fact, γHYD and its corresponding ketone metabolite (γKetoD) activate PPARδ more potently than their precursor, GLA.[3] This specific interaction has significant implications for gut health and systemic metabolism.

Biological Relevance: Regulating Intestinal Lipid Metabolism

The activation of PPARδ in the intestine by γHYD triggers a cascade of metabolic benefits:

• Upregulation of Target Genes: Increases the expression of genes involved in fatty acid transport and breakdown.

• Enhanced Fatty Acid Oxidation: Boosts the rate at which intestinal cells burn fat for energy.

• Reduced Triglyceride Accumulation: Lowers the storage of fat within intestinal cells.[3][4]

These findings suggest that gut bacteria can directly modulate host energy metabolism by converting dietary fatty acids into potent PPARδ ligands, establishing a clear mechanistic link between the microbiome, diet, and host physiology.

Fig 2. Signaling pathway of the gut-derived, non-conjugated HODE.

Section 4: Head-to-Head Comparison: A Guide to Differentiating HODE Action

The distinct precursors, biosynthetic routes, and structures of these HODE classes result in divergent biological activities. The following table provides a comprehensive summary for easy comparison.

Table 2: Comprehensive Comparison of HODE Isomer Classes

Feature	9-HODE / 13-HODE (Canonical)	13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid (γHYD)
Precursor Fatty Acid	Linoleic Acid (LA, 18:2 n-6)	Gamma-Linolenic Acid (GLA, 18:3 n-6)
Primary Biosynthesis	Host Enzymes (LOX, COX), Oxidative Stress	Gut Microbiota (e.g., Lactobacillus)
Diene Structure	Conjugated (e.g., 9,11 or 10,12)	Non-Conjugated (6,9)
Primary Receptor Target	PPARγ, GPR132	PPARδ
Key Biological Domain	Systemic Inflammation, Vascular Biology	Intestinal Lipid Metabolism, Host-Microbiome Signaling
Primary Outcome	Modulates inflammation, apoptosis, lipid uptake	Enhances fatty acid oxidation, reduces fat storage

Section 5: Experimental Framework for Comparative HODE Analysis

Distinguishing between HODE isomers and elucidating their specific biological effects requires robust and precise methodologies. The following protocols provide a foundation for researchers in this field.

Protocol 1: HODE Isomer Profiling by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for accurately separating and quantifying lipid isomers.

Causality: The choice of chromatography (normal-phase or reverse-phase) and specific column chemistry is critical. Normal-phase columns can often provide superior separation of geometric and positional isomers, which is essential to distinguish between conjugated and non-conjugated species that may have identical mass-to-charge ratios.

Methodology:

• Lipid Extraction:

  • Homogenize biological samples (e.g., plasma, tissue, fecal matter) in a solvent mixture like 2:1 chloroform:methanol (Folch method).

  • Add a suite of deuterated internal standards for each HODE class to ensure accurate quantification.

  • Perform a liquid-liquid extraction to separate the lipid phase.

  • Dry the lipid extract under a stream of nitrogen.

• Solid-Phase Extraction (SPE) Cleanup:

  • Reconstitute the lipid extract in a non-polar solvent.

  • Apply the sample to an SPE cartridge (e.g., silica or C18) to remove interfering lipids and concentrate the HODEs.

  • Elute the HODE fraction with an appropriate solvent mixture.

• LC-MS/MS Analysis:

  • Chromatography: Use a high-resolution column (e.g., a normal-phase silica column or a reverse-phase C18 column).

    • Mobile Phase Example (Normal Phase): Isocratic elution with n-hexane:isopropanol:acetic acid (e.g., 98.3:1.6:0.1, v/v/v).[10]

  • Mass Spectrometry: Operate the mass spectrometer in negative ion mode using Multiple Reaction Monitoring (MRM).

    • Define specific precursor-to-product ion transitions for each HODE isomer and internal standard. This ensures specificity and sensitivity.[9]

• Data Analysis:

  • Quantify the concentration of each HODE isomer by comparing its peak area to that of its corresponding deuterated internal standard.

Fig 3. Experimental workflow for HODE quantification by LC-MS/MS.

Protocol 2: Comparative Receptor Activation Assays

To validate the functional effects of different HODEs, cell-based reporter assays are essential.

Causality: This protocol uses a luciferase reporter gene linked to a specific hormone response element. The amount of light produced is directly proportional to the activation of the nuclear receptor by the ligand, providing a quantitative measure of agonist potency.

Methodology:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T or Caco-2) that does not endogenously express the target receptor.

  • Co-transfect the cells with two plasmids:

    • An expression vector for the full-length human receptor (e.g., hPPARγ or hPPARδ).

    • A reporter plasmid containing multiple copies of the receptor's specific response element (PPRE for PPARs) upstream of a luciferase gene.

  • Include a control plasmid (e.g., expressing Renilla luciferase) for normalization.

• Ligand Treatment:

  • After 24 hours, treat the transfected cells with varying concentrations of the purified HODE isomers (9-HODE, 13-HODE, γHYD) and a known potent synthetic agonist (e.g., Rosiglitazone for PPARγ, GW501516 for PPARδ) as a positive control.

• Luciferase Assay:

  • After 18-24 hours of treatment, lyse the cells.

  • Use a dual-luciferase assay system to measure the activity of both firefly (reporter) and Renilla (normalization) luciferases using a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

  • Plot the fold-change in luciferase activity relative to a vehicle control to determine the dose-response relationship and calculate the EC50 for each HODE isomer.[3]

Section 6: Conclusion and Future Perspectives

The world of HODEs is a compelling example of how subtle variations in chemical structure, driven by different biosynthetic origins, can lead to profoundly different biological functions. The classic paradigm of host-derived, conjugated HODEs (9-HODE, 13-HODE) acting on PPARγ and GPR132 to modulate systemic inflammation is now complemented by a new axis of host-microbiome communication. The discovery of non-conjugated HODEs like 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid, produced by gut bacteria from dietary GLA, reveals a specific mechanism for regulating intestinal lipid metabolism via PPARδ.

For researchers and drug development professionals, this expanded understanding opens new avenues:

• Therapeutic Targets: PPARδ agonists derived from microbial metabolism could be explored for metabolic disorders.

• Biomarkers: The ratio of conjugated to non-conjugated HODEs may serve as a novel biomarker for gut dysbiosis or metabolic health.

• Nutraceuticals: Dietary interventions with precursors like GLA could be designed to promote the production of beneficial microbial metabolites.

The continued exploration of the lipidome, particularly at the host-microbiome interface, promises to uncover more of these highly specific signaling molecules, offering a more nuanced understanding of health and disease.

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A Senior Application Scientist's Guide to Orthogonal Validation for the Identification of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid

Introduction: The Analytical Imperative for 13-HODE

13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HODE) is a critical oxidized metabolite of linoleic acid, the most common polyunsaturated fatty acid in the human diet.[1][2] As a bioactive lipid mediator, 13-HODE is implicated in a spectrum of physiological and pathological processes, including inflammation, oxidative stress, and cell proliferation.[1][3][4] Its presence and concentration can serve as a valuable biomarker for conditions like atherosclerosis, diabetes, and various cancers.[1]

However, the structural complexity of lipids presents a significant analytical challenge. The term "13-HODE" often encompasses multiple stereoisomers, primarily 13(S)-HODE and 13(R)-HODE, which can possess distinct biological activities.[5][6] Furthermore, positional isomers such as 9-HODE are frequently co-produced and can interfere with analysis.[2] Therefore, confident identification of 13-HODE in complex biological matrices requires more than a single analytical technique; it demands a robust, multi-faceted validation strategy.

This guide provides an in-depth comparison of orthogonal analytical methods for the validation of 13-HODE identification. We will move beyond procedural lists to explain the causality behind experimental choices, ensuring each step contributes to a self-validating analytical system. The core principle of orthogonal validation is the use of independent, dissimilar methods to confirm an analytical result, thereby minimizing the risk of coincidental misidentification.

Caption: High-level workflow for orthogonal validation of 13-HODE.

Part 1: The Primary Workhorse - Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the cornerstone of modern lipidomics due to its exceptional sensitivity and selectivity.[7] The technique couples the separation power of high-performance liquid chromatography (HPLC) with the mass-resolving capability of tandem mass spectrometry (MS/MS).

Principle of Identification:

• Chromatographic Separation: A reversed-phase C18 column separates lipids based on their hydrophobicity. 13-HODE is retained and separated from other matrix components and isomers like 9-HODE, although baseline resolution of positional isomers can be challenging.[8]

• Ionization: Electrospray ionization (ESI) in negative mode is typically used, generating the deprotonated molecular ion [M-H]⁻ of 13-HODE at a mass-to-charge ratio (m/z) of 295.2.[2]

• Tandem Mass Spectrometry (MS/MS): The m/z 295.2 precursor ion is isolated and fragmented. The resulting product ions are characteristic of the molecule's structure. For 13-HODE, the key diagnostic fragment ion is m/z 195.1, resulting from the cleavage adjacent to the C13 hydroxyl group.[2][8] This is distinct from 9-HODE, which produces a characteristic fragment at m/z 171.1.[2][8]

Validation According to Regulatory Standards: The validation of an LC-MS/MS method should demonstrate its fitness for purpose, aligning with principles outlined in guidelines from bodies like the FDA and the International Council for Harmonisation (ICH).[9][10]

Validation Parameter	Purpose	Typical Acceptance Criteria for 13-HODE
Specificity/Selectivity	Ensures the signal is from 13-HODE and not interferences.	Consistent retention time (±2%) and stable ratio of qualifier/quantifier MRM transitions compared to an authentic standard.
Sensitivity (LOD/LOQ)	Defines the lower limits of detection and reliable quantification.	LOD: Signal-to-Noise ≥ 3; LOQ: Signal-to-Noise ≥ 10. For rat plasma, LOQs of 9.7–35.9 nmol/L have been reported.[2]
Linearity & Range	Confirms a proportional response to concentration.	Calibration curve with a correlation coefficient (r²) > 0.99 over the expected biological concentration range.
Accuracy & Precision	Measures closeness to the true value and repeatability.	Replicate analyses of quality control (QC) samples should be within ±15% of the nominal value (±20% at LOQ).
Stability	Assesses analyte integrity under various conditions.	Analyte concentration remains within ±15% of baseline after freeze-thaw cycles, bench-top storage, and long-term storage.

Experimental Protocol: LC-MS/MS Analysis of 13-HODE

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma, add an antioxidant solution (e.g., 50 mM BHT) and an internal standard (e.g., 13-HODE-d4).[2]

  • Perform alkaline hydrolysis (e.g., with KOH) to release esterified HODEs.[2]

  • Acidify the sample to pH ~3.

  • Extract lipids using a solvent system like chloroform:methanol or methyl tert-butyl ether (MTBE).[11]

  • Evaporate the organic layer to dryness under nitrogen and reconstitute in the mobile phase.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

  • Gradient: A suitable gradient to resolve HODEs, for example, starting at 30% B and increasing to 100% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• MS/MS Conditions (Negative ESI):

  • Ion Source: Electrospray Ionization (ESI), negative mode.

  • Capillary Voltage: -4.2 kV.[8]

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 13-HODE: 295.2 -> 195.1 (Quantifier), 295.2 -> 277.2 (Qualifier, loss of H₂O).[2]

    • 13-HODE-d4 (IS): 299.2 -> 199.1.

Causality: The choice of a deuterated internal standard (13-HODE-d4) is critical. It co-elutes with the analyte and experiences similar ionization effects, correcting for variations in extraction efficiency and matrix effects, which is fundamental to achieving trustworthy quantification.

Part 2: Orthogonal Methodologies for Validation

While powerful, LC-MS/MS alone is not infallible. Co-eluting isomers or isobaric compounds could potentially yield similar fragments. Orthogonal methods, which rely on different physicochemical principles, provide the necessary cross-validation.

Caption: Different methods confirming distinct properties of 13-HODE.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS provides an excellent orthogonal challenge to LC-MS. Separation occurs in the gas phase based on the analyte's volatility and interaction with the stationary phase. Ionization is typically achieved through high-energy electron impact (EI), which induces extensive and highly reproducible fragmentation, creating a "fingerprint" mass spectrum.

Why it's Orthogonal:

• Separation Phase: Gas vs. Liquid.

• Analyte Property: Volatility vs. Polarity/Hydrophobicity.

• Ionization: Hard ionization (EI) vs. Soft ionization (ESI).

Key Consideration - Derivatization: Fatty acids are not sufficiently volatile for GC analysis. A two-step derivatization is required:

• Esterification: The carboxylic acid is converted to a fatty acid methyl ester (FAME), often using methanol with an acid catalyst.[5]

• Silylation: The hydroxyl group is converted to a trimethylsilyl (TMS) ether using a reagent like BSTFA. This increases volatility and thermal stability.[5]

Experimental Protocol: GC-MS Analysis of 13-HODE

• Sample Prep & Derivatization:

  • Extract lipids as described for LC-MS/MS.

  • Methylation: Add 1 mL of 2% H₂SO₄ in methanol to the dried extract. Heat at 60°C for 30 minutes. Add water and extract the FAME with hexane.

  • Silylation: Evaporate the hexane. Add 50 µL of pyridine and 50 µL of BSTFA. Heat at 60°C for 30 minutes. The sample is now ready for injection.

• GC Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm).

  • Carrier Gas: Helium.

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 150 °C, ramp to 280 °C at 10 °C/min.

• MS Conditions (EI):

  • Ion Source: Electron Impact (70 eV).

  • Scan Mode: Full scan (m/z 50-550) to acquire the fingerprint spectrum.

  • Characteristic Ions: The TMS-ether of 13-HODE methyl ester will show a characteristic fragmentation pattern, including a prominent ion from cleavage alpha to the silylated oxygen.

Trustworthiness: The EI fragmentation pattern is highly reproducible and can be compared against established mass spectral libraries (e.g., NIST, Wiley), providing a very high degree of confidence in the structural assignment.

Method 2: Chiral Chromatography

Principle: This technique is essential for distinguishing between the 13(S)-HODE and 13(R)-HODE enantiomers.[5][12] It uses a chiral stationary phase (CSP) that transiently and stereoselectively interacts with the enantiomers. These differential interactions lead to different retention times, allowing for their separation and quantification.

Why it's Orthogonal: This method probes a molecular property—chirality—that is completely invisible to standard MS and GC techniques. Since enzymatic pathways often produce a single enantiomer (e.g., 15-lipoxygenase produces 13(S)-HODE) while non-enzymatic, free-radical pathways produce a racemic mixture (equal amounts of R and S), this method provides crucial insights into the biochemical origin of the 13-HODE.[12][13]

Experimental Protocol: Chiral HPLC Analysis

• Sample Preparation:

  • Extract lipids as previously described.

  • Derivatization to methyl esters is often performed to improve peak shape.[5]

• Chiral HPLC Conditions:

  • Column: A polysaccharide-based chiral column (e.g., Chiralpak IA or similar).[13]

  • Mode: Normal phase.

  • Mobile Phase: A mixture of hexane and a polar modifier like isopropanol (e.g., 90:10, v/v).[13] The exact ratio must be optimized.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: Can be coupled to a mass spectrometer or a UV detector set to ~235 nm, which detects the conjugated diene system in 13-HODE.[14][15]

Data Interpretation: The identity of each peak is confirmed by running authentic 13(S)-HODE and 13(R)-HODE standards. The ratio of the peak areas provides the enantiomeric composition of the sample.

Method 3: UV/Visible Spectroscopy

Principle: The structure of 13-HODE contains a conjugated diene system (two adjacent double bonds). This specific structural feature, or chromophore, absorbs ultraviolet light at a characteristic wavelength. For HODEs with a conjugated diene, this results in a distinct absorbance maximum (λmax) around 234-236 nm.[14][16]

Why it's Orthogonal: This method is based on an entirely different physical principle—the absorption of electromagnetic radiation by electron systems—rather than mass or polarity. It provides a simple, rapid, and low-cost confirmation of a key structural feature required for a molecule to be 13-HODE. While not specific for the position of the hydroxyl group or the stereochemistry, it definitively confirms the presence of the conjugated diene backbone.

Experimental Protocol: UV Spectroscopy

• Sample Preparation:

  • Extract and purify the 13-HODE fraction, for instance, by collecting the corresponding peak from an initial HPLC run.

  • Dissolve the purified fraction in a UV-transparent solvent like ethanol or methanol.

• Analysis:

  • Use a UV-Vis spectrophotometer to scan the sample from approximately 200 nm to 300 nm.

  • Record the wavelength of maximum absorbance (λmax).

Data Interpretation: The presence of a strong absorbance peak at ~235 nm provides orthogonal evidence supporting the identification of the molecule as a hydroxyoctadecadienoic acid with a conjugated diene structure.

Summary Comparison of Orthogonal Methods

Method	Principle of Separation/Detection	Validates Which Aspect of 13-HODE?	Strengths	Limitations
LC-MS/MS	Liquid-phase polarity, mass/charge ratio, and collision-induced dissociation pattern.	Molecular weight, elemental formula (HRMS), and key structural fragments.	High sensitivity, high throughput, quantitative.	Cannot resolve enantiomers, potential for isobaric interference.
GC-MS	Gas-phase volatility and electron impact fragmentation pattern.	Covalent structure via a highly reproducible "fingerprint" spectrum.	High resolving power, extensive libraries for matching.	Requires derivatization, not suitable for thermally labile compounds.
Chiral HPLC	Differential interaction with a chiral stationary phase.	Stereochemistry (R vs. S configuration).	Essential for determining biological origin and function.[5]	May require method development, lower throughput.
UV-Vis Spec	Absorption of UV radiation by the conjugated diene chromophore.	Presence of the conjugated double bond system.	Simple, rapid, low cost, confirms key structural feature.	Low specificity, cannot distinguish isomers.
NMR Spec	Nuclear spin in a magnetic field.	Unambiguous covalent structure and connectivity.	Definitive structural elucidation.[17]	Very low sensitivity, requires high sample purity and quantity.[17][18]

Conclusion: A Self-Validating System

The confident identification of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid is not achieved by a single "best" method, but by a logical, multi-pronged approach. An initial identification by a high-sensitivity method like LC-MS/MS should be considered a well-supported hypothesis. This hypothesis is then rigorously tested using orthogonal methods. Confirmation by GC-MS validates the core structure through a different physical process. Chiral chromatography confirms the stereochemical identity, which is often crucial for biological interpretation. Finally, techniques like UV spectroscopy can quickly and easily verify key structural features. By integrating these diverse and independent analytical techniques, researchers can build a self-validating system that ensures the accuracy and trustworthiness of their findings, a cornerstone of scientific integrity in research and drug development.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hmdb.ca [hmdb.ca]
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• 18. cellgs.com [cellgs.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 13-Hydroxy-6(Z),9(Z)-octadecadienoic Acid

This guide provides essential safety and logistical information for the proper disposal of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid (13-HODE). As a specialty biochemical used in research, comprehensive toxicological and environmental impact data for this specific compound is limited. Therefore, this protocol is grounded in the established principles of chemical hygiene and regulatory compliance for managing research chemicals with incompletely characterized hazards. The procedures outlined here are designed to ensure the safety of laboratory personnel and adherence to environmental regulations.

Hazard Assessment and Characterization

13-HODE is a hydroxylated fatty acid, a metabolite of linoleic acid.[1] For many such research-grade biochemicals, a full hazard profile has not been established.[2] Consequently, it is imperative to treat the substance with caution, assuming it may present uncharacterized biological or chemical hazards. The primary principle is to minimize exposure and prevent environmental release.

Key Safety Considerations:

• Toxicological Data: The toxicological properties of 13-HODE have not been fully investigated.[2] Therefore, direct contact with the skin or eyes and inhalation of aerosols or dust should be strictly avoided.

• Environmental Impact: The ecological effects are largely unknown. As a standard practice for all laboratory chemicals, release into the environment, including sewer systems, must be prevented.[3]

• Chemical Stability: The compound is generally stable under standard laboratory conditions. However, it is a fatty acid and should be stored away from strong oxidizing agents.[4]

Parameter	Guidance & Rationale	Primary References
Waste Classification	Handle as a hazardous chemical waste unless a formal hazard assessment by a qualified professional determines otherwise. This conservative approach is necessary due to the lack of complete toxicity data.	[5],[6]
Primary Hazards	Unknown. Potential for skin or eye irritation upon contact.	[2]
Personal Protective Equipment (PPE)	Standard laboratory attire: safety glasses or goggles, nitrile gloves, and a lab coat.	[4]
Handling Location	All transfers and handling should be performed in a well-ventilated area. A chemical fume hood is recommended if the compound is in a volatile solvent or if aerosols may be generated.	[2]
Incompatible Materials	Strong oxidizing agents.	[4]

Core Principles for Chemical Waste Management

The proper disposal of any laboratory chemical is governed by a hierarchy of controls and regulatory standards. The following principles form the basis of the subsequent step-by-step protocol.

• Generator Responsibility: The individual or laboratory generating the waste is responsible for its proper identification, labeling, and safe temporary storage.[7] This is a core tenet of regulations under the Environmental Protection Agency (EPA).[8]

• Waste Segregation: Never mix 13-HODE waste with other chemical waste streams unless explicitly instructed to do so by your institution's Environmental Health & Safety (EHS) department. Mixing incompatible chemicals can lead to dangerous reactions.[9]

• Containment: All chemical waste must be stored in containers that are durable, chemically compatible with the waste, and securely sealed to prevent leaks or spills. Liquid waste containers must be placed within secondary containment to control any potential leaks.[9]

• Regulatory Compliance: All laboratory waste disposal is regulated under the EPA's Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration's (OSHA) Laboratory Standard (29 CFR 1910.1450).[8][10] These regulations mandate the creation of a Chemical Hygiene Plan (CHP) that includes procedures for waste disposal.[11]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the collection and disposal of 13-HODE waste.

Step 1: Prepare the Waste Container

• Obtain a designated hazardous waste container from your institution's EHS department or an approved supplier. The container must be made of a material compatible with the waste (e.g., for solutions of 13-HODE in ethanol, a high-density polyethylene (HDPE) or glass container is appropriate).

• Affix a hazardous waste label to the container. Fill in all required information, including the full chemical name: "13-Hydroxy-6(Z),9(Z)-octadecadienoic acid". Do not use abbreviations.[9] If it is in solution, list all components and their approximate percentages.

Step 2: Collect the Waste

• Don all required PPE (safety glasses, lab coat, gloves).

• Perform all waste transfers inside a chemical fume hood to minimize inhalation exposure.

• Carefully pour or transfer the 13-HODE waste into the prepared container.

• Do not fill the container beyond 90% of its capacity to allow for expansion and prevent spills.

Step 3: Seal and Store the Container

• Securely close the container lid. It must be kept closed at all times except when actively adding waste.[9]

• Wipe the exterior of the container with an appropriate cleaning agent to remove any external contamination.

• Place the sealed container in its designated Satellite Accumulation Area (SAA) .[6] This area must be at or near the point of generation and under the control of laboratory personnel.[12]

• Ensure the SAA includes secondary containment for the liquid waste container.

Step 4: Arrange for Disposal

• Once the waste container is full or has been in storage for the maximum allowable time (typically 6-12 months, check your institutional policy), schedule a pickup with your EHS department.[6][8]

• Do not dispose of 13-HODE waste by pouring it down the drain or placing it in the regular trash.[3][13]

Spill Management Procedures

In the event of a small spill, follow these procedures:

• Alert Personnel: Immediately notify others in the vicinity.

• Isolate the Area: Prevent access to the spill area.

• Don PPE: Wear at a minimum a lab coat, gloves, and safety goggles.

• Contain and Absorb: Cover the spill with a chemical absorbent material (e.g., vermiculite or a commercial spill pad).

• Collect Cleanup Debris: Carefully scoop the absorbent material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent or detergent, and dispose of the cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS department as required by your institution's policy.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the safe disposal of 13-HODE.

Caption: Decision workflow for handling 13-HODE waste.

References

• 13-Hydroxyoctadecadienoic acid. Wikipedia.[Link]

• Safety Data Sheet: 9-oxo-10(E),12(Z)-OCTADECADIENOIC ACID. INDOFINE Chemical Company, Inc.[Link]

• Safety Data Sheet: (Z,Z)-9,12-Octadecadienoic acid. Chemos GmbH & Co.KG.[Link]

• Occupational exposure to hazardous chemicals in laboratories (1910.1450). Occupational Safety and Health Administration (OSHA).[Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency (EPA).[Link]

• Showing metabocard for 13-HODE (HMDB0004667). Human Metabolome Database.[Link]

• Separation Mechanism of Fatty Acids from Waste Cooking Oil and Its Flotation Performance in Iron Ore Desiliconization. MDPI.[Link]

• Laboratory Safety Chemical Hygiene Plan. Occupational Safety and Health Administration (OSHA).[Link]

• Fatty Acid and Grease Removal in Wastewater. Aquafix Inc.[Link]

• 12(13)-epoxy-6Z,9Z-octadecadienoic acid. PubChem, National Center for Biotechnology Information.[Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.[Link]

• Hazardous Waste Disposal Guide. Dartmouth College.[Link]

• Safety Data Sheet: Free Fatty Acid (FFA). Pace Analytical.[Link]

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency (EPA).[Link]

• Safety Data Sheet: Fatty acid methyl ester mixture. Carl ROTH.[Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania.[Link]

• Hazardous Waste and Disposal Considerations. American Chemical Society.[Link]

• The OSHA Lab Standard and the MSC Chemical Safety Manual. University of Southern California.[Link]

• Waste & Residues Feedstocks. Iberia Bioenergy.[Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.[Link]

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• 13. acs.org [acs.org]

Personal protective equipment for handling 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid

For researchers, scientists, and drug development professionals, the safe handling of specialized chemical compounds is paramount. This guide provides essential safety and logistical information for the operational use and disposal of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid, a key metabolite of linoleic acid. Adherence to these protocols is crucial for minimizing exposure risks and ensuring a safe laboratory environment.

Proactive Safety: Understanding the Compound's Nature

Core Directive: Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent skin and eye contact, as well as the inhalation of aerosols. The following table summarizes the required PPE for handling this compound.[1]

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	Provides a barrier against skin contact and absorption.[2][3]
Eye and Face Protection	Safety goggles with side shields or a face shield	Protects against accidental splashes and aerosols.[1][2]
Body Protection	Laboratory coat	Prevents contamination of personal clothing.[1]
Respiratory Protection	Work in a well-ventilated area or chemical fume hood	Minimizes the risk of inhaling aerosols.[1]

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach is critical to minimizing exposure risk. The following workflow provides procedural guidance for the safe handling of 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid.

Figure 1. Procedural workflow for handling 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid.

Disposal Plan: A Critical Final Step

In the absence of specific disposal directives, all waste generated from handling 13-Hydroxy-6(Z),9(Z)-octadecadienoic acid must be treated as hazardous.[4]

Step-by-Step Disposal Protocol:

• Waste Segregation: All disposable materials that have come into contact with the chemical, such as gloves, pipette tips, and wipes, must be collected in a designated and clearly labeled hazardous waste container.

• Container Labeling: The waste container must be accurately labeled with the full chemical name, "13-Hydroxy-6(Z),9(Z)-octadecadienoic acid," and any appropriate hazard symbols as determined by your institution's Environmental Health and Safety (EHS) department.

• Secure Storage: The sealed container should be stored in a designated secondary containment area, away from incompatible materials, until it can be collected by a licensed chemical waste disposal service.

• Decontamination: After completing work, thoroughly decontaminate the work area with an appropriate solvent.[1]

By adhering to these rigorous safety protocols, you can ensure a secure laboratory environment while advancing your critical research. Always consult your institution's specific safety guidelines and EHS department for any additional requirements.

References

• BenchChem Technical Support Team. (2025).

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

• FAT FINGER. (2023). Personal Protective Equipment (PPE) in the Oil and Gas Sector. Retrieved from [Link]

• Certas Lubricant Solutions. (n.d.). Personal Protective Equipment (PPE) Standards. Retrieved from [Link]

• Wikipedia. (n.d.). 13-Hydroxyoctadecadienoic acid. Retrieved from [Link]

• HSI. (n.d.). Personal Protection Equipment (PPE) for Oil and Gas Personnel. Retrieved from [Link]

• PubMed Central. (n.d.). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Retrieved from [Link]

• INDOFINE Chemical Company, Inc. (n.d.). Safety Data Sheet - 9-oxo-10(E),12(Z)-OCTADECADIENOIC ACID. Retrieved from [Link]

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